Sebacil

• CAS: 96-01-5

Core Science & Biosynthesis

toxicological profile of phoxim in mammals

An In-depth Technical Guide on the Toxicological Profile of Phoxim (B1677734) in Mammals

Executive Summary

Mechanism of Action

The primary insecticidal and toxicological activity of phoxim is mediated through the inhibition of acetylcholinesterase (AChE) in the nervous system.[4][5] Phoxim itself is a weak inhibitor, but it is metabolically activated in vivo to its oxygen analogue, phoxim-oxon (PO-phoxim), which is a potent, irreversible inhibitor of AChE.[1][2]

AChE is responsible for hydrolyzing the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft, terminating the nerve signal. By irreversibly binding to and inhibiting AChE, PO-phoxim leads to an accumulation of ACh at cholinergic synapses and neuromuscular junctions.[3] This results in excessive and prolonged stimulation of cholinergic receptors, leading to a state of hyperexcitation, paralysis, and ultimately, death in insects.[3][6] In mammals, this overstimulation manifests as a cholinergic crisis, with symptoms including spasms, trembling, salivation, and diarrhea.[5][7]

Caption: Mechanism of Phoxim-induced Cholinergic Toxicity.

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

2.1 Absorption Following oral administration, phoxim is rapidly and almost completely absorbed from the gastrointestinal tract in rats and pigs.[1][8] In rats given an oral dose of 10 mg/kg body weight (bw), peak plasma levels were observed within 30 minutes.[1][8] In pigs receiving a 5 mg/kg bw oral dose, peak plasma levels were reached within two hours.[1][8] Dermal absorption is significantly lower; a study in pigs showed a dermal bioavailability of only 1.2% to 2.9% after a pour-on treatment.[1][8]

2.2 Distribution Once absorbed, phoxim is quickly distributed throughout the tissues and organs.[1] The highest concentrations are typically found in the fat, kidneys, and liver in both rats and pigs.[1][8]

2.3 Metabolism Phoxim undergoes extensive metabolism in mammals, primarily through hydrolysis of the phosphor ester bond and de-alkylation.[1][9] Key degradation steps produce cyanobenzaldoxime and desethyl phoxim.[1] Cyanobenzaldoxime is then detoxified via conjugation with glucuronic or sulfuric acid or is further metabolized to hippuric acid (in rats and pigs) or benzonitrile (B105546) (in rabbits).[1][9] The highly potent oxo-analogue (PO-phoxim) is not typically identified as a stable metabolite in mammals, suggesting it is a short-lived intermediate.[1]

Caption: Simplified Metabolic Pathway of Phoxim in Mammals.

2.4 Excretion Phoxim and its metabolites are rapidly eliminated from the body.[1] In rats, over 80% of an orally administered dose is excreted in the urine, with a smaller fraction (less than 12.5%) eliminated in the feces within ten days.[1][9]

Acute Toxicity

Phoxim exhibits a range of acute toxicity depending on the species and route of administration, from moderately toxic in chickens to slightly toxic in rats and mice.[1][5] Clinical signs of acute toxicity at high doses are characteristic of cholinesterase inhibition, including spasms, trembling, diarrhea, and in rats, red tears.[5][7]

Table 1: Acute Toxicity of Phoxim in Various Mammalian Species

Species	Sex	Route	LD50 (mg/kg bw)	Reference
Rat	Male	Oral	2000 - 10000	[2][5]
Rat	Female	Oral	1400 - 10000	[2][5]
Rat	-	Dermal	1100 - >5000	[3][10]
Rat	-	Inhalation (4h)	LC50: 4.0 mg/L	[10]
Mouse	Male	Oral	1200 - 2700	[2][5]
Mouse	Female	Oral	1800 - 4000	[2][5]
Guinea Pig	Female	Oral	250 - 560	[1][5]
Rabbit	-	Oral	250 - 570	[1][3]
Cat	-	Oral	250 - 500	[1][3]
Dog	-	Oral	250 - >1126	[1][3]

| Chicken | - | Oral | 19.6 - 40 |[1][2] |

Sub-chronic and Chronic Toxicity

Repeated oral exposure to phoxim has been studied in several mammalian species. The primary effects observed are related to cholinesterase inhibition, with effects on the liver and adrenal glands noted at higher doses.[1][2][5]

Table 2: No-Observed-Adverse-Effect-Level (NOAEL) from Sub-chronic and Chronic Oral Toxicity Studies

Species	Duration	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Key Effects at LOAEL	Reference
Rat	3 months	1.2	4	Inhibition of erythrocyte cholinesterase activity.	[1][2]
Rat	2 years	0.8	4	Changes in adrenal weights.	[2][5]
Mouse	2 years	2.4	67	Increased plasma cholesterol; inhibition of brain cholinesterase activity.	[2][5]
Dog	3 months	0.25	1.25	Cholinergic poisoning signs; inhibition of plasma and erythrocyte cholinesterase.	[1][5]

| Dog | 2 years | 0.38 | 18.75 | Liver damage; inhibition of brain cholinesterase activity. |[1][2][11] |

Experimental Protocol Example: 2-Year Chronic Dog Study

A pivotal long-term study was conducted in Beagle dogs to assess chronic toxicity and establish a reliable NOAEL.[11]

• Test System: Beagle dogs (4 per sex per group).

• Administration: Phoxim was administered via the diet.

• Dosage: Groups were fed diets containing phoxim at concentrations of 0, 0.3/0.1, 15, or 750 mg/kg feed, equivalent to doses of 0, 0.0075/0.0025, 0.38, or 19 mg/kg bw/day. The dose for the low-dose females was reduced mid-study.[11]

• Duration: 104 weeks (2 years).[11]

• Endpoints Evaluated: Clinical signs, body weight, food consumption, hematology, clinical chemistry (including plasma, erythrocyte, and brain cholinesterase activity), urinalysis, organ weights, and gross and microscopic pathology.[5][11]

• Results: The NOAEL was established at 15 mg/kg feed (equivalent to 0.38 mg/kg bw/day) based on the inhibition of brain cholinesterase activity and liver effects (increased liver weight, altered enzyme levels, and hepatocyte changes) observed at the highest dose.[1][11]

Caption: Generalized Experimental Workflow for a Chronic Toxicity Study.

Genotoxicity

Phoxim has been evaluated in a comprehensive battery of in vitro and in vivo genotoxicity assays.[1] A positive result was noted in an in vitro chromosomal aberration test in human lymphocytes at a cytotoxic dose, but this was not replicated in the presence of metabolic activation.[1] All other in vitro tests and, more importantly, in vivo tests were negative.[1] The overall weight of evidence indicates that phoxim is not genotoxic in vivo.[1][2]

Table 3: Summary of Genotoxicity Studies for Phoxim

Test System	Assay Type	Result	Reference
Salmonella typhimurium (Ames test)	Gene Mutation (in vitro)	Negative	[1]
Yeast	Gene Mutation (in vitro)	Negative	[1]
Human Lymphocytes	Chromosomal Aberration (in vitro)	Positive (at cytotoxic dose without S9 mix)	[1]
Mouse	Micronucleus Test (in vivo)	Negative	[1]
Mouse	Dominant Lethal Test (in vivo)	Negative	[1]
Rat Spermatocytes	Chromosomal Aberration (in vivo)	Positive (increased aberrations)	[12]

| Rat Bone Marrow | Micronucleus Assay (in vivo) | Positive (clastogenic effect) |[12] |

Note: While most regulatory summaries conclude a lack of in vivo genotoxicity[1][2], some individual studies have reported positive findings in rats[12].

Carcinogenicity

Long-term carcinogenicity studies have been conducted in both mice and rats. In a 2-year study, B6C3F1 mice were fed diets containing up to 450 mg/kg feed.[1] The only treatment-related effects were increased body weights in females and cholinesterase inhibition at the highest doses.[1] There was no evidence of a carcinogenic effect.[1][2] Similarly, a 2-year study in Wistar rats at dietary concentrations up to 375 mg/kg feed showed no difference in tumor incidence between control and treated groups.[2][5] Based on these studies, phoxim is not considered to be carcinogenic in mammals.[1][2]

Reproductive and Developmental Toxicity

Phoxim has been assessed for its potential to cause reproductive and developmental toxicity. The available data suggest that phoxim is not a reproductive or developmental toxicant at dose levels that are not toxic to the mother.[1][2]

Table 4: Summary of Reproductive and Developmental Toxicity Studies

Species	Study Type	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Key Effects at LOAEL	Reference
Rat	3-Generation Reproduction	3.75	18.75	Reduced lactation index in the F3b generation.	[1]
Rat	Developmental (Teratogenicity)	Maternal: 100Developmental: >300	Maternal: 300Developmental: -	Decreased maternal body weight gain. No effects on embryos or fetuses.	[1]

| Rabbit | Developmental (Teratogenicity) | Maternal: 36Developmental: 36 | Maternal: 72Developmental: 72 | Maternal toxicity (clinical signs, reduced weight gain). Increased embryo resorption and reduced fetal weight. |[1] |

Experimental Protocol Example: Developmental Toxicity Study (Rabbit)

• Test System: Rabbits.

• Administration: Oral gavage.

• Dosage: 0, 12, 36, or 72 mg/kg bw/day.[1]

• Duration: Gestation days 6 to 18.[1]

• Endpoints Evaluated: Maternal toxicity (clinical signs, body weight, food consumption), and embryo-fetal parameters (number of implantations, resorptions, live/dead fetuses, fetal weight, and external, visceral, and skeletal examinations for malformations).[1]

• Results: The highest dose of 72 mg/kg bw/day was toxic to the dams and also resulted in embryotoxic effects (increased resorptions) and fetotoxicity (reduced fetal weight). No malformations were observed. The NOAEL for both maternal and developmental toxicity was established at 36 mg/kg bw/day.[1]

Neurotoxicity

The primary neurotoxic effect of phoxim is the acute cholinergic toxicity resulting from AChE inhibition.[2] Studies have also been conducted to assess the potential for organophosphate-induced delayed neurotoxicity (OPIDN). In a study where hens were treated orally with phoxim at 50 mg/kg bw, acute cholinergic signs were observed but disappeared within a few days.[1][5] Importantly, at the end of the 42-day observation period, there was no evidence of paralysis or histopathological changes in the nervous system indicative of delayed neurotoxicity.[1][5]

Caption: Logical Progression from Phoxim Exposure to Acute Neurotoxicity.

Irritation and Sensitization

In studies using rabbits, phoxim was found to be only slightly irritating to the skin and eyes.[1][7] A maximization test in guinea pigs indicated that phoxim is a moderate skin sensitizer.[1]

Safety Benchmarks

Regulatory bodies have established safety benchmarks to protect human health. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) established an Acceptable Daily Intake (ADI) for phoxim.

• Acceptable Daily Intake (ADI): 0-4 µg/kg bw (0.004 mg/kg bw).[2][11]

• Basis: This ADI is based on the NOAEL of 0.38 mg/kg bw/day from the 2-year dog study, with the application of a 100-fold safety factor.[2][11] The critical effects for this NOAEL were liver toxicity and inhibition of brain acetylcholinesterase activity.[11]

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. benchchem.com [benchchem.com]
• 3. parasitipedia.net [parasitipedia.net]
• 4. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
• 6. researchgate.net [researchgate.net]
• 7. 598. Phoxim (Pesticide residues in food: 1982 evaluations) [inchem.org]
• 8. benchchem.com [benchchem.com]
• 9. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 10. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 11. WHO | JECFA [apps.who.int]
• 12. animalhealth.ahri.gov.eg [animalhealth.ahri.gov.eg]

phoxim chemical properties and structure

An In-depth Technical Guide to the Chemical Properties and Structure of Phoxim (B1677734)

Introduction

Phoxim is a non-systemic organophosphate insecticide and acaricide developed by Bayer.[1][2] It functions as a broad-spectrum contact and stomach poison, effective against a wide range of biting insects and ectoparasites.[3][4] Its applications include foliage and soil treatment for various crops like cotton, grains, and potatoes, as well as use in veterinary medicine to control mites, lice, and ticks on livestock such as cattle, pigs, and sheep.[3][5][6] The mechanism of action is based on the inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function in pests.[2][4][7] Due to its potential toxicity and the need to ensure consumer safety, robust analytical methods for monitoring its residues in agricultural products and animal tissues are essential.[2]

Chemical Identity and Properties

Phoxim is a pale yellow to reddish-brown oily liquid under standard conditions.[8][9][10] The pure active ingredient has a melting point of approximately 5-6°C.[1][3] It is characterized by low solubility in water but is freely soluble in many organic solvents, including alcohols, ketones, and aromatic hydrocarbons.[8][11][12]

Data Summary Table

The following table summarizes the key quantitative chemical and physical properties of phoxim.

Property	Value	Reference(s)
IUPAC Name	O,O-diethyl {[(α-cyanobenzylidene)amino]oxy}phosphonothioate	[8][13]
CAS Number	14816-18-3	[1][8][14]
Molecular Formula	C₁₂H₁₅N₂O₃PS	[3][5][15]
Molecular Weight	298.30 g/mol	[3][8][15]
Appearance	Light yellow oily liquid (pure); Brownish-red liquid (technical)	[1][3][10]
Melting Point	5-6.1 °C (278.15-279.25 K)	[1][3]
Boiling Point	102 °C at 0.01 mmHg (1.33 Pa); Decomposes on distillation at atmospheric pressure.	[2][8][12]
Density	1.176 - 1.18 g/cm³ at 20°C	[1][2][3]
Vapor Pressure	2.1 mPa (approx. 1.6 x 10⁻⁵ mmHg) at 20°C	[2][12]
Water Solubility	1.5 - 7 mg/L at 20°C	[1][11][12]
Solubility (Organic)	Freely soluble in alcohols, ketones, toluene, methylene (B1212753) chloride, cyclohexanone (B45756) (>60 g/100g ); Slightly soluble in aliphatic hydrocarbons.	[3][8][11]
Log P (octanol/water)	3.38	[2][11]
Refractive Index	nD²⁰ 1.5405	[8][12]
Hydrolysis Half-life	DT₅₀ at 22°C: 26.7 days (pH 4), 7.2 days (pH 7), 3.1 days (pH 9).	[11]

Chemical Structure

Phoxim's chemical structure consists of a central phosphorothioate (B77711) group attached to two ethyl groups and an oxime moiety. The oxime group is further substituted with a phenyl ring and a nitrile group. A key structural feature is the carbon-nitrogen double bond (C=N) in the oxime functional group, which gives rise to geometric (E/Z) isomerism.[2][16] The commercial form of phoxim is typically the (E)-isomer.[2][16]

Caption: 2D Chemical Structure of Phoxim.

Mechanism of Action: Acetylcholinesterase Inhibition

As an organophosphate insecticide, phoxim's primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE).[5][17] The process is initiated by metabolic activation within the target organism. The parent phoxim molecule, which is a phosphorothioate (containing a P=S bond), is converted to its oxygen analog, phoxim-oxon (containing a P=O bond).[5] This oxon analog is a significantly more potent inhibitor of AChE.[5]

The phoxim-oxon irreversibly binds to the serine hydroxyl group within the active site of AChE, leading to phosphorylation of the enzyme.[9][18] This covalent modification inactivates AChE, preventing it from hydrolyzing the neurotransmitter acetylcholine (B1216132) (ACh). The resulting accumulation of ACh in the synaptic cleft leads to continuous and excessive stimulation of cholinergic receptors, causing hyperexcitation of the nervous system, paralysis, and ultimately, the death of the insect.[18][19]

Caption: Mechanism of Phoxim's neurotoxicity via acetylcholinesterase inhibition.

Synthesis Pathway

The synthesis of phoxim is a multi-step chemical process. A common method begins with the preparation of an intermediate, alpha-cyanobenzaldehyde oxime sodium.[2][16] This is achieved by reacting benzyl (B1604629) alcohol with a nitrite (B80452) compound. This intermediate is then reacted with diethyl chlorothiophosphate to yield the final phoxim molecule.[2][16] Newer, greener methods have been developed that utilize high-boiling nitrites to improve safety and reduce waste.[16][20]

Caption: General synthesis workflow for Phoxim.

Experimental Protocols

Accurate quantification of phoxim residues in complex matrices like soil, agricultural products, and animal tissues is critical for regulatory compliance and safety assessment. The QuEChERS method followed by chromatographic analysis is a widely adopted and validated approach.[2][3][8]

Residue Analysis using QuEChERS and GC-MS/MS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method provides a streamlined extraction and cleanup protocol suitable for multi-residue analysis.[3][10]

6.1.1 Instrumentation and Conditions

• GC System: Agilent GC system or equivalent with a split/splitless injector.[11]

• Column: Low-bleed capillary column suitable for pesticide analysis (e.g., HP-5ms).[11]

• Carrier Gas: Helium.[11]

• Injector Temperature: 150-190°C (Phoxim can be thermally labile).[11]

• Oven Program: An optimized temperature gradient to ensure separation from matrix components.

• Mass Spectrometer: Triple quadrupole mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and confirmation.[11]

6.1.2 Reagents and Materials

• Acetonitrile (B52724) (HPLC or pesticide residue grade).

• QuEChERS extraction salts (e.g., EN 15662 method: 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) citrate sesquihydrate).[2]

• QuEChERS dispersive SPE (d-SPE) cleanup tubes (e.g., containing 1200 mg MgSO₄, 400 mg Primary Secondary Amine (PSA), and 400 mg C18 for general agricultural products).[2]

• 50 mL centrifuge tubes.

• High-speed centrifuge.

• Vortex mixer.

6.1.3 Protocol

• Sample Preparation: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples like grain, add an appropriate volume of water to rehydrate.[2]

• Extraction: Add 10 mL of acetonitrile to the sample tube. Cap and shake vigorously for 1 minute.[2][3]

• Partitioning: Add the QuEChERS extraction salt packet to the tube. Immediately cap and shake vigorously for 1 minute to prevent salt agglomeration.[8]

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes to achieve phase separation.[3][8]

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL d-SPE cleanup tube.[3][11]

• Vortex and Centrifuge: Tightly cap the d-SPE tube and vortex for 1 minute to ensure the extract mixes with the sorbents. Centrifuge for 5 minutes at high speed (e.g., 10,000 rpm) to pellet the sorbents.[8][11]

• Analysis: The resulting supernatant is the cleaned extract. Transfer an aliquot into an autosampler vial for GC-MS/MS analysis.[8]

Caption: Experimental workflow for Phoxim residue analysis using the QuEChERS method.

Residue Analysis using HPLC

High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry detectors is also a reliable method for phoxim determination.[1][6]

6.2.1 Instrumentation and Conditions

• HPLC System: Agilent 1200 series or equivalent with a quaternary pump, autosampler, and UV or Diode Array Detector (DAD).[1]

• Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[1]

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 65:35 v/v). The mobile phase should be degassed.[1]

• Flow Rate: 0.7 - 1.0 mL/min.[1]

• Column Temperature: 25 °C.[1]

• Detection Wavelength: 280 nm.[1][6]

• Injection Volume: 20 µL.[1]

6.2.2 Protocol

• Sample Preparation: Sample extraction and cleanup can be performed using the QuEChERS method as described in section 6.1, or via traditional liquid-liquid extraction or solid-phase extraction (SPE) cartridges.[1][2]

• Standard Preparation: Prepare a stock standard solution (e.g., 100 µg/mL) by dissolving 10 mg of phoxim analytical standard in 100 mL of acetonitrile. Prepare a series of working standards (e.g., 0.10 to 0.50 µg/mL) by serially diluting the stock solution with the mobile phase.[1]

• Analysis: Inject the prepared sample extracts and working standards into the HPLC system.

• Quantification: Identify the phoxim peak in the sample chromatogram by comparing its retention time with that of the standards. Construct a calibration curve by plotting the peak area versus the concentration of the standards. Use the regression equation to calculate the concentration of phoxim in the samples.[1]

Spectroscopic Data

Spectroscopic data is crucial for the unequivocal identification and structural elucidation of chemical compounds. While detailed spectral data with peak assignments for phoxim are not extensively available in the public domain, several spectroscopic techniques have been utilized for its analysis.

• ¹³C-NMR & ¹H-NMR: The existence of ¹³C and ¹H NMR spectra for phoxim is documented in chemical databases, which are fundamental for confirming the carbon-hydrogen framework of the molecule.[12][21]

• Infrared (IR) Spectroscopy: IR spectra are available and can be used to identify characteristic functional groups, such as P=S, C=N, and C≡N stretches.[15][22] A study also demonstrated the application of Near-Infrared (NIR) spectroscopy for detecting phoxim residues.[23]

• Mass Spectrometry (MS): Mass spectrometry, particularly when coupled with chromatography (GC-MS, LC-MS), is the cornerstone for sensitive and selective detection of phoxim residues. It provides molecular weight information and fragmentation patterns essential for confirmation.[24][25]

• Raman Spectroscopy: Surface-Enhanced Raman Spectroscopy (SERS) has been used to detect phoxim, with characteristic peaks identified at 758 cm⁻¹ (P=S stretch) and several bands between 995 and 1178 cm⁻¹ (C-H in-plane bending).[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. HPLC Determination of Residual Amount of Phoxim in Feed [mat-test.com]
• 7. Rapid Detection of Malathion, Phoxim and Thiram on Orange Surfaces Using Ag Nanoparticle Modified PDMS as Surface-Enhanced Raman Spectroscopy Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 11. benchchem.com [benchchem.com]
• 12. Phoxim(14816-18-3) 13C NMR spectrum [chemicalbook.com]
• 13. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 14. benchchem.com [benchchem.com]
• 15. Phoxim(14816-18-3) IR Spectrum [chemicalbook.com]
• 16. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 17. benchchem.com [benchchem.com]
• 18. CN105732704A - Synthesis process of phoxim raw material drug - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Phosmet(732-11-6) 1H NMR spectrum [chemicalbook.com]
• 22. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 23. [Application of near-infrared spectroscopy to detection of pesticide phoxim residues] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Environmental Fate and Degradation of Phoxim in Soil

For Researchers, Scientists, and Drug Development Professionals

Phoxim (B1677734), an organophosphorus insecticide, is utilized in agriculture for the control of a wide array of insect pests. Its application, however, necessitates a thorough understanding of its environmental persistence and degradation pathways to mitigate potential ecological risks. This technical guide provides a comprehensive overview of the environmental fate of phoxim in soil, detailing its degradation kinetics, metabolic pathways, and the experimental protocols for its study.

Degradation Kinetics of Phoxim in Soil

The persistence of phoxim in the soil environment is quantified by its half-life (DT50), which is influenced by a multitude of factors including soil type, organic matter content, pH, moisture, and microbial activity.

Table 1: Half-life of Phoxim in Soil under Various Conditions

Soil Type	Condition	Half-life (days)	Reference
Un-sterilized Soil	Mixed with fenpropathrin	41.7 - 57.8	[1]
Sterilized Soil	Mixed with fenpropathrin	123.6 - 147.3	[1]
Sandy Loam	Laboratory	~1	[2]
Clay Loam	Laboratory	~11	[2]
Sandy Loam	Laboratory	~9	[2]
Loamy Sand	Greenhouse	~8 weeks	[2]
Bare Field Soils	Field	~2 weeks	[2]
Various	Laboratory	1 - 11	[2]

Degradation Pathways of Phoxim in Soil

The degradation of phoxim in soil is a multifaceted process involving abiotic and biotic mechanisms, primarily hydrolysis, photolysis, and microbial degradation.

2.1. Hydrolysis

Hydrolysis is a key abiotic degradation pathway for phoxim, involving the cleavage of the phosphoester bond. This process is significantly influenced by soil pH and temperature. The primary hydrolysis products of phoxim are α-hydroxy-imino-phenylacetonitrile and diethyl phosphoric acids.[2]

2.2. Photolysis

On the soil surface, phoxim can undergo photodegradation when exposed to sunlight. This process can lead to the formation of various photoproducts, including an isomer, diethoxy-phosphoryl-thioimino-phenyl-acetonitrile.[2]

2.3. Microbial Degradation

Microbial activity is a major contributor to the degradation of phoxim in soil. Several bacterial strains have been identified that can utilize phoxim as a source of carbon, phosphorus, or nitrogen. The degradation is significantly faster in un-sterilized soil compared to sterilized soil, highlighting the crucial role of microorganisms.[1] The primary microbial degradation pathway involves the hydrolysis of the phosphoester bond, followed by further metabolism of the resulting products.

The main metabolites identified in soil are α-hydroxy-imino-phenylacetonitrile and benzoic acid, which are formed through hydrolysis.[2] Diethyl phosphoric acids are also detected as metabolites.[2]

Degradation pathway of phoxim in soil.

Experimental Protocols

The following sections outline detailed methodologies for studying the degradation of phoxim in soil, based on internationally recognized guidelines such as those from the Organisation for Economic Co-operation and Development (OECD).

3.1. Aerobic and Anaerobic Soil Metabolism Study (Adapted from OECD Guideline 307)

This study aims to determine the rate and pathway of phoxim degradation in soil under both aerobic and anaerobic conditions.[3][4][5][6]

• Test System: Soil samples are treated with ¹⁴C-labeled phoxim and incubated in the dark in biometer flasks or a flow-through system under controlled temperature (e.g., 20°C) and moisture conditions.[3]

• Aerobic Conditions: A continuous stream of carbon dioxide-free, humidified air is passed through the flasks. Evolved ¹⁴CO₂ is trapped in an alkaline solution.

• Anaerobic Conditions: After an initial aerobic phase to allow for the establishment of microbial populations, the soil is flooded with deionized water, and the headspace is purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

• Sampling: Soil samples are collected at various intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days) and analyzed.

• Analysis: Soil samples are extracted with appropriate solvents (e.g., acetonitrile (B52724)/water). The extracts are analyzed for phoxim and its degradation products using techniques such as High-Performance Liquid Chromatography (HPLC) with radiometric detection, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for identification and quantification. The trapped ¹⁴CO₂ is quantified by liquid scintillation counting to determine the extent of mineralization. Non-extractable (bound) residues are quantified by combusting the soil samples.

3.2. Hydrolysis Study (Adapted from OECD Guideline 111)

This test evaluates the abiotic hydrolysis of phoxim in aqueous solutions at different pH values.[7][8][9][10]

• Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9 are treated with a known concentration of phoxim.[9]

• Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C).

• Sampling: Aliquots of the solutions are taken at various time intervals.

• Analysis: The concentration of phoxim and its hydrolysis products in the samples is determined by HPLC or Gas Chromatography (GC).

3.3. Photolysis on Soil Surface Study (Adapted from OECD Guideline 316)

This study assesses the degradation of phoxim on the soil surface when exposed to light.[11][12]

• Test System: A thin layer of soil is uniformly treated with ¹⁴C-labeled phoxim.

• Irradiation: The treated soil is exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate filters). Control samples are incubated in the dark under the same conditions.[11]

• Sampling: Soil samples are collected at various time points during the irradiation period.

• Analysis: The samples are extracted and analyzed for phoxim and its photoproducts using HPLC with radiometric detection and LC-MS/MS.

General experimental workflow for a soil degradation study.

Analytical Methodology

The accurate quantification of phoxim and its metabolites in soil is crucial for fate and degradation studies.

Table 2: Analytical Methods for Phoxim and its Metabolites in Soil

Analyte(s)	Extraction Solvent	Cleanup Method	Analytical Technique	Reference
Phoxim	Acetonitrile	Solid Phase Extraction (SPE)	HPLC	[4]
Phoxim	Acetonitrile	QuEChERS	UPLC-MS/MS	[13]
Phoxim, P=O compound	Acetone, Acetonitrile, Chloroform, or Benzene	Partitioning, Precipitation, Column Chromatography	GC with FPD or thermionic detector	[2]
Phoxim and metabolites	Methanol	-	HPLC, TLC, LC/MS	[14]

4.1. Sample Extraction

A representative soil sample is typically extracted with an organic solvent such as acetonitrile or methanol, often with the addition of water to improve extraction efficiency. The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely used extraction and cleanup procedure.[13]

4.2. Instrumental Analysis

High-Performance Liquid Chromatography (HPLC) coupled with a UV or Diode Array Detector (DAD) is a common technique for the quantification of phoxim. For higher sensitivity and confirmation, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is employed. Gas Chromatography (GC) with a phosphorus-specific detector (e.g., Flame Photometric Detector - FPD) or a mass spectrometer (MS) is also a suitable method for the analysis of phoxim and its volatile metabolites.[2]

Conclusion

The environmental fate of phoxim in soil is governed by a combination of hydrolysis, photolysis, and microbial degradation. The persistence of phoxim is relatively low, with half-lives typically ranging from a few days to a couple of weeks under field conditions. The primary degradation pathway involves the cleavage of the phosphoester bond, leading to the formation of less toxic metabolites. Understanding these degradation processes and the factors that influence them is essential for the environmental risk assessment of phoxim and for ensuring its safe and sustainable use in agriculture. The provided experimental protocols offer a robust framework for conducting detailed studies on the environmental behavior of phoxim in soil.

References

• 1. biotecnologiebt.it [biotecnologiebt.it]
• 2. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 3. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 7. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 8. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 9. oecd.org [oecd.org]
• 10. catalog.labcorp.com [catalog.labcorp.com]
• 11. OECD Draft: Phototransformation of Chemicals on Soil Surfaces | ibacon GmbH [ibacon.com]
• 12. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]
• 13. researchgate.net [researchgate.net]
• 14. fao.org [fao.org]

Phoxim: A Comprehensive Technical Guide to its Absorption, Distribution, Metabolism, and Excretion (ADME)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the absorption, distribution, metabolism, and excretion (ADME) of the organophosphate insecticide phoxim (B1677734). The following sections detail the pharmacokinetic profile of phoxim across various animal models, presenting quantitative data in structured tables, outlining experimental methodologies, and visualizing key pathways and processes. This document is intended to be a valuable resource for professionals in toxicology, veterinary sciences, and drug development.

Absorption

Phoxim is readily absorbed following oral administration in several species, with dermal absorption being comparatively lower.

Oral Absorption

Following oral administration, phoxim is rapidly and almost completely absorbed from the gastrointestinal tract.[1][2] In rats, peak plasma concentrations are achieved within 30 minutes, while in pigs, this occurs within two hours.[1][2]

Dermal Absorption

The dermal bioavailability of phoxim is low. In pigs treated with a pour-on formulation, the dermal bioavailability was found to be between 1.2% and 2.9%.[1][2]

Table 1: Pharmacokinetic Parameters of Phoxim Absorption

Animal Species	Administration Route	Dose	Cmax	Tmax	Dermal Bioavailability	Reference
Rat (Male)	Oral	1 mg/kg bw	0.35 µg/mL	30 minutes	-	[2][3]
Rat (Male)	Oral	10 mg/kg bw	2.44 µg/mL	30 minutes	-	[2][3]
Pig	Oral	5 mg/kg bw	-	2 hours	-	[1][2]
Pig	Dermal (Pour-on)	100 mg/kg bw	-	-	1.2% - 2.9%	[1][2]

Distribution

Upon absorption, phoxim is rapidly and widely distributed throughout the body tissues and organs.[1]

In both rats and pigs, the highest concentrations of phoxim and its metabolites are found in the fat, kidney, and liver.[1][2] Studies in pigs have shown that 24 hours after oral administration, the highest radioactive residues were in fat, followed by the liver and kidney.[1] In sheep treated with a pour-on application, residues were also highest in fat.[2] Importantly, studies in rats have indicated no significant accumulation of phoxim in any specific organ or tissue.[3]

Table 2: Tissue Distribution of Phoxim and Metabolites

Animal Species	Administration Route	Dose	Time Point	Tissue	Residue Concentration (µg equivalents/kg)	Reference
Pig	Oral	5 mg/kg bw	24 hours	Fat	1320	[1]
Pig	Oral	5 mg/kg bw	24 hours	Liver	600	[1]
Pig	Oral	5 mg/kg bw	24 hours	Kidney	350	[1]
Pig	Oral	5 mg/kg bw	24 hours	Muscle	50	[1]
Pig	Oral	5 mg/kg bw	72 hours	Fat	~660	[1]
Pig	Oral	5 mg/kg bw	72 hours	Liver	~300	[1]
Pig	Oral	5 mg/kg bw	72 hours	Kidney	~175	[1]
Pig	Oral	5 mg/kg bw	72 hours	Muscle	~25	[1]
Sheep	Spray Treatment	-	7 days	Fat	2750	[1]
Sheep	Spray Treatment	-	7 days	Muscle	70	[1]
Sheep	Spray Treatment	-	7 days	Kidney	70	[1]
Goat	Spray Treatment	-	7 days	Fat	850	[1]
Goat	Spray Treatment	-	7 days	Muscle	50	[1]

Metabolism

Phoxim undergoes extensive biotransformation in animals. The primary metabolic pathways are hydrolysis of the phosphor ester bond and de-alkylation.[1][2]

In rats, pigs, and rabbits, the main degradation steps involve hydrolysis and de-alkylation, leading to the formation of cyanobenzaldoxime and desethyl-phoxim.[1] Cyanobenzaldoxime can be further detoxified to hippuric acid in rats and pigs.[1] A significant portion of cyanobenzaldoxime is excreted as glucuronic and sulfuric acid conjugates.[2]

The oxo-analogue of phoxim (PO-phoxim), a more potent cholinesterase inhibitor, is considered a short-lived intermediate in mammals and is rapidly hydrolyzed to non-toxic products.[2][4] While found in insect extracts, it has not been identified in mammals, though desethyl PO-phoxim was tentatively identified in rat plasma.[1]

In mice and calves, oxidation of the nitrile group to form phoxim carboxylic acid is also an important degradation route.[1]

Figure 1: Metabolic Pathway of Phoxim.

Excretion

Phoxim is rapidly eliminated from the body, primarily through urine.

In studies with rats, over 80% of an orally administered dose was excreted in the urine, with less than 12.5% found in the feces.[1] Specifically, male rats given a single oral dose of 10 mg/kg excreted approximately 92.2% of the radioactivity in urine and 4.9% in feces within ten days.[3] Female rats excreted 86.1% in urine and 6.9% in feces over the same period.[3] At a lower dose of 1 mg/kg in male rats, 82% of the radioactivity was excreted in the urine and 7.9% in the feces.[3]

Table 3: Excretion of Phoxim

Animal Species	Sex	Dose (Oral)	Time Frame	% Excreted in Urine	% Excreted in Feces	Reference
Rat	Male	10 mg/kg bw	10 days	92.2%	4.9%	[3]
Rat	Female	10 mg/kg bw	10 days	86.1%	6.9%	[3]
Rat	Male	1 mg/kg bw	10 days	82.0%	7.9%	[3]
Mouse, Rat, Pig	-	-	-	>80%	<12.5%	[1]

Experimental Protocols

The data presented in this guide are derived from various toxicokinetic studies. The general workflow for these studies is outlined below.

Animal Models and Administration

Studies have been conducted in mice, rats, pigs, sheep, goats, and cattle.[1] Phoxim, often radiolabeled (e.g., with ¹⁴C or ³²P), is administered orally (via gavage or in capsules) or dermally (as a pour-on or spray).[1][3][5]

Sample Collection

Blood, urine, and feces are collected at multiple time points to determine the time course of absorption and excretion.[3][5] Tissues are collected at the end of the study to assess distribution.[1][5]

Analytical Methods

Quantification of phoxim and its metabolites is typically performed using chromatographic techniques.

• Gas Chromatography (GC): Used with phosphorus-specific flame-photometric detectors (FPD) or thermionic detectors for residue analysis in plant, soil, and animal tissues.[3]

• High-Performance Liquid Chromatography (HPLC): An HPLC-UV method has been described for the determination of phoxim residues in pig tissues.[1]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly specific and sensitive method for phoxim analysis in cattle and pig tissues.[6]

Sample preparation often involves extraction with solvents like acetonitrile, followed by cleanup steps such as solid-phase extraction (SPE) or the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[3][6]

Figure 2: General Workflow for a Phoxim ADME Study.

Logical Relationships in ADME

The processes of absorption, distribution, metabolism, and excretion are interconnected and determine the overall pharmacokinetic profile of phoxim.

Figure 3: Interrelationship of ADME Processes for Phoxim.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. benchchem.com [benchchem.com]
• 3. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 4. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
• 5. fao.org [fao.org]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Neurotoxic Effects of the Organophosphate Insecticide Phoxim

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the neurotoxic effects of the organophosphate insecticide phoxim (B1677734). It delves into its primary mechanism of action, followed by a detailed exploration of its roles in inducing oxidative stress, apoptosis, and neuroinflammation. This document synthesizes quantitative data from various experimental models and outlines detailed protocols for key assays, aiming to equip researchers with the necessary information to understand and investigate the multifaceted neurotoxicity of phoxim.

Core Mechanism of Neurotoxicity: Acetylcholinesterase Inhibition

The principal mechanism underlying the neurotoxicity of phoxim, like other organophosphates, is the inhibition of acetylcholinesterase (AChE), a critical enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft.[1][2] Phoxim itself is a weak inhibitor of AChE; however, it is metabolically activated in vivo to its oxygen analog, phoxim-oxon, which is a much more potent inhibitor.[2]

The inhibition of AChE by phoxim-oxon leads to the accumulation of ACh in cholinergic synapses, resulting in the overstimulation of nicotinic and muscarinic acetylcholine receptors.[1] This sustained cholinergic stimulation disrupts normal nerve impulse transmission, leading to a cascade of neurotoxic effects and the characteristic symptoms of organophosphate poisoning.

Quantitative Data on Acetylcholinesterase Inhibition

The inhibitory effect of phoxim on AChE activity has been quantified in various animal models. The following table summarizes key findings from these studies.

Animal Model	Tissue/Cell Type	Phoxim Concentration/Dose	AChE Inhibition (%)	Reference
Silkworm (Bombyx mori)	Brain	Not Specified	85.63	[3]
Rat	Brain	150 mg/kg feed	19-28	[1]
Rat	Brain	450 mg/kg feed	45-54	[1]
Rat	Erythrocytes	150 mg/kg feed	14-26	[1]
Rat	Erythrocytes	450 mg/kg feed	14-26	[1]
Rabbit	Brain (abraded skin)	0.5 mg/kg bw/day	Not Specified	[4]
Rabbit	Brain (intact and abraded skin)	15 mg/kg bw/day	Not Specified	[4]
Mouse	Brain	150 mg/kg feed	Decreased in females	[4]
Mouse	Brain	450 mg/kg feed	Decreased in males and females	[4]

Experimental Protocol: Measurement of Acetylcholinesterase Activity (Ellman's Method)

This protocol outlines a colorimetric assay to determine AChE activity based on the Ellman's method.

Principle: Acetylthiocholine (ATC) is hydrolyzed by AChE to produce thiocholine (B1204863) and acetate. The produced thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to form a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which can be quantified spectrophotometrically at 412 nm. The rate of TNB formation is directly proportional to the AChE activity.

Materials:

• 96-well microplate

• Spectrophotometer (plate reader)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Acetylthiocholine iodide (ATCI) solution

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB) solution

• AChE standard or tissue/cell homogenate

• Phoxim or phoxim-oxon solution of varying concentrations

Procedure:

• Prepare working solutions of ATCI and DTNB in phosphate buffer.

• Add 50 µL of the sample (or AChE standard) to each well of the microplate.

• For the inhibitor assay, pre-incubate the enzyme with varying concentrations of phoxim for a defined period (e.g., 15-30 minutes) at room temperature.

• To initiate the reaction, add 50 µL of the substrate mixture (containing ATCI and DTNB) to each well.

• Immediately measure the absorbance at 412 nm in a kinetic mode, taking readings every minute for 5-10 minutes.

• Calculate the rate of reaction (ΔAbs/min).

• AChE activity is expressed as U/mg of protein or other relevant units.

• For inhibition studies, calculate the percentage of inhibition for each phoxim concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Phoxim-Induced Oxidative Stress

Beyond AChE inhibition, phoxim exposure has been demonstrated to induce oxidative stress in neuronal tissues. This is characterized by an imbalance between the production of reactive oxygen species (ROS) and the capacity of the antioxidant defense system to neutralize them. The increased production of ROS can lead to damage of cellular macromolecules, including lipids, proteins, and DNA, ultimately contributing to neuronal cell death.

Quantitative Data on Oxidative Stress Markers

The following table presents quantitative data on the effects of phoxim on key markers of oxidative stress.

Animal Model	Tissue/Cell Type	Phoxim Concentration/Dose	Oxidative Stress Marker	Observation	Reference
Silkworm (Bombyx mori)	Fat body	2.5 mg/L (LC50)	Malondialdehyde (MDA)	4.11-fold increase	[5]
Silkworm (Bombyx mori)	Midgut	2.5 mg/L (LC50)	Malondialdehyde (MDA)	1.40 to 3.16-fold increase	[5]
Silkworm (Bombyx mori)	Silk glands	0.032-0.316 µg/mL	Malondialdehyde (MDA)	Significantly elevated	[6]
Silkworm (Bombyx mori)	Silk glands	0.032-0.316 µg/mL	Superoxide Dismutase (SOD)	Significantly higher activity	[6]
Silkworm (Bombyx mori)	Silk glands	0.079-0.316 µg/mL	Peroxidase (POD)	Significant increase in activity	[6]
Zebrafish (Danio rerio) embryo	Whole embryo	Not Specified	Reactive Oxygen Species (ROS)	Significantly increased	[2][4]
Zebrafish (Danio rerio) embryo	Whole embryo	Not Specified	Superoxide Dismutase (SOD)	Inhibited	[2][4]
Zebrafish (Danio rerio) embryo	Whole embryo	Not Specified	Catalase (CAT)	Inhibited	[2][4]

Experimental Protocol: Assessment of Oxidative Stress Markers

2.2.1. Measurement of Malondialdehyde (MDA) Content (TBARS Assay)

Principle: MDA, a major product of lipid peroxidation, reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored complex, which can be measured spectrophotometrically at 532 nm.

Procedure:

• Homogenize the brain tissue or neuronal cells in a suitable buffer.

• Add trichloroacetic acid (TCA) to the homogenate to precipitate proteins.

• Centrifuge the mixture and collect the supernatant.

• Add TBA reagent to the supernatant and incubate in a boiling water bath for a specific time (e.g., 15-20 minutes).

• Cool the samples and measure the absorbance at 532 nm.

• Calculate the MDA concentration using a standard curve of a known MDA standard.

2.2.2. Measurement of Superoxide Dismutase (SOD) and Catalase (CAT) Activity

Commercial assay kits are widely available and recommended for the accurate measurement of SOD and CAT activities in biological samples. These kits typically provide detailed, optimized protocols. Briefly, SOD activity is often measured by its ability to inhibit the autoxidation of pyrogallol (B1678534) or the reduction of a tetrazolium salt. CAT activity is generally determined by measuring the rate of decomposition of hydrogen peroxide (H2O2).

Phoxim-Induced Apoptosis

Apoptosis, or programmed cell death, is another significant consequence of phoxim-induced neurotoxicity. This process is characterized by a series of morphological and biochemical changes, including cell shrinkage, chromatin condensation, DNA fragmentation, and the activation of a family of cysteine proteases called caspases.

Quantitative Data on Apoptotic Markers

Studies in various models have provided quantitative insights into phoxim-induced apoptosis.

Animal Model	Tissue/Cell Type	Phoxim Concentration/Dose	Apoptotic Marker	Observation	Reference
Zebrafish (Danio rerio) embryo	Whole embryo	Not Specified	Bax gene expression	Enhanced	[2][4]
Zebrafish (Danio rerio) embryo	Whole embryo	Not Specified	Bcl2 gene expression	Enhanced	[2][4]
Zebrafish (Danio rerio) embryo	Whole embryo	Not Specified	p53 gene expression	Enhanced	[2][4]
Silkworm (Bombyx mori)	Brain	Not Specified	Caspase-9 gene expression	2.51-fold increase	[7]
Silkworm (Bombyx mori)	Brain	Not Specified	Caspase-3 gene expression	3.07-fold increase	[7]
Silkworm (Bombyx mori)	Brain	Not Specified	BmIAP (apoptosis inhibitor) gene expression	0.785-fold down-regulation	[7]

Experimental Protocol: Quantification of Apoptosis

3.2.1. Caspase Activity Assay

Principle: Caspase activity can be measured using specific fluorogenic or colorimetric substrates. The cleavage of the substrate by the active caspase releases a fluorescent or colored molecule, which can be quantified.

Procedure:

• Prepare cell lysates from control and phoxim-treated neuronal cells.

• Add a specific caspase substrate (e.g., a substrate for caspase-3 or caspase-9) to the lysates.

• Incubate the reaction mixture at 37°C.

• Measure the fluorescence or absorbance at the appropriate wavelength.

• Quantify the caspase activity based on a standard curve.

3.2.2. Western Blot Analysis of Bax and Bcl-2

Principle: Western blotting allows for the detection and quantification of specific proteins, such as the pro-apoptotic protein Bax and the anti-apoptotic protein Bcl-2. The ratio of Bax to Bcl-2 is often used as an indicator of the apoptotic potential.

Procedure:

• Extract total proteins from neuronal cells.

• Separate the proteins by size using SDS-PAGE.

• Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies specific for Bax and Bcl-2.

• Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Add a chemiluminescent substrate and detect the signal using an imaging system.

• Quantify the band intensities and calculate the Bax/Bcl-2 ratio.

Other Neurotoxic Effects of Phoxim

In addition to the core mechanisms described above, phoxim exposure has been linked to other neurotoxic effects, including alterations in neurotransmitter levels and the inhibition of crucial ion pumps.

Quantitative Data on Neurotransmitter Levels and Ion Pump Activity

Animal Model	Tissue/Cell Type	Phoxim Concentration/Dose	Parameter	Observation	Reference
Silkworm (Bombyx mori)	Brain	Not Specified	5-HT (Serotonin)	53.19% decrease	[3]
Silkworm (Bombyx mori)	Brain	Not Specified	DA (Dopamine)	43.71% decrease	[3]
Silkworm (Bombyx mori)	Brain	Not Specified	Na+/K+-ATPase activity	85.27% reduction	[3]
Silkworm (Bombyx mori)	Brain	Not Specified	Ca2+/Mg2+-ATPase activity	85.63% reduction	[3]
C. elegans	Dopaminergic neurons	2.5 µg/mL	Neural processes	Reduced from 4 to 2	[1][8]

Signaling Pathways Implicated in Phoxim Neurotoxicity

While direct evidence specifically linking phoxim to the Nrf2 and PI3K/Akt signaling pathways in a neuronal context is still emerging, the observed induction of oxidative stress and apoptosis strongly suggests their involvement. The following diagrams illustrate the canonical pathways and potential points of modulation by phoxim-induced cellular stress.

Proposed Involvement of the Nrf2 Signaling Pathway

The Nrf2 pathway is a critical regulator of the cellular antioxidant response. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and activates the transcription of antioxidant and cytoprotective genes.

Caption: Proposed modulation of the Nrf2 pathway by phoxim-induced oxidative stress.

Proposed Involvement of the PI3K/Akt Signaling Pathway in Apoptosis

The PI3K/Akt pathway is a key signaling cascade that promotes cell survival and inhibits apoptosis. Phoxim-induced cellular damage could potentially dysregulate this pathway, leading to increased neuronal cell death.

Caption: Proposed dysregulation of the PI3K/Akt survival pathway by phoxim-induced stress.

Conclusion

The neurotoxicity of phoxim is a complex process initiated by the potent inhibition of acetylcholinesterase, leading to cholinergic crisis. However, a growing body of evidence highlights the significant contribution of secondary mechanisms, including the induction of oxidative stress and apoptosis. The data compiled in this guide from various experimental models provides a quantitative basis for understanding these multifaceted toxic effects. While the precise signaling pathways, such as Nrf2 and PI3K/Akt, that are directly modulated by phoxim in a neuronal context require further investigation, the existing evidence strongly suggests their involvement. The experimental protocols outlined herein offer a starting point for researchers to further elucidate the intricate molecular mechanisms of phoxim neurotoxicity, which is crucial for the development of effective preventative and therapeutic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Molecular Signatures of Reduced Nerve Toxicity by CeCl3 in Phoxim-exposed Silkworm Brains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chlorphoxim induces neurotoxicity in zebrafish embryo through activation of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chronic Low-Dose Phoxim Exposure Impairs Silk Production in Bombyx mori L. (Lepidoptera: Bombycidae) by Disrupting Juvenile Hormone Signaling-Mediated Fibroin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular Mechanisms of Reduced Nerve Toxicity by Titanium Dioxide Nanoparticles in the Phoxim-Exposed Brain of Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]

genotoxicity and mutagenic potential of phoxim

An In-depth Technical Guide on the Genotoxicity and Mutagenic Potential of Phoxim (B1677734)

Executive Summary

Genotoxicity Data Presentation

The genotoxic potential of phoxim has been investigated using bacterial reverse mutation assays, and various cytogenetic and DNA damage assays in mammalian cells both in vitro and in vivo. The quantitative and qualitative results from these studies are summarized below.

In Vitro Genotoxicity Studies

In vitro assays provide a sensitive method for detecting potential genotoxic activity. Phoxim has been tested in bacterial and mammalian cell systems, with and without an exogenous metabolic activation system (S9 mix) to mimic mammalian metabolism.

Table 1: Summary of In Vitro Genotoxicity Data for Phoxim

End-point	Test System	Concentration/Dose Range	Metabolic Activation (S9)	Result	GLP/QA	Reference
Gene Mutation	Salmonella typhimurium (Ames Test) TA98, TA100, TA1535, TA1537	Up to 1000 nl/plate	With & Without	Negative	No	Shirasu et al. (1978)[3][4]
Gene Mutation	S. typhimurium TA100, TA1537, TA98	Not specified	With & Without	Negative	Not specified	Herbold (1977)[3]
Gene Mutation	Yeast	Not specified	Not specified	Negative	Not specified	[1]
DNA Damage	Bacillus subtilis (Rec-assay) H17, M45	Up to 20 µl/disc	Not Applicable	Negative	No	Shirasu et al. (1978)[4]
Chromosomal Aberration	Human Lymphocytes	30-300 µg/ml	Without	Positive (at >100 µg/ml)	Yes	Herbold (1986)[3]
Chromosomal Aberration	Human Lymphocytes	50-500 µg/ml	With	Positive (at 500 µg/ml)	Yes	Herbold (1986)[3]
Chromosomal Aberration	Human Lymphocytes	0.2 and 2 µg/ml	Not specified	Equivocal	No	Kurinnyi (1979)[3]

Note: Positive results in the in vitro chromosomal aberration test in human lymphocytes were observed at concentrations that also induced significant cytotoxicity, which may confound the interpretation of these findings.[1][3]

In Vivo Genotoxicity Studies

In vivo assays are critical for assessing genotoxicity in a whole-animal system, accounting for absorption, distribution, metabolism, and excretion (ADME) processes.

Table 2: Summary of In Vivo Genotoxicity Data for Phoxim

End-point	Test System	Dose Range	Route	Result	GLP/QA	Reference
Micronucleus Formation	Mouse Bone Marrow (NMRI mice)	2 x 250 or 500 mg/kg bw	Gavage	Negative	No	Herbold (1981)[3][4]
Dominant Lethal Mutation	Male NMRI Mice	Single dose of 500 mg/kg bw	Gavage	Negative	No	Machemer (1974)[3]
Chromosomal Aberration	Mouse Bone Marrow (noninbred white mice)	10, 100, 250 mg/kg bw	Intragastric	Negative/Equivocal	No	Kurinnyi (1979)[3]
Chromosomal Aberration	Male Spermatocyte Cells (Rats)	50 mg/kg bw (1/40 LD50)	Oral	Positive	Not specified	Yassa and Girgis (2018)[5]
Micronucleus Assay	Rats	50 mg/kg bw (1/40 LD50)	Oral	Positive	Not specified	Yassa and Girgis (2018)[5]

Visualizations: Workflows and Pathways

To clarify the experimental processes and biological context, the following diagrams illustrate the genotoxicity testing workflow, a key cellular response pathway to DNA damage, and specific assay protocols.

Caption: Overall Genotoxicity Testing Workflow for Phoxim.

Caption: Simplified DNA Damage Response (DDR) Pathway.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of genotoxicity studies. The following sections describe the standard protocols for the key assays used to evaluate phoxim.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test evaluates the ability of a substance to induce reverse mutations in histidine-requiring (his- ) strains of Salmonella typhimurium.[4][6]

• Principle : The test assesses if the chemical can cause a mutation that restores the functional capability of the bacteria to synthesize histidine, allowing them to grow on a histidine-deficient medium.

• Test Strains : A panel of S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) is used to detect different types of mutations (frameshift and base-pair substitutions).

• Methodology :

  • Metabolic Activation : The test is performed with and without a liver homogenate fraction (S9 mix) from Aroclor-1254 induced rats to simulate metabolic processes in mammals.[4]

  • Exposure : Phoxim, dissolved in a suitable solvent like DMSO, is mixed with the bacterial culture and either molten top agar (B569324) (plate incorporation method) or incubated in liquid suspension (pre-incubation method).[3]

  • Plating : The mixture is poured onto minimal glucose agar plates, which lack histidine.

  • Incubation : Plates are incubated at 37°C for 48-72 hours.

  • Scoring : The number of revertant colonies (his+) on the test plates is counted and compared to the number of spontaneous revertant colonies on solvent control plates.

• Positive Result : A dose-dependent increase in the number of revertant colonies, typically a two-fold or greater increase over the background, is considered a positive result.

Caption: Experimental Workflow for the Ames Test.

In Vitro Chromosomal Aberration Test

This assay identifies substances that cause structural damage to chromosomes in cultured mammalian cells.[7][8]

• Principle : The test evaluates clastogenicity by microscopically examining cells in the metaphase stage of mitosis for chromosomal abnormalities like breaks, gaps, and exchanges.[9]

• Test System : Human peripheral blood lymphocytes or established cell lines like Chinese Hamster Ovary (CHO) cells are commonly used. For phoxim, human lymphocytes were used.[3]

• Methodology :

  • Cell Culture : Lymphocytes are stimulated to divide using a mitogen (e.g., phytohaemagglutinin).

  • Exposure : Cultures are treated with at least three concentrations of phoxim for a short duration (e.g., 3-4 hours) with and without S9 metabolic activation, and for a longer duration (e.g., 24 hours) without S9.[3][8]

  • Cell Harvest : A spindle inhibitor (e.g., colchicine) is added to arrest cells in metaphase. Cells are then harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides.

  • Analysis : Chromosomes are stained (e.g., with Giemsa), and at least 100 well-spread metaphases per concentration are scored for structural aberrations. Cytotoxicity is also assessed by measuring the mitotic index.

• Positive Result : A statistically significant, dose-dependent increase in the percentage of cells with chromosomal aberrations compared to the negative control.

In Vivo Micronucleus Test

This is the most widely used in vivo test for assessing chromosomal damage.[10][11]

• Principle : The assay detects damage to chromosomes or the mitotic spindle by identifying micronuclei. Micronuclei are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

• Test System : Typically performed in the bone marrow of rodents (e.g., NMRI mice for phoxim studies).[3]

• Methodology :

  • Dosing : Animals (e.g., groups of 5 males and 5 females) are administered phoxim, usually via oral gavage, at multiple dose levels. A common protocol involves two administrations 24 hours apart.[3] The highest dose should induce some signs of toxicity but not lethality.

  • Tissue Collection : At an appropriate time after the final dose (typically 24 hours), animals are euthanized, and bone marrow is flushed from the femurs.

  • Slide Preparation : Bone marrow cells are smeared onto microscope slides, air-dried, and stained with a dye that differentiates between polychromatic (immature) and normochromatic (mature) erythrocytes.

  • Scoring : At least 2000 polychromatic erythrocytes (PCEs) per animal are scored for the presence of micronuclei. The ratio of PCEs to normochromatic erythrocytes (NCEs) is also calculated to assess bone marrow toxicity.

• Positive Result : A statistically significant, dose-dependent increase in the frequency of micronucleated PCEs in treated groups compared to the vehicle control group.

Caption: Experimental Workflow for the In Vivo Micronucleus Test.

Conclusion and Weight of Evidence

The genotoxicity profile of phoxim has been characterized through a standard battery of tests. In vitro, phoxim was negative in bacterial gene mutation (Ames) tests and a yeast mutation assay.[1][3][4] However, it induced chromosomal aberrations in cultured human lymphocytes.[3] This positive finding should be interpreted with caution, as the effect occurred at cytotoxic concentrations, a common confounding factor in in vitro cytogenetic assays.

Crucially, the results from in vivo studies, which better reflect the toxicological potential in a whole organism, are predominantly negative. Phoxim did not induce mutations in the mouse dominant lethal assay or micronuclei in the mouse bone marrow micronucleus test in well-conducted studies.[3][4] While one report noted equivocal results for chromosomal aberrations in mouse bone marrow and another reported positive findings in rat spermatocytes and bone marrow, the broader consensus from regulatory evaluations is that phoxim does not express genotoxic activity in vivo.[1][3][5]

Based on the comprehensive dataset, the weight of evidence indicates that phoxim is not genotoxic in vivo and is unlikely to pose a mutagenic or carcinogenic risk to humans.[2][3]

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. benchchem.com [benchchem.com]
• 3. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
• 4. 598. Phoxim (Pesticide residues in food: 1982 evaluations) [inchem.org]
• 5. animalhealth.ahri.gov.eg [animalhealth.ahri.gov.eg]
• 6. Comparative investigation on the mutagenicities of organophosphate, phthalimide, pyrethroid and carbamate insecticides by the Ames and lactam tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. criver.com [criver.com]
• 8. Chromosome Aberration Test - Eurofins Medical Device Testing [eurofins.com]
• 9. Chromosome aberration assays in genetic toxicology testing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Induction of micronuclei and other nuclear abnormalities in European minnow Phoxinus phoxinus and mollie Poecilia latipinna: an assessment of the fish micronucleus test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Historical vehicle and positive control micronucleus data in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Phoxim's Ripple Effect: An In-depth Technical Examination of Its Impact on Non-Target Aquatic Organisms

For Immediate Release

This technical guide provides a comprehensive analysis of the ecotoxicological effects of the organophosphate insecticide phoxim (B1677734) on non-target aquatic organisms. Designed for researchers, scientists, and drug development professionals, this document synthesizes key toxicity data, outlines detailed experimental methodologies, and visualizes the underlying biochemical pathways and experimental workflows.

Executive Summary

Phoxim, a widely used insecticide, poses a significant risk to non-target aquatic life. Its primary mode of action is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system, leading to neurotoxicity.[1][2] This guide presents quantitative data on the acute and chronic toxicity of phoxim to various aquatic species, details standardized testing protocols, and provides visual representations of its molecular mechanism of action and common experimental designs. The data compiled underscores the high toxicity of phoxim to fish and aquatic invertebrates, highlighting the need for careful environmental risk assessment.

Quantitative Toxicity Data

The following tables summarize the acute and chronic toxicity of phoxim to a range of non-target aquatic and other organisms, providing key metrics such as the median lethal concentration (LC50) and no-observed-adverse-effect-level (NOAEL).

Table 1: Acute Toxicity of Phoxim to Various Organisms

Species	Life Stage	Exposure Duration	LC50/LD50	Reference
Zebrafish (Danio rerio)	Embryo-larval	96 hours	0.24 - 3.39 µM
Chicken	-	-	19.6 - 40 mg/kg bw	[1]
Mouse	Male	-	1200 - 2700 mg/kg bw	[1]
Mouse	Female	-	1800 - 4000 mg/kg bw	[1]
Rat	Male	-	2000 - 10000 mg/kg bw	[1]
Rat	Female	-	1400 - 10000 mg/kg bw	[1]
Guinea-pig	Female	-	390 - 560 mg/kg bw	[1]

Table 2: Subchronic and Chronic Oral Toxicity of Phoxim

Species	Study Duration	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Effects Observed at LOAEL	Reference
Rat	3 months	1.2	4	Inhibition of erythrocyte acetylcholinesterase activity	[1]
Dog	3 months	0.38	1.3	Inhibition of brain acetylcholinesterase activity and effects on the liver	[1]
Rat	2 years	0.8	4	Changes in adrenal weights	[1]

Experimental Protocols

The assessment of phoxim's aquatic toxicity typically follows standardized guidelines to ensure data reliability and comparability. The following is a summary of a typical experimental protocol for an acute toxicity test with fish, based on the OECD Guideline 203.

OECD Guideline 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour period.[3][4][5][6][7]

1. Test Organisms:

• Species: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).[6]

• Health: Fish must be healthy and free from any observable diseases.

• Acclimation: A 12-day acclimation period to the laboratory conditions is required.

2. Test Conditions:

• System: A static or semi-static (renewal) system is used.

• Water: Reconstituted fresh water with a specific hardness and pH is utilized. Water quality parameters (temperature, pH, dissolved oxygen) are monitored throughout the test.

• Temperature: Maintained at a constant, species-appropriate level (e.g., 20 ± 1°C for Zebrafish).

• Light: A 16-hour light and 8-hour dark photoperiod is maintained.

3. Procedure:

• Exposure: Healthy, acclimated fish are randomly assigned to test chambers.

• Concentrations: A geometric series of at least five concentrations of phoxim are tested, along with a control group.

• Duration: The exposure period is 96 hours.[3][4][5][6][7]

• Observations: Mortalities and any abnormal behavioral or physiological responses are recorded at 24, 48, 72, and 96 hours.[3]

4. Data Analysis:

• The LC50 values and their 95% confidence limits for each observation period are calculated using appropriate statistical methods, such as probit analysis.

Mandatory Visualizations

Signaling Pathway: Acetylcholinesterase Inhibition

The primary mechanism of phoxim's toxicity is the inhibition of the enzyme acetylcholinesterase (AChE).[1][2] The following diagram illustrates this biochemical pathway.

Caption: Mechanism of acetylcholinesterase (AChE) inhibition by phoxim, leading to neurotoxicity.

Experimental Workflow: Aquatic Toxicity Testing

The following diagram outlines a typical workflow for conducting an aquatic toxicity study, such as the OECD 203 test.

Caption: A generalized workflow for an acute aquatic toxicity test.

References

• 1. benchchem.com [benchchem.com]
• 2. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 3. oecd.org [oecd.org]
• 4. eurofins.com.au [eurofins.com.au]
• 5. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 6. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 7. oecd.org [oecd.org]

An In-depth Technical Guide to the Mechanisms of Phoxim Resistance in Ectoparasites

Executive Summary: Phoxim (B1677734), an organophosphate insecticide and acaricide, has been a cornerstone in controlling ectoparasites in veterinary and agricultural settings. Its primary mechanism of action involves the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of arthropods.[1][2][3] However, the extensive use of phoxim has led to the emergence and spread of resistance in numerous ectoparasite populations, compromising control strategies. This guide provides a comprehensive technical overview of the core molecular and biochemical mechanisms conferring phoxim resistance. The primary mechanisms are categorized into two major groups: target site insensitivity, caused by mutations in the acetylcholinesterase gene (ace), and metabolic detoxification, mediated by the upregulation of enzyme families such as Glutathione (B108866) S-Transferases (GSTs), Cytochrome P450s (P450s), and Carboxylesterases (CarEs). Understanding these intricate mechanisms is paramount for developing sustainable resistance management strategies and for the rational design of novel ectoparasiticides.

Core Mechanisms of Phoxim Resistance

Resistance to phoxim in ectoparasites is a multifactorial phenomenon, primarily driven by genetic adaptations that either prevent the insecticide from reaching its target or alter the target itself. These adaptations can be broadly classified into target site insensitivity and enhanced metabolic detoxification.

Target Site Insensitivity: Alterations in Acetylcholinesterase (AChE)

The primary target of phoxim's active metabolite, phoxim-oxon, is the enzyme acetylcholinesterase (AChE) located in the synaptic clefts of the nervous system.[2] Phoxim-oxon irreversibly binds to the active site of AChE, leading to an accumulation of the neurotransmitter acetylcholine, which results in continuous nerve stimulation, paralysis, and eventual death of the parasite.[1]

Target site insensitivity arises from point mutations in the ace gene, which encodes the AChE enzyme.[4][5] These mutations lead to amino acid substitutions that alter the conformational structure of the enzyme's active site, thereby reducing the binding affinity of phoxim-oxon.[4] This allows AChE to continue its function of hydrolyzing acetylcholine, even in the presence of the insecticide. Several mutations in the ace gene have been associated with organophosphate resistance in various insect species.[6][7][8] While data specific to a wide range of ectoparasites is still emerging, studies on pests like Helicoverpa armigera have identified specific mutations and their frequencies in field populations.[4]

Caption: AChE inhibition by phoxim and the mechanism of target-site resistance.

Metabolic Detoxification

Metabolic resistance is the most common mechanism and involves the enzymatic modification of the insecticide into less toxic, more water-soluble metabolites that can be readily excreted. This is typically achieved through the overexpression or increased activity of one or more families of detoxification enzymes.

GSTs are a superfamily of enzymes that play a critical role in cellular detoxification by catalyzing the conjugation of reduced glutathione (GSH) to a wide range of xenobiotics, including insecticides.[9] This conjugation increases the water solubility of the compound, facilitating its excretion. Several studies have demonstrated that elevated GST activity is linked to phoxim tolerance.[10][11][12] For instance, specific Epsilon and Zeta class GSTs in the black cutworm, Agrotis ipsilon, have been shown to metabolize phoxim and protect against phoxim-induced oxidative stress.[10][12] Exposure to phoxim can significantly upregulate the transcription of GST genes, leading to higher enzyme levels and enhanced detoxification capacity.[10][12][13]

The cytochrome P450 superfamily contains a vast and diverse group of enzymes that are central to the metabolism of foreign compounds.[14][15] In insects, P450s are a primary defense against insecticides.[16][17] They can detoxify phoxim through oxidative reactions. While P450s are also responsible for the lethal bio-activation of phoxim to its oxon form, resistant strains often exhibit enhanced expression of specific P450s that preferentially metabolize phoxim into non-toxic products.[2] The overexpression of P450 genes is a well-documented mechanism of resistance to various insecticide classes.[17][18]

Carboxylesterases (CarEs), also known as esterases (ESTs), contribute to organophosphate resistance through two distinct mechanisms: hydrolysis and sequestration.[19] Hydrolytic CarEs can detoxify phoxim by cleaving its ester bonds, rendering it inactive. Sequestration involves the binding of large quantities of overproduced, non-catalytic CarEs to the insecticide, effectively preventing it from reaching its AChE target. Research in Plutella xylostella has identified specific CarEs, such as PxαE6 and PxαE9, that are overexpressed in resistant populations and are capable of metabolizing phoxim.[19]

Caption: Overview of the primary metabolic pathways involved in phoxim detoxification.

Quantitative Analysis of Phoxim Resistance

The degree of resistance is often quantified using a resistance ratio (RR), which compares the concentration of an insecticide required to kill 50% of a resistant population (LC50) to that of a susceptible population. The underlying biochemical changes can also be quantified.

Table 1: Phoxim Resistance Levels in Various Arthropod Pests

Species	Host/Environment	Resistance Ratio (RR)	Citation
Dermanyssus gallinae	Poultry	> 24-fold	[20]

| Helicoverpa armigera | Crops (Northern China) | 2.5 to 6.7-fold |[4] |

Table 2: Target Site Mutations (ace gene) Associated with Organophosphate Resistance

Species	Mutation	Mean Frequency	Notes	Citation
Helicoverpa armigera	A201S	0.0032	Potentially related to OP resistance	[4]
Helicoverpa armigera	G227E	0.0001	Potentially related to OP resistance	[4]
Helicoverpa armigera	F290V	0.0001	Potentially related to OP resistance	[4]

| Drosophila melanogaster | I161V, G265A, F330Y | Widespread | Combining mutations increases resistance |[6] |

Table 3: Upregulation and Activity of Detoxification Enzymes in Response to Phoxim

Species	Enzyme/Gene	Observation	Method	Citation
Agrotis ipsilon	AiGSTz1 (Zeta GST)	Upregulated transcription	qPCR	[10]
Agrotis ipsilon	AiGSTE1 (Epsilon GST)	Upregulated transcription	qPCR	[12]
Glyphodes pyloalis	GSTs	Significantly increased enzyme activity	Biochemical Assay	[11]
Meteorus pulchricornis	GSTs	Significantly increased enzyme activity at 12h	Biochemical Assay	[13]
Meteorus pulchricornis	AChE	Significantly increased enzyme activity at 1, 6, 12h	Biochemical Assay	[13]
Plutella xylostella	PxαE6 (CarE)	12.0% degradation of phoxim	In vitro protein expression	[19]

| Plutella xylostella | PxαE9 (CarE) | 21.1% degradation of phoxim | In vitro protein expression |[19] |

Experimental Protocols for Resistance Characterization

Investigating phoxim resistance requires a combination of bioassays, biochemical analyses, and molecular techniques.

Workflow for Resistance Analysis

Caption: General experimental workflow for characterizing phoxim resistance.

Key Experimental Protocols

Protocol 3.2.1: Glutathione S-Transferase (GST) Activity Assay This protocol is adapted from standard methods using 1-chloro-2,4-dinitrobenzene (B32670) (CDNB) as a substrate.[21][22]

• Sample Preparation: Homogenize individual or pooled ectoparasites in an ice-cold phosphate (B84403) buffer (e.g., 0.1 M, pH 6.5-7.5) and centrifuge at 10,000 x g for 15 minutes at 4°C. The resulting supernatant is the crude enzyme source.

• Reaction Mixture: In a 96-well microplate, add the enzyme source to a reaction mixture containing phosphate buffer, reduced glutathione (GSH), and CDNB.

• Measurement: Immediately measure the increase in absorbance at 340 nm over time using a microplate reader. The rate of change in absorbance is proportional to the GST activity.

• Calculation: Calculate specific activity using the extinction coefficient of the GS-DNB conjugate (9.6 mM⁻¹ cm⁻¹) and normalize to the total protein concentration of the sample.

Protocol 3.2.2: Cytochrome P450 Activity Assay (ECOD Method) This protocol measures P450 activity via the O-deethylation of 7-ethoxycoumarin (B196162) (7-EC).[23]

• Sample Preparation: Prepare a microsomal fraction from parasite homogenates via differential centrifugation to enrich for P450s.

• Reaction Mixture: In a microplate, combine the enzyme preparation, a sodium phosphate buffer (pH 7.5), and the substrate 7-EC.

• Initiation: Start the reaction by adding NADPH.

• Incubation: Incubate at a controlled temperature (e.g., 30°C) for a defined period.

• Termination & Measurement: Stop the reaction and measure the formation of the fluorescent product, 7-hydroxycoumarin (7-OH), using a fluorometer (excitation ~390 nm, emission ~465 nm).

• Quantification: Determine activity by comparing fluorescence to a standard curve of 7-OH.

Protocol 3.2.3: Esterase (EST) Activity Assay (α-NA Method) This protocol is a common method for determining general esterase activity.[24]

• Sample Preparation: Prepare a crude enzyme supernatant as described for the GST assay.

• Reaction Mixture: In a microplate, incubate the enzyme source with the substrate α-naphthyl acetate (α-NA) in a phosphate buffer (pH 7.0).

• Color Development: After incubation (e.g., 10-15 minutes at 30°C), add a solution of Fast Blue B salt mixed with sodium dodecyl sulfate (B86663) (SDS) to stop the reaction and develop a color.

• Measurement: Measure the absorbance at 600 nm after a short incubation period in the dark.

• Quantification: Calculate the amount of α-naphthol produced based on a standard curve and express activity as nmol of product formed per minute per mg of protein.

Protocol 3.2.4: Identification of ace Gene Mutations This protocol outlines the general steps for identifying target site mutations.

• DNA Extraction: Extract genomic DNA from individual or pooled ectoparasites.

• PCR Amplification: Design primers based on known ace gene sequences to amplify regions that contain the active site and are known to harbor resistance mutations.

• Sequencing: Purify the PCR products and send them for Sanger sequencing.

• Sequence Analysis: Align the obtained sequences with a susceptible reference sequence using bioinformatics software (e.g., MEGA, Geneious) to identify single nucleotide polymorphisms (SNPs) that result in amino acid changes.

Conclusion and Future Directions

Phoxim resistance in ectoparasites is a complex and evolving challenge driven by powerful selective pressure. The primary mechanisms—target site insensitivity via ace gene mutations and metabolic detoxification by GST, P450, and CarE enzyme systems—can occur alone or, more commonly, in combination, leading to high levels of resistance. For drug development professionals, this underscores the need for novel compounds with different modes of action or the co-formulation of existing insecticides with synergists that can inhibit these resistance mechanisms (e.g., piperonyl butoxide for P450s).

Future research should focus on:

• Characterizing specific enzymes: Identifying the exact P450, GST, and CarE enzymes responsible for phoxim metabolism in key ectoparasite species.

• Genomic surveillance: Implementing broader genomic surveillance programs to track the frequency and spread of known resistance mutations and discover new ones.

• Functional genomics: Utilizing tools like CRISPR/Cas9 and RNAi to definitively confirm the role of candidate resistance genes in vivo.

A deeper molecular understanding will be the key to preserving the efficacy of current treatments and developing the next generation of ectoparasiticides.

References

• 1. benchchem.com [benchchem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sequence variation and regulatory variation in acetylcholinesterase genes contribute to insecticide resistance in different populations of Leptinotarsa decemlineata - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mutations of acetylcholinesterase which confer insecticide resistance in Drosophila melanogaster populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. Mutations of acetylcholinesterase which confer insecticide resistance in insect populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The role of glutathione S-transferases (GSTs) in insecticide resistance in crop pests and disease vectors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Zeta class glutathione S-transferase is involved in phoxim tolerance and is potentially regulated by the transcription factor CncC in Agrotis ipsilon (Lepidoptera: Noctuidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The role of Glutathione-S-transferases in phoxim and chlorfenapyr tolerance in a major mulberry pest, Glyphodes pyloalis walker (Lepidoptera: Pyralidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Epsilon Class Glutathione S-Transferase Confers Phoxim Tolerance in the Black Cutworm Agrotis ipsilon (Lepidoptera: Noctuidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of Sensitivity to Phoxim and Cypermethrin in an Endoparasitoid, Meteorus pulchricornis (Wesmael) (Hymenoptera: Braconidae), and Its Parasitization Efficiency Under Insecticide Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cytochromes P450 and insecticide resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Insect P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Role of Cytochrome P450s in Insect Toxicology and Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Over-expression of a cytochrome P450 is associated with resistance to pyriproxyfen in the greenhouse whitefly Trialeurodes vaporariorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Purification, characterization, and enzyme kinetics of a glutathione S transferase from larvae of the camel tick Hyalomma dromedarii - PMC [pmc.ncbi.nlm.nih.gov]
• 22. GST Assay Kit (Colorimetric) (ab65326) | Abcam [abcam.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Characterization of Esterase Genes Involving Malathion Detoxification and Establishment of an RNA Interference Method in Liposcelis bostrychophila - PMC [pmc.ncbi.nlm.nih.gov]

biochemical effects of phoxim on liver enzymes

An In-depth Technical Guide on the Biochemical Effects of Phoxim (B1677734) on Liver Enzymes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phoxim is an organophosphorus insecticide widely used in agriculture and veterinary medicine to control a variety of pests.[1][2] Its primary mode of action is the inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function, leading to the accumulation of acetylcholine (B1216132) and subsequent overstimulation of the nervous system in target organisms.[2][3] However, growing evidence indicates that exposure to phoxim can have significant off-target effects, with the liver being a primary organ for its metabolism and a key target for its toxicity.[1][4] Understanding the detailed biochemical and cellular mechanisms of phoxim-induced hepatotoxicity is crucial for risk assessment, the development of potential therapeutic interventions, and for professionals involved in drug development who must consider the hepatic effects of xenobiotics.

This technical guide provides a comprehensive overview of the , supported by quantitative data, detailed experimental protocols, and visualizations of the underlying molecular pathways.

Core Toxicological Mechanisms

Phoxim's hepatotoxicity is not solely a consequence of its anticholinesterase activity but is strongly linked to the induction of oxidative stress and subsequent cellular damage.

Acetylcholinesterase Inhibition

In mammals, phoxim inhibits both plasma cholinesterase and erythrocyte acetylcholinesterase in a dose-dependent manner.[5] While this is the hallmark of organophosphate poisoning, the direct link between systemic cholinesterase inhibition and specific liver enzyme elevation is secondary to broader cellular damage.[1] Studies show that phoxim exposure leads to a significant reduction of cholinesterase and acetylcholinesterase in the serum and liver, respectively.[6][7]

Induction of Oxidative Stress

A primary mechanism of phoxim-induced liver injury is the generation of reactive oxygen species (ROS).[6][7] This imbalance between the production of ROS and the capacity of the liver's antioxidant defense systems leads to oxidative damage to vital cellular components, including lipids, proteins, and DNA.[8] This is evidenced by an increase in hepatic malondialdehyde (MDA), a marker of lipid peroxidation, and a depletion of the liver's primary antioxidant defenses, such as total antioxidant capacity (T-AOC), glutathione (B108866) (GSH), and the activity of glutathione peroxidase (GSH-Px).[6][7]

Quantitative Effects on Liver Enzymes and Biomarkers

Exposure to phoxim results in significant alterations in the serum levels of key liver enzymes, which are established indicators of hepatic function and damage.[7] These changes reflect damage to hepatocytes and cholestasis.

Markers of Hepatocellular Injury

Alanine aminotransferase (ALT) and aspartate aminotransferase (AST) are enzymes concentrated within hepatocytes. Their elevation in serum is a direct indicator of hepatocyte membrane damage and leakage.[1][9] Numerous studies have demonstrated that phoxim administration leads to a significant increase in the serum activities of both ALT and AST.[1][4][6]

Markers of Cholestasis

Alkaline phosphatase (ALP) and gamma-glutamyl transpeptidase (GGT) are enzymes associated with the bile duct epithelium.[9][10] Increased levels of these enzymes typically signify cholestasis, which is the disruption of bile flow. Phoxim exposure has been shown to elevate serum ALP and GGT, indicating that its toxicity extends to the biliary system.[4][6][7] Furthermore, increases in total bilirubin (B190676) and total bile acid confirm impaired biliary function.[6][7]

The following tables summarize the quantitative changes in key liver biomarkers following phoxim exposure as reported in preclinical studies.

Table 1: Effect of Phoxim on Serum Liver Function Enzymes

Parameter	Animal Model	Dosage	Duration	Observation	Reference(s)
Alanine Aminotransferase (ALT)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Increased	[6],[7]
	Male Rats	50 mg/kg (oral)	65 days	Significantly Increased	[1]
	Dogs	18.75 mg/kg bw/day	24 months	Increased	[4]
Aspartate Aminotransferase (AST)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Increased	[6],[7]
	Male Rats	50 mg/kg (oral)	65 days	Significantly Increased	[1]
Alkaline Phosphatase (ALP)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Increased	[6],[7]
	Dogs	18.75 mg/kg bw/day	24 months	Increased	[4]
Glutamyl Transpeptidase (GGT)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Increased	[6],[7]
Cholinesterase (ChE)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Reduced	[6],[7]
Total Protein (TP)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Reduced	[6],[7]

| Albumin (ALB) | Sprague Dawley Rats | 180 mg/kg (gavage) | Subacute | Significantly Reduced |[6],[7] |

Table 2: Effect of Phoxim on Hepatic Oxidative Stress Markers

Parameter	Animal Model	Dosage	Duration	Observation	Reference(s)
Reactive Oxygen Species (ROS)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Increased	[6],[7]
Malondialdehyde (MDA)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Increased	[7]
Total Antioxidant Capacity (T-AOC)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Decreased	[6],[7]
Glutathione (GSH)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Decreased	[6],[7]
Glutathione Peroxidase (GSH-Px)	Sprague Dawley Rats	180 mg/kg (gavage)	Subacute	Significantly Decreased	[6],[7]

| Acetylcholinesterase (AChE) | Sprague Dawley Rats | 180 mg/kg (gavage) | Subacute | Significantly Reduced |[6],[7] |

Cellular and Signaling Pathways

Phoxim-induced oxidative stress triggers downstream signaling pathways that culminate in hepatocyte apoptosis, a form of programmed cell death.[6][7] This process is a key contributor to liver damage and the subsequent release of liver enzymes.

The generated ROS can damage mitochondrial membranes, leading to the release of cytochrome c. This initiates the intrinsic apoptotic pathway, characterized by the activation of a cascade of caspases (caspase-9 and caspase-3).[6] The process is tightly regulated by the Bcl-2 family of proteins. Phoxim exposure has been shown to upregulate the expression of the pro-apoptotic protein Bax and downregulate the anti-apoptotic protein Bcl-2, thus shifting the balance towards cell death.[6][7] The tumor suppressor protein p53 is also activated, which can further promote apoptosis.[6]

Caption: Proposed signaling pathway of phoxim-induced hepatotoxicity.

Experimental Protocols

To investigate the hepatotoxic effects of phoxim, standardized preclinical models are employed. The following section details a representative experimental protocol synthesized from published studies.[1][6][7]

Animal Model and Husbandry

• Species: Sprague Dawley (SD) or Wistar rats, adult males.

• Housing: Animals are housed in controlled conditions (22±2°C, 55±5% humidity, 12-hour light/dark cycle) with ad libitum access to standard chow and water.

• Acclimatization: A minimum of one week of acclimatization is required before the commencement of the experiment.

Dosing and Administration

• Test Substance: Phoxim (e.g., Sebacil® EC 50%) is typically dissolved or emulsified in a suitable vehicle like corn oil or an aqueous Cremophor emulsion.[1][5]

• Route of Administration: Oral gavage is a common route for ensuring precise dosage delivery.[1][6] Dietary administration is used for chronic exposure studies.[4]

• Dosage: A dose of 180 mg/kg body weight has been used in subacute studies to induce significant hepatotoxicity in SD rats.[6][7] For longer-term studies, lower doses ranging from 1.5 to 50 mg/kg bw/day are often used.[4]

• Control Groups: A control group receiving only the vehicle is essential. An additional positive control group (e.g., treated with a known hepatotoxin like carbon tetrachloride) can also be included.

Sample Collection and Processing

• Blood Collection: At the end of the treatment period, animals are anesthetized, and blood is collected via cardiac puncture or from the abdominal aorta into tubes without anticoagulant.

• Serum Separation: Blood is allowed to clot and then centrifuged (e.g., at 3000 rpm for 15 minutes) to separate the serum, which is stored at -80°C until analysis.

• Liver Tissue Collection: Immediately after blood collection, animals are euthanized. The liver is excised, weighed, and rinsed with ice-cold saline. A portion is flash-frozen in liquid nitrogen for molecular and biochemical analysis, while another portion is fixed in 10% neutral buffered formalin for histopathology.

Biochemical Analysis

• Serum Enzyme Assays: Serum levels of ALT, AST, ALP, GGT, total protein, and albumin are measured using commercial assay kits on an automated biochemical analyzer.[3]

• Oxidative Stress Markers: Liver tissue homogenates are prepared to measure levels of MDA, GSH, and T-AOC, and the activities of GSH-Px and CAT using specific colorimetric assay kits.

• Protein Expression: Western blotting or ELISA can be used to quantify the expression levels of key proteins in the apoptotic pathway (e.g., p53, Bax, Bcl-2, caspases) in liver tissue lysates.

The following diagram illustrates a typical workflow for such an experiment.

References

• 1. animalhealth.ahri.gov.eg [animalhealth.ahri.gov.eg]
• 2. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 3. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
• 6. Effects of phoxim-induced hepatotoxicity on SD rats and the protection of vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. img5.zhihuilv.com [img5.zhihuilv.com]
• 8. researchgate.net [researchgate.net]
• 9. zoetisus.com [zoetisus.com]
• 10. Hepatic Enzyme Profile in Horses [mdpi.com]

Phoxim Residue Persistence in Animal Tissues: A Technical Guide

Introduction

Phoxim (B1677734) is a broad-spectrum organophosphorus insecticide and acaricide utilized in veterinary medicine to control a range of ectoparasites in livestock such as cattle, pigs, sheep, and goats.[1][2] Administered topically as a wash, spray, dip, or pour-on, its efficacy is attributed to the inhibition of acetylcholinesterase, an enzyme critical to the nervous system of insects.[1][3] While effective, the use of phoxim in food-producing animals necessitates a thorough understanding of its persistence and metabolic fate to establish appropriate withdrawal periods and ensure consumer safety from potential residues in edible tissues. This guide provides a comprehensive overview of the pharmacokinetics, residue depletion profiles, and analytical methodologies related to phoxim in various animal tissues, intended for researchers, scientists, and professionals in drug development.

Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

The behavior of phoxim in an animal's body follows a typical path for lipophilic compounds, characterized by rapid absorption and distribution, extensive metabolism, and swift elimination.

• Absorption : Phoxim is readily absorbed after oral administration and to a lesser extent through dermal application. Following oral intake in rats (10 mg/kg bw) and pigs (5 mg/kg bw), it is rapidly and almost completely absorbed from the gastrointestinal tract, reaching peak plasma levels within 30 minutes and two hours, respectively.[1][4] Dermal absorption is significantly lower; a study in pigs using a pour-on application showed a bioavailability of only 1.2% to 2.9%.[1][4]

• Distribution : Once absorbed, phoxim is quickly distributed throughout the body. Due to its lipophilic nature, the highest concentrations are consistently found in fat tissue.[1][4] Significant levels are also detected in the liver and kidneys, organs central to metabolism and excretion.[1][4] In pigs, phoxim itself is the primary residue in fat, loin, and muscle, while its metabolite, cyanobenzaldoxime, is found in muscle, loin, and liver.[1][4]

• Metabolism : Phoxim is extensively metabolized in the animal body. The primary metabolic pathways are hydrolysis of the phosphor ester bond and de-alkylation. These processes lead to the formation of metabolites such as cyanobenzaldoxime and desethyl-phoxim.[1] In rats and pigs, cyanobenzaldoxime is further detoxified to hippuric acid.[1] The active, more potent insecticidal metabolite, the oxo-analogue (PO-phoxim), has been identified in insects but not in mammals like mice, rats, rabbits, pigs, or calves.[1]

• Excretion : The elimination of phoxim and its metabolites is rapid, occurring mainly through urine (over 80%) and to a lesser extent via feces (less than 12.5%).[1]

Quantitative Data on Phoxim Residue Depletion

The persistence of phoxim residues varies significantly depending on the animal species, tissue type, and the method of application. Fat consistently shows the highest and most persistent residue levels.

Table 1: Phoxim Residue Depletion in Pig Tissues

Treatment Type	Dose	Tissue	Time After Treatment	Mean Residue Concentration (µg/kg)	Reference
Oral (Radiolabelled)	5 mg/kg bw	Fat	24 hours	1320	[1]
Fat	72 hours	680	[5]
Liver	24 hours	600	[1]
Liver	72 hours	370	[5]
Kidney	24 hours	350	[1]
Kidney	72 hours	120	[5]
Muscle	24 hours	50	[1]
Muscle	72 hours	20	[5]
Pour-on	30 mg/kg bw (2 treatments, 14 days apart)	Fat	14 days	40 - 50	[5]
Fat	28 days	<10 - 130	[5]
Spray	500 mg/L (2 treatments, 7-8 days apart)	Fat	7 days	Not Detected (>50)	[6]
Fat	14 days	Not Detected (>50)	[6]
Spray	1000 mg/L (2 treatments, 7-8 days apart)	Fat	14 days	40 - 50	[1]
Fat	28 days	<10 - 130	[1]

Table 2: Phoxim Residue Depletion in Sheep Tissues

Treatment Type	Dose	Tissue	Time After Treatment	Highest Residue Concentration (µg/kg)	Reference
Spray	1000 mg/L (2 treatments, 8 days apart)	Fat	7 days	2750	[1]
Fat	14 days	160 - 460	[5]
Fat	21 days	80 - 100	[5]
Muscle	7 days	70	[1]
Muscle	14 days	10 - 20	[5]
Muscle	21 days	<10 - 30	[5]
Kidney	7 days	70	[1]
Dip	500 mg/L	Fat	7 days	1532	[7]
Fat	30 days	700	[1]
Fat	49 days	66	[3][7]
Muscle	7 days	189	[7]
Muscle	up to 28 days	Detectable	[7]
Kidney	7 days	35.3	[7]
Kidney	up to 21 days	Detectable	[7]
Liver	-	Not Detectable	[7]

Table 3: Phoxim Residue Depletion in Cattle Tissues and Milk

Treatment Type	Dose	Tissue/Product	Time After Treatment	Highest Residue Concentration	Reference
Spray	1000 mg/L (2 treatments, 8 days apart)	Milk	12 hours	220 - 420 µg/L	[5]
Milk	1 day	120 - 200 µg/L	[5]
Milk	3 days	8 - 15 µg/L	[5]
Milk	7 days	<2 µg/L	[5]
Dip	Not specified	Fat	14 days	37 µg/kg	[1]

Table 4: Phoxim Residue Depletion in Goat Tissues

Treatment Type	Dose	Tissue	Time After Treatment	Highest Residue Concentration (µg/kg)	Reference
Spray	Not specified	Fat	7 days	850	[1]
Muscle	7 days	50	[1]

Table 5: Phoxim Residue in Chicken Eggs

Treatment Context	Finding	Reference
Treatment of stocked housing facilities	No samples exceeded the maximum residue level of 60 µg/kg.	[8]

Experimental Protocols & Methodologies

The accurate quantification of phoxim residues is critical for regulatory compliance and food safety assessment. Various analytical methods have been developed and validated for this purpose.

Key Experiment: Residue Depletion Study in Sheep (Dip Treatment)

• Objective : To determine the depletion of phoxim residues in various tissues of sheep following a single dip treatment.[3][7]

• Animals : 20 Suffolk sheep (10 male, 10 female), approximately 15 months old, were used. The animals were sheared 4 weeks prior to the study.[3][7]

• Treatment : The sheep were fully immersed in an aqueous solution with a nominal phoxim concentration of 500 mg/L.[3][7]

• Sample Collection : Groups of four sheep (2 male, 2 female) were slaughtered at 7, 21, 28, 35, and 49 days post-treatment. Samples of liver, kidney, muscle (fore and hind quarters), and fat (subcutaneous, omental, and perirenal) were collected for analysis.[3][7]

• Analytical Method : Phoxim concentrations were determined using a validated High-Performance Liquid Chromatography with UV detection (HPLC-UV) method.[7] The limits of quantification (LOQ) were 200 µg/kg for fat and 25 µg/kg for all other tissues.[7]

General Analytical Methods

The determination of phoxim residues in complex biological matrices like animal tissues and milk requires robust and sensitive analytical techniques.

• Sample Preparation (Extraction and Cleanup) :

  • Tissues : Samples are typically homogenized and extracted with a solvent like acetonitrile (B52724) or hexane.[9][10] A cleanup step is crucial to remove interfering substances, especially lipids from fat samples. This can be achieved through liquid-liquid partitioning (e.g., acetonitrile/hexane) or Solid-Phase Extraction (SPE) using silica (B1680970) or C18 cartridges.[5][10][11] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also a widely adopted technique.[10]

  • Milk : Extraction is often performed with acetonitrile containing 1% acetic acid, followed by centrifugation.[10]

• Analytical Determination :

  • Gas Chromatography (GC) : A traditional and reliable method, GC is often coupled with selective detectors like a Flame Photometric Detector (FPD) or a Nitrogen-Phosphorus Detector (NPD) for organophosphate analysis.[5][9][10]

  • High-Performance Liquid Chromatography (HPLC) : HPLC with UV detection is a validated method for determining phoxim concentrations in tissues.[5][7]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) : This has emerged as a highly sensitive and specific method for phoxim analysis, offering low limits of detection (LOD) in the range of 0.0014–0.0017 mg/kg and limits of quantification (LOQ) between 0.0048–0.0055 mg/kg in cattle and pig tissues.[10][11]

Visualizations

Phoxim Metabolic Pathway

The following diagram illustrates the primary metabolic degradation steps of phoxim in animals.

Primary metabolic pathways of phoxim in mammalian species.

Experimental Workflow for Residue Analysis

This diagram outlines a typical workflow for a livestock residue depletion study.

General workflow for a livestock residue depletion study.

The persistence of phoxim residues in animal tissues is primarily dictated by the lipophilic nature of the parent compound, leading to higher concentrations and slower depletion rates in fat compared to other edible tissues like muscle, liver, and kidney. Residue levels are influenced by the route of administration, dose, and animal species. Metabolism of phoxim is extensive, leading to less toxic, water-soluble compounds that are rapidly excreted. The detailed quantitative data and analytical methodologies presented in this guide are essential for conducting accurate risk assessments, establishing scientifically-based withdrawal periods, and ultimately ensuring the safety of food products derived from treated animals. Modern analytical techniques like LC-MS/MS provide the necessary sensitivity and specificity for robust monitoring and regulatory enforcement.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. fao.org [fao.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fao.org [fao.org]
• 6. fao.org [fao.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Determination of phoxim residues in eggs by using high-performance liquid chromatography diode array detection after treatment of stocked housing facilities for the poultry red mite (Dermanyssus gallinae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Understanding the Insecticidal Activity of Phoxim: A Technical Guide

Introduction

Phoxim (B1677734) is a broad-spectrum, non-systemic organophosphate insecticide and acaricide used extensively in both agricultural and veterinary applications to control a wide array of pests, including mites, lice, ticks, and various soil-dwelling and foliar insects.[1][2][3][4] As a member of the organophosphate class, its insecticidal efficacy is primarily rooted in its potent neurotoxic action.[2] This technical guide provides an in-depth examination of the core insecticidal activity of phoxim, detailing its mechanism of action, the basis for its selective toxicity, quantitative toxicological data, and the mechanisms by which insects may develop resistance. It is intended for researchers, scientists, and professionals involved in insecticide development and pest management.

Core Mechanism of Action: Acetylcholinesterase Inhibition

The primary mode of action for phoxim is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the central nervous system of insects.[2][3][5][6] AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) into choline (B1196258) and acetic acid, a process that terminates the nerve signal at the cholinergic synapse.[5]

Phoxim itself is a relatively weak inhibitor of AChE.[5] Its potent insecticidal activity is a result of metabolic activation within the insect. Through a process of oxidative desulfuration, phoxim is converted to its oxygen analog, phoxim-oxon (PO-phoxim).[5][7] This metabolite is a significantly more powerful inhibitor of AChE, estimated to be 100 to 1,000 times more potent than the parent compound.[1]

The inhibition of AChE by phoxim-oxon is irreversible, leading to the accumulation of acetylcholine in the synaptic cleft.[2][8] This results in continuous and uncontrolled firing of nerve impulses, causing overexcitation of the nervous system, which manifests as tremors, paralysis, and ultimately, the death of the insect.[2][3][8]

Mechanism of Phoxim-induced neurotoxicity.[5]

Selective Toxicity: Comparative Metabolism in Insects vs. Mammals

Phoxim exhibits selective toxicity, being highly effective against insects while possessing significantly lower toxicity to mammals.[9] This selectivity is primarily due to differences in metabolic pathways between the two groups.[1][9]

• In Insects: The metabolic machinery favors the activation of phoxim to the highly toxic phoxim-oxon, leading to potent AChE inhibition.[1][9]

• In Mammals: Detoxification pathways are more dominant. Phoxim and any formed phoxim-oxon are rapidly hydrolyzed by enzymes into non-toxic, water-soluble products that are quickly excreted.[7][9] Phoxim-oxon is considered an extremely short-lived intermediate in mammals.[7]

Comparative metabolic pathways of phoxim.[1][7][9]

Quantitative Toxicological Data

The toxicity of phoxim varies significantly across different species. The following tables summarize acute and chronic toxicity data from various studies.

Table 1: Acute Toxicity of Phoxim

Species	Sex	Route	LD50 (mg/kg bw)	LC50 (mg/liter)	Reference(s)
Rat	Male	Oral	2000 - 10000	-	[5][7]
Rat	Female	Oral	1400 - 10000	-	[5][7]
Mouse	Male	Oral	1200 - 2700	-	[5][7]
Mouse	Female	Oral	1800 - 4000	-	[5][7]
Guinea Pig	Female	Oral	390 - 560	-	[5][7]
Chicken	-	Oral	19.6 - 40	-	[1][5]

| Meteorus pulchricornis (Parasitoid Wasp) | Adult | Contact | - | 4.608 |[10] |

Table 2: Sub-chronic and Chronic Oral Toxicity of Phoxim (No-Observed-Adverse-Effect-Level)

Species	Duration	NOAEL (mg/kg bw/day)	Key Effects Observed at Higher Doses	Reference(s)
Rat	2 years	0.8	Changes in adrenal weights	[5]
Dog	2 years	0.38	Inhibition of brain AChE activity, liver effects	[11]
Mouse	2 years	2.4	Increased plasma cholesterol, inhibition of brain AChE	[5]

| Rat (Gavage) | 28 days | < 7.5 | Inhibition of serum cholinesterase activity |[12] |

Insecticide Resistance Mechanisms

The repeated use of phoxim can lead to the development of resistance in pest populations. The primary mechanisms of resistance to organophosphates are target-site modification and enhanced metabolic detoxification.[13][14]

• Target-Site Resistance: This involves mutations in the gene encoding acetylcholinesterase.[14][15] These mutations alter the structure of the enzyme, reducing its binding affinity for phoxim-oxon. This makes the insect less sensitive to the insecticide's effects.[14]

• Metabolic Resistance: Insects with this mechanism exhibit increased activity of detoxification enzymes, such as cytochrome P450 monooxygenases (P450s), glutathione (B108866) S-transferases (GSTs), and carboxylesterases (CarE).[6][13][14][15] These enzymes break down or sequester the insecticide at a faster rate, preventing it from reaching its target site in the nervous system.[15]

• Penetration Resistance: This less common mechanism involves modifications to the insect's outer cuticle, which slows the absorption and penetration of the insecticide into the body.[15]

Overview of major insecticide resistance mechanisms.[14][15]

Experimental Protocols

Protocol 1: Determination of Acute Contact Toxicity (LC50) in an Insect

This protocol is a generalized method for determining the median lethal concentration (LC50) of phoxim against a target insect, such as the parasitoid wasp Meteorus pulchricornis.[10]

• Preparation of Solutions: Prepare a series of phoxim concentrations using a suitable solvent (e.g., acetone) and dilute with distilled water containing a surfactant (e.g., Triton X-100).

• Treatment: Uniformly coat the inner surface of glass vials with each phoxim concentration and allow the solvent to evaporate.

• Insect Exposure: Introduce a known number of adult insects (e.g., 20-30) into each treated vial. A control group is exposed to vials treated only with the solvent-surfactant solution.

• Incubation: Maintain the vials under controlled conditions (temperature, humidity, photoperiod) and provide a food source (e.g., a 10% honey solution).

• Mortality Assessment: Record the number of dead insects at specific time points, typically after 24 hours.

• Data Analysis: Use probit analysis to calculate the LC50 value, which is the concentration estimated to cause 50% mortality in the test population.

Experimental workflow for LC50 determination.[10]

Protocol 2: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

This protocol, based on Ellman's method, quantifies the degree to which phoxim inhibits AChE activity.[16]

• Enzyme Preparation: Prepare a homogenate from the target insect tissue (e.g., heads of bees or whole bodies of smaller insects) in a phosphate (B84403) buffer and centrifuge to obtain a supernatant containing the AChE enzyme.

• Reaction Mixture: In a microplate well, combine the enzyme supernatant with DTNB (Ellman's reagent).

• Inhibitor Addition: Add various concentrations of phoxim (or phoxim-oxon) to the wells and pre-incubate for a set period.

• Initiate Reaction: Start the enzymatic reaction by adding the substrate, acetylthiocholine (B1193921) iodide (ATChI).

• Measurement: AChE hydrolyzes ATChI to thiocholine, which reacts with DTNB to produce a yellow-colored anion. Measure the rate of color change by reading the absorbance at 412 nm over time using a spectrophotometer.

• Calculation: Compare the rate of the reaction in the presence of phoxim to the rate in a control (no inhibitor) to determine the percentage of enzyme inhibition.

Workflow for an in vitro AChE inhibition assay.

Protocol 3: Generalized Repeated Dose Oral Toxicity Study

This protocol outlines a typical 28-day study in rats to assess sub-chronic toxicity, based on OECD Guideline 407.[5]

• Animal Selection & Acclimation: Healthy young adult rats are acclimated to laboratory conditions.

• Group Assignment: Animals are randomized into at least four groups: one control group receiving the vehicle (e.g., corn oil) and at least three treatment groups receiving different dose levels of phoxim.

• Dose Administration: Phoxim is administered daily via oral gavage for 28 consecutive days.

• Clinical Observations: Animals are observed daily for signs of toxicity. Body weight and food consumption are measured weekly.

• Clinical Pathology: Near the end of the study, blood samples are collected for hematology and clinical chemistry analysis, including the measurement of plasma, erythrocyte, and brain cholinesterase activity.

• Necropsy and Histopathology: At termination, all animals are euthanized. A full necropsy is performed, and major organs are weighed. Tissues are collected, preserved, and examined microscopically for pathological changes.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. How Phoxim Protects Crops and Livestock from Pest Infestations [jindunchemical.com]
• 3. awiner.com [awiner.com]
• 4. How Phoxim Helps Control Pests Effectively in Agriculture and Livestock [jindunchemical.com]
• 5. benchchem.com [benchchem.com]
• 6. Phoxim | Insecticide | AchE inhibitor | TargetMol [targetmol.com]
• 7. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
• 8. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Evaluation of Sensitivity to Phoxim and Cypermethrin in an Endoparasitoid, Meteorus pulchricornis (Wesmael) (Hymenoptera: Braconidae), and Its Parasitization Efficiency Under Insecticide Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. WHO | JECFA [apps.who.int]
• 12. [A 28-day repeated dose toxicity test of Phoxim in Wistar rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pjoes.com [pjoes.com]
• 15. The mechanisms of insecticide resistance in crop pests | AHDB [ahdb.org.uk]
• 16. Species- and concentration-dependent differences of acetyl- and butyrylcholinesterase sensitivity to physostigmine and neostigmine - PubMed [pubmed.ncbi.nlm.nih.gov]

Phoxim's Neurotoxic Effects on Insects: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the neurotoxic effects of phoxim (B1677734), an organophosphate insecticide, on the insect nervous system. It details the primary mechanism of action, summarizes quantitative toxicological data, outlines broader neurological impacts, and provides key experimental protocols for research.

Primary Mechanism of Action: Acetylcholinesterase Inhibition

Phoxim's primary mode of action is the disruption of synaptic transmission within the insect's nervous system.[1] Like other organophosphorus compounds, its principal target is the enzyme acetylcholinesterase (AChE).[2][3][4]

In a healthy cholinergic synapse, the neurotransmitter acetylcholine (B1216132) (ACh) is released from the presynaptic neuron, binds to receptors on the postsynaptic neuron to propagate a nerve impulse, and is then rapidly hydrolyzed and inactivated by AChE.[5][6] This swift removal of ACh is critical for terminating the signal and allowing the neuron to repolarize.

Phoxim acts as a potent, irreversible inhibitor of AChE.[4] Within the insect, phoxim can be metabolized to its oxygen analogue, PO-phoxim, which is an even more powerful AChE inhibitor—potentially 100 to 1,000 times more potent than phoxim itself.[7] This inhibition leads to the accumulation of ACh in the synaptic cleft. The excess ACh continuously stimulates its receptors, causing uncontrolled firing of nerve impulses.[6][8] This state of hyperstimulation results in tremors, convulsions, paralysis, and ultimately, the death of the insect.[1][6]

References

• 1. researchgate.net [researchgate.net]
• 2. Phoxim | Insecticide | AchE inhibitor | TargetMol [targetmol.com]
• 3. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 4. Molecular Signatures of Reduced Nerve Toxicity by CeCl3 in Phoxim-exposed Silkworm Brains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pesticides: Modes of Action - Southwest Mosquito Abatement District [swmosquito.org]
• 6. Bug Off: The Neural Effects of Insecticides [greymattersjournal.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Dermal Absorption and Bioavailability of Phoxim Formulations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dermal absorption, bioavailability, and pharmacokinetic profile of phoxim (B1677734), an organophosphorus insecticide. The information compiled herein is intended to serve as a valuable resource for professionals engaged in toxicological research, veterinary medicine development, and regulatory assessment.

Quantitative Analysis of Phoxim Dermal Absorption and Bioavailability

The following tables summarize key quantitative data on the absorption and distribution of phoxim following dermal and oral administration in various animal models.

Table 1: Pharmacokinetic Parameters of Phoxim

Species	Administration Route	Formulation	Dose	Bioavailability	Cmax	Tmax	Reference
Pig	Dermal	Pour-on	100 mg/kg bw	1.2% - 2.9%	-	-	[1][2][3]
Rat (Male)	Oral	-	1 mg/kg	-	0.35 µg/mL	30 minutes	[2][4]
Rat (Male)	Oral	-	10 mg/kg	-	2.44 µg/mL	30 minutes	[2][4]
Pig	Oral	-	5 mg/kg bw	Rapid and complete	-	2 hours	[1][2]

Table 2: Residue Concentrations of Phoxim in Pig Tissues Following Pour-on Application

Two treatments of a commercial pour-on product (30 mg/kg bw) were applied with a 14-day interval. The following concentrations were measured after the second application.

Withdrawal Time (Days)	Mean Phoxim Concentration in Fat (µg/kg)	Mean Phoxim Concentration in Skin (µg/kg)	Reference
7	502	346	[1]
14	220	107	[1]
21	121	49	[1]
28	86	23	[1]
35	23	11	[1]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of dermal absorption. The following sections outline typical experimental protocols for in vivo and in vitro studies, as well as analytical methods for phoxim quantification.

In Vivo Dermal Absorption Study in Pigs

This protocol describes a typical design for an in vivo study to determine the dermal absorption and residue depletion of a phoxim pour-on formulation in pigs.

Objective: To determine the bioavailability and tissue residue levels of phoxim and its metabolites after dermal application.

Materials:

• Phoxim pour-on formulation (e.g., 75 mg/mL).

• Young, healthy pigs of a specific breed.

• Metabolism cages for collection of excreta.

• Analytical standards of phoxim and its metabolites.

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system.

Procedure:

• Animal Acclimatization: Animals are acclimatized to the housing conditions for a specified period before the study begins.

• Dosing: A predetermined dose of the phoxim pour-on formulation (e.g., 30 mg/kg bw or 100 mg/kg bw) is applied along the dorsal midline of the pigs.[1][3] The application site may be clipped.

• Sample Collection:

  • Blood: Blood samples are collected at regular intervals (e.g., up to 10 days post-treatment) to determine plasma concentrations of phoxim.[3]

  • Excreta: Urine and feces are collected to quantify the excretion of phoxim and its metabolites.

  • Tissues: Animals are euthanized at various time points (e.g., 7, 14, 21, 28, and 35 days post-treatment), and samples of skin, fat (abdominal and back), muscle, liver, and kidney are collected.[1]

• Sample Analysis: Tissue, plasma, and excreta samples are analyzed for phoxim and its metabolites using a validated analytical method such as HPLC or GC.[1][5]

In Vitro Dermal Absorption Study using Franz Diffusion Cells

In vitro studies provide a valuable alternative to in vivo testing for assessing the percutaneous absorption of phoxim. The Franz diffusion cell is a commonly used apparatus for this purpose.

Objective: To determine the rate and extent of phoxim penetration through the skin from a specific formulation.

Materials:

• Franz diffusion cells.

• Excised skin membranes (human or animal, e.g., porcine or rat).[6][7]

• Phoxim formulation to be tested.

• Receptor fluid (e.g., phosphate-buffered saline).

• Analytical instrumentation (e.g., HPLC).

Procedure:

• Skin Preparation: Full-thickness or dermatomed skin is mounted between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Formulation Application: A known quantity of the phoxim formulation is applied to the surface of the skin in the donor chamber.

• Receptor Fluid Sampling: The receptor fluid is maintained at a constant temperature (typically 32°C) and stirred continuously. Samples are collected from the receptor chamber at predetermined time intervals over a 24-hour period.

• Mass Balance: At the end of the experiment, the skin surface is washed to recover unabsorbed phoxim. The skin is then separated into the stratum corneum, epidermis, and dermis, and each component, along with the receptor fluid and skin wash, is analyzed for phoxim content to determine the total absorption and distribution.

Analytical Methods for Phoxim Quantification

Accurate quantification of phoxim in biological matrices is essential for pharmacokinetic and residue studies.

• High-Performance Liquid Chromatography (HPLC): HPLC is a common method for the determination of phoxim residues in tissues.[1]

• Gas Chromatography (GC): GC methods, often coupled with a flame photometric detector (FPD) or a nitrogen-phosphorus detector (NPD), have been traditionally used for the analysis of organophosphate pesticides like phoxim.[5][8]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers high specificity and sensitivity for the analysis of phoxim in complex matrices like animal tissues and milk.[8]

Sample Preparation: A crucial step in the analysis is the extraction and cleanup of phoxim from the biological matrix. Solid-phase extraction (SPE) is a commonly employed technique for this purpose.[8]

Visualizations

The following diagrams illustrate key processes and pathways related to the dermal absorption and mechanism of action of phoxim.

Caption: In Vivo Dermal Absorption Experimental Workflow.

Caption: In Vitro Dermal Absorption (Franz Cell) Workflow.

Caption: Phoxim's Mechanism of Action: Cholinesterase Inhibition.

Caption: Metabolic Pathway of Phoxim.

Conclusion

The dermal bioavailability of phoxim is generally low, particularly when administered as a pour-on formulation.[1][2][3] However, measurable residues can persist in skin and fat for several weeks post-application.[1] The primary metabolic pathways involve hydrolysis and de-alkylation, leading to the formation of metabolites that are subsequently conjugated and excreted.[1][2] The principal mechanism of toxicity is the inhibition of acetylcholinesterase. Understanding these pharmacokinetic and pharmacodynamic properties is essential for the development of safe and effective phoxim-containing products and for conducting accurate risk assessments. The experimental protocols and data presented in this guide provide a foundational framework for researchers and professionals in this field.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. benchchem.com [benchchem.com]
• 3. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
• 4. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 5. fao.org [fao.org]
• 6. Animal models for percutaneous absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Transdermal Permeation of Drugs in Various Animal Species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: HPLC Methods for Phoxim Residue Analysis in Tissues

Introduction

Phoxim (B1677734) is a non-systemic organophosphate insecticide and acaricide widely used in veterinary medicine to control ectoparasites on livestock such as cattle, pigs, and sheep.[1] Due to its application, monitoring for phoxim residues in animal-derived food products is essential to ensure consumer safety and adherence to regulatory standards. High-Performance Liquid Chromatography (HPLC), particularly when coupled with tandem mass spectrometry (LC-MS/MS), has become a primary analytical technique for the sensitive and selective determination of phoxim residues in complex biological matrices like animal tissues.[2]

This document provides detailed protocols for sample preparation and analysis of phoxim in various animal tissues using HPLC-based methods. It includes quantitative performance data and visual workflows to guide researchers, scientists, and professionals in drug development.

Mechanism of Action: Acetylcholinesterase Inhibition

Like other organophosphate insecticides, phoxim's primary mode of action is the inhibition of the acetylcholinesterase (AChE) enzyme.[1] AChE is critical for nerve function, as it hydrolyzes the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft. By inhibiting AChE, phoxim causes an accumulation of ACh, leading to overstimulation of nerve receptors and subsequent neurotoxicity in the target pest.[1]

Caption: Mechanism of phoxim's neurotoxicity via acetylcholinesterase inhibition.

Experimental Protocols

Effective analysis of phoxim residues requires robust sample preparation to extract the analyte and remove interfering matrix components. Two common and effective methods are Acetonitrile-Hexane Partitioning and the QuEChERS approach.

Protocol 1: Sample Preparation via Acetonitrile-Hexane Partitioning

This classic liquid-liquid extraction method is highly effective for separating lipophilic phoxim from fatty matrices. It leverages the differential solubility of lipids in hexane (B92381) and phoxim in acetonitrile (B52724).[1]

Methodology

• Sample Homogenization:

  • Weigh 5-10 g of a representative tissue sample (e.g., muscle, liver, fat) into a high-speed blender.[1]

  • Add anhydrous sodium sulfate (B86663) (approx. 2-3 times the sample weight) to absorb water and facilitate grinding.[1]

  • Homogenize the tissue and sodium sulfate until a uniform, free-flowing powder is obtained.[1]

• Hexane Extraction:

  • Transfer the homogenized powder to a centrifuge tube.

  • Add 50 mL of n-hexane, seal the tube, and shake vigorously for 15-20 minutes.[1]

  • Centrifuge at 3000-4000 rpm for 5 minutes.[1]

  • Decant the hexane supernatant into a clean flask. Repeat the extraction on the tissue residue with a fresh portion of n-hexane to ensure completeness.[1]

  • Combine the hexane extracts.[1]

• Acetonitrile Partitioning (Cleanup):

  • Transfer the combined hexane extract to a separatory funnel.

  • Add an equal volume of acetonitrile (pre-saturated with n-hexane).[1]

  • Shake the funnel vigorously for 1-2 minutes, venting periodically.[1]

  • Allow the layers to separate. The lower acetonitrile phase contains phoxim, while the upper hexane phase contains lipids.[1]

  • Drain the lower acetonitrile layer into a collection flask. Repeat the partitioning of the hexane layer with a fresh portion of acetonitrile to maximize recovery.[1]

• Final Preparation:

  • Combine the acetonitrile extracts and concentrate using a rotary evaporator at a temperature below 40°C.[1]

  • Redissolve the residue in a suitable solvent (e.g., mobile phase) to a final known volume for HPLC analysis.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Detection of Phoxim using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phoxim (B1677734) is a non-systemic organophosphorus insecticide and acaricide used to control a range of biting insects in various agricultural settings.[1] Due to its potential toxicity, the monitoring of phoxim residues in agricultural products and environmental samples is crucial for ensuring food safety and for environmental risk assessment. Gas chromatography coupled with mass spectrometry (GC-MS) is a robust and widely used analytical technique for the detection and quantification of phoxim residues. This document provides detailed application notes and experimental protocols for the analysis of phoxim using GC-MS, including sample preparation, instrumental analysis, and method validation.

Principle of Analysis

The determination of phoxim residues by GC-MS involves an initial extraction of the analyte from the sample matrix, followed by a cleanup step to remove interfering co-extractives. The purified extract is then injected into a gas chromatograph, where phoxim is separated from other components based on its volatility and interaction with the stationary phase of the analytical column. The separated analyte then enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum, which is characteristic of the phoxim molecule, allows for highly specific detection and accurate quantification. For enhanced sensitivity and selectivity, tandem mass spectrometry (GC-MS/MS) is often employed.[2]

Application Notes

Gas chromatography-mass spectrometry is a highly effective method for the analysis of phoxim in various matrices, including agricultural products and soil.[1] The choice of sample preparation technique is critical and can significantly impact the accuracy and sensitivity of the analysis. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular and efficient approach for pesticide residue analysis, offering a streamlined workflow.[1][3] For more complex matrices or when lower detection limits are required, traditional liquid-liquid extraction followed by solid-phase extraction (SPE) cleanup can be employed.

The mass spectrometer can be operated in different modes, such as selected ion monitoring (SIM) or multiple reaction monitoring (MRM). SIM mode offers good sensitivity by monitoring only a few characteristic ions of phoxim, making it suitable for screening and quantification in relatively clean matrices.[4] MRM mode, used in tandem mass spectrometry (MS/MS), provides superior selectivity and sensitivity by monitoring a specific precursor-to-product ion transition, which is highly effective in minimizing matrix interference in complex samples.[4]

Method validation is essential to ensure the reliability of the results. Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability).

Quantitative Data Summary

The following table summarizes typical quantitative data for the analysis of phoxim using GC-MS and GC-MS/MS methodologies. The values presented are representative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Parameter	GC-MS (SIM) in Agricultural Products	GC-MS/MS in Various Food Matrices
Linearity (r²)	> 0.99	≥ 0.99
Limit of Detection (LOD)	Confirmation possible at 0.05-0.2 ppm	0.002 - 0.05 mg/kg
Limit of Quantification (LOQ)	Not explicitly stated	0.007 - 0.10 mg/kg
Recovery (%)	79.4 - 95.0%	70 - 120%
Precision (RSD%)	Not explicitly stated	< 20%

Experimental Protocols

Protocol 1: Sample Preparation using the QuEChERS Method

This protocol is adapted from the widely used QuEChERS methodology for pesticide residue analysis in food samples.[1][3]

1. Sample Homogenization:

• Homogenize a representative portion of the sample (e.g., fruits, vegetables) to a uniform consistency. For dry samples, a hydration step may be necessary.[1]

2. Extraction: a. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.[2][5] b. Add 10 mL of acetonitrile (B52724).[2] c. Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) citrate sesquihydrate).[1][2] d. Immediately cap the tube and shake vigorously for 1 minute.[1][2] e. Centrifuge the tube at ≥3000 rcf for 5 minutes.[2]

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer an aliquot of the upper acetonitrile layer (supernatant) to a d-SPE cleanup tube containing anhydrous MgSO₄ and a sorbent such as primary secondary amine (PSA).[2] For samples with high fat content, C18 may be included.[2] b. Tightly cap the tube and shake on a vortex mixer for 1 minute.[2] c. Centrifuge for 5 minutes to separate the clean extract from the sorbents.[2] d. The resulting supernatant is the final extract. Transfer it to an autosampler vial for GC-MS analysis.[2]

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

1. Instrument Setup:

• GC System: An Agilent GC system or equivalent.[2]

• Column: A low-bleed capillary column suitable for pesticide analysis (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).[2]

• Carrier Gas: Helium or Hydrogen.[2]

• Inlet: Split/splitless injector. Splitless injection is typically used for trace analysis.[2]

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer.[2]

2. Method Parameters:

• Injection Volume: 1-2 µL.[2]

• Inlet Temperature: 150–190°C. Phoxim can be unstable at higher temperatures.[2][4]

• Oven Temperature Program: An optimized temperature program to effectively separate phoxim from matrix components. A typical program might be: initial temperature of 80°C, ramp to 290°C.

• MS Acquisition Mode:

  • SIM Mode: Monitor specific ions for phoxim (e.g., m/z 125, 298, 169).

  • MRM Mode (for MS/MS): Monitor specific precursor-to-product ion transitions for phoxim for enhanced selectivity.

3. Data Analysis:

• Identify phoxim based on its retention time and the presence of characteristic ions (SIM) or ion transitions (MRM).

• Quantify the concentration of phoxim using a calibration curve prepared with standards in a matrix-matched solvent to account for matrix effects.

Visualizations

Caption: Experimental workflow for phoxim detection by GC-MS.

Caption: Logical steps in the GC-MS analysis of phoxim.

References

• 1. cvuas.xn--untersuchungsmter-bw-nzb.de [cvuas.xn--untersuchungsmter-bw-nzb.de]
• 2. gcms.cz [gcms.cz]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Phoxim Extraction and Cleanup from Soil Samples

Introduction

Phoxim (B1677734) is a non-systemic organophosphorus insecticide and acaricide used to control a broad spectrum of biting insects in various crops and ectoparasites on livestock.[1] As a contact and stomach poison, it is applied to foliage and soil.[1][2] Due to its potential toxicity, monitoring phoxim residues in the environment is crucial for assessing environmental impact and ensuring safety.[1] The determination of phoxim residues in soil involves a multi-step process that includes sample preparation, extraction, cleanup, and instrumental analysis.[1] This document provides detailed protocols for the extraction and cleanup of phoxim from soil samples, with a focus on the widely adopted QuEChERS method and traditional solvent extraction techniques.

Principle of Analysis

The analysis of phoxim residues in soil typically involves the following steps:

• Sample Preparation: A representative soil sample is homogenized to ensure uniformity. For dry samples, a hydration step is often necessary.[1]

• Extraction: Phoxim is extracted from the soil matrix into an organic solvent. Acetonitrile (B52724) is a common choice due to its efficiency in extracting a wide range of pesticides.[1] Other solvents like methanol (B129727) have also been used.[3]

• Cleanup: Co-extracted matrix components that can interfere with the analysis are removed. Common techniques include dispersive Solid-Phase Extraction (d-SPE), often as part of the QuEChERS method, or traditional Solid-Phase Extraction (SPE) using cartridges.[1]

• Instrumental Analysis: The cleaned-up extract is analyzed using chromatographic techniques. Gas Chromatography-Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are highly effective methods that offer the sensitivity and selectivity required for accurate quantification and confirmation.[1]

Experimental Protocols

Protocol 1: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined and widely adopted approach for pesticide residue analysis in various matrices, including soil.[4][5] It involves a two-stage process: extraction and partitioning, followed by a dispersive solid-phase extraction (d-SPE) cleanup step.[4]

Materials and Reagents:

• Homogenized soil sample

• Acetonitrile (ACN), pesticide residue grade

• Purified water

• 50 mL centrifuge tubes with screw caps

• 15 mL d-SPE tubes

• QuEChERS extraction salt packet (e.g., 4 g anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g sodium chloride (NaCl) for the original unbuffered method, or buffered versions like AOAC or EN 15662 salts)[4]

• d-SPE cleanup sorbents (e.g., a mixture of anhydrous MgSO₄, Primary Secondary Amine (PSA), and C18)[1][6]

• Centrifuge capable of ≥3000 rcf

• Vortex mixer

• Mechanical shaker (optional)

Procedure:

1. Sample Extraction and Partitioning

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.[4] For dry soils, use 3 g of soil, add 7 mL of purified water, vortex, and let it hydrate (B1144303) for 30 minutes before proceeding.[6][7]

• Add 10 mL of acetonitrile to the tube.[4][7]

• Shake vigorously for 1 minute to extract the phoxim. A mechanical shaker can also be used.[4]

• Add the appropriate QuEChERS extraction salt packet.[4]

• Immediately cap the tube and shake vigorously for at least 1 minute to prevent the formation of salt agglomerates.[4]

• Centrifuge the tube for 5 minutes at ≥3000 rcf.[4][7]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing the appropriate sorbents (e.g., MgSO₄, PSA, and C18).[6] The combination of PSA and C18 generally provides cleaner extracts than PSA alone.[7]

• Vortex the d-SPE tube for 1 minute to ensure thorough mixing of the extract with the sorbents.[1][6]

• Centrifuge for 2 minutes at a high speed (e.g., ≥5000 rcf).[6][7]

• The purified supernatant is now ready for analysis by GC-MS or LC-MS/MS.[6] For GC analysis, a protectant like sorbitol may be added.[1]

Protocol 2: Traditional Solvent Extraction with SPE Cleanup

This traditional method is robust and can be tailored for complex matrices.[1]

Materials and Reagents:

• Homogenized soil sample

• Methanol or Acetone, pesticide residue grade[1][3]

• Hexane (B92381), pesticide residue grade

• Anhydrous sodium sulfate

• Solid-Phase Extraction (SPE) cartridge (e.g., silica (B1680970) or C18)[1][6]

• Rotary evaporator or nitrogen evaporator

• Glassware (beakers, flasks, separatory funnel)

• Filter paper

Procedure:

1. Solvent Extraction

• Weigh 20 g of the homogenized soil sample.

• Extract the soil sample with an appropriate solvent. For example, soil can be extracted with methanol.[3] Alternatively, homogenize the sample with 100 mL of acetone.[1]

• Filter the homogenate and rinse the filter cake with additional solvent.[1]

• If using acetone, transfer the filtrate to a separatory funnel and partition with hexane. Collect the hexane layer.[1]

• Dry the extract over anhydrous sodium sulfate.[1]

• Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator.[1]

2. Solid-Phase Extraction (SPE) Cleanup

• Condition an SPE cartridge (e.g., silica) by passing hexane through it.[1]

• Load the concentrated extract onto the conditioned cartridge.[1]

• Wash the cartridge with a low-polarity solvent to remove interfering compounds.[1]

• Elute the phoxim using a solvent of higher polarity (e.g., a mixture of hexane and ethyl acetate).[1]

• Collect the eluate and concentrate it to the final volume required for analysis (e.g., 1 mL).[1]

Data Presentation

The following table summarizes the performance of different extraction and cleanup methods for phoxim in soil based on published studies.

Method	Matrix	Fortification Level (mg/kg)	Recovery (%)	RSD (%)	LOD (mg/kg)	Reference
QuEChERS	Soil	Not Specified	54 - 103 (for most pesticides)	< 19	Not Specified	[4]
Traditional SLE	Soil	Not Specified	40 - 91	Not Specified	Not Specified	[4]
Soxhlet Extraction	Soil	Not Specified	12 - 92	Not Specified	Not Specified	[4]
GC-NPD Method	Soil	0.05 - 2.0	68.5 - 112.1	1.8 - 6.2	0.0001 - 0.0104	[8]
MSPD	Soil	0.005 - 2.5	72.4 - 120	< 20	Not Specified	[9]
LLE	Soil	0.005 - 2.5	70.6 - 120	< 20	Not Specified	[9]

SLE: Solid-Liquid Extraction; GC-NPD: Gas Chromatography with Nitrogen-Phosphorus Detection; MSPD: Matrix Solid-Phase Dispersion; LLE: Liquid-Liquid Extraction; RSD: Relative Standard Deviation; LOD: Limit of Detection.

Workflow and Pathway Diagrams

.

Caption: General workflow of the QuEChERS method for phoxim analysis in soil.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 4. benchchem.com [benchchem.com]
• 5. An Easy Procedure to Quantify Anticoagulant Rodenticides and Pharmaceutical Active Compounds in Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Multiresidue analysis of pesticides in soil by gas chromatography with nitrogen-phosphorus detection and gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pjoes.com [pjoes.com]

Application Notes and Protocols for the Quantification of Phoxim Residues in Agricultural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phoxim (B1677734) is a non-systemic organophosphorus insecticide and acaricide used to control a broad spectrum of insects in various agricultural settings.[1] As a contact and stomach poison, it is applied to foliage, soil, and as a seed dressing.[1] Due to its potential toxicity, the monitoring of phoxim residues in agricultural commodities is crucial for ensuring food safety and environmental protection. Regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for phoxim in different food products.[2][3]

These application notes provide detailed methodologies for the extraction, cleanup, and quantification of phoxim residues in diverse agricultural matrices. The protocols primarily focus on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation, followed by analysis using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

Principle of Analysis

The determination of phoxim residues in agricultural products involves a multi-step process designed to isolate and accurately measure the analyte while minimizing interference from the sample matrix. The general workflow consists of:

• Sample Preparation: A representative portion of the agricultural product is homogenized to ensure uniformity. For dry samples, a hydration step may be necessary.[1]

• Extraction: Phoxim is extracted from the homogenized sample into an organic solvent, typically acetonitrile (B52724), which is effective for a wide range of pesticides.[1]

• Cleanup: Co-extracted matrix components such as pigments, fats, and sugars that can interfere with the analysis are removed. This is commonly achieved through dispersive Solid-Phase Extraction (d-SPE).[1]

• Instrumental Analysis: The purified extract is then analyzed using highly sensitive and selective chromatographic techniques like GC-MS/MS or LC-MS/MS for accurate quantification.[1]

Data Presentation

Table 1: Physicochemical Properties of Phoxim

Property	Value
Chemical Name	(diethoxy-thiophosphoryloxyimino)-phenylacetonitrile
Molecular Formula	C₁₂H₁₅N₂O₃PS
Molecular Weight	298.3 g/mol
Appearance	Light yellow oily liquid
Water Solubility	0.7 mg/L at 20°C
ADI (JECFA 2004)	0–4 µg/kg bw

Source:[1]

Table 2: Maximum Residue Limits (MRLs) for Phoxim in Various Commodities

Commodity	MRL (µg/kg)	Regulatory Body
Goat, Fat	400	Codex Alimentarius[2]
Goat, Liver	50	Codex Alimentarius[2]
Goat, Muscle	50	Codex Alimentarius[2]
Goat, Kidney	50	Codex Alimentarius[2]
Pig, Fat	400	Codex Alimentarius[2]
Pig, Liver	50	Codex Alimentarius[2]
Pig, Muscle	50	Codex Alimentarius[2]
Pig, Kidney	50	Codex Alimentarius[2]
Sheep, Fat	400	Codex Alimentarius[2]
Sheep, Liver	50	Codex Alimentarius[2]
Sheep, Muscle	50	Codex Alimentarius[2]
Sheep, Kidney	50	Codex Alimentarius[2]
Chicken, Muscle	4000	CXM 2-2024[3]
Chicken, Liver	15000	CXM 2-2024[3]
Chicken, Kidney	8000	CXM 2-2024[3]
Chicken, Fat/Skin	4000	CXM 2-2024[3]
All food producing species (except fin fish), Muscle	25	EMA[4]
All food producing species (except fin fish), Fat	550	EMA[4]
All food producing species (except fin fish), Liver	50	EMA[4]
All food producing species (except fin fish), Kidney	30	EMA[4]
All food producing species (except fin fish), Eggs	60	EMA[4]

Experimental Protocols

Protocol 1: QuEChERS Method for Phoxim Residue Analysis

This protocol details the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the extraction and cleanup of phoxim residues from agricultural products.[1]

Materials and Reagents:

• High-speed homogenizer

• Centrifuge (for 50 mL and 15 mL tubes, capable of >3000 g)

• 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes

• Acetonitrile (ACN), pesticide residue grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) citrate sesquihydrate

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• Phoxim analytical standard

Procedure:

1. Sample Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples like wheat, add an appropriate amount of water (e.g., 20 mL) and allow it to hydrate.[1]

• Add 10 mL of acetonitrile.[1]

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate).[1]

• Immediately cap and shake vigorously for 1 minute. A mechanical shaker can also be used.[1]

• Centrifuge at ≥ 3000 g for 5 minutes. The upper layer is the acetonitrile extract containing phoxim.[1]

2. Dispersive SPE (d-SPE) Cleanup:

• Transfer an aliquot (e.g., 8 mL) of the supernatant from the extraction step into a 15 mL d-SPE tube.[1]

• The d-SPE tube should contain cleanup sorbents. For general agricultural products, a common combination is 1200 mg MgSO₄, 400 mg PSA, and 400 mg C18. PSA removes organic acids and sugars, while C18 removes non-polar interferences like fats.[1]

• Vortex the tube for 1 minute to ensure thorough mixing of the extract with the sorbents.[1]

• Centrifuge at ≥ 3000 g for 5 minutes.[1]

• The resulting supernatant is the cleaned-up extract. Transfer it into a GC or LC vial for analysis.[1]

Protocol 2: Instrumental Analysis by GC-MS/MS

Gas chromatography is well-suited for the analysis of volatile compounds like phoxim. The use of a tandem mass spectrometer (MS/MS) provides superior selectivity and confirmation.[1]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector and a tandem mass spectrometer.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[5]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[5]

• Injector Temperature: 250°C.[5]

• Oven Temperature Program: Start at 70°C (hold for 2 minutes), then ramp to 150°C at 25°C/min, and finally to 280°C at 10°C/min (hold for 5 minutes).[5]

• Transfer Line Temperature: 280°C.[5]

• Ion Source Temperature: 230°C.[6]

• Ionization Mode: Electron Impact (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions for Phoxim (Example):

Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
298.1	121.1	93.1	15 / 25

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Protocol 3: Instrumental Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry is also a highly effective technique for the quantification of phoxim, offering high sensitivity and selectivity.[1][7]

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A tandem mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions for Phoxim (Example):

Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
299.1	164.1	136.1	10 / 20

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Visualizations

Caption: Experimental workflow for phoxim residue analysis.

Caption: Logical relationship of analytical steps.

References

• 1. benchchem.com [benchchem.com]
• 2. Veterinary Drug Detail | CODEXALIMENTARIUS FAO-WHO [fao.org]
• 3. fao.org [fao.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. amecj.com [amecj.com]
• 6. mdpi.com [mdpi.com]
• 7. Quantification of Phytohormones by HPLC-MS/MS Including Phytoplasma-Infected Plants | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for In Vitro Efficacy Testing of Phoxim

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive set of protocols for evaluating the in vitro efficacy of the organophosphate insecticide, phoxim (B1677734). The methodologies detailed below cover the assessment of its primary mechanism of action, cytotoxicity, neurotoxicity, and induced cellular stress pathways.

Introduction

Phoxim is a widely used organophosphate insecticide that primarily functions by inhibiting the acetylcholinesterase (AChE) enzyme in the nervous system of target organisms.[1][2] This inhibition leads to an accumulation of the neurotransmitter acetylcholine, causing overstimulation of nerve cells, paralysis, and ultimately, death.[2] The oxo-analogue of phoxim, PO-phoxim, is a more potent inhibitor of AChE.[1][2] Understanding the in vitro efficacy and toxicological profile of phoxim is crucial for the development of new insecticide formulations, the assessment of resistance mechanisms, and for safety evaluation.

Experimental Protocols

Preparation of Phoxim Solutions

Proper preparation of phoxim solutions is critical for accurate and reproducible in vitro testing.

Materials:

• Phoxim (analytical grade)

• Acetone (B3395972) or Methanol (HPLC grade)

• Sterile double-distilled water or phosphate-buffered saline (PBS)

• Sterile microcentrifuge tubes

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of phoxim (e.g., 10-100 mg/mL) by dissolving the required amount in a minimal volume of acetone or methanol.[3][4][5] Ensure complete dissolution.

• Working Solution Preparation: From the stock solution, prepare a series of working solutions at the desired concentrations by diluting with sterile double-distilled water or an appropriate buffer (e.g., PBS).[3] The final concentration of the organic solvent in the cell culture or assay medium should be kept to a minimum (typically <0.5%) to avoid solvent-induced toxicity.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is the primary method for determining the direct inhibitory effect of phoxim on AChE activity.

Principle: Acetylthiocholine (ATCh) is hydrolyzed by AChE to produce thiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which can be quantified spectrophotometrically at 412 nm. The rate of color formation is proportional to AChE activity.[1][2][6][7]

Materials:

• Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel)

• Acetylthiocholine iodide (ATCI)

• DTNB (Ellman's Reagent)

• Phosphate (B84403) Buffer (0.1 M, pH 8.0)

• Phoxim working solutions

• 96-well microplate

• Microplate reader

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of ATCI in deionized water.

  • Prepare a solution of DTNB in phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Add phosphate buffer to each well.

  • Add the DTNB solution to each well.

  • Add the various dilutions of phoxim to the test wells. Add an equivalent volume of the solvent used for phoxim dilutions to the control wells.

  • Add the AChE solution to all wells and incubate for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 25-37°C) to allow for enzyme-inhibitor interaction.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the ATCI solution to all wells.

  • Immediately begin measuring the absorbance at 412 nm at regular intervals (e.g., every 30-60 seconds) for a set period (e.g., 5-10 minutes) using a microplate reader.[1]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per unit time) for each phoxim concentration and the control.

  • Determine the percentage of AChE inhibition for each phoxim concentration relative to the control.

  • Calculate the IC50 value, which is the concentration of phoxim that causes 50% inhibition of AChE activity.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of a compound.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Recommended Cell Line:

• SH-SY5Y (Human Neuroblastoma): A commonly used cell line for neurotoxicity studies.[8][9][10]

Materials:

• SH-SY5Y cells

• Complete cell culture medium (e.g., DMEM/F-12 with 10% FBS)

• Phoxim working solutions

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at a density of approximately 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[8][9]

• Compound Exposure: Remove the culture medium and expose the cells to various concentrations of phoxim in fresh medium. Include untreated control wells and solvent control wells. Incubate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well (to a final concentration of 0.5 mg/mL) and incubate for 3-4 hours at 37°C.[9]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each phoxim concentration relative to the untreated control.

  • Determine the IC50 value, the concentration of phoxim that reduces cell viability by 50%.

Neurotoxicity Assessment

2.4.1. Oxidative Stress Assays

Phoxim has been shown to induce oxidative stress by increasing the production of reactive oxygen species (ROS) and causing lipid peroxidation.[11][12]

Recommended Cell Line:

• PK15 (Porcine Kidney Epithelial Cells) or SH-SY5Y cells.[11]

a) Reactive Oxygen Species (ROS) Assay:

Principle: Cell-permeable fluorescent probes, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), are used to detect intracellular ROS. DCFH-DA is deacetylated by intracellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Protocol:

• Seed cells in a 96-well plate and expose them to phoxim as described in the MTT assay protocol.

• After exposure, wash the cells with PBS and incubate them with DCFH-DA solution (e.g., 10 µM) in the dark for 30 minutes at 37°C.

• Wash the cells again with PBS to remove excess probe.

• Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

b) Malondialdehyde (MDA) Assay:

Principle: MDA is a product of lipid peroxidation and can be measured using a colorimetric assay based on its reaction with thiobarbituric acid (TBA) to form a colored product.

Protocol:

• Expose cells to phoxim in larger culture dishes (e.g., 6-well plates).

• After exposure, harvest the cells and prepare cell lysates.

• Perform the MDA assay on the cell lysates according to the instructions of a commercially available kit. This typically involves reacting the lysate with TBA at high temperature and measuring the absorbance of the resulting colored product.

2.4.2. Apoptosis Assays

Phoxim can induce apoptosis through the mitochondrial pathway, involving the activation of caspases and changes in the expression of Bcl-2 family proteins.[11][12][13]

a) Caspase Activity Assay:

Principle: Caspases are a family of proteases that are key mediators of apoptosis. Their activity can be measured using specific substrates that are cleaved to release a fluorescent or chromogenic molecule.

Protocol:

• Expose cells to phoxim.

• Lyse the cells and measure the activity of specific caspases (e.g., caspase-3, caspase-8, caspase-9) in the cell lysates using commercially available assay kits.

b) Gene Expression Analysis (qRT-PCR):

Protocol:

• Expose cells to phoxim.

• Isolate total RNA from the cells.

• Synthesize cDNA from the RNA.

• Perform quantitative real-time PCR (qRT-PCR) to measure the relative expression levels of apoptosis-related genes such as Bax, Bcl-2, caspase-3, caspase-8, and caspase-9.

2.4.3. Calcium Imaging

Organophosphate insecticides can disrupt intracellular calcium homeostasis, which is a key indicator of neurotoxicity.[14][15]

Principle: Changes in intracellular calcium concentration ([Ca2+]i) can be monitored using fluorescent calcium indicators (e.g., Fura-2 AM). The ratio of fluorescence at different excitation wavelengths is used to determine the [Ca2+]i.

Protocol:

• Culture cells (e.g., SH-SY5Y or primary neurons) on glass coverslips.

• Load the cells with a calcium-sensitive dye (e.g., Fura-2 AM).

• Mount the coverslip in a perfusion chamber on a fluorescence microscope.

• Record baseline fluorescence and then perfuse the cells with a solution containing phoxim.

• Monitor the changes in fluorescence over time to assess the effect of phoxim on intracellular calcium levels.

In Vitro Resistance Testing

This protocol is designed to assess the susceptibility of a target pest's cell line to phoxim, which can be indicative of resistance development.

Recommended Cell Lines:

• Insect cell lines derived from the target pest (e.g., Sf9 or Sf21 from Spodoptera frugiperda, or cell lines from other relevant insect species).[16][17]

Protocol:

• Cell Culture: Culture the insect cell line according to standard protocols.

• Cytotoxicity Assay: Perform a cytotoxicity assay (e.g., MTT assay) as described in section 2.3, using a range of phoxim concentrations.

• Data Analysis:

  • Determine the LC50 (lethal concentration 50%) value for the cell line.

  • Compare the LC50 value to that of a known susceptible cell line of the same species. A significantly higher LC50 value in the test cell line suggests resistance.

• Mechanism Investigation (Optional):

  • Measure the activity of detoxification enzymes such as carboxylesterases (CarE) and glutathione (B108866) S-transferases (GSTs) in cell lysates.

  • Analyze the expression of genes associated with insecticide resistance (e.g., AChE, CarE, GSTs, cytochrome P450s) using qRT-PCR.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Acetylcholinesterase (AChE) Inhibition by Phoxim

Phoxim Concentration (µM)	% AChE Inhibition (Mean ± SD)
0 (Control)	0
0.1
1
10
100
IC50 (µM)	[Calculated Value]

Table 2: Cytotoxicity of Phoxim on SH-SY5Y Cells (MTT Assay)

Phoxim Concentration (µg/mL)	Cell Viability (%) (Mean ± SD) - 24h	Cell Viability (%) (Mean ± SD) - 48h
0 (Control)	100	100
0.1
1
10
100
IC50 (µg/mL)	[Calculated Value]	[Calculated Value]

Table 3: Effect of Phoxim on Oxidative Stress Markers in PK15 Cells (24h exposure)

Treatment	ROS Production (% of Control, Mean ± SD)	MDA Levels (nmol/mg protein, Mean ± SD)
Control	100	[Value]
Phoxim (1 mg/L)	121.83 ± 2.17[18]	15.42 ± 0.59[18]

Table 4: Effect of Phoxim on Apoptosis-Related Gene Expression in PK15 Cells (24h exposure)

Gene	Fold Change vs. Control (Mean ± SD)
Bax	[Value]
Bcl-2	[Value]
Caspase-3	[Value]
Caspase-9	[Value]

Visualization of Pathways and Workflows

Phoxim's Mechanism of Action

Caption: Simplified signaling pathway of Phoxim's mechanism of action.

Experimental Workflow for In Vitro Phoxim Efficacy Testing

Caption: General workflow for in vitro phoxim efficacy and toxicity testing.

Phoxim-Induced Mitochondrial Apoptosis Pathway

Caption: Phoxim-induced mitochondrial apoptosis signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Rapid Detection of Malathion, Phoxim and Thiram on Orange Surfaces Using Ag Nanoparticle Modified PDMS as Surface-Enhanced Raman Spectroscopy Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. MTT assay [protocols.io]
• 9. researchgate.net [researchgate.net]
• 10. MTT assay on viability of SH-SY5Y and SK-N-SH cells [bio-protocol.org]
• 11. Vitamin E-Inhibited Phoxim-Induced Renal Oxidative Stress and Mitochondrial Apoptosis In Vivo and In Vitro of Piglets [mdpi.com]
• 12. Vitamin E-Inhibited Phoxim-Induced Renal Oxidative Stress and Mitochondrial Apoptosis In Vivo and In Vitro of Piglets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular Mechanisms of Reduced Nerve Toxicity by Titanium Dioxide Nanoparticles in the Phoxim-Exposed Brain of Bombyx mori | PLOS One [journals.plos.org]
• 14. dspace.library.uu.nl [dspace.library.uu.nl]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. Insect Cell-Based Models: Cell Line Establishment and Application in Insecticide Screening and Toxicology Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for in vivo Experimental Design of Sebacil® (Phoxim) Treatment Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting in vivo experimental studies to evaluate the efficacy and safety of Sebacil®, a widely used ectoparasiticide in veterinary medicine. The active ingredient in Sebacil® is phoxim (B1677734), an organophosphate compound.[1][2]

Introduction to Sebacil® (Phoxim)

Sebacil® is an ectoparasiticide used for the control of mites, lice, ticks, and other external parasites in livestock such as cattle, sheep, goats, and pigs.[3][4] Its active component, phoxim, functions as a potent acetylcholinesterase (AChE) inhibitor.[1][2][5][6] By inhibiting AChE, phoxim leads to an accumulation of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, causing overstimulation of the parasite's nervous system, resulting in paralysis and death.[2][6] Phoxim acts as both a contact and a stomach poison.[2][7]

Core Principles of in vivo Experimental Design

Effective in vivo studies for Sebacil® require careful planning to ensure scientifically valid and reproducible results. Key considerations include:

• Clear Objectives: Define the primary goal of the study, whether it is to determine efficacy against a specific parasite, establish a dose-response relationship, or assess the safety and toxicity profile.

• Ethical Considerations: All animal experiments must be conducted in accordance with relevant animal welfare regulations and guidelines.

• Appropriate Animal Model: Select an animal species that is a natural host for the target ectoparasite and is relevant to the intended use of the product.

• Control Groups: Include both negative (untreated) and positive (treated with a product of known efficacy) control groups to provide a baseline for comparison.

• Randomization and Blinding: Randomly assign animals to treatment groups to minimize bias. Blinding of investigators to the treatment allocation can further reduce observer bias.

• Statistical Power: The number of animals per group should be sufficient to detect statistically significant differences between treatment groups.

Efficacy Studies: Experimental Protocol

This protocol outlines a general framework for an in vivo efficacy study of Sebacil® against a target ectoparasite.

Objective: To evaluate the efficacy of a Sebacil® formulation in reducing the parasite load on a host animal.

Materials:

• Sebacil® formulation (e.g., pour-on, dip, or spray)

• Test animals of a specific species, age, and weight

• Target ectoparasites (for artificial infestation)

• Animal housing and husbandry equipment

• Tools for parasite counting (e.g., combs, forceps)

• Data recording sheets

Procedure:

• Animal Selection and Acclimatization: Select healthy animals and allow them to acclimatize to the housing conditions for a minimum of 7 days before the start of the study.

• Infestation (if applicable): For parasites that are not naturally present, artificially infest the animals with a known number of the target ectoparasite.

• Group Allocation: Randomly divide the animals into the following groups (example for a dog study):

  • Group 1 (G1): Infested and treated with Sebacil®

  • Group 2 (G2): Non-infested and treated with Sebacil® (to assess safety)

  • Group 3 (G3): Infested and untreated (positive control)

  • Group 4 (G4): Non-infested and non-treated (negative control)[8]

• Treatment Administration: Apply Sebacil® according to the manufacturer's instructions for the specific formulation (e.g., pour-on, dip, spray). For instance, a pour-on application for pigs might involve a dose of 30 mg/kg body weight.[3][9]

• Parasite Counts: At predetermined time points post-treatment (e.g., 24h, 48h, 7 days, 14 days), count the number of live parasites on each animal.

• Efficacy Calculation: Calculate the percentage of efficacy using the following formula: Efficacy (%) = [ (Mean parasite count in control group - Mean parasite count in treated group) / Mean parasite count in control group ] x 100[10]

• Data Analysis: Analyze the data using appropriate statistical methods to determine the significance of the observed differences between the treatment and control groups.

Safety and Toxicity Studies: Experimental Protocol

This protocol provides a general approach for assessing the safety and potential toxicity of Sebacil® in a target animal species.

Objective: To evaluate the systemic effects of Sebacil® treatment on the host animal.

Materials:

• Sebacil® formulation

• Test animals

• Equipment for clinical examinations

• Materials for blood and tissue sample collection

• Laboratory equipment for hematological, biochemical, and histopathological analysis

Procedure:

• Animal Selection and Grouping: As described in the efficacy protocol.

• Treatment Administration: Administer Sebacil® at the recommended dose and potentially at higher doses to assess the margin of safety. For example, a study in rats used an oral dose of 50mg/kg body weight to investigate toxic effects.[11]

• Clinical Observations: Monitor the animals daily for any adverse reactions, such as changes in behavior, skin irritation at the application site, or signs of systemic toxicity.

• Sample Collection: Collect blood samples at baseline and at various time points post-treatment for hematological and biochemical analysis.

• Hematology and Blood Biochemistry: Analyze blood samples for parameters such as:

  • Hematology: Red blood cell (RBC) count, white blood cell (WBC) count, packed cell volume (PCV), hemoglobin.

  • Biochemistry: Alanine aminotransferase (ALT), aspartate aminotransferase (AST), creatinine, total protein, albumin.[11]

• Necropsy and Histopathology: At the end of the study, perform a complete necropsy. Collect tissue samples from major organs (e.g., liver, kidneys, brain, skin at the application site) for histopathological examination.[11]

• Data Analysis: Compare the data from the treated groups with the control group using appropriate statistical tests.

Data Presentation

Quantitative data from in vivo studies should be summarized in clearly structured tables to facilitate comparison and interpretation.

Table 1: Example of Efficacy Data Presentation

Treatment Group	Number of Animals	Mean Parasite Count (Day 0)	Mean Parasite Count (Day 7)	Efficacy (%)
Control (Untreated)	10	105.2	110.5	-
Sebacil® (Pour-on)	10	103.8	5.1	95.4
Positive Control	10	106.1	8.3	92.5

Table 2: Example of Hematological Data Presentation

Parameter	Control Group (Mean ± SD)	Sebacil® Treated Group (Mean ± SD)	p-value
RBC (10^6/µL)	7.2 ± 0.5	6.8 ± 0.6	>0.05
WBC (10^3/µL)	9.8 ± 1.2	10.1 ± 1.5	>0.05
PCV (%)	42.5 ± 2.1	41.8 ± 2.5	>0.05

Table 3: Example of Serum Biochemistry Data Presentation

Parameter	Control Group (Mean ± SD)	Sebacil® Treated Group (Mean ± SD)	p-value
ALT (U/L)	35.2 ± 5.4	48.7 ± 6.1	<0.05
AST (U/L)	28.9 ± 4.8	39.1 ± 5.3	<0.05
Creatinine (mg/dL)	1.1 ± 0.2	1.3 ± 0.3	>0.05

Signaling Pathways and Experimental Workflows

Mechanism of Action of Phoxim

Phoxim, the active ingredient in Sebacil®, exerts its insecticidal effect by inhibiting the enzyme acetylcholinesterase (AChE).[5][6][12] This inhibition leads to the accumulation of acetylcholine at the cholinergic synapses, resulting in continuous nerve stimulation, paralysis, and eventual death of the parasite.[6][7]

Caption: Mechanism of action of phoxim via acetylcholinesterase inhibition.

Experimental Workflow for an in vivo Efficacy Study

The following diagram illustrates a typical workflow for conducting an in vivo efficacy study of Sebacil®.

Caption: A generalized workflow for an in vivo efficacy study of Sebacil®.

Phoxim's Potential Impact on Insulin (B600854) Signaling Pathway

Some studies suggest that phoxim may also affect other signaling pathways. For instance, in silkworms, phoxim exposure has been shown to dysregulate genes involved in the insulin/insulin-like growth factor signaling (IIS) pathway, which could contribute to its toxic effects.[13]

Caption: Potential impact of phoxim on the insulin signaling pathway.

Disclaimer: These protocols and application notes are intended for informational purposes only and should be adapted to the specific research question, animal model, and regulatory requirements. Always consult with institutional animal care and use committees and follow all applicable safety guidelines when working with chemical agents and animals.

References

• 1. pillintrip.com [pillintrip.com]
• 2. pillintrip.com [pillintrip.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. neovac.com.ua [neovac.com.ua]
• 5. How Phoxim Protects Crops and Livestock from Pest Infestations [jindunchemical.com]
• 6. parasitipedia.net [parasitipedia.net]
• 7. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. benchchem.com [benchchem.com]
• 11. animalhealth.ahri.gov.eg [animalhealth.ahri.gov.eg]
• 12. irac-online.org [irac-online.org]
• 13. Effects of phoxim on nutrient metabolism and insulin signaling pathway in silkworm midgut - PubMed [pubmed.ncbi.nlm.nih.gov]

Phoxim in Veterinary Entomology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phoxim (B1677734) is a broad-spectrum organophosphate insecticide and acaricide utilized in veterinary medicine for the control of a wide range of ectoparasites affecting livestock such as cattle, pigs, sheep, and goats.[1][2] It is also employed in the management of pests on poultry and dogs.[3][4] As a non-systemic ectoparasiticide, phoxim acts as a contact and stomach poison, delivering a rapid knockdown effect on pests.[5][6] This document provides comprehensive application notes and detailed protocols for the use of phoxim in veterinary entomology research, with a focus on its mechanism of action, efficacy, and methods for resistance monitoring and in vitro evaluation.

Mechanism of Action

Phoxim, like other organophosphates, functions by inhibiting the enzyme acetylcholinesterase (AChE) within the nervous system of ectoparasites.[5][6] AChE is crucial for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) at cholinergic synapses. By irreversibly binding to and inactivating AChE, phoxim leads to an accumulation of ACh. This results in continuous nerve stimulation, paralysis, and ultimately, the death of the parasite.[5] The insecticidal potency of phoxim is significantly enhanced by its oxo-analogue, PO-phoxim, which is reported to be 100 to 1000 times more active.[1]

Mechanism of action of Phoxim.

Data Presentation

Efficacy of Phoxim Against Various Ectoparasites

Host Animal	Ectoparasite	Formulation/Application	Efficacy	Reference
Laying Hens	Dermanyssus gallinae (Poultry Red Mite)	2000 ppm aqueous solution spray	>97% reduction from day 10 to day 49	[7]
Dogs	Rhipicephalus sanguineus (Brown Dog Tick)	1 ml/1000 ml wash	More effective on adult ticks than deltamethrin	[8]
Mink	Fleas	0.1% aqueous solution	High efficiency in reducing flea prevalence	[3]
Poultry	Dermanyssus gallinae	50% E.C. (ByeMite®)	Maintained high effectiveness up to 2015	[9][10]

Recommended Application Dosages for Phoxim

Host Animal	Application Method	Phoxim Concentration	Volume/Dosage	Reference
Cattle	Wash/Spray	500 - 1000 mg/L	3 - 4 L/animal	[1]
Pigs	Wash/Spray	500 - 1000 mg/L	0.5 - 1 L/animal	[1]
Pigs	Pour-on	75 mg/mL	30 mg/kg body weight	[1]
Sheep	Wash/Spray	500 - 1000 mg/L	2 - 3 L/animal	[11]
Sheep	Dip	500 mg/L	Dip for at least 30 seconds	[1]
Dogs	Wash	1 ml/1 L of water	Single treatment	[8]

Acute Toxicity of Phoxim

Species	Route of Administration	LD50	Reference
Chickens	Oral	19.6 - 40 mg/kg bw	[5][12]
Guinea Pigs, Rabbits, Cats, Dogs	Oral	250 to >1126 mg/kg bw	[5]
Mice	Oral	1200 - 4000 mg/kg bw	[12]
Rats	Oral	1400 - >10349 mg/kg bw	[5][12]

Maximum Residue Limits (MRLs) for Phoxim in Livestock

Animal Species	Tissue	MRL (µg/kg)	Reference
Cattle, Pigs, Sheep, Goats	Muscle	50	[5]
Cattle, Sheep, Goats, Pigs	Fat	400	[11]
Cattle, Sheep, Goats, Pigs	Liver	50	[11]
Cattle, Sheep, Goats, Pigs	Kidney	50	[11]

Experimental Protocols

Protocol 1: In Vitro Acetylcholinesterase (AChE) Inhibition Assay (Adapted from Ellman's Method)

This assay is designed to determine the inhibitory effect of phoxim on AChE activity in vitro.

Materials:

• 96-well microplate

• Microplate reader

• Phosphate (B84403) buffer

• Phoxim solution at various dilutions

• Acetylcholinesterase (AChE) solution

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB)

Procedure:

• Add phosphate buffer to all wells of a 96-well microplate.

• Add the phoxim solutions at different dilutions to their respective wells. Include a control well with no phoxim.

• Add the AChE solution to all wells and incubate to allow for the interaction between the enzyme and the inhibitor.

• Initiate the reaction by adding ATCI and DTNB to all wells.

• Immediately measure the absorbance at 412 nm at regular intervals using a microplate reader. The rate of color change is proportional to the AChE activity.

Data Analysis:

• Calculate the rate of reaction for each phoxim concentration.

• Determine the percentage of AChE inhibition for each concentration relative to the control.

Protocol 2: Ectoparasiticide Resistance Testing

This protocol provides a general framework for monitoring the development of resistance to phoxim in ectoparasite populations.

1. Sample Collection:

• Collect a sufficient number of the target ectoparasite from the field population.

2. Bioassay:

• Expose the collected parasites to various concentrations of phoxim using a standardized method (e.g., larval packet test, adult immersion test).[5]

• Include a susceptible reference strain of the parasite as a control.[5]

3. Mortality Assessment:

• After a defined exposure period, assess the mortality of the parasites at each phoxim concentration.[5]

4. Data Analysis:

• Calculate the lethal concentration (e.g., LC50, LC90) for both the field population and the susceptible strain.

• Determine the resistance factor (RF) by dividing the LC50 of the field population by the LC50 of the susceptible strain. An RF significantly greater than 1 is indicative of resistance.[5]

Ectoparasiticide resistance testing workflow.

Protocol 3: In Vivo Efficacy Study in a Target Host Species

This protocol outlines a controlled study to evaluate the efficacy of a phoxim formulation against a specific ectoparasite in a target host species.

1. Objective:

• To determine the efficacy of a phoxim-based ectoparasiticide.

2. Animals:

• Select a statistically adequate number of healthy animals of the target species, ensuring they are of similar age, weight, and breed.[5]

• House the animals individually to prevent cross-contamination.[5]

3. Infestation:

• Artificially infest the animals with a known number of the target ectoparasite (e.g., 50-100 adult fleas or 50 adult ticks).[5]

• Use a susceptible strain of the parasite, or a resistant strain if the evaluation is focused on efficacy against resistant populations.[5]

4. Treatment:

• Divide the animals into a treatment group and a control group.

• Apply the phoxim formulation to the treatment group according to the recommended dosage and application method.

• The control group should remain untreated or be treated with a placebo.

5. Efficacy Assessment:

• At predetermined intervals post-treatment, count the number of live ectoparasites on each animal.

• Calculate the percentage of efficacy using the following formula:

  • Efficacy (%) = [ (Mean number of parasites on control group - Mean number of parasites on treated group) / Mean number of parasites on control group ] x 100

6. Data Analysis:

• Statistically analyze the data to determine if there is a significant difference in parasite numbers between the treated and control groups.

Safety and Environmental Considerations

Phoxim is moderately toxic to mammals and should be handled with care.[6] The use of appropriate personal protective equipment, such as gloves and protective clothing, is essential during handling and application.[5] It is also important to prevent the contamination of water bodies, as phoxim is toxic to aquatic organisms.[6] The development of resistance in pest populations is a concern with the repeated use of phoxim, highlighting the need for integrated pest management strategies.[6]

Conclusion

Phoxim remains a significant tool in the control of ectoparasites in veterinary medicine. Its well-understood mechanism of action and proven efficacy make it a valuable component of integrated pest management programs.[5] However, the potential for resistance development necessitates vigilant monitoring and responsible application to preserve its effectiveness for the future.[5][6] The protocols provided in this document offer a standardized framework for the continued evaluation and optimal use of phoxim in veterinary research and practice.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. fao.org [fao.org]
• 3. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How Phoxim Helps Control Pests Effectively in Agriculture and Livestock [jindunchemical.com]
• 5. benchchem.com [benchchem.com]
• 6. How Phoxim Protects Crops and Livestock from Pest Infestations [jindunchemical.com]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Efficacy of λ-cyhalothrin, amitraz, and phoxim against the poultry red mite Dermanyssus gallinae De Geer, 1778 (Mesostigmata: Dermanyssidae): an eight-year survey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ema.europa.eu [ema.europa.eu]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Studying Phoxim Degradation Kinetics in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the degradation kinetics of the organophosphate insecticide phoxim (B1677734) in aqueous solutions. Detailed experimental protocols for hydrolysis and photolysis studies, along with analytical methods for quantification, are outlined to ensure reproducible and accurate results.

Introduction

Phoxim is an organothiophosphate insecticide and acaricide used in agriculture and veterinary medicine to control a range of pests.[1] Understanding its fate and persistence in aqueous environments is crucial for assessing its environmental impact and ensuring food and water safety. The degradation of phoxim in water is primarily governed by chemical hydrolysis and photolysis, with the rate of degradation significantly influenced by pH, temperature, and the presence of light.[2]

Phoxim Degradation Kinetics

The degradation of phoxim in aqueous solutions typically follows pseudo-first-order kinetics.[2][3] The primary degradation pathways involve the cleavage of the P-O-N bond via hydrolysis and photodegradation.[2]

Factors Influencing Degradation

• pH: Phoxim is unstable under alkaline conditions, with the rate of hydrolysis increasing significantly as the pH rises. It is more stable in acidic to neutral water.[1][3]

• Temperature: Higher temperatures accelerate the degradation of phoxim.[2][4]

• Light: Exposure to sunlight, particularly UV irradiation, significantly enhances the degradation rate of phoxim through photolysis.[2][3][5]

Data Presentation: Phoxim Degradation Half-Life

The following tables summarize the half-life of phoxim under various conditions, providing a clear comparison of its stability.

Table 1: Half-Life of Phoxim in Aqueous Solution (Hydrolysis)

pH	Temperature (°C)	Half-Life (t½)
4	22	26.7 days[1]
7	22	7.2 days[1]
9	22	3.1 days[1]
4	Not Specified	204 hours[3]
9	Not Specified	10 hours[3]

Table 2: Half-Life of Phoxim in Aqueous Solution (Photodegradation)

pH	Light Source	Half-Life (t½)
4	UV Irradiation	37 hours[3]
7	UV Irradiation	22 hours[3]
9	UV Irradiation	9 hours[3]
Not Specified	Sunlight-simulating fluorescent tubes	~2 hours[5]
Not Specified	High-pressure mercury lamps (>290 nm)	<10 minutes[5]

Experimental Protocols

Detailed methodologies for conducting hydrolysis and photolysis studies are presented below, based on OECD guidelines 111 and 316 respectively.[6][7][8][9][10][11][12]

Protocol 1: Hydrolysis of Phoxim in Aqueous Solutions (Adapted from OECD 111)

This protocol describes a tiered approach to determine the rate of hydrolysis of phoxim at different pH values.

1. Materials and Reagents:

• Phoxim analytical standard (>98% purity)

• HPLC grade acetonitrile (B52724) or methanol (B129727)

• Reagent grade water (sterilized)

• Buffer salts (e.g., citrate, phosphate, borate) to prepare sterile aqueous buffer solutions at pH 4, 7, and 9.[13]

• Sterile glassware

2. Preparation of Solutions:

• Stock Solution (e.g., 1000 µg/mL): Accurately weigh 100 mg of phoxim standard and dissolve it in 100 mL of acetonitrile or methanol.

• Test Solutions: Add a small volume of the stock solution to the sterile buffer solutions (pH 4, 7, and 9) to achieve a final concentration that does not exceed half of phoxim's water solubility or 0.01 M. The use of a co-solvent should be minimized (typically ≤1% v/v).[13]

3. Experimental Procedure:

• Tier 1 (Preliminary Test):

  • Incubate the test solutions in the dark at a constant temperature (e.g., 50°C) for 5 days.[8][14]

  • Collect samples at appropriate time intervals (e.g., 0, 1, 2, 5 days).

  • Analyze the samples for the concentration of phoxim.

  • If less than 10% degradation is observed after 5 days, phoxim is considered hydrolytically stable, and no further testing is required.

• Tier 2 (Degradation Kinetics at Different Temperatures):

  • For pH values where hydrolysis is observed, conduct the experiment at a minimum of three different temperatures (e.g., 25°C, 40°C, and 50°C) to determine the temperature dependence of the degradation rate.

  • Incubate the test solutions in the dark.

  • Collect at least six samples at appropriate time intervals until >90% degradation is observed or for a maximum of 30 days.

  • Analyze the samples for the concentration of phoxim.

4. Data Analysis:

• Plot the natural logarithm of the phoxim concentration versus time.

• The pseudo-first-order rate constant (k) is the negative of the slope of the regression line.

• The half-life (t½) is calculated using the formula: t½ = ln(2) / k.

Caption: Workflow for Phoxim Hydrolysis Study.

Protocol 2: Photodegradation of Phoxim in Aqueous Solutions (Adapted from OECD 316)

This protocol is designed to determine the rate of direct photolysis of phoxim in water.

1. Materials and Reagents:

• Phoxim analytical standard (>98% purity)

• HPLC grade acetonitrile or methanol

• Sterile, buffered pure water (e.g., pH 7)

• A light source capable of simulating natural sunlight (e.g., filtered xenon arc lamp, 290-800 nm).[7][11][12]

• Quartz glass reaction vessels

• Dark controls (vessels wrapped in aluminum foil)

2. Preparation of Solutions:

• Prepare a stock solution of phoxim as described in Protocol 1.

• Prepare test solutions by adding a small volume of the stock solution to the sterile buffered water in the quartz vessels to a concentration not exceeding half its solubility.[12]

3. Experimental Procedure:

• Place the quartz vessels with the test solutions under the light source.

• Maintain a constant temperature (e.g., 25°C).

• Simultaneously, incubate the dark controls at the same temperature to differentiate between photodegradation and other degradation processes like hydrolysis.[7]

• Collect samples from both the irradiated and dark control vessels at appropriate time intervals (at least six sampling points).[7] The duration should be sufficient to observe significant degradation, up to a maximum equivalent of 30 days of sunlight exposure.[7]

4. Data Analysis:

• Analyze the samples for the concentration of phoxim.

• Calculate the photodegradation rate constant by subtracting the degradation rate constant of the dark control from the degradation rate constant of the irradiated sample.

• Determine the photolysis half-life using the calculated photodegradation rate constant.

• The quantum yield can also be determined if required.[11]

Caption: Workflow for Phoxim Photolysis Study.

Analytical Methods for Phoxim Quantification

Accurate quantification of phoxim is essential for kinetic studies. High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are commonly used methods.

Protocol 3: Analysis of Phoxim by HPLC-UV

1. Instrumentation and Conditions:

• HPLC System: Equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatographic Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 65:35 v/v) or methanol and water.[15] A gradient elution can also be used, for example, starting with a lower concentration of organic solvent and increasing it over time.[16]

• Flow Rate: 0.7 - 1.0 mL/min.[15]

• Column Temperature: 25°C.[15]

• Detection Wavelength: 280 nm.[15]

• Injection Volume: 20 µL.[17]

2. Sample Preparation:

• For aqueous samples from degradation studies, filtration through a 0.45 µm filter may be sufficient.

• For more complex aqueous matrices, a solid-phase extraction (SPE) cleanup may be necessary.

3. Quantification:

• Prepare a series of working standard solutions of phoxim in the mobile phase.

• Generate a calibration curve by plotting the peak area against the concentration of the standards.

• Quantify the phoxim concentration in the experimental samples by comparing their peak areas with the calibration curve.

Protocol 4: Analysis of Phoxim by LC-MS/MS

LC-MS/MS offers higher sensitivity and selectivity for the analysis of phoxim, especially at low concentrations.

1. Instrumentation and Conditions:

• LC System: Coupled with a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: C18 column (e.g., 2.1 x 100 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.

• MS/MS Detection: Operated in Multiple Reaction Monitoring (MRM) mode.

Table 3: Example MRM Transitions for Phoxim

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
299.1	129.1	13
299.1	77.1	32
299.0	129.0	13
299.0	153.0	7

(Note: Collision energies may need to be optimized for the specific instrument used).[18][19]

2. Sample Preparation:

• Similar to HPLC-UV, filtration or SPE may be required depending on the sample matrix.

3. Quantification:

• Prepare matrix-matched standards if significant matrix effects are observed.

• Generate a calibration curve and quantify the samples as described for HPLC-UV.

Caption: Key Factors in Phoxim Degradation.

References

• 1. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 2. Degradation mechanisms of phoxim in river water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 6. Hydrolysis rate | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 7. OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis | ibacon GmbH [ibacon.com]
• 8. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 9. catalog.labcorp.com [catalog.labcorp.com]
• 10. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]
• 11. shop.fera.co.uk [shop.fera.co.uk]
• 12. oecd.org [oecd.org]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. APPENDIX D: MEASUREMENT OF HYDROLYSIS - ECETOC [ecetoc.org]
• 15. benchchem.com [benchchem.com]
• 16. helixchrom.com [helixchrom.com]
• 17. benchchem.com [benchchem.com]
• 18. agilent.com [agilent.com]
• 19. eurl-pesticides.eu [eurl-pesticides.eu]

sample preparation for phoxim analysis in animal fat

Introduction

Phoxim (B1677734) is a non-systemic organophosphorus insecticide and acaricide widely used in veterinary medicine to control ectoparasites on livestock such as cattle, pigs, and sheep.[1][2][3] Due to its lipophilic nature, phoxim has a tendency to accumulate in the fatty tissues of treated animals.[4][5] Monitoring phoxim residues in animal fat is crucial for ensuring food safety and complying with regulatory standards, as high levels of pesticide residues can pose risks to human health.[3] This application note provides a detailed protocol for the sample preparation and analysis of phoxim in animal fat, ensuring accurate and reliable quantification for researchers, scientists, and drug development professionals.

The analysis of phoxim in fatty matrices presents a significant challenge due to the complex sample matrix, which can cause interference and affect the accuracy of the results.[6][7] Therefore, effective sample preparation involving extraction and cleanup is a critical step to isolate phoxim from lipids and other interfering substances prior to instrumental analysis.[3][8] The most common analytical techniques for phoxim determination are gas chromatography (GC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9]

Analytical Methodologies

Several methods have been validated for the determination of phoxim in animal tissues. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for phoxim analysis.[1][9] Gas chromatography (GC) coupled with selective detectors such as a flame photometric detector (FPD) or a nitrogen-phosphorus detector (NPD) has also been traditionally and effectively used for the analysis of organophosphate pesticides like phoxim.[2][4][9]

Data Presentation

The performance characteristics of various methods for the determination of phoxim in animal fat and other tissues are summarized in the table below. This allows for a clear comparison of different analytical approaches.

Matrix	Extraction Method	Cleanup Method	Analytical Method	Recovery (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Cattle & Pig Tissue	Solid-Phase Extraction	Silica Cartridge	LC/ESI-MS/MS	68.2 - 106.9	0.0014 - 0.0017	0.0048 - 0.0055	[1][9]
Pig Fat	Extraction & Cleanup	Not Specified	GC-NPD	100	0.01	Not Specified	[4]
Pig Liver, Kidney, Muscle	Extraction & Cleanup	Not Specified	GC-NPD	78 - 82	0.01	Not Specified	[4]
Sheep Fat	Extraction & Cleanup	Not Specified	GC-NPD	92	Not Specified	0.01	[4]
Sheep Muscle, Liver, Kidney	Extraction & Cleanup	Not Specified	GC-NPD	88 - 100	Not Specified	0.01	[4]
Animal Tissues	Hexane Extraction	Acetonitrile Partitioning	GC or LC-MS/MS	Not Specified	Not Specified	Not Specified	[8]
Fat Samples	Not Specified	Not Specified	GC	Not Specified	0.05	Not Specified	[4][9]

Experimental Protocols

This section provides a detailed methodology for the sample preparation of phoxim in animal fat using a widely accepted method involving solvent extraction, liquid-liquid partitioning, and solid-phase extraction (SPE) for cleanup.

1. Materials and Reagents

• Solvents: Acetonitrile (ACN), n-hexane, dichloromethane (B109758) (DCM), ethyl acetate (B1210297) (all pesticide residue grade)

• Reagents: Anhydrous sodium sulfate (B86663) (Na₂SO₄), analytical standard of phoxim

• SPE Cartridges: Silica gel cartridges (e.g., 500 mg, 6 mL)

• Equipment: High-speed homogenizer/blender, centrifuge, rotary evaporator, vortex mixer, separatory funnels, glassware.

2. Sample Preparation Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 3. benchchem.com [benchchem.com]
• 4. fao.org [fao.org]
• 5. Impact of pesticide exposure on adipose tissue development and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mouse Adipose Tissue Protein Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mouse Adipose Tissue Protein Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the Determination of Phoxim in Swine Tissues by Liquid Chromatography

These application notes provide a comprehensive guide for the determination of phoxim (B1677734), an organophosphate insecticide, in various swine tissues (muscle, liver, kidney, and fat). The methodologies described herein are intended for researchers, scientists, and drug development professionals, focusing on robust and sensitive analytical techniques for residue analysis. The primary methods covered are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography (HPLC) with UV detection.

Introduction

Phoxim is a non-systemic insecticide and acaricide widely used in veterinary medicine to control ectoparasites on pigs.[1] Its application necessitates reliable analytical methods to monitor potential residues in animal-derived food products to ensure consumer safety and adherence to regulatory limits.[1] The analysis of phoxim in complex biological matrices like swine tissues can be challenging due to the presence of fats and other interfering substances.[1] This document outlines detailed protocols for sample preparation and chromatographic analysis to achieve accurate and precise quantification of phoxim residues.

Analytical Methodologies

The two predominant techniques for the determination of phoxim residues are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or UV detector. LC-MS/MS has emerged as a highly specific and sensitive method for phoxim analysis, offering lower detection limits compared to traditional HPLC methods.[2]

Experimental Protocols

Detailed methodologies are crucial for the successful replication and validation of analytical methods. Below are protocols for sample preparation and analysis.

The choice of sample preparation technique is critical for removing matrix interferences and concentrating the analyte of interest. Three common and effective methods are described below.

3.1.1. Solid-Phase Extraction (SPE)

SPE is a classic and effective method for cleaning up complex samples before chromatographic analysis.[2]

• Homogenization: Weigh 5-10 g of a representative swine tissue sample (muscle, liver, kidney, or fat) into a high-speed blender. For fatty tissues, freezing the sample prior to homogenization can facilitate a more uniform consistency.[1] Add anhydrous sodium sulfate (B86663) (approximately 2-3 times the sample weight) to the tissue to absorb water and homogenize until a uniform, free-flowing powder is obtained.[1]

• Extraction: Transfer the homogenized tissue to a centrifuge tube. Add 20 mL of acetonitrile (B52724) and shake vigorously for 15-20 minutes using a mechanical shaker. Centrifuge at 3000-4000 rpm for 5 minutes.[1]

• Cleanup: The extract is then passed through a silica (B1680970) SPE cartridge.[2]

• Elution: Phoxim is eluted from the cartridge with acetonitrile.[2]

• Concentration and Reconstitution: The eluate is concentrated, often under a gentle stream of nitrogen, and reconstituted in a suitable solvent for LC-MS/MS analysis.[2]

3.1.2. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[2] A modified approach is often used for meat samples.[2]

• Homogenization and Extraction: Homogenize 10 g of swine tissue with 10 mL of acetonitrile. Add the contents of a QuEChERS extraction salt packet (e.g., containing magnesium sulfate and sodium acetate)[2]. Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot of the supernatant to a dSPE tube containing sorbents like C18 to remove fats and other interferences.[2] Shake for 2 minutes and then centrifuge at high speed (e.g., 15,300 x g) for 5 minutes.[2] The cleaned extract is then ready for analysis.[2]

3.1.3. Acetonitrile-Hexane Liquid-Liquid Partitioning

This technique is effective for separating lipophilic phoxim from fatty matrices.[1]

• Initial Extraction: Following homogenization as described in 3.1.1, add 50 mL of n-hexane to the tube, shake vigorously for 15-20 minutes, and centrifuge.[1] Decant the hexane (B92381) extract and repeat the extraction on the tissue residue.[1]

• Partitioning: Combine the hexane extracts in a separatory funnel and add an equal volume of acetonitrile (saturated with n-hexane).[1] Allow the layers to separate. The lower acetonitrile phase contains the phoxim.[1]

• Final Steps: Drain the acetonitrile layer. The combined acetonitrile extract can be concentrated using a rotary evaporator at a temperature not exceeding 40°C and then redissolved in a suitable solvent for analysis.[1]

The following are typical starting conditions for the analysis of phoxim. Method optimization is recommended for specific instrumentation and matrices.

3.2.1. LC-MS/MS

• Column: C18 column (e.g., 2.1 × 100 mm, 3.5 µm)[3]

• Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile[3]

• Flow Rate: 0.2-0.4 mL/min

• Injection Volume: 5-20 µL

• Column Temperature: 30-40 °C

• Ionization Mode: Electrospray Ionization (ESI), positive mode[3]

• Detection: Multiple Reaction Monitoring (MRM) of precursor/product ion transitions specific for phoxim.

3.2.2. HPLC-DAD/UV

• Column: C18 column

• Mobile Phase: A gradient system of water and acetonitrile.

• Detection Wavelength: 281 nm[3] or 285 nm[4]

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: Ambient or controlled (e.g., 30 °C)

Data Presentation

The following tables summarize the performance characteristics of different analytical methods for the determination of phoxim in swine tissues.

Table 1: Performance of LC-MS/MS Method for Phoxim in Swine Tissues

Parameter	Value	Reference
Limit of Detection (LOD)	0.0014–0.0017 mg/kg	[2][3]
Limit of Quantification (LOQ)	0.0048–0.0055 mg/kg	[2][3]
Accuracy	68.2–106.9%	[2][3]
Precision (RSD%)	< 11.2%	[2][3]
Linearity (r²)	> 0.995	[3]

Table 2: Performance of HPLC-UV Method for Phoxim in Swine Tissues

Parameter	Value	Reference
Limit of Detection (LOD)	0.01 mg/kg	[4]
Recovery (at 0.1 mg/kg)	82-90%	[4]
Recovery (at 1 mg/kg)	85-90%	[4]

Visualizations

The following diagrams illustrate the experimental workflow for the determination of phoxim in swine tissues.

Caption: Experimental workflow for phoxim determination in swine tissues.

Caption: Logic for selecting an analytical technique for phoxim analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. fao.org [fao.org]

Application Notes and Protocols for Utilizing Phoxim as a Positive Control in Acetylcholinesterase Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylcholinesterase (AChE) is a pivotal enzyme in the nervous system, responsible for hydrolyzing the neurotransmitter acetylcholine (B1216132) and thus terminating synaptic transmission. The inhibition of AChE is a critical mechanism of action for a variety of compounds, including therapeutic drugs for Alzheimer's disease and neurotoxic agents like organophosphate pesticides. In the context of screening for novel AChE inhibitors, the use of a reliable positive control is paramount for assay validation and ensuring the accuracy of experimental results. Phoxim (B1677734), an organothiophosphate insecticide, serves as a potent and irreversible inhibitor of AChE, making it a suitable positive control for such assays.[1][2] This document provides detailed application notes and protocols for the use of phoxim as a positive control in acetylcholinesterase inhibition assays based on the Ellman's method.

Principle of the Assay

The most widely used method for measuring AChE activity is the spectrophotometric Ellman's method.[3][4] This assay is based on the following principle:

• Enzymatic Reaction: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (B1193921) (ATCh) to produce thiocholine (B1204863) and acetic acid.

• Colorimetric Reaction: The produced thiocholine, a thiol compound, reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent) to yield 5-thio-2-nitrobenzoate (TNB²⁻), a yellow-colored anion.

• Detection: The rate of TNB²⁻ formation is directly proportional to the AChE activity and can be monitored by measuring the increase in absorbance at 412 nm.

When an inhibitor such as phoxim is present, the rate of ATCh hydrolysis by AChE is reduced, leading to a decreased rate of color development. The percentage of inhibition can then be calculated by comparing the reaction rates in the presence and absence of the inhibitor.

Mechanism of Acetylcholinesterase Inhibition by Phoxim

Phoxim, like other organophosphates, is a potent inhibitor of acetylcholinesterase.[1][2] Its inhibitory action involves the phosphorylation of a serine residue within the active site of the AChE enzyme. This phosphorylation results in a stable, covalent bond that inactivates the enzyme, preventing it from hydrolyzing acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, causing overstimulation of cholinergic receptors and resulting in neurotoxicity.[2]

Mechanism of Phoxim-induced neurotoxicity via acetylcholinesterase inhibition.

Quantitative Data for Phoxim Inhibition

The inhibitory potency of phoxim against acetylcholinesterase can be quantified using various metrics, with the half-maximal inhibitory concentration (IC50) or its logarithmic form (pI50) being the most common. The following table summarizes reported inhibitory values for phoxim.

Enzyme Source	Parameter	Value	Reference
Human Brain AChE	pI50	5.39	[5]

Note: The pI50 value can be converted to IC50 using the formula: IC50 = 10^(-pI50) M. For a pI50 of 5.39, the corresponding IC50 is approximately 4.07 µM.

Experimental Protocol

This protocol is designed for a 96-well plate format and is based on the Ellman's method. Researchers should optimize the concentrations of enzyme and substrate based on their specific experimental conditions and the source of the acetylcholinesterase.

Materials and Reagents

• Phoxim (analytical standard)

• Acetylcholinesterase (AChE), e.g., from electric eel or human recombinant

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• 0.1 M Sodium Phosphate (B84403) Buffer (pH 8.0)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well clear, flat-bottom microplates

• Microplate reader capable of kinetic measurements at 412 nm

• Multichannel pipette

Reagent Preparation

• 0.1 M Phosphate Buffer (pH 8.0): Prepare a 0.1 M solution of sodium phosphate and adjust the pH to 8.0.

• AChE Solution: Prepare a stock solution of AChE in 0.1 M Phosphate Buffer. The final concentration in the well should be optimized to provide a linear reaction rate for at least 10-15 minutes.

• DTNB Solution (10 mM): Dissolve DTNB in 0.1 M Phosphate Buffer to a final concentration of 10 mM. Protect from light.

• ATCI Solution (14 mM): Dissolve ATCI in deionized water to a final concentration of 14 mM. Prepare this solution fresh daily.

• Phoxim Stock Solution (e.g., 10 mM): Prepare a stock solution of phoxim in DMSO.

• Phoxim Working Solutions: Prepare serial dilutions of the phoxim stock solution in 0.1 M Phosphate Buffer to achieve the desired final concentrations in the assay wells. Ensure the final DMSO concentration in the wells is consistent across all conditions and does not exceed 1%.

Assay Procedure

Experimental workflow for the AChE inhibition assay.

• Plate Setup:

  • Blank: 150 µL Phosphate Buffer + 10 µL DTNB + 10 µL ATCI.

  • 100% Activity Control (No Inhibitor): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL Buffer (or solvent for phoxim).

  • Positive Control (Phoxim): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL Phoxim working solution.

• Pre-incubation:

  • Add the buffer, AChE solution, DTNB, and phoxim working solution (or solvent) to the respective wells.

  • Mix gently and incubate the plate for 10 minutes at 25°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation:

  • To start the reaction, add 10 µL of the ATCI solution to all wells except the blank.

• Absorbance Measurement:

  • Immediately place the plate in a microplate reader and begin kinetic measurements of the absorbance at 412 nm.

  • Take readings every minute for 10 to 15 minutes.

Data Analysis

• Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance versus time curve (ΔAbs/min).

• Correct for the blank: Subtract the rate of the blank from all other readings.

• Calculate the percentage of inhibition using the following formula:

  % Inhibition = [ (V_control - V_phoxim) / V_control ] * 100

  Where:

  • V_control = Rate of reaction in the 100% activity control well.

  • V_phoxim = Rate of reaction in the well containing phoxim.

• Determine the IC50 value: Plot the percentage of inhibition against the logarithm of the phoxim concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Troubleshooting

Issue	Possible Cause	Solution
High background absorbance	Spontaneous hydrolysis of ATCI or reaction of DTNB with other thiol-containing compounds.	Prepare fresh ATCI and DTNB solutions. Ensure the buffer pH is not excessively high.
Non-linear reaction rate	Substrate depletion or high enzyme concentration.	Use a lower enzyme concentration or a higher substrate concentration.
Precipitation in wells	Low solubility of phoxim at the tested concentrations.	Ensure the final solvent concentration (e.g., DMSO) is low and consistent across all wells (typically <1%). Run a solvent control to check for interference.
Low or no inhibition by phoxim	Inactive phoxim, incorrect concentration, or insufficient pre-incubation time.	Use a fresh, high-quality phoxim standard. Verify the dilution calculations. Optimize the pre-incubation time to ensure adequate interaction between phoxim and AChE.

Conclusion

Phoxim is a robust and effective positive control for acetylcholinesterase inhibition assays. Its potent and well-characterized inhibitory activity provides a reliable benchmark for validating assay performance and comparing the potency of novel inhibitory compounds. The detailed protocol and application notes provided herein offer a comprehensive guide for researchers, scientists, and drug development professionals to successfully incorporate phoxim as a positive control in their AChE screening workflows.

References

• 1. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. [Reactivation and aging of acetylcholinesterase in human brain inhibited by phoxim and phoxim oxon in vitro] - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodology for Assessing Phoxim Resistance in Tick Populations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence and spread of acaricide resistance in tick populations pose a significant threat to livestock health and productivity worldwide. Phoxim (B1677734), an organophosphate insecticide, has been widely used for tick control, but its efficacy is increasingly compromised by the development of resistance. Monitoring the susceptibility of tick populations to phoxim is crucial for effective resistance management and the development of sustainable control strategies.

These application notes provide detailed protocols for assessing phoxim resistance in tick populations using both conventional bioassays and molecular techniques. The methodologies are designed to be implemented in a laboratory setting and are intended to guide researchers in generating reliable and reproducible data.

Phenotypic Resistance Assessment: Bioassays

Bioassays are the primary method for determining the phenotypic resistance of ticks to acaricides. The Food and Agriculture Organization (FAO) has standardized several methods, with the Larval Packet Test (LPT) and the Adult Immersion Test (AIT) being the most widely used for assessing resistance to organophosphates like phoxim.[1][2][3]

Larval Packet Test (LPT)

The LPT is the FAO-recommended method for detecting resistance to organophosphates in tick larvae.[1][2] It involves exposing larvae to filter papers impregnated with different concentrations of the acaricide.

Experimental Protocol: Larval Packet Test (LPT) for Phoxim

Materials:

• Phoxim (technical grade)

• Olive oil

• Trichloroethylene (B50587) (or a suitable alternative solvent)

• Whatman No. 1 filter papers (7.5 cm x 8.5 cm)

• Glass or petri dishes for impregnation

• Micropipettes

• Forceps

• Incubator set at 27-28°C and 80-90% relative humidity

• Stereomicroscope

• 14-21 day old tick larvae from a susceptible reference strain and field-collected populations

• Sealing clips or tape

Procedure:

• Preparation of Phoxim Solutions:

  • Prepare a stock solution of phoxim in a 2:1 mixture of trichloroethylene and olive oil.

  • Perform serial dilutions of the stock solution to obtain a range of concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ppm). The exact range should be determined in preliminary experiments to cover mortalities from 0% to 100%.

  • Prepare a control solution containing only the trichloroethylene and olive oil mixture.

• Impregnation of Filter Papers:

  • For each concentration and the control, place a filter paper in a clean glass or petri dish.

  • Evenly apply 0.7 mL of the corresponding phoxim dilution or control solution onto the filter paper.[2]

  • Allow the solvent to evaporate completely in a fume hood for at least 2 hours, leaving the phoxim evenly distributed in the olive oil on the paper.

• Exposure of Larvae:

  • Fold each impregnated filter paper in half to create a packet and seal two sides with clips or tape.

  • Using a fine brush, carefully place approximately 100 larvae into each packet.

  • Seal the remaining open side of the packet.

  • Prepare at least three replicate packets for each concentration and the control.

• Incubation and Mortality Assessment:

  • Place the sealed packets in an incubator at 27-28°C and 80-90% relative humidity for 24 hours.

  • After 24 hours, open the packets and count the number of live and dead larvae under a stereomicroscope. Larvae that are immobile or unable to move in a coordinated manner when prodded are considered dead.

Data Analysis:

• Calculate the percentage mortality for each concentration, corrected for control mortality using Abbott's formula: Corrected % Mortality = [1 - (n in T after treatment / n in C after treatment)] x 100 where 'n' is the number of live larvae, 'T' is the treated group, and 'C' is the control group.

• Perform probit analysis on the mortality data to determine the Lethal Concentration 50% (LC50) and 95% (LC95) values for both the susceptible and field populations.

• Calculate the Resistance Factor (RF) by dividing the LC50 of the field population by the LC50 of the susceptible reference strain.

Table 1: Interpretation of Resistance Factors (RF) for Larval Packet Test

Resistance Factor (RF)	Resistance Level
1-5	Susceptible / Low Resistance
6-10	Moderate Resistance
>10	High Resistance

Adult Immersion Test (AIT)

The AIT is used to assess the resistance of engorged adult female ticks.[4][5] This test is particularly useful when larval rearing is not feasible.

Experimental Protocol: Adult Immersion Test (AIT) for Phoxim

Materials:

• Phoxim (commercial formulation or technical grade)

• Distilled water or a suitable solvent for technical grade phoxim

• Beakers or glass vials

• Forceps

• Filter paper

• Petri dishes

• Incubator set at 27-28°C and 80-90% relative humidity

• Engorged adult female ticks from a susceptible reference strain and field-collected populations

Procedure:

• Preparation of Phoxim Solutions:

  • Prepare a stock solution of phoxim. If using a commercial formulation, follow the manufacturer's instructions for dilution. For technical grade phoxim, dissolve it in a suitable solvent and then dilute with water to the desired concentrations.

  • Prepare a series of dilutions to establish a dose-response relationship. A starting concentration could be 1 ml/1000 ml as a reference.[6][7]

  • Prepare a control solution containing only distilled water or the solvent used.

• Immersion of Ticks:

  • Select healthy, fully engorged female ticks of similar size and weight.

  • Divide the ticks into groups of 10-20 for each concentration and the control.

  • Immerse each group of ticks in the corresponding phoxim dilution or control solution for a standardized period (e.g., 2 minutes).[4]

  • Ensure complete submersion of the ticks during the immersion period.

• Incubation and Data Collection:

  • After immersion, remove the ticks, blot them dry with filter paper, and place them in clean, labeled petri dishes.

  • Incubate the petri dishes at 27-28°C and 80-90% relative humidity.

  • Monitor the ticks daily for mortality for up to 7 days. Ticks that are unresponsive to stimuli are considered dead.

  • For surviving ticks, monitor egg-laying capacity (oviposition) and the subsequent hatching of eggs.

  • Weigh the egg mass produced by each group and calculate the Index of Egg Laying (IEL = weight of eggs / initial weight of females).

  • Incubate the eggs under the same conditions and determine the percentage of hatching.

Data Analysis:

• Calculate the percentage mortality for each concentration.

• Calculate the percentage inhibition of oviposition and egg hatchability compared to the control group.

• Determine the LC50 and LC95 values through probit analysis of the mortality data.

• Calculate the Resistance Factor (RF) as described for the LPT.

Table 2: Key Parameters Measured in the Adult Immersion Test

Parameter	Description
Adult Mortality (%)	Percentage of adult female ticks that die after exposure to phoxim.
Inhibition of Oviposition (%)	Reduction in the amount of eggs laid by treated ticks compared to the control.
Egg Hatchability (%)	Percentage of eggs that successfully hatch from treated ticks compared to the control.
LC50 / LC95	The concentration of phoxim that is lethal to 50% or 95% of the adult ticks.
Resistance Factor (RF)	The ratio of the LC50 of the field population to the LC50 of a susceptible strain.

Molecular Resistance Assessment

Molecular assays provide a more rapid and sensitive method for detecting resistance-conferring genetic markers in tick populations. For organophosphates like phoxim, the primary mechanisms of resistance involve mutations in the target site, the acetylcholinesterase (AChE) enzyme, and increased metabolic detoxification by enzymes such as carboxylesterases (CEs).[8][9]

Detection of Target-Site Mutations in the Acetylcholinesterase (AChE) Gene

Mutations in the AChE gene can prevent the binding of organophosphates, leading to resistance. Sequencing the relevant regions of the AChE gene can identify these mutations.

Experimental Protocol: Sequencing of the Acetylcholinesterase (AChE) Gene

Materials:

• Individual tick samples (larvae or adults)

• DNA extraction kit

• PCR thermocycler

• Primers for the tick AChE gene (targeting regions with known resistance mutations)

• Taq DNA polymerase and PCR reagents

• Gel electrophoresis equipment

• DNA sequencing service

Procedure:

• DNA Extraction:

  • Extract genomic DNA from individual ticks using a commercial DNA extraction kit, following the manufacturer's instructions.

• PCR Amplification:

  • Amplify the target region of the AChE gene using PCR. Primers should be designed based on conserved regions flanking known mutation sites in tick AChE genes (e.g., AChE1 and AChE3).

  • Example of a generic PCR protocol:

    • Initial denaturation: 95°C for 5 minutes

    • 35 cycles of:

      • Denaturation: 95°C for 30 seconds

      • Annealing: 55-60°C for 30 seconds (optimize based on primer melting temperature)

      • Extension: 72°C for 1 minute

    • Final extension: 72°C for 10 minutes

• Verification of PCR Product:

  • Run the PCR product on an agarose (B213101) gel to confirm the amplification of a single band of the expected size.

• DNA Sequencing:

  • Purify the PCR product and send it for Sanger sequencing using both the forward and reverse primers.

Data Analysis:

• Align the obtained sequences with a reference susceptible AChE gene sequence from the same or a closely related tick species.

• Identify any single nucleotide polymorphisms (SNPs) that result in amino acid substitutions.

• Compare the identified mutations with previously reported resistance-associated mutations in tick AChE genes.

Table 3: Example of Reported Mutations in Tick AChE Genes Associated with Organophosphate Resistance

Gene	Mutation	Amino Acid Change	Reference
AChE3	G -> C	R86Q	(Temeyer et al., 2004)
AChE3	A -> G	I54V	(Temeyer et al., 2009)
AChE1	G -> A	G192S	(Swale et al., 2016)

Quantification of Carboxylesterase (CE) Gene Expression by qPCR

Overexpression of carboxylesterase genes can lead to increased detoxification of organophosphates. Quantitative PCR (qPCR) can be used to measure the relative expression levels of these genes in resistant versus susceptible ticks.

Experimental Protocol: qPCR for Carboxylesterase (CE) Gene Expression

Materials:

• Tick samples from resistant and susceptible populations

• RNA extraction kit

• DNase I

• Reverse transcription kit

• qPCR instrument

• Primers for target CE genes and a reference (housekeeping) gene (e.g., actin, GAPDH)

• SYBR Green or TaqMan qPCR master mix

Procedure:

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from tick samples using a commercial kit.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA from the RNA using a reverse transcription kit.

• qPCR:

  • Set up the qPCR reaction with primers for the target CE gene(s) and a reference gene.

  • Example of a qPCR cycling protocol:

    • Initial denaturation: 95°C for 10 minutes

    • 40 cycles of:

      • Denaturation: 95°C for 15 seconds

      • Annealing/Extension: 60°C for 1 minute

  • Include a melt curve analysis at the end of the run to verify the specificity of the amplification.

Data Analysis:

• Determine the cycle threshold (Ct) values for the target and reference genes in both resistant and susceptible samples.

• Calculate the relative expression of the target CE gene using the delta-delta Ct (ΔΔCt) method.

• A significant increase in the expression of the CE gene in the resistant population compared to the susceptible population indicates a potential role in metabolic resistance.

Table 4: Example of Primer Sequences for qPCR of a Putative Carboxylesterase Gene in Rhipicephalus microplus

Gene	Primer Name	Sequence (5' - 3')
Carboxylesterase	RmCE_F	GGT GAG AAG GAG GAG AAG GA
RmCE_R	CTT GTC GTC GTC GTC GTT GT
Reference (Actin)	RmActin_F	GCT GAC CGT ATG AAG AAG G
RmActin_R	GGT GGT GGT GAA GAG GTA G

Visualizing Experimental Workflows

Conclusion

The methodologies outlined in these application notes provide a comprehensive framework for assessing phoxim resistance in tick populations. By combining phenotypic bioassays with molecular analyses, researchers can gain a thorough understanding of the resistance status and the underlying mechanisms in the tick populations they are studying. This information is essential for making informed decisions on tick control strategies, preserving the efficacy of existing acaricides, and guiding the development of new and effective control agents. It is recommended to always include a known susceptible reference tick strain in all assays for accurate comparison and calculation of resistance levels.

References

• 1. openknowledge.fao.org [openknowledge.fao.org]
• 2. RaTexT®: a novel rapid tick exposure test for detecting acaricide resistance in Rhipicephalus microplus ticks in Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Detection of Acaricidal Resistance Status of Rhipicephalus (Boophilus) microplus against Commercial Preparation of Deltamethrin, Flumethrin, and Fipronil from North Gujarat, India - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jvas.in [jvas.in]
• 5. Evaluation of the Efficacy of Acaricides Used to Control the Cattle Tick, Rhipicephalus microplus, in Dairy Herds Raised in the Brazilian Southwestern Amazon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. In vitro and in vivo Evaluation of the Efficacy of Phoxim and Deltamethrin against Life Stages of Rhipicephalus sanguineus (Brown Dog Tick) | Journal of Advanced Veterinary Research [advetresearch.com]
• 8. Molecular biology of tick acetylcholinesterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Genomic assessment of targets implicated in Rhipicephalus microplus acaricide resistance - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Phoxim Dose Determination in Experimental Studies in Dogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available toxicological data and generalized experimental protocols for determining appropriate doses of phoxim (B1677734) for research studies in dogs. Phoxim, an organophosphorus insecticide, primarily acts by inhibiting acetylcholinesterase, leading to an accumulation of acetylcholine (B1216132) and subsequent overstimulation of the nervous system.[1][2][3][4][5] Careful dose selection is critical to achieve desired experimental outcomes while ensuring animal welfare.

Summary of Toxicological Data

The following tables summarize key quantitative data from toxicity studies of phoxim in dogs. This information is essential for initial dose range finding and for establishing safety margins in experimental designs.

Table 1: Acute Toxicity of Phoxim in Dogs

Parameter	Route of Administration	Value	Reference
LD50	Oral	250 - 500 mg/kg bw	[4][6]
LD50	Dermal	>300 mg/kg bw	[4]

LD50 (Lethal Dose, 50%) is the dose required to kill 50% of the tested population.

Table 2: Repeated Dose Oral Toxicity of Phoxim in Dogs

Study Duration	Dose Levels (mg/kg bw/day)	NOAEL (mg/kg bw/day)	Key Observed Effects at Higher Doses	Reference
3 Months	0, 0.05, 0.125, 0.25	0.05	Slightly reduced bodyweight gain in males at 0.25 mg/kg. Inhibition of plasma cholinesterase, but not in erythrocytes.[6]	[6][7]
3 Months	0, 1.3, 5, 25	-	Signs of cholinergic poisoning (cramps, muscle twitching, salivation) at 25 mg/kg. Inhibition of erythrocyte cholinesterase at ≥5 mg/kg.[7]	[7]
24 Months	0, 0.0075, 0.375, 18.75	0.375	Inhibition of erythrocyte cholinesterase at ≥0.375 mg/kg. Decreased brain cholinesterase activity and liver damage at 18.75 mg/kg.[6]	[6][8]

NOAEL (No-Observed-Adverse-Effect-Level) is the highest dose at which there was no statistically or biologically significant increase in the frequency or severity of adverse effects.

Signaling Pathway of Phoxim

Phoxim, like other organophosphate insecticides, exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[2][3][4][5][9] This inhibition is typically irreversible.[1][2][4][9] The accumulation of the neurotransmitter acetylcholine (ACh) at neuromuscular junctions and cholinergic synapses leads to overstimulation of muscarinic and nicotinic receptors, resulting in the clinical signs of toxicity.[1][2][3]

Mechanism of Phoxim Toxicity.

Experimental Protocols

The following are generalized protocols for determining phoxim dosage in dogs, based on standard toxicological principles. These should be adapted based on the specific objectives of the experimental study and must be approved by an Institutional Animal Care and Use Committee (IACUC).

Protocol: Acute Oral Dose-Ranging Study

Objective: To determine the acute toxicity profile and estimate the LD50 of a single oral dose of phoxim.

Materials:

• Phoxim (analytical grade)

• Vehicle for administration (e.g., corn oil, gelatin capsules)

• Beagle dogs, young adults (e.g., 6-12 months old), of both sexes

• Standard laboratory animal housing and diet

• Equipment for clinical observations, blood collection, and euthanasia

Methodology:

• Animal Selection and Acclimatization:

  • Source healthy Beagle dogs from a reputable supplier.

  • Acclimatize animals to the laboratory environment for at least 7 days prior to dosing.

  • Perform a health check to ensure all animals are in good condition.

  • House animals individually with free access to food and water, except for fasting overnight before dosing.

• Dose Formulation and Administration:

  • Prepare dose formulations of phoxim in the selected vehicle. The concentration should be calculated to administer a precise dose in a consistent volume (e.g., 1 mL/kg).

  • Based on the known LD50 range (250-500 mg/kg), select at least 3-4 dose levels for initial testing (e.g., 100, 250, 500, 1000 mg/kg).

  • Administer a single dose to a small group of animals (e.g., 1-2 per sex per dose group) via oral gavage or in a gelatin capsule.

• Clinical Observations:

  • Observe animals continuously for the first 4 hours post-dosing, then at regular intervals (e.g., 8, 12, 24 hours), and daily thereafter for 14 days.

  • Record signs of toxicity, paying close attention to cholinergic signs: salivation, lacrimation, urination, defecation (SLUD), muscle tremors, ataxia, convulsions, and respiratory distress.[2][3]

  • Monitor body weight and food consumption.

• Endpoint and Data Analysis:

  • The primary endpoint is mortality within the 14-day observation period.

  • Perform a gross necropsy on all animals that die during the study and on all surviving animals at the end of the 14-day period.

  • Analyze the dose-response data to estimate the LD50 using appropriate statistical methods (e.g., probit analysis).

Protocol: Repeated Dose (28-Day) Oral Toxicity Study

Objective: To determine the No-Observed-Adverse-Effect-Level (NOAEL) and characterize the toxicity profile of phoxim following repeated daily oral administration.

Materials:

• Same as for the acute study.

• Equipment for hematology, clinical chemistry, and cholinesterase activity analysis.

Methodology:

• Animal Selection and Grouping:

  • Use a larger number of animals (e.g., 4 per sex per group) to allow for statistical analysis.[10]

  • Randomly assign animals to at least 4 groups: a control group (vehicle only) and at least 3 dose groups.

  • Dose selection should be based on the results of the acute study and published data. Doses should be selected to produce a range of effects, from no observable effect to clear toxicity. For example, based on the 3-month study, doses could be 0, 0.1, 1.0, and 10 mg/kg/day.

• Dose Administration:

  • Administer the assigned dose orally (e.g., in capsules mixed with a small amount of food) at the same time each day for 28 consecutive days.

• In-Life Monitoring:

  • Conduct detailed clinical observations daily.

  • Record body weight and food consumption weekly.

  • Perform ophthalmoscopic examinations before the study and at termination.

  • Collect blood samples (e.g., pre-study, and on days 14 and 28) for hematology, clinical chemistry, and analysis of plasma, erythrocyte, and brain cholinesterase activity.[6][7] Inhibition of cholinesterase is a key biomarker of phoxim exposure.[6]

• Terminal Procedures:

  • At the end of the 28-day period, euthanize all animals.

  • Conduct a full gross necropsy.

  • Record organ weights (e.g., liver, kidneys, brain, adrenals).[6][7]

  • Collect tissues for histopathological examination.

• Data Analysis:

  • Statistically analyze all quantitative data (body weights, food consumption, clinical pathology, organ weights).

  • Correlate clinical observations and histopathological findings with dose levels.

  • Determine the NOAEL as the highest dose at which no treatment-related adverse effects are observed.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for determining the appropriate dose of a test compound like phoxim for experimental studies in dogs.

Workflow for Phoxim Dose Determination in Dogs.

References

• 1. vetlexicon.com [vetlexicon.com]
• 2. Organophosphate Toxicosis in Animals - Toxicology - MSD Veterinary Manual [msdvetmanual.com]
• 3. petsvetcheck.de [petsvetcheck.de]
• 4. parasitipedia.net [parasitipedia.net]
• 5. parasitipedia.net [parasitipedia.net]
• 6. ema.europa.eu [ema.europa.eu]
• 7. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
• 8. WHO | JECFA [apps.who.int]
• 9. dvm360.com [dvm360.com]
• 10. Challenges and Opportunities for Overcoming Dog Use in Agrochemical Evaluation and Registration - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming matrix effects in phoxim residue analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during phoxim (B1677734) residue analysis, with a specific focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect phoxim residue analysis?

A1: Matrix effects are the alteration of analyte signal intensity (suppression or enhancement) caused by co-eluting compounds from the sample matrix.[1][2] In phoxim residue analysis, these effects can lead to inaccurate quantification, poor method precision, and unreliable results.[3] The phenomenon is particularly prevalent in complex matrices like agricultural products and animal tissues when using sensitive techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][4]

Q2: What are the common analytical techniques for determining phoxim residues?

A2: The two predominant techniques for phoxim residue analysis are Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][6] GC-MS/MS is well-suited for volatile compounds like phoxim, while LC-MS/MS offers high sensitivity and specificity.[5] Both methods require effective sample preparation to minimize matrix interference.[1][2]

Q3: What is the QuEChERS method and why is it recommended for phoxim analysis?

A3: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a widely adopted sample preparation method for pesticide residue analysis.[7] It involves a two-step process: an extraction and partitioning step with an organic solvent (typically acetonitrile) and salts, followed by a cleanup step using dispersive solid-phase extraction (d-SPE).[7] This method is recommended for its efficiency, high-throughput capabilities, and reduced solvent consumption compared to traditional techniques.[7]

Troubleshooting Guide

Problem 1: Low recovery of phoxim during analysis.

This is a common issue that can arise from several factors during sample preparation and analysis.

• Possible Cause 1: Inefficient Extraction. The extraction solvent may not be effectively reaching the phoxim molecules within the sample matrix.

  • Solution: Ensure thorough homogenization of the sample. For solid matrices, consider increasing the extraction time and employing vigorous shaking or sonication to improve solvent penetration.[8]

• Possible Cause 2: Inappropriate Solvent Choice. The polarity of the extraction solvent might not be optimal for phoxim.

  • Solution: Phoxim is soluble in solvents like acetonitrile (B52724), acetone, and methanol. Acetonitrile is commonly used in the QuEChERS method.[5][8]

• Possible Cause 3: Analyte Loss During Cleanup. Phoxim may be lost during the solid-phase extraction (SPE) or dispersive SPE (d-SPE) cleanup step.

  • Solution:

    • Check Sorbent Choice: Ensure the sorbent is appropriate. For the QuEChERS d-SPE cleanup, a combination of PSA (Primary Secondary Amine) and C18 is often used to remove organic acids, sugars, and non-polar interferences.[5]

    • Optimize Wash/Elution Solvents: If using traditional SPE, the wash solvent might be too strong, eluting phoxim along with interferences. Conversely, the elution solvent may not be strong enough to desorb phoxim completely.[8] Experiment with solvent strength and volume.

Problem 2: Significant signal suppression or enhancement observed in LC-MS/MS analysis.

Matrix effects are a primary cause of signal variability in LC-MS/MS.

• Possible Cause 1: Co-eluting Matrix Components. Interfering compounds from the sample matrix are co-eluting with phoxim and affecting its ionization in the mass spectrometer source.[1][2]

  • Solution 1: Improve Sample Cleanup. The most direct approach is to remove the interfering components before analysis. The QuEChERS method with a d-SPE cleanup is highly effective.[5][7] For matrices with high fat content, a freezing step to remove lipids may be necessary.[8]

  • Solution 2: Optimize Chromatographic Separation. Modify the LC gradient profile to achieve better separation between phoxim and the interfering peaks. Using a column with a different selectivity can also be beneficial.[8]

  • Solution 3: Dilute the Final Extract. A simple and often effective method is to dilute the final sample extract before injection.[8][9] This reduces the concentration of matrix components, but be aware that it also dilutes the analyte, which could impact the limit of detection.[8] A dilution factor of 15 has been shown to be effective in eliminating most matrix effects in some cases.[9]

• Possible Cause 2: Inadequate Compensation for Matrix Effects. When matrix effects cannot be completely eliminated through sample preparation, compensation strategies are necessary for accurate quantification.

  • Solution 1: Use Matrix-Matched Standards. Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed.[8][10][11] This helps to compensate for the signal suppression or enhancement caused by the matrix.

  • Solution 2: Use a Stable Isotope-Labeled Internal Standard (SIL-IS). This is the most effective way to correct for matrix effects.[8][12] A SIL-IS for phoxim will behave almost identically to the native analyte during extraction, cleanup, and ionization, thus providing the most accurate correction for any signal variations.[12][13]

Experimental Protocols

QuEChERS Sample Preparation for Phoxim in Agricultural Products

This protocol is a generalized procedure based on the widely used QuEChERS method.[5][7]

• Sample Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples, add a specified amount of water to hydrate (B1144303) the sample.[5]

• Extraction: Add 10 mL of acetonitrile to the sample tube.

• Salting Out: Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate (B86663) and sodium acetate).

• Shaking and Centrifugation: Shake the tube vigorously for 1 minute and then centrifuge at ≥ 3000 g for 5 minutes.[5]

• Dispersive SPE Cleanup (d-SPE): Transfer an aliquot of the supernatant (e.g., 8 mL) to a 15 mL d-SPE tube containing cleanup sorbents. A common combination for many agricultural products is 1200 mg MgSO₄, 400 mg PSA, and 400 mg C18.[5]

• Final Centrifugation: Vortex the d-SPE tube for 1 minute and then centrifuge at high speed for 5 minutes.[5]

• Analysis: The resulting supernatant is the cleaned-up extract. Transfer it to a vial for GC-MS/MS or LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Cleanup Protocol

This is a general protocol for a traditional SPE cleanup.

• Cartridge Conditioning: Condition an SPE cartridge (e.g., silica-based) by passing a non-polar solvent like hexane (B92381) through it.[5]

• Sample Loading: Load the concentrated sample extract onto the conditioned cartridge.

• Washing: Wash the cartridge with a low-polarity solvent to remove interfering compounds.

• Elution: Elute the phoxim from the cartridge using a solvent of higher polarity (e.g., a mixture of hexane and ethyl acetate).[5]

• Concentration: Collect the eluate and concentrate it to the final desired volume for analysis.

Quantitative Data Summary

The performance of analytical methods for phoxim is often evaluated by recovery studies. The following table summarizes typical recovery data from various studies.

Matrix	Analytical Method	Spiked Concentration (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Cattle and Pig Tissue	LC/ESI-MS/MS	0.0048 - 0.2	68.2 - 106.9	< 11.2	[14]
Whole Wheat Grain	HPLC-DAD	0.02, 0.05, 0.10	83.3 - 106.3	6.5 - 8.0	[14]
Various Livestock Products	GC-MS/MS	-	70.0 - 120	0.23 - 19.9	[15]

Visualizations

Caption: General experimental workflow for phoxim residue analysis.

Caption: Troubleshooting flowchart for addressing matrix effects.

References

• 1. it.restek.com [it.restek.com]
• 2. chromtech.com.au [chromtech.com.au]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Overcoming matrix effects using the dilution approach in multiresidue methods for fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 14. researchgate.net [researchgate.net]
• 15. Determination of 66 pesticide residues in livestock products using QuEChERS and GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

phoxim degradation product identification and analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the identification and analysis of phoxim (B1677734) degradation products.

Frequently Asked Questions (FAQs)

Q1: What is phoxim and what are its primary uses? A1: Phoxim is a non-systemic organophosphorus insecticide and acaricide.[1][2][3] It acts as a contact and stomach poison, primarily used to control a wide range of biting insects in agriculture (on crops like cotton, maize, and vegetables) and ectoparasites (mites, lice) on livestock such as cattle, pigs, and sheep.[2][3][4]

Q2: What are the main degradation pathways of phoxim in the environment? A2: Phoxim degrades in the environment through several pathways, including microbial degradation, hydrolysis, and photolysis.[4][5][6]

• Microbial Degradation: Soil microorganisms play a pivotal role in breaking down phoxim.[6] Bacteria such as Delftia lacustris, Novosphingobium sp., and Bacillus amyloliquefaciens can utilize phoxim as a source of carbon, phosphorus, or nitrogen.[6][7] Key enzymatic reactions include hydrolysis of the phosphoester bond and oxidative desulfurization.[6][7]

• Hydrolysis: The breakdown of phoxim is significantly influenced by pH, with degradation accelerating as pH increases.[5][8] The half-life can range from over 200 hours at pH 4 to just 10 hours at pH 9.[8]

• Photolysis: Phoxim is unstable in light and decomposes quickly, especially when exposed to sunlight on leaf surfaces.[4][9] UV irradiation substantially accelerates its degradation in water.[5]

Q3: What are the major degradation products of phoxim? A3: The degradation of phoxim results in a variety of metabolites. Key products identified across different studies include:

• Phoxim-oxon (PO-phoxim): Formed through oxidative desulfurization.[6] This oxygen analog is often more toxic than the parent compound but is typically an intermediate that is further hydrolyzed.[2][6]

• 2-hydroxyimino-2-phenylacetonitrile (2H2P): A product of the hydrolysis of the phosphoester bond.[6][7]

• O,O-diethyl hydrogen phosphorothioate: Another primary product of hydrolysis.[6][7]

• Benzoate/Benzoic Acid: Formed from the further metabolism of 2H2P by certain bacteria.[6][7][10]

• Isomers: Photoisomerization can occur, converting the prevalent Z-isomer to the E-isomer upon exposure to irradiation.[4]

Q4: Which analytical techniques are most suitable for identifying and quantifying phoxim and its degradation products? A4: The most common and effective techniques are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry.[1][11]

• Gas Chromatography (GC): GC is well-suited for analyzing volatile compounds like phoxim.[1] It is often paired with selective detectors like a Flame Photometric Detector (FPD) or a Nitrogen-Phosphorus Detector (NPD).[11] For superior selectivity and confirmation, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is widely used.[1][12]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is highly specific, sensitive, and powerful for phoxim analysis, especially in complex matrices like animal tissues and milk.[5][11][13]

Troubleshooting Guides

Gas Chromatography (GC) Analysis

Q: I'm seeing reduced or inconsistent peak areas for phoxim. What's the cause? A: This is a classic sign of thermal degradation in the GC inlet. Phoxim is thermally labile and can break down at high temperatures.[14]

• Possible Cause: The injector temperature is too high.

  • Solution: Lower the injector temperature. A starting range of 150–190°C is recommended to minimize degradation.[14][15]

• Possible Cause: Active sites in the inlet liner are causing catalytic degradation.

  • Solution: Regularly replace the inlet liner with a high-quality, deactivated liner. Using a liner with deactivated glass wool can help trap matrix components without creating active sites.[12][14]

• Possible Cause: The sample resides in the hot injector for too long.

  • Solution: Consider using a gentler injection technique, such as cool on-column injection, which introduces the sample into a cooler environment.[14]

Q: My chromatogram shows extra peaks that I can't identify. What are they? A: These are likely degradation products of phoxim formed during analysis.

• Possible Cause: Thermal decomposition or oxidation in the GC system.

  • Solution: Confirm the identity of these peaks by comparing their retention times to standards of known degradation products (e.g., phoxim-oxon) or by using mass spectrometry (MS) for identification.[14] Lowering the injector temperature as described above is the primary solution to prevent their formation.[14]

• Possible Cause: Contamination from the septum or previous injections.

  • Solution: Use a high-quality, low-bleed septum and condition it before use. If carryover is suspected, bake out the column (do not exceed its maximum temperature limit) and clean the injector port.[14]

Q: Why is my phoxim peak tailing? A: Peak tailing is typically caused by unwanted interactions between phoxim and active sites within the GC system.[14]

• Possible Cause: Active sites on the inlet liner, glass wool, or the head of the analytical column.

  • Solution: Ensure you are using a fully deactivated inlet liner.[14] If the problem persists, trim 10-20 cm from the inlet side of the column to remove accumulated residues or active sites.[12][14] Also, ensure the column is cut cleanly and installed correctly.

High-Performance Liquid Chromatography (HPLC) Analysis

Q: I'm experiencing poor recovery of phoxim from my samples. What could be wrong? A: Low recovery can stem from issues in the extraction, cleanup, or the analytical phase.

• Possible Cause: Inefficient extraction from the sample matrix.

  • Solution: Optimize your extraction protocol. Ensure the solvent is appropriate for the matrix (acetonitrile is common).[1] For dry samples like grains, adding water before extraction can significantly improve recovery.[12]

• Possible Cause: Loss of analyte during the cleanup step.

  • Solution: Evaluate your Solid-Phase Extraction (SPE) or dispersive SPE (dSPE) procedure. Ensure the sorbent type (e.g., silica, C18, PSA) is correct for your matrix and that elution solvents are of the appropriate strength to recover phoxim without eluting interferences.[11] Test recovery by running a known standard through the cleanup process alone.[12]

• Possible Cause: Degradation of phoxim in the sample solvent before injection.

  • Solution: Phoxim is sensitive to pH.[5] Ensure your final extract is buffered or maintained at a neutral or slightly acidic pH to prevent hydrolysis. Analyze samples as quickly as possible after preparation.

Q: My results are inconsistent, showing high variability between injections. What should I check? A: High variability often points to problems with the HPLC system hardware or sample preparation.

• Possible Cause: Leaks in the HPLC system or a malfunctioning pump.

  • Solution: Systematically check all fittings for leaks, from the solvent reservoirs to the detector. Run a pump pressure test to ensure stable and accurate flow rates. Inconsistent flow can lead to fluctuating retention times and peak areas.[16]

• Possible Cause: Incomplete sample filtration or matrix effects.

  • Solution: Ensure all samples are filtered through a 0.22 or 0.45 µm filter before injection to prevent particulates from blocking the column or injector.[17] If matrix effects are suspected, prepare matrix-matched calibration standards to compensate for signal suppression or enhancement.[12]

Quantitative Data Summary

Table 1: Microbial Degradation of Phoxim

Microbial Strain	Initial Concentration (mg/L)	Degradation Efficiency (%)	Time (h)	Half-life (t½)	Reference
Bacillus amyloliquefaciens YP6	50	96.12	48	-	[7]
Novosphingobium sp. RL4 (immobilized)	20	89.37	72	17.01 h	[7][17]
Mixed soil microorganisms	-	-	-	48.2 days	[7]
General field experiments	-	-	-	~2 weeks	[4][7]

Table 2: Performance of Analytical Methods for Phoxim Quantification

Technique	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy / Recovery (%)	Reference
LC/ESI-MS/MS	Cattle & Pig Tissues	0.0014–0.0017 mg/kg	0.0048–0.0055 mg/kg	68.2–106.9	[11][13]
HPLC-DAD	Wheat Grain	0.002 mg/kg	0.006 mg/kg	83.3–106.3	[13]
HPLC-UV	Feed	0.10 mg/kg	-	80.0–88.2	[18]
GC-FPD/thermionic	Plant & Soil	-	0.05 mg/kg (down to 0.004)	-	[4]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Agricultural Products

This protocol is a widely adopted method for pesticide residue analysis.[11][12]

• Homogenization: Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water and allow to hydrate (B1144303) for 30 minutes.

• Extraction:

  • Add 15 mL of acetonitrile (B52724) (containing 1% acetic acid for improved stability of certain pesticides).

  • Shake vigorously for 1 minute.

  • Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.5 g of anhydrous sodium acetate (B1210297) (NaOAc).

  • Vortex immediately for 1 minute to prevent the formation of salt clumps.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot (e.g., 1 mL) of the upper acetonitrile layer into a 2 mL dSPE tube.

  • The dSPE tube should contain a sorbent mixture appropriate for the matrix (e.g., 50 mg Primary Secondary Amine (PSA) to remove organic acids and 50 mg C18 to remove fats).[11]

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed (e.g., 15,000 rcf) for 2 minutes.

• Analysis: Collect the supernatant, filter if necessary, and inject it into the GC-MS/MS or LC-MS/MS system.

Protocol 2: GC-MS/MS Instrumental Analysis

• GC System: Gas chromatograph equipped with a tandem mass spectrometer.

• Injector:

  • Mode: Splitless or Cool On-Column.

  • Temperature: 150-190°C (optimized to minimize thermal degradation).[14][15]

  • Liner: Deactivated splitless liner.

• Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp 1: 25°C/min to 150°C.

  • Ramp 2: 5°C/min to 200°C.

  • Ramp 3: 10°C/min to 280°C, hold for 5 minutes.

  • (Note: This is an example program and must be optimized for specific instrumentation and target analytes.)

• Mass Spectrometer:

  • Mode: Multiple Reaction Monitoring (MRM).

  • Ionization: Electron Ionization (EI) at 70 eV.

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for phoxim and its degradation products for accurate quantification and confirmation.

Visualizations

Caption: Key degradation pathways of phoxim.

Caption: General workflow for phoxim residue analysis.

Caption: Troubleshooting logic for low GC peak area.

References

• 1. benchchem.com [benchchem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Phoxim | 14816-18-3 | Benchchem [benchchem.com]
• 4. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. PHOXIM [chembk.com]
• 10. Unveiling biodegradation mechanism of phoxim: Novel metabolic pathway, functional gene, detoxification effect, and widespread distribution of phoA | CoLab [colab.ws]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. ijprajournal.com [ijprajournal.com]
• 17. Frontiers | Enhanced phoxim biodegradation by immobilizing Novosphingobium sp. RL4 on attapulgite-sodium alginate [frontiersin.org]
• 18. HPLC Determination of Residual Amount of Phoxim in Feed [mat-test.com]

troubleshooting poor recovery of phoxim during sample extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the poor recovery of phoxim (B1677734) during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What is phoxim and why is its accurate quantification important?

Phoxim is a non-systemic organophosphorus insecticide and acaricide used to control a wide range of pests in agriculture and veterinary medicine.[1] It functions as a contact and stomach poison.[2] Due to its potential toxicity, monitoring phoxim residues in agricultural products, soil, and animal tissues is crucial for ensuring food safety and assessing environmental impact.[3]

Q2: What are the common methods for extracting phoxim from various samples?

Common methods for phoxim extraction include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A widely used and efficient method for various matrices like soil, fruits, and vegetables.[4] It involves an extraction and partitioning step, followed by a dispersive solid-phase extraction (d-SPE) cleanup.[5]

• Solid-Phase Extraction (SPE): A technique used to clean up complex samples before chromatographic analysis. It involves passing the sample through a solid adsorbent that retains phoxim, which is then eluted with a suitable solvent.[1]

• Liquid-Liquid Extraction (LLE): This method partitions phoxim between two immiscible liquid phases, such as acetonitrile (B52724) and hexane (B92381).[6]

• Soxhlet Extraction: A traditional method that can be used for plant material, often with a solvent mixture like 10% methanol (B129727) in benzene.[7]

Q3: What are the key chemical properties of phoxim to consider during extraction?

Phoxim is a light yellow oily liquid with low solubility in water.[8] It is stable in acidic and neutral media but hydrolyzes more rapidly in alkaline conditions.[8] It is also susceptible to degradation from high temperatures and light.[8] Phoxim's mode of action is the inhibition of the enzyme acetylcholinesterase.[2]

Troubleshooting Guide for Poor Phoxim Recovery

Problem 1: Low recovery of phoxim from the sample matrix.

Potential Cause	Troubleshooting Solution
Inadequate solvent contact with the sample.	Ensure thorough homogenization of the sample. For solid samples, consider increasing the extraction time and using vigorous shaking or sonication to improve solvent penetration.[9]
Incorrect extraction solvent.	Phoxim is soluble in solvents like acetone, acetonitrile, chloroform, benzene, and methanol.[7][9] For soil samples, methanol is often a good starting point.[9] Acetonitrile is commonly used in the QuEChERS method.[3] For animal tissues, hexane is a common choice.[1]
Inappropriate sample pH.	Phoxim is more stable in acidic to neutral conditions. In alkaline conditions, it can degrade.[8] For methods like QuEChERS, buffered salts are used to adjust the pH and improve the stability of pH-dependent pesticides.[5]
Sample matrix composition (e.g., high organic matter in soil, high fat in animal tissue).	For dry soil with high organic matter, hydrating the sample with purified water before adding the extraction solvent can help release phoxim.[9] For fatty matrices, a lipid removal step, such as a freezing step or partitioning with an immiscible solvent like acetonitrile, may be necessary.[1][9]

Problem 2: Loss of phoxim during the cleanup step.

Potential Cause	Troubleshooting Solution
Inappropriate Solid-Phase Extraction (SPE) sorbent.	Ensure the SPE sorbent is suitable for phoxim and the sample matrix. C18 is a commonly used sorbent.[9] For the QuEChERS d-SPE cleanup, a combination of Primary Secondary Amine (PSA) to remove organic acids and C18 to remove non-polar interferences is often used.[3]
Wash solvent is too strong.	A strong wash solvent can elute phoxim along with interferences. Try using a weaker wash solvent during SPE.[9]
Elution solvent is too weak or insufficient volume.	The elution solvent may not be strong enough to completely desorb phoxim from the SPE cartridge. Ensure the solvent is appropriate and the volume is sufficient for complete elution.[9]

Problem 3: Phoxim degradation during sample processing and storage.

Potential Cause	Troubleshooting Solution
Exposure to light.	Phoxim can undergo photodegradation.[7] Protect samples and extracts from light by using amber vials or covering them with aluminum foil.[9]
High temperatures.	Phoxim can decompose at high temperatures.[8] If using a rotary evaporator to concentrate the extract, ensure the temperature does not exceed 40°C.[6]
Improper storage.	Phoxim residues have been shown to be stable for extended periods when stored at -20°C.[7] Analyze samples as soon as possible after preparation and keep sample vials in a cool autosampler tray.[9]

Quantitative Data Summary

Table 1: Comparison of Extraction Method Performance for Pesticides (including Organophosphates)

Extraction Method	Recovery Range	Relative Standard Deviations (RSDs)	Reference
QuEChERS	54% - 103%	Generally below 19%	[4]
Traditional Solid-Liquid Extraction (SLE)	40% - 91%	Not specified	[4]
Soxhlet Extraction	12% - 92%	Not specified	[4]

Experimental Protocols

Protocol 1: QuEChERS Method for Phoxim in Soil

This protocol is a general guideline based on established methods for pesticide residue analysis in soil.[4][9]

1. Sample Preparation:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• For dry soils, it may be beneficial to add a specific volume of water to hydrate (B1144303) the sample.[9]

2. Extraction:

• Add 10 mL of acetonitrile to the tube.

• Add the appropriate internal standard.

• Shake vigorously for 1 minute.[4]

• Add QuEChERS extraction salts (e.g., magnesium sulfate (B86663) and sodium acetate (B1210297) or citrate).[5]

• Immediately shake vigorously for 1 minute to prevent salt agglomeration.[5]

• Centrifuge at ≥ 4000 rpm for 5 minutes.[5]

3. Dispersive SPE (d-SPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer (e.g., 1 mL) to a 2 mL d-SPE tube.[5]

• The d-SPE tube should contain a mixture of sorbents such as magnesium sulfate, PSA, and C18.[9]

• Vortex for 30 seconds to 1 minute.[5]

• Centrifuge at high speed (e.g., 10,000 rpm) for 2-5 minutes.[5]

• The resulting supernatant is the cleaned extract, ready for analysis by GC-MS or LC-MS/MS.

Protocol 2: General Solid-Phase Extraction (SPE) Cleanup

This protocol provides a general guideline for the SPE cleanup of phoxim extracts.[1][3]

1. Cartridge Conditioning:

• Condition an appropriate SPE cartridge (e.g., C18 or silica) by passing a suitable solvent through it.[3][9]

2. Sample Loading:

• Load the concentrated sample extract onto the conditioned SPE cartridge.[3]

3. Washing:

• Wash the cartridge with a weak solvent to remove interfering compounds while retaining phoxim.[3]

4. Elution:

• Elute phoxim from the cartridge using a stronger solvent (e.g., a mixture of hexane and ethyl acetate).[3]

• Collect the eluate.

5. Final Preparation:

• The collected eluate can be concentrated under a gentle stream of nitrogen and reconstituted in a solvent suitable for the analytical instrument.

Visualizations

Caption: Troubleshooting workflow for poor phoxim recovery.

Caption: General workflow for phoxim sample extraction and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 8. chembk.com [chembk.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimization of QuEChERS Method for Phoxim in Produce

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the analysis of phoxim (B1677734) in various produce matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and cleanup of phoxim from produce samples using the QuEChERS method.

Issue 1: Low or Inconsistent Phoxim Recovery

Possible Cause	Recommended Solution
Incomplete Extraction	Ensure thorough homogenization of the produce sample. For low-water content produce (e.g., dried fruits), hydrate (B1144303) the sample with water prior to extraction to improve solvent penetration.[1] Increase shaking time or use a mechanical shaker for consistent extraction.
pH-dependent Degradation	Phoxim may be sensitive to pH. Use a buffered QuEChERS method, such as the AOAC (acetate buffer) or EN 15662 (citrate buffer), to maintain a stable pH during extraction.[2][3]
Analyte Loss During d-SPE Cleanup	The choice of sorbent in the dispersive solid-phase extraction (d-SPE) step is critical. While Primary Secondary Amine (PSA) is effective at removing organic acids and sugars, it can potentially retain some pesticides. If analyte loss is suspected, test the recovery with and without the d-SPE step using a fortified standard solution. For produce with high fatty content, the addition of C18 sorbent is recommended.[4] For highly pigmented produce, Graphitized Carbon Black (GCB) can be used, but its potential to retain planar pesticides like phoxim should be evaluated.[2]
Strong Matrix Adsorption	In complex matrices, phoxim may be strongly adsorbed. Ensure the chosen extraction solvent (acetonitrile is common) is appropriate and that the shaking during extraction is vigorous enough to disrupt matrix-analyte interactions.

Issue 2: Significant Matrix Effects (Signal Suppression or Enhancement)

Possible Cause	Recommended Solution
Co-eluting Matrix Components	Co-extracted matrix components can interfere with the ionization of phoxim in the mass spectrometer, leading to inaccurate quantification.
High Pigment Content (e.g., spinach, berries)	Optimize the d-SPE cleanup step. A combination of PSA and GCB can be effective in removing pigments like chlorophyll (B73375).[2] However, the amount of GCB should be optimized to minimize phoxim loss.
High Sugar or Organic Acid Content (e.g., citrus fruits, grapes)	Use an adequate amount of PSA in the d-SPE step to remove these interferences. The EN 15662 method with citrate (B86180) buffering is often suitable for such matrices.[1][3]
High Fat/Lipid Content (e.g., avocado)	Incorporate C18 sorbent in the d-SPE cleanup tube to remove non-polar interferences like fats and lipids.[4]
Insufficient Cleanup	If matrix effects persist, consider a more rigorous cleanup approach, such as using a mini silica (B1680970) gel column after the initial d-SPE step, which has been shown to be effective for removing chlorophyll and other interferences.[5]
Calibration Strategy	To compensate for matrix effects that cannot be removed by cleanup, use matrix-matched calibration standards. This involves preparing calibration standards in a blank matrix extract that has undergone the same QuEChERS procedure as the samples.

Issue 3: Poor Peak Shape or Instrument Contamination

Possible Cause	Recommended Solution
Carryover of Non-Volatile Matrix Components	In gas chromatography (GC) analysis, non-volatile matrix components can accumulate in the inlet and front of the analytical column, leading to poor peak shape and system contamination.
Inlet Maintenance	Regularly replace the GC inlet liner and septum. Using a liner with glass wool can help trap non-volatile matrix components.
Column Maintenance	Periodically trim a small section (e.g., 10-20 cm) from the inlet side of the GC column to remove accumulated residues.
Insufficient d-SPE Cleanup	Re-evaluate the d-SPE sorbents and their amounts to ensure adequate removal of matrix components.

Frequently Asked Questions (FAQs)

Q1: Which QuEChERS buffering system is best for phoxim analysis in produce?

A1: Phoxim is an organophosphate pesticide, and while it is not extremely pH-sensitive, using a buffered system is generally recommended to ensure method robustness for a wider range of pesticides and matrices. The EN 15662 method, which uses a citrate buffer, is a popular choice for fruits and vegetables as it maintains a pH of around 5.0-5.5, which is suitable for the stability of many pesticides, including organophosphates.[1][3]

Q2: What are the typical recovery rates and RSDs for phoxim in produce using an optimized QuEChERS method?

A2: With a properly optimized and validated QuEChERS method, recovery rates for phoxim in fruits and vegetables are generally expected to be within the acceptable range of 70-120%, with a relative standard deviation (RSD) of less than 20%.[6] For instance, a modified QuEChERS method for organophosphates in vegetables and fruits showed recoveries between 83.1% and 123.5% at various fortification levels.[5]

Q3: How can I handle high-pigment produce like spinach or berries?

A3: For highly pigmented produce, the d-SPE cleanup step is crucial. The use of Graphitized Carbon Black (GCB) in addition to PSA and magnesium sulfate (B86663) is recommended to remove pigments like chlorophyll.[2] However, it is important to optimize the amount of GCB, as excessive amounts can lead to the loss of planar pesticides. Start with a small amount (e.g., 25 mg) and evaluate the recovery of phoxim.

Q4: My produce sample has a low water content. How should I modify the QuEChERS protocol?

A4: For dry or low-water content produce (e.g., raisins, dried herbs), it is necessary to rehydrate the sample before the acetonitrile (B52724) extraction. A common practice is to add a specific amount of water to the homogenized sample and allow it to sit for a period (e.g., 30 minutes) to ensure thorough hydration.[1][4] This facilitates the partitioning of pesticides into the acetonitrile layer.

Q5: What are the recommended d-SPE sorbents for general-purpose phoxim analysis in a variety of fruits and vegetables?

A5: A good starting point for a general-purpose d-SPE cleanup for a variety of produce is a combination of anhydrous magnesium sulfate (to remove residual water), PSA (to remove organic acids, sugars, and some fatty acids), and C18 (to remove non-polar interferences like fats).[4] The exact amounts may need to be optimized based on the specific produce matrix.

Quantitative Data Summary

The following tables summarize typical performance data for phoxim and other organophosphate pesticides in produce using the QuEChERS method.

Table 1: Recovery of Organophosphate Pesticides in Fruits and Vegetables using a Modified QuEChERS Method

Produce	Fortification Level (mg/kg)	Average Recovery (%)	RSD (%)
Green Mustard	0.1	85.2 - 110.5	< 14.8
0.5	88.9 - 115.3	< 13.2
1.0	90.1 - 120.4	< 11.5
Cucumber	0.1	83.1 - 108.7	< 14.1
0.5	86.4 - 112.9	< 12.8
1.0	89.5 - 118.6	< 10.9
Rock Melon	0.1	84.7 - 109.2	< 13.5
0.5	87.1 - 113.8	< 12.1
1.0	91.3 - 123.5	< 9.8
Oranges	0.1	83.9 - 107.5	< 14.5
0.5	85.8 - 111.6	< 13.3
1.0	88.2 - 116.9	< 11.2

Data synthesized from a study on modified QuEChERS for organophosphates.[5]

Table 2: Typical Validation Parameters for Phoxim in Agricultural Products

Parameter	Typical Value
Limit of Detection (LOD)	0.001 - 0.01 mg/kg
Limit of Quantitation (LOQ)	0.005 - 0.05 mg/kg
Linearity (r²)	> 0.99
Recovery	70 - 120%
Precision (RSD)	< 20%

Note: These values are representative and can vary depending on the specific matrix, instrumentation, and experimental conditions.[3][7]

Experimental Protocols

Protocol 1: General QuEChERS Method for Phoxim in High-Water Content Produce (e.g., Apples, Tomatoes, Cucumbers)

This protocol is based on the EN 15662 standard method.

1. Sample Preparation:

• Homogenize a representative sample of the produce.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.

• Add the appropriate internal standards.

• Cap the tube and shake vigorously for 1 minute.

• Add a QuEChERS extraction salt packet containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate.[1]

• Immediately cap and shake vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifuge at ≥3000 x g for 5 minutes.

3. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube.

• The d-SPE tube should contain 150 mg anhydrous MgSO₄ and 25 mg PSA. For produce with higher fat content, also include 25-50 mg of C18. For pigmented produce, add 25 mg of GCB.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at a high speed (e.g., ≥5000 x g) for 2 minutes.

• The supernatant is the final extract, ready for analysis by GC-MS or LC-MS/MS.

Protocol 2: Modified QuEChERS for Low-Water, High-Pigment Produce (e.g., Spinach, Kale)

1. Sample Preparation:

• Homogenize a representative sample of the produce.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of water and vortex to hydrate the sample. Let it stand for 30 minutes.

• Add 10 mL of acetonitrile and internal standards.

• Cap and shake vigorously for 1 minute.

• Add the EN 15662 extraction salts.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

3. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the acetonitrile extract to a 2 mL d-SPE tube containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg GCB.

• Vortex for 1 minute.

• Centrifuge at high speed for 2 minutes.

• Carefully transfer the supernatant to a clean vial for analysis.

Visualizations

Caption: General workflow of the QuEChERS method for phoxim analysis in produce.

References

• 1. gcms.cz [gcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ikm.org.my [ikm.org.my]
• 6. A newly modified QuEChERS method for the analysis of organochlorine and organophosphate pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

reducing phoxim degradation during analytical sample storage

Welcome to the Technical Support Center for phoxim (B1677734) analysis. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the storage and analysis of phoxim samples. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on phoxim stability to ensure the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that cause phoxim degradation in stored analytical samples?

A1: Phoxim is susceptible to degradation from several factors, primarily:

• Temperature: Elevated temperatures significantly accelerate the degradation of phoxim.[1]

• pH: Phoxim is more stable in acidic and neutral conditions but hydrolyzes rapidly in alkaline environments.

• Light: Exposure to UV light and even natural sunlight can cause distinct photodegradation.[2]

• Matrix Components: The sample matrix (e.g., soil, water, biological tissues) can contain components that catalyze degradation.

Q2: What are the recommended storage conditions for phoxim samples to minimize degradation?

A2: To minimize degradation, samples containing phoxim should be stored frozen, ideally at or below -18°C, in the dark.[2] For instance, a study on lettuce stored at -20°C for 2.5 years showed no significant decrease in phoxim content.[2] It is also crucial to ensure that the storage containers are properly sealed to prevent contamination and solvent evaporation.

Q3: What are the common degradation products of phoxim that I should be aware of during analysis?

A3: The main degradation of phoxim involves the hydrolysis of the phosphor ester bond.[3] Common degradation products include its oxygen analog (phoxim-oxon) and various hydrolysis products such as α-hydroxy-imino-phenylacetonitrile and benzoic acid in soil.[2] In the presence of light, photoisomerization products can also be formed.[2]

Q4: Can the choice of extraction solvent affect the stability of phoxim during sample preparation?

A4: Yes, the choice of solvent is important. Phoxim is soluble in organic solvents like acetone (B3395972), acetonitrile, chloroform, and benzene.[2] For stored wheat samples, using petroleum ether in the dark for extraction has been shown to improve recovery compared to acetone and reduces light-induced degradation.[4]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of phoxim.

Issue 1: Low or No Recovery of Phoxim

Potential Cause	Troubleshooting Step
Degradation during Storage	Verify that samples were consistently stored at or below -18°C and protected from light. Review sample handling procedures to identify any potential exposure to elevated temperatures or light.
Degradation during Sample Preparation	Avoid high temperatures during extraction and evaporation steps. If using solvents, ensure they are of high purity and free from contaminants that could promote degradation. For thermally labile compounds like phoxim, consider using a gentle injection technique like cool on-column injection for GC analysis.
Inefficient Extraction	Ensure the chosen extraction solvent is appropriate for the sample matrix. For solid samples, ensure thorough homogenization to maximize solvent contact. For dry samples, hydration prior to extraction may improve recovery.[5]
pH-Related Degradation	If working with aqueous samples or extracts, ensure the pH is in the acidic to neutral range. Alkaline conditions will lead to rapid hydrolysis.

Issue 2: Poor Chromatography (Peak Tailing, Broadening, or Splitting)

Potential Cause	Troubleshooting Step
Active Sites in GC/HPLC System	For GC, use deactivated inlet liners and columns. For HPLC, residual silanol (B1196071) groups on C18 columns can cause tailing; consider using an end-capped column or adding a competing base to the mobile phase.
Inappropriate Mobile Phase (HPLC)	Ensure the mobile phase pH is in the acidic to neutral range. Adjust the organic-to-aqueous ratio to optimize peak shape.
Thermal Degradation in GC Inlet	Lower the injector temperature. A starting point of 150-190°C is recommended.
Sample Overload	Reduce the injection volume or dilute the sample.

Issue 3: Presence of Unexpected Peaks in the Chromatogram

Potential Cause	Troubleshooting Step
Phoxim Degradation	The extra peaks may be degradation products. Compare their retention times with known degradation product standards if available. Using mass spectrometry (MS) detection can help in the identification of these unknown peaks.
Matrix Interferences	Improve the sample clean-up procedure to remove co-extracted matrix components. This can be achieved through techniques like solid-phase extraction (SPE).
Contamination	Check for contamination from solvents, glassware, or the analytical instrument itself by running a solvent blank.

Quantitative Data on Phoxim Degradation

The following tables summarize the stability of phoxim under various conditions.

Table 1: Effect of Temperature on Phoxim Stability

Matrix	Temperature	Duration	Degradation/Loss	Reference
Lettuce	-20°C	2.5 years	No significant decrease	[2]
Grain	26.7°C	12 months	Minor losses	[2]
Emulsifiable Concentrate	54°C	1 week	~19.4%	[1]
Emulsifiable Concentrate	54°C	2 weeks	~27.2%	[1]
Emulsifiable Concentrate	54°C	3 weeks	~37.8%	[1]
Emulsifiable Concentrate	Room Temperature	1 month	~8%	[1]
Emulsifiable Concentrate	Room Temperature	2 months	~18%	[1]
Emulsifiable Concentrate	Room Temperature	3 months	~21%	[1]

Table 2: Effect of pH on Phoxim Hydrolysis

pH	Conditions	Half-life/Degradation Rate	Reference
Acidic to Neutral	Aqueous media	Stable	General knowledge
11.6	Aqueous media	Half-life of 170 minutes	General knowledge from chemical properties

Table 3: Phoxim Half-life in Soil

Soil Type	Conditions	Half-life	Reference
Sandy Loam	Laboratory	~1 day	[2]
Clay Loam	Laboratory	~11 days	[2]
Sandy Loam (higher organic matter)	Laboratory	~9 days	[2]
Loamy Sand	Greenhouse	~8 weeks	[2]
Light Humus	Field	~2 weeks	[2]
Loamy Sand	Field	~2.5 weeks	[2]

Experimental Protocols

Protocol 1: Storage Stability Study of Phoxim in a Plant Matrix

This protocol outlines a general procedure to evaluate the stability of phoxim in a fortified plant matrix during frozen storage.

1. Materials and Reagents:

• Blank plant matrix (e.g., lettuce, wheat) free of phoxim.

• Phoxim analytical standard.

• Homogenizer/blender.

• Appropriate organic solvents (e.g., acetonitrile, petroleum ether).

• Freezer capable of maintaining ≤ -18°C.

• Analytical instrumentation (HPLC-UV/DAD or GC-FPD/NPD/MS).

2. Sample Fortification:

• Homogenize the blank plant matrix.

• Prepare a stock solution of phoxim in a suitable solvent.

• Fortify a known amount of the homogenized matrix with the phoxim stock solution to achieve a desired concentration (e.g., 1 mg/kg).

• Mix thoroughly to ensure uniform distribution.

3. Storage:

• Divide the fortified sample into multiple sub-samples in airtight containers.

• Store the sub-samples in a freezer at ≤ -18°C.

• Designate time points for analysis (e.g., Day 0, 1 month, 3 months, 6 months, 12 months).

4. Analysis:

• At each time point, retrieve a set of sub-samples from the freezer.

• Allow the samples to thaw under controlled conditions to prevent degradation.

• Extract phoxim from the matrix using a validated extraction method.

• Analyze the extracts using a validated chromatographic method to determine the concentration of phoxim.

• Calculate the percentage of phoxim remaining at each time point relative to the initial concentration at Day 0.

Visualizations

Phoxim Degradation Pathways

Caption: Major degradation pathways of phoxim.

Troubleshooting Workflow for Low Phoxim Recovery

Caption: Logical workflow for troubleshooting low phoxim recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Improved determination of phoxim residue in stored wheat by HPLC with DAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Stability of Phoxim Standard Solutions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on maintaining the stability of phoxim (B1677734) standard solutions to ensure the accuracy and reliability of your experimental results. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the preparation, storage, and handling of phoxim standards.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues and questions related to the stability of phoxim standard solutions.

Q1: My phoxim standard solution appears to be degrading. What are the common causes?

A1: Phoxim is susceptible to degradation under several conditions. The primary factors include:

• Exposure to Light: Phoxim is sensitive to UV light and can undergo photodegradation.[1][2] It is crucial to store solutions in the dark.

• Alkaline Conditions: The compound readily decomposes in alkaline environments.[2] Ensure your solvents and storage containers are free from basic contaminants.

• High Temperatures: Elevated temperatures accelerate the degradation of phoxim.[2][3]

• Improper Solvent Choice: While soluble in many organic solvents, the stability can vary. Using high-purity, degassed solvents is recommended.

• Hydrolysis: Phoxim can hydrolyze, especially in the presence of water and at certain pH values. The half-life is significantly shorter at higher pH.[1]

Q2: What are the recommended storage conditions for phoxim standard solutions?

A2: To maximize the shelf-life of your phoxim standard solutions, adhere to the following storage guidelines:

• Temperature: Store solutions in a refrigerator at 4°C or a freezer at -20°C for long-term stability.[4][5]

• Light: Always store solutions in amber glass vials or protect them from light to prevent photolysis.[1][5]

• Container: Use tightly sealed, inert containers to prevent solvent evaporation and contamination.[6][7][8] Glass is preferable to plastic.

• Atmosphere: For highly sensitive applications, consider storing under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Q3: Which solvent should I use to prepare my phoxim stock solution?

A3: Phoxim is soluble in a variety of organic solvents.[2][4] The choice of solvent can impact the stability of the solution.

• Recommended Solvents: Acetonitrile (B52724), methanol (B129727), and acetone (B3395972) are commonly used and provide good solubility.[9][10][11]

• Solvent Purity: Always use high-purity, HPLC-grade or equivalent solvents to avoid impurities that could catalyze degradation.

• Acidification: For base-labile pesticides like phoxim, preparing the stock solution in a slightly acidified solvent (e.g., acetonitrile with 0.4% acetic acid) can improve stability.[5]

Q4: I am observing peak tailing and loss of sensitivity for phoxim during my chromatographic analysis. Could this be a stability issue?

A4: Yes, these issues can be indicative of phoxim degradation.

• Degradation Products: Degradation of phoxim can lead to the formation of polar byproducts that may interact more strongly with the stationary phase, causing peak tailing.

• Analyte Loss: A decrease in the concentration of the parent phoxim molecule due to degradation will result in a loss of sensitivity and lower peak areas over a sequence of injections.[11]

• Troubleshooting: To confirm if degradation is the cause, prepare a fresh standard and compare its chromatographic performance to the older solution. Also, check for potential degradation within the analytical instrument, such as at an overly high injection port temperature.[11]

Phoxim Degradation Pathways

Understanding the degradation pathways of phoxim is crucial for troubleshooting stability issues. The primary degradation mechanisms are hydrolysis and oxidative desulfurization.

Caption: Major degradation pathways of phoxim.

Quantitative Data Summary

The stability of phoxim is influenced by various environmental factors. The following tables summarize key quantitative data related to its degradation.

Table 1: Half-life of Phoxim in Soil

Soil Type	Application	Half-life	Reference
Sandy Loam	Laboratory Study	1 - 11 days	[4]
Bare Field Soil	Field Experiment	~ 2 weeks	[4]
Greenhouse Study	-	~ 8 weeks	[4]

Table 2: Effect of pH on Phoxim Hydrolysis

pH	Temperature	Half-life (DT₅₀)	Reference
4	22 °C	26.7 days	[1]
7	20 °C	7.2 days	[1]
9	22 °C	3.1 days	[1]

Experimental Protocols

To ensure the quality of your research, it is essential to periodically assess the stability of your phoxim standard solutions. Below is a general protocol for a stability study.

Protocol: HPLC-UV Analysis for Phoxim Stability

This protocol outlines a method to determine the concentration of phoxim in a standard solution over time using High-Performance Liquid Chromatography (HPLC) with UV detection.[10]

1. Instrumentation and Chromatographic Conditions

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A degassed mixture of acetonitrile and water (e.g., 65:35 v/v) or methanol and water (e.g., 70:30 v/v).[10]

• Flow Rate: 0.7 - 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 280 nm.[10]

• Injection Volume: 20 µL.

2. Preparation of Standard Solutions

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh a known amount of phoxim analytical standard (purity >98%) and dissolve it in a volumetric flask with the chosen solvent (e.g., acetonitrile or methanol).[10]

• Working Standard Solutions: Prepare a series of working standards by serially diluting the stock solution with the mobile phase to create a calibration curve (e.g., 0.10 to 0.50 µg/mL).[10]

3. Stability Study Workflow

The following workflow can be used to monitor the stability of a phoxim standard solution over time.

Caption: Workflow for a phoxim standard stability study.

4. Data Analysis

• Construct a calibration curve by plotting the peak area versus the concentration of the working standards.

• Determine the concentration of phoxim in the stored solution at each time point using the calibration curve.

• Calculate the percentage of the initial concentration remaining at each time point. A common threshold for stability is the retention of at least 95% of the initial concentration.

By following these guidelines and protocols, you can enhance the stability of your phoxim standard solutions, leading to more accurate and reproducible experimental outcomes.

References

• 1. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. aksci.com [aksci.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

addressing phoxim cross-reactivity in immunoassays

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting strategies and answers to frequently asked questions regarding cross-reactivity in phoxim (B1677734) immunoassays.

Frequently Asked Questions (FAQs)

Q1: What is phoxim?

Phoxim is an organophosphorus insecticide used topically to control ectoparasites on cattle, sheep, goats, and pigs.[1][2] Like other organophosphates, it functions by inhibiting acetylcholinesterase, an enzyme critical for nerve function in both insects and mammals.[2] Its chemical structure is diethyl- O-(alpha-cyanobenzylideneamino)-thiophosphate.[1]

Q2: What is immunoassay cross-reactivity?

Immunoassay cross-reactivity occurs when an antibody, intended to bind to a specific target antigen (in this case, phoxim), also binds to other structurally similar molecules.[3] This can lead to inaccurate results, such as false positives or overestimated concentrations, because the assay signal reflects the binding of both the target analyte and the cross-reacting substances.[4][5]

Q3: Why is phoxim prone to cross-reactivity in immunoassays?

Phoxim belongs to the organophosphate class of pesticides, a group of compounds that share common structural motifs. Antibodies developed against phoxim may recognize these shared features, leading to unintended binding with other organophosphates like parathion, methyl-parathion, or fenitrothion.[6] The degree of cross-reactivity depends on the specificity of the antibody and the structural similarity of the interfering compound.

Q4: What immunoassay format is typically used for small molecules like phoxim?

For small molecules (haptens) like phoxim, which cannot be bound by two antibodies simultaneously, the competitive immunoassay (often a competitive ELISA) is the most common format.[7][8][9] In this setup, the phoxim in the sample competes with a known amount of labeled (e.g., enzyme-conjugated) phoxim for a limited number of antibody binding sites. A higher concentration of phoxim in the sample results in less labeled phoxim binding to the antibody, leading to a weaker signal.[10][11]

Troubleshooting Guide

Q1: My assay shows a positive result, but I don't expect phoxim in my sample. How do I confirm if it's a false positive from cross-reactivity?

An unexpected positive result warrants a systematic investigation. The most common cause is the antibody binding to an interfering compound.

Recommended Actions:

• Orthogonal Method Confirmation: The most definitive way to confirm a result is to re-analyze the sample using a different analytical method based on a different principle, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). These methods separate compounds based on their physical properties before detection and can confirm the presence and quantity of phoxim.

• Test for Known Cross-Reactants: Review the immunoassay kit's documentation for a list of known cross-reacting compounds. If possible, test your sample specifically for the presence of the most likely interfering substances.

• Spike and Recovery: Perform a spike-and-recovery experiment by adding a known amount of phoxim standard to your sample matrix and a control buffer.[12] An acceptable recovery range is typically 80-120%.[12] A result outside this range may indicate the presence of matrix effects or interfering substances.[12]

Q2: My results show higher than expected phoxim concentrations. What could be the cause?

Elevated readings can be caused by either cross-reactivity or matrix effects.

Possible Causes and Solutions:

• Cross-Reactivity: One or more structurally similar compounds in your sample may be binding to the antibody, creating an additive signal that leads to an overestimation of the phoxim concentration. Refer to the cross-reactivity data table provided with your assay to identify potential interfering agents.

• Matrix Effects: Components within the sample's biological matrix (e.g., proteins, salts, lipids in serum, soil, or tissue homogenates) can interfere with the antibody-antigen interaction non-specifically.[12][13]

  • Solution: Diluting the sample with the recommended assay buffer can often mitigate matrix effects by reducing the concentration of interfering components.[12][14][15] It is crucial to ensure the final diluted concentration still falls within the assay's detection range.

Q3: How can I minimize or eliminate cross-reactivity in my phoxim immunoassay?

Reducing cross-reactivity involves optimizing the assay conditions and sample preparation to favor the specific binding of phoxim to the antibody.

Strategies for Mitigation:

• Antibody Selection: The choice of antibody is critical. Monoclonal antibodies, which recognize a single epitope, generally offer higher specificity and lower cross-reactivity compared to polyclonal antibodies.[14] When developing an assay, screening multiple antibody candidates is essential.

• Assay Buffer Optimization: Modifying the composition of the reaction buffer can enhance specificity.[16] Experiment with changes in pH, ionic strength (salt concentration), and the addition of detergents (e.g., 0.05% Tween-20) or blocking agents to reduce non-specific interactions.[17][18]

• Sample Preparation: Implementing a sample cleanup step can remove interfering compounds before running the immunoassay. Techniques like liquid-liquid extraction or solid-phase extraction (SPE) can effectively separate phoxim from structurally similar molecules.

• Adjust Incubation Times and Temperatures: Shorter incubation times can favor the binding of high-affinity (specific) antibodies while minimizing low-affinity (cross-reactive) interactions.[14] Always follow the manufacturer's recommendations and validate any changes.

Visualizing Key Processes

A logical workflow can help diagnose and address potential cross-reactivity issues.

Caption: Troubleshooting workflow for suspected cross-reactivity.

Understanding the mechanism of a competitive immunoassay helps visualize how cross-reactants interfere.

Caption: Principle of competitive immunoassay and cross-reaction.

Quantitative Data: Phoxim Cross-Reactivity

The specificity of an immunoassay is determined by testing it against structurally related compounds. Cross-reactivity (CR) is calculated using the concentration that causes 50% inhibition (IC50). The following table provides representative data for a polyclonal antibody raised against phoxim.

Formula: Cross-Reactivity (%) = (IC50 of Phoxim / IC50 of Competing Compound) x 100

Compound	Chemical Class	IC50 (ng/mL)	Cross-Reactivity (%)
Phoxim	Organophosphate	25.0	100
Parathion-methyl	Organophosphate	75.2	33.2
Fenitrothion	Organophosphate	110.6	22.6
Parathion	Organophosphate	245.1	10.2
Coumaphos	Organophosphate	> 1,000	< 2.5
Chlorpyrifos	Organophosphate	> 2,000	< 1.3
Malathion	Organophosphate	> 5,000	< 0.5
Atrazine	Triazine	> 10,000	< 0.1

Note: Data are illustrative and will vary significantly based on the specific antibody used.

Key Experimental Protocols

Protocol 1: General Competitive Indirect ELISA (ciELISA)

This protocol outlines the fundamental steps for quantifying phoxim.

• Plate Coating: Coat a 96-well microplate with a phoxim-protein conjugate (e.g., Phoxim-OVA) in coating buffer (e.g., carbonate-bicarbonate, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate 3-5 times with a wash buffer (e.g., PBS with 0.05% Tween-20, PBST).

• Blocking: Add a blocking buffer (e.g., 5% non-fat milk in PBST) to each well to prevent non-specific binding.[17] Incubate for 1-2 hours at 37°C.

• Washing: Repeat the wash step.

• Competitive Reaction: In a separate plate or tube, pre-incubate the phoxim standards or unknown samples with a limited amount of primary anti-phoxim antibody. Add these mixtures to the coated plate. Incubate for 1 hour at 37°C.

• Washing: Repeat the wash step.

• Secondary Antibody: Add an enzyme-conjugated secondary antibody (e.g., HRP-Goat Anti-Rabbit IgG) that binds to the primary antibody. Incubate for 1 hour at 37°C.

• Washing: Repeat the wash step thoroughly.

• Substrate Addition: Add the enzyme substrate (e.g., TMB). Incubate in the dark at room temperature until sufficient color develops (15-30 minutes).

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., 2M H₂SO₄).

• Read Absorbance: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader. The signal intensity is inversely proportional to the phoxim concentration in the sample.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This is a generic protocol for cleaning up environmental or biological samples to reduce matrix interference and remove cross-reactants. Cartridge type (e.g., C18) and solvents should be optimized for the specific sample matrix.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Load 10-50 mL of the pre-treated sample (e.g., water sample, or an extract of a solid sample) onto the cartridge at a slow, steady flow rate (1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove polar, interfering compounds.

• Elution: Elute the phoxim and other retained organophosphates from the cartridge using a small volume (e.g., 2-4 mL) of a non-polar solvent like ethyl acetate (B1210297) or a methanol/dichloromethane mixture.

• Solvent Evaporation: Evaporate the elution solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a small, known volume of the immunoassay buffer before analysis.

References

• 1. 960. Insecticide: Phoxim (WHO Food Additives Series 43) [inchem.org]
• 2. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. elisakits.co.uk [elisakits.co.uk]
• 4. Trends and Perspectives in Immunosensors for Determination of Currently-Used Pesticides: The Case of Glyphosate, Organophosphates, and Neonicotinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biocompare.com [biocompare.com]
• 6. researchgate.net [researchgate.net]
• 7. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 8. The principle and method of ELISA | MBL Life Science -JAPAN- [ruo.mbl.co.jp]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ELISA Principles 101 - Nordic Biosite [nordicbiosite.com]
• 11. sinobiological.com [sinobiological.com]
• 12. Managing Matrix Interference in Immunoassays: Tips and Solutions - Bio-Connect [bio-connect.nl]
• 13. biocompare.com [biocompare.com]
• 14. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 15. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. antibodiesinc.com [antibodiesinc.com]
• 18. Factors Affecting Signal Generation in ELISA | Thermo Fisher Scientific - KR [thermofisher.com]

Technical Support Center: Refinement of Phoxim Analysis in Complex Biological Matrices

Welcome to the technical support center for phoxim (B1677734) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed methodologies for the accurate quantification of phoxim in complex biological matrices such as blood, serum, urine, and tissue.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing phoxim in biological samples?

A1: The main challenges stem from the complexity of biological matrices, which contain numerous endogenous substances like lipids, proteins, and salts.[1][2] These can cause significant matrix effects, leading to ion suppression or enhancement in LC-MS/MS analysis and signal interference in GC-MS.[2][3] Phoxim's thermal lability also presents a challenge for GC-based methods, as it can degrade at high injector temperatures.[4] Additionally, achieving high and reproducible recovery rates during sample extraction can be difficult due to phoxim's potential interactions with matrix components.[5]

Q2: Which sample preparation technique is recommended for phoxim analysis in biological matrices?

A2: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and highly recommended technique for extracting phoxim from various biological samples.[5][6] It is known for its simplicity, speed, and low solvent consumption.[6] For fatty matrices like adipose tissue, a modified QuEChERS protocol with a cleanup step using C18 sorbent is often necessary to remove lipids.[5][7]

Q3: What are the most suitable analytical techniques for phoxim quantification?

A3: Both Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are suitable for the sensitive and selective quantification of phoxim.[5] LC-MS/MS is often preferred for its higher sensitivity and specificity, especially in complex matrices, and avoids the issue of thermal degradation that can occur with GC.[5][8] GC-MS/MS remains a robust and reliable option, provided that injector temperatures are optimized to prevent analyte breakdown.[4]

Q4: How can I minimize matrix effects in my phoxim analysis?

A4: Minimizing matrix effects is crucial for accurate quantification. Strategies include:

• Optimized Sample Preparation: Employing effective cleanup steps, such as dispersive solid-phase extraction (d-SPE) in the QuEChERS method, to remove interfering matrix components.[9][10]

• Chromatographic Separation: Modifying chromatographic conditions to separate phoxim from co-eluting matrix components.[11]

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering substances, though it's important to ensure the phoxim concentration remains above the limit of quantification (LOQ).[9]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to the samples to compensate for matrix effects.[8][12]

Q5: What are the known metabolites of phoxim that I should be aware of?

A5: The primary metabolites of phoxim formed by hydrolysis include alpha-hydroxy-imino-phenylacetonitrile and benzoic acid.[13] In some biological systems, the oxygen analog of phoxim, phoxim-oxon, can also be formed, which is a more potent cholinesterase inhibitor.[14] Depending on the scope of the study, it may be necessary to monitor for these metabolites in addition to the parent compound.

Troubleshooting Guides

This section provides solutions to common problems encountered during phoxim analysis.

Low or Inconsistent Analyte Recovery

Symptom	Potential Cause(s)	Recommended Solution(s)
Low phoxim recovery in fatty tissues.	Inefficient lipid removal during cleanup. Phoxim is lipophilic and can be retained in the fat layer.	Optimize the d-SPE cleanup step by using sorbents with an affinity for lipids, such as C18.[5][7] Consider a liquid-liquid partitioning step with hexane (B92381) and acetonitrile (B52724) to separate lipids before the final cleanup.
Poor recovery across all sample types.	Incomplete extraction from the matrix. Insufficient shaking/vortexing time or intensity.	Ensure vigorous and adequate shaking during the acetonitrile extraction step of the QuEChERS protocol (at least 1 minute).[6] Verify that the sample is thoroughly homogenized before extraction.
Variable recovery between samples.	Inconsistent sample homogenization. Inaccurate pipetting of solvents or standards.	Use a high-speed homogenizer to ensure sample uniformity. Calibrate pipettes regularly and use proper pipetting techniques.

Chromatographic and Detection Issues

Symptom	Potential Cause(s)	Recommended Solution(s)
Phoxim peak tailing in GC-MS.	Active sites in the GC inlet liner or on the column. Poor column cut.	Use a deactivated inlet liner.[4] Trim 5-10 cm from the front of the analytical column. Ensure a clean, 90-degree cut on the column.[15]
Reduced phoxim peak area or extra peaks in GC-MS.	Thermal degradation of phoxim in the hot injector.	Lower the injector temperature to a range of 150-190°C.[4] Use a pulsed splitless or on-column injection technique if available.
Signal suppression or enhancement in LC-MS/MS.	Co-eluting matrix components interfering with ionization.	Improve sample cleanup to remove interfering compounds.[9] Adjust the chromatographic gradient to separate phoxim from the suppression/enhancement zone. Prepare matrix-matched calibration curves.[12][16]
Broad or split peaks in LC-MS/MS.	Column degradation or contamination. Mismatch between injection solvent and mobile phase.	Replace the guard column or the analytical column. Ensure the final extract is reconstituted in a solvent compatible with the initial mobile phase.

Data Presentation: Performance of Phoxim Analytical Methods

The following tables summarize quantitative data from various studies to facilitate method comparison.

Table 1: Performance of LC-MS/MS Methods for Phoxim Analysis in Animal Tissues

Parameter	Cattle Tissue	Pig Tissue
Limit of Detection (LOD)	0.0014 mg/kg	0.0017 mg/kg
Limit of Quantification (LOQ)	0.0048 mg/kg	0.0055 mg/kg
Recovery	68.2 - 106.9%	68.2 - 106.9%
Linearity (r²)	> 0.995	> 0.995
Precision (RSD%)	< 11.2%	< 11.2%
Source: Adapted from a study on LC/ESI-MS/MS analysis of phoxim in animal tissue.[8]

Table 2: Comparison of Recovery Rates for Phoxim in Different Animal-Derived Matrices

Matrix	Analytical Method	Recovery Rate (%)
Fat	GC-NPD	100
Liver	GC-NPD	78 - 82
Kidney	GC-NPD	78 - 82
Muscle	GC-NPD	78 - 82
Kidney	HPLC	72
Liver	HPLC	52 - 55
Muscle	HPLC	71 - 75
Source: Compiled from validated analytical methods for phoxim in animal tissues.[5]

Experimental Protocols

Detailed QuEChERS Protocol for Phoxim in Blood Serum

This protocol is a modified version of the standard QuEChERS method, optimized for blood serum.

1. Sample Preparation:

• Allow frozen serum samples to thaw at room temperature.

• Vortex the serum sample for 10 seconds to ensure homogeneity.

2. Extraction:

• Pipette 1 mL of serum into a 15 mL centrifuge tube.

• Add 1 mL of deionized water and vortex for 30 seconds.

• Add 2 mL of acetonitrile.

• Cap the tube and vortex vigorously for 1 minute.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Carefully transfer 1 mL of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg primary secondary amine (PSA), and 50 mg C18 sorbent.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

4. Final Extract Preparation:

• Transfer the supernatant to an autosampler vial.

• The extract is now ready for LC-MS/MS or GC-MS/MS analysis. For GC analysis, a solvent exchange to a more volatile solvent like ethyl acetate (B1210297) may be necessary.

Visualizations

Caption: QuEChERS workflow for phoxim analysis in serum.

Caption: Troubleshooting decision tree for phoxim analysis.

References

• 1. ctaa.com.tn [ctaa.com.tn]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Critical Assessment of Clean-Up Techniques Employed in Simultaneous Analysis of Persistent Organic Pollutants and Polycyclic Aromatic Hydrocarbons in Fatty Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromtech.com.au [chromtech.com.au]
• 13. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 14. ema.europa.eu [ema.europa.eu]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Phoxim Photolysis in Experimental Setups

Welcome to the technical support center for researchers working with phoxim (B1677734). This resource provides guidance on how to minimize the photolytic degradation of phoxim in your experimental setups to ensure the accuracy and reproducibility of your results. Phoxim is known to be sensitive to light, and understanding the factors that contribute to its degradation is crucial for any study involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is phoxim photolysis and why is it a concern?

A1: Phoxim photolysis is the chemical degradation of the phoxim molecule when exposed to light, particularly ultraviolet (UV) radiation. This is a significant concern for researchers because it can lead to a decrease in the effective concentration of phoxim in your experiments, potentially compromising the validity of your results. The degradation process can also form various photoproducts, which may have unintended effects on your experimental system. Phoxim's UV spectrum shows a peak at 282 nm, and its absorption edge overlaps with sunlight, making it susceptible to degradation under natural and artificial light.[1]

Q2: How quickly does phoxim degrade under light?

A2: The degradation rate of phoxim can be very rapid, especially in aqueous solutions. Experiments have shown that the half-life of phoxim in double-distilled water can be less than 10 minutes when exposed to high-pressure mercury lamps and about 2 hours under sunlight-simulating fluorescent tubes.[1] The half-life can vary significantly depending on the experimental conditions, including the light source, solvent, and presence of other substances.

Q3: What are the main factors that influence the rate of phoxim photolysis?

A3: Several factors can influence the rate of phoxim photolysis:

• Light Source and Intensity: The wavelength and intensity of the light source are critical. UV light, especially wavelengths around 290 nm, is particularly effective at degrading phoxim.[1][2]

• Solvent/Matrix: The medium in which phoxim is dissolved plays a role. Photolysis is rapid in pure water, while the presence of organic matter, such as in soil, can affect the degradation rate.[1][3]

• Temperature: While light is the primary driver, temperature can also influence the rate of chemical reactions, including degradation.[4]

• Presence of Other Substances: Photosensitizers or quenching molecules in the experimental medium can either accelerate or inhibit photolysis.[5]

Q4: What are the known photodegradation products of phoxim?

A4: The photolysis of phoxim can lead to the formation of several byproducts. In aqueous solutions, identified photoproducts include alpha-cyanobenzaldoxime and bis-alpha-dithioiminophenylacetonitrile.[1] It is important to be aware of these products as they may have their own biological or chemical activities.

Troubleshooting Guide: Common Issues and Solutions

Issue	Possible Cause	Troubleshooting Steps
Inconsistent or lower-than-expected results in phoxim bioassays.	Phoxim degradation due to light exposure during the experiment.	1. Control for Light Exposure: Use amber-colored reaction vessels or cover transparent vessels with aluminum foil.[6] 2. Work in a Dark or Low-Light Environment: Prepare solutions and conduct experiments under subdued lighting conditions or use a dark room. 3. Use a UV-filtered light source if illumination is necessary.
High variability between replicate experiments.	Inconsistent light exposure across different experimental setups or between different experimental runs.	1. Standardize Lighting Conditions: Ensure all replicates are exposed to the same light conditions for the same duration. 2. Use a light meter to quantify and standardize the light intensity reaching the samples. 3. Prepare fresh phoxim solutions for each experiment to avoid degradation during storage.
Loss of phoxim concentration in stock solutions over time.	Photodegradation of the stock solution due to improper storage.	1. Store Stock Solutions in the Dark: Use amber glass vials or wrap containers in aluminum foil.[6] 2. Refrigerate or Freeze: Store stock solutions at low temperatures as recommended, but be mindful of solubility upon thawing. 3. Prepare fresh stock solutions frequently.

Quantitative Data on Phoxim Photodegradation

The following table summarizes the half-life of phoxim under various experimental conditions.

Matrix	Light Source	Half-life	Reference
Double-distilled water	High-pressure mercury lamps (>290 nm)	< 10 minutes	[1]
Double-distilled water	Sunlight-simulating fluorescent tubes	~ 2 hours	[1]
Sandy loam soil (lab)	Not specified	~ 1 day	[1]
Clay loam soil (lab)	Not specified	~ 11 days	[1]
Tea leaves (natural sunlight)	Natural sunlight	Distinct photodegradation observed	[1]
Tea leaves (UV light)	UV light	Distinct photodegradation observed	[1]

Experimental Protocols

Protocol 1: Preparation and Storage of Phoxim Stock Solutions to Minimize Photolysis

• Reagent and Equipment:

  • Phoxim (analytical standard)

  • Solvent of choice (e.g., methanol, acetone, acetonitrile)[7]

  • Amber glass vials with Teflon-lined caps

  • Analytical balance

  • Volumetric flasks (amber or wrapped in foil)

  • Pipettes

• Procedure:

  • Work in a room with minimal lighting or under a fume hood with the sash lowered to reduce light exposure.

  • Accurately weigh the required amount of phoxim using an analytical balance.

  • Dissolve the phoxim in the chosen solvent in a volumetric flask (amber or foil-wrapped) to the desired final concentration.

  • Sonicate briefly if necessary to ensure complete dissolution.

  • Aliquot the stock solution into smaller amber glass vials to avoid repeated exposure of the entire stock to light and temperature changes.

  • Store the vials in a dark, refrigerated (2-8 °C) or frozen (-20 °C) location.[1]

Protocol 2: Conducting Experiments with Phoxim under Controlled Light Conditions

• Materials:

  • Prepared phoxim working solutions

  • Experimental vessels (e.g., petri dishes, multi-well plates, flasks) - use amber or opaque materials where possible.

  • Aluminum foil or light-blocking covers

  • A dedicated dark room or a light-controlled chamber

• Procedure:

  • Perform all dilutions and additions of phoxim to the experimental units in a low-light environment.

  • If transparent vessels are necessary for observation, wrap them securely in aluminum foil or place them in a light-proof container immediately after adding phoxim.

  • For experiments requiring incubation, use an incubator with no internal light source or ensure the light is turned off.

  • If light exposure is an unavoidable part of the experimental design, ensure that the duration and intensity of light are consistent across all treatments and replicates. Use control groups (with and without phoxim, with and without light) to quantify the extent of photolysis.

  • At the time of analysis, process the samples promptly, again minimizing exposure to light.

Visualizations

Caption: Phoxim undergoes photolysis upon light exposure.

Caption: Workflow to minimize phoxim photolysis.

References

• 1. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 2. Direct photolysis mechanism of pesticides in water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Mitigating Phoxim Resistance in Laboratory Parasite Strains

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address and mitigate phoxim (B1677734) resistance in laboratory parasite strains.

Frequently Asked Questions (FAQs)

Q1: My parasite strain is showing reduced susceptibility to phoxim. What are the likely resistance mechanisms?

A1: Reduced susceptibility to phoxim, an organophosphate pesticide, in parasites is primarily attributed to two main mechanisms:

• Target-Site Insensitivity: This involves mutations in the acetylcholinesterase (AChE) enzyme, the primary target of phoxim. These mutations reduce the binding affinity of phoxim to the enzyme, rendering it less effective.[1][2][3][4]

• Metabolic Resistance: This mechanism involves an increased rate of detoxification of phoxim by metabolic enzymes before it can reach its target site. The primary enzyme families implicated in this process are Glutathione (B108866) S-transferases (GSTs) and Cytochrome P450 monooxygenases (P450s).[1][5][6][7][8][9][10]

Q2: How can I confirm if my parasite strain has developed resistance to phoxim?

A2: Confirmation of phoxim resistance typically involves a combination of bioassays and biochemical/molecular assays:

• Susceptibility Bioassays: Exposing your parasite strain and a known susceptible strain to a range of phoxim concentrations will allow you to determine and compare their LC50 (lethal concentration 50%) or LD50 (lethal dose 50%) values. A significant increase in the LC50/LD50 value of your strain compared to the susceptible strain indicates resistance.

• Biochemical Assays: Measuring the activity of detoxification enzymes like GSTs and P450s, as well as the sensitivity of AChE to phoxim inhibition in your parasite strain compared to a susceptible strain, can provide evidence for the underlying resistance mechanism.[5][6][7][9][10]

• Molecular Assays: Sequencing the ace gene (encoding AChE) can identify mutations known to confer resistance.[1][2][3][4]

Q3: Are there ways to overcome or mitigate phoxim resistance in the laboratory?

A3: Yes, several strategies can be employed:

• Use of Synergists: For metabolic resistance, synergists that inhibit detoxification enzymes can be used in combination with phoxim. For example, piperonyl butoxide (PBO) is a known inhibitor of P450s and can help restore susceptibility to phoxim.[3][8][11][12]

• Alternating or Combined Use of Pesticides: Using pesticides with different modes of action in rotation or combination can delay the development of resistance.

• Maintaining a Refugia Population: This involves maintaining a proportion of the parasite population that is not exposed to the pesticide, which helps to dilute resistance genes in the overall population.

• Good Laboratory Practices: Ensuring accurate dosing and avoiding sublethal concentrations can help minimize the selection pressure for resistance.

Troubleshooting Guides

Issue Encountered	Possible Cause	Recommended Solution
Inconsistent results in phoxim susceptibility bioassays.	1. Variation in parasite age or developmental stage.2. Inconsistent phoxim concentration in the assay medium.3. Fluctuation in environmental conditions (temperature, humidity).	1. Use a synchronized population of parasites of the same age and developmental stage for all assays.2. Prepare fresh phoxim solutions for each experiment and ensure thorough mixing.3. Maintain stable and recorded environmental conditions throughout the experiment.
High variability in enzyme activity assays (AChE, GST).	1. Improper sample preparation (e.g., incomplete homogenization, protein degradation).2. Substrate or reagent degradation.3. Incorrect incubation times or temperatures.	1. Ensure samples are kept on ice during preparation and use appropriate homogenization buffers with protease inhibitors.2. Store substrates and reagents according to the manufacturer's instructions and prepare fresh working solutions.3. Strictly adhere to the validated protocol for incubation times and temperatures. Use a temperature-controlled plate reader or water bath.
Synergist (e.g., PBO) does not restore phoxim susceptibility.	1. The primary resistance mechanism is target-site insensitivity (AChE mutation), not metabolic detoxification.2. The concentration of the synergist is suboptimal.3. The parasite strain has developed resistance to the synergist.	1. Perform AChE activity assays and consider sequencing the ace gene to investigate target-site resistance.2. Conduct dose-response experiments with varying concentrations of the synergist to determine the optimal concentration.3. While less common, this is a possibility. Consider using a different class of synergist if available.

Quantitative Data Summary

The following tables summarize quantitative data related to phoxim resistance. Note that specific values can vary significantly between parasite species and strains.

Table 1: Examples of Phoxim Resistance Ratios in Parasites

Parasite Species	Strain	Resistance Ratio (RR)	Reference
Rhopalosiphum padi (Apple grain aphid)	Resistant Strain	17.5 (to monocrotophos, a related organophosphate)	[3]
Dermanyssus gallinae (Poultry red mite)	Field Population	High resistance observed	[13]
Rhipicephalus sanguineus (Brown dog tick)	Field Population	Resistance observed	[14]

Table 2: Efficacy of Phoxim Against Dermanyssus gallinae

Treatment	Mite Population Reduction (Day 3)	Mite Population Reduction (Day 7 onwards)	Reference
2000 ppm Phoxim (aqueous solution)	91%	>97%	[2]
2000 ppm Phoxim (in stocked poultry house)	96.1%	>99%	[15]

Table 3: Concentrations of Phoxim and Synergists Used in In Vitro Studies

Compound	Organism	Concentration Range	Purpose	Reference
Phoxim	Dermanyssus gallinae	80 - 10,000 ppm	Susceptibility testing	[16]
Piperonyl Butoxide (PBO)	Hyalella azteca	4 - 15 µg/L	Synergism with pyrethrins (B594832)	[11][12]
Piperonyl Butoxide (PBO)	Rat brain synaptosomes	0.4 - 4000 µM	Synergism with pyrethrins	[8]

Experimental Protocols

Phoxim Susceptibility Bioassay (Adapted for Mites/Insects)

This protocol describes a general method for determining the susceptibility of a parasite strain to phoxim using a filter paper contact assay.

Materials:

• Phoxim (analytical grade)

• Acetone (B3395972) (or other suitable solvent)

• Distilled water

• Filter paper (e.g., Whatman No. 1)

• Petri dishes

• Micropipettes

• Parasites (test and susceptible strains)

• Fine brush

• Incubator

Procedure:

• Preparation of Phoxim Solutions: Prepare a stock solution of phoxim in acetone. From this stock, prepare a series of dilutions to achieve the desired final concentrations (e.g., 80, 400, 2000, 10,000 ppm).[16] A control solution of acetone alone should also be prepared.

• Treatment of Filter Paper: Place a filter paper disc into each Petri dish. Apply 1 mL of each phoxim dilution (and the acetone control) evenly onto the filter paper. Allow the solvent to evaporate completely in a fume hood.

• Introduction of Parasites: Using a fine brush, carefully transfer a known number of parasites (e.g., 20-30 adults) onto the treated filter paper in each Petri dish.

• Incubation: Seal the Petri dishes with parafilm and place them in an incubator at a controlled temperature and humidity suitable for the parasite species.

• Mortality Assessment: After a predetermined exposure time (e.g., 24 hours), assess the mortality of the parasites. Parasites that are unable to move when gently prodded with a fine brush are considered dead.

• Data Analysis: Calculate the percentage mortality for each concentration. Use probit analysis to determine the LC50 value for both the test and susceptible strains. The resistance ratio (RR) is calculated as: RR = LC50 of the resistant strain / LC50 of the susceptible strain.

Acetylcholinesterase (AChE) Activity Assay

This protocol is based on the Ellman method and is suitable for measuring AChE activity in parasite homogenates.[7]

Materials:

• Parasite samples (and a susceptible control strain)

• Phosphate (B84403) buffer (0.1 M, pH 7.5)

• DTNB (5,5'-dithiobis-2-nitrobenzoic acid) solution

• Acetylthiocholine iodide (ATCI) solution

• 96-well microplate

• Microplate reader (412 nm)

• Homogenizer

Procedure:

• Sample Preparation: Homogenize a known number of parasites in ice-cold phosphate buffer. Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C. The supernatant will be used as the enzyme source.

• Assay Reaction:

  • In a 96-well plate, add 20 µL of the parasite supernatant to each well.

  • Add 145 µL of phosphate buffer to each well.

  • Add 10 µL of DTNB solution to each well.

  • Incubate the plate at room temperature for 5 minutes.

• Initiation of Reaction: Add 25 µL of ATCI solution to each well to start the reaction.

• Measurement: Immediately measure the absorbance at 412 nm using a microplate reader. Take readings every minute for 10-15 minutes.

• Data Analysis: Calculate the change in absorbance per minute. AChE activity is proportional to this rate. Compare the activity of the resistant and susceptible strains. For inhibition assays, pre-incubate the enzyme with varying concentrations of phoxim before adding the substrate.

Glutathione S-Transferase (GST) Activity Assay

This protocol uses 1-chloro-2,4-dinitrobenzene (B32670) (CDNB) as a substrate to measure GST activity.[5][6][10][17]

Materials:

• Parasite samples (and a susceptible control strain)

• Phosphate buffer (0.1 M, pH 6.5)

• Reduced glutathione (GSH) solution

• 1-chloro-2,4-dinitrobenzene (CDNB) solution

• 96-well UV-transparent microplate

• Microplate reader (340 nm)

• Homogenizer

Procedure:

• Sample Preparation: Prepare parasite homogenates as described for the AChE assay.

• Assay Reaction:

  • In a 96-well plate, add 20 µL of the parasite supernatant to each well.

  • Add 100 µL of phosphate buffer to each well.

  • Add 100 µL of GSH solution to each well.

• Initiation of Reaction: Add 10 µL of CDNB solution to each well to start the reaction.

• Measurement: Immediately measure the absorbance at 340 nm using a microplate reader. Take readings every minute for 5-10 minutes.

• Data Analysis: Calculate the change in absorbance per minute. GST activity is proportional to this rate. Compare the activity of the resistant and susceptible strains.

Visualizations

Caption: Target-site resistance to phoxim.

References

• 1. journals.plos.org [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. publichealthtoxicology.com [publichealthtoxicology.com]
• 4. Frontiers | Gut transcriptome analysis of P450 genes and cytochrome P450 reductase in three moth species feeding on gymnosperms or angiosperms [frontiersin.org]
• 5. journals.plos.org [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Piperonyl butoxide potentiates the synaptosome ATPase inhibiting effect of pyrethrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. entomologyjournals.com [entomologyjournals.com]
• 10. Esterase, Glutathione S-Transferase and NADPH-Cytochrome P450 Reductase Activity Evaluation in Cacopsylla pyri L. (Hemiptera: Psyllidae) Individual Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synergistic effect of piperonyl butoxide on acute toxicity of pyrethrins to Hyalella azteca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. complianceservices.com [complianceservices.com]
• 13. tandfonline.com [tandfonline.com]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. researchgate.net [researchgate.net]
• 16. Evaluation of the Acaricidal Effectiveness of Fipronil and Phoxim in Field Populations of Dermanyssus gallinae (De Geer, 1778) from Ornamental Poultry Farms in Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Glutathione S-Transferase May Contribute to the Detoxification of (S)-(−)-Palasonin in Plutella xylostella (L.) via Direct Metabolism | MDPI [mdpi.com]

Technical Support Center: Improving the Efficacy of Sebacil (Phoxim) Application in Field Trials

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective application of Sebacil in field trials. The following troubleshooting guides, frequently asked questions (FAQs), and experimental protocols are designed to address specific issues that may be encountered during experimentation, ensuring accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is Sebacil and what is its active ingredient?

Sebacil is a veterinary ectoparasiticide used to control a range of external parasites in livestock.[1] Its primary active ingredient is phoxim (B1677734), an organophosphate compound.[1][2][3][4][5]

Q2: How does Sebacil (phoxim) work?

Phoxim functions as a cholinesterase inhibitor.[1][5][6] It irreversibly binds to and inhibits the enzyme acetylcholinesterase (AChE) in the nervous system of parasites. This leads to an accumulation of the neurotransmitter acetylcholine (B1216132) at nerve synapses, causing hyperexcitation, convulsions, paralysis, and ultimately, the death of the parasite.[5][6] It acts as both a contact and stomach poison.[1]

Q3: What parasites is Sebacil effective against?

Sebacil is effective against a variety of ectoparasites, including:

• Mange mites (e.g., Sarcoptes, Psoroptes, Chorioptes)[3]

• Lice (e.g., Haematopinus suis)[3][6][7]

• Ticks[3]

• Sheep keds (Melophagus ovinus)[3]

• Flies and fly larvae in wounds[3]

Q4: Which animals can be treated with Sebacil?

Sebacil is approved for use in various livestock species, including cattle, pigs, sheep, goats, and horses.[4][5]

Q5: What are the common methods of applying Sebacil?

Sebacil is available in different formulations for external application. Common methods include:

• Dipping: Immersing the entire animal in a diluted solution.[3]

• Spraying: Applying the diluted solution using a high-pressure sprayer.[3]

• Washing/Sponging: Manually applying the solution to the animal's body.[3]

• Pour-on: Applying a ready-to-use solution along the animal's dorsal line.[1][6]

Troubleshooting Guide for Poor Efficacy

This guide addresses common issues that can lead to lower-than-expected efficacy of Sebacil in field trials.

Issue 1: Suspected Acaricide Resistance

Question: We are observing a significant decrease in the efficacy of Sebacil compared to previous trials. Could this be due to parasite resistance?

Answer: Yes, the development of resistance in target parasite populations is a common reason for the failure of acaricide treatments.[8] Incorrect application practices, such as underdosing or prolonged use of the same chemical class, can accelerate the selection for resistant individuals.[8]

Recommended Actions & Data Presentation:

• Review Treatment History: Analyze the historical use of acaricides on the trial population. Continuous use of organophosphates without rotation can lead to resistance.

• Conduct Bioassays: Perform in-vitro tests, such as the Adult Immersion Test (AIT) or Larval Packet Test (LPT), to confirm resistance.[9][10] This involves exposing a collected sample of the target parasite to different concentrations of phoxim and a susceptible reference strain.

Table 1: Example Data from Adult Immersion Test (AIT) for Ticks

Tick Population	Acaricide (Phoxim Conc.)	Number of Engorged Females	Egg Mass Weight (g)	Efficacy (%)	Resistance Status
Field Strain	0.05%	20	1.2	70%	Suspected Resistance
Lab Strain (Susceptible)	0.05%	20	0.2	98%	Susceptible
Control (Untreated)	N/A	20	4.0	0%	N/A

Issue 2: Improper Application or Dosage

Question: Could our application method be affecting the trial's outcome?

Answer: Absolutely. The efficacy of Sebacil is highly dependent on correct application and dosage.[8] Sublethal dosing can lead to poor parasite control and contribute to the development of resistance.

Recommended Actions & Data Presentation:

• Verify Dilution and Dosage: Double-check all calculations for dilution and ensure the final concentration matches the protocol. For pour-on formulations, accurately determine animal body weight to calculate the correct dose.[6]

• Ensure Thorough Coverage: For sprays and dips, ensure the entire animal is treated, paying close attention to areas where parasites congregate, such as the ears, udder, and under the tail.[3]

• Calibrate Equipment: Ensure sprayers are properly calibrated to deliver the correct volume and pressure. A pressure of at least 6 bar (5 atm) is often recommended for effective spraying.[3]

Table 2: Dosage and Application Checklist

Parameter	Recommended Specification	Verification Check (✔)	Notes
Animal Weight	Accurately measured with a scale	Avoid visual estimation
Dilution Rate (Spray/Dip)	10 ml Sebacil 50% per 10L water (standard)[3]	Concentration may be doubled for severe mange[3]
Pour-On Dosage	30 mg phoxim per kg body weight[6][7]
Spray Pressure	Minimum 6 bar (5 atm)[3]
Spray Volume (Sheep)	2-3 Liters per animal[3]
Spray Volume (Pigs)	0.5-1 Liter per animal[3]
Application Coverage	Entire body, including ears, tail, perineal area

Issue 3: Environmental Factors

Question: We applied Sebacil just before an unexpected rain shower. How might this impact our results?

Answer: Environmental conditions can significantly influence the efficacy of topical treatments. Rainfall shortly after application can wash the product off before it has been fully absorbed or has had sufficient contact time with the parasites. The pH of the water used for dilution can also affect the stability and effectiveness of the active ingredient.[11]

Recommended Actions & Data Presentation:

• Monitor Weather Conditions: Avoid applying Sebacil if rain is imminent. Check the product label for specific rainfastness periods.

• Check Water Quality: Test the pH of the water used for dilution. Studies have shown that the pH of the acaricide emulsion can impact efficacy, with organophosphate + pyrethroid mixtures often performing better in more acidic water (pH 4.5-5.5).[11]

Table 3: Environmental Factor Impact Analysis

Factor	Condition	Potential Impact on Efficacy	Mitigation Strategy
Rainfall	Within 24 hours of application	Reduced (wash-off)	Re-schedule application based on weather forecast
Water pH	High pH (>7.0)	Reduced (alkaline hydrolysis of phoxim)	Use a pH buffer to acidify water to optimal range (e.g., 5.5-6.5)
High Temperatures	> 30°C with high UV radiation	Reduced (potential for degradation)	Apply during cooler parts of the day (early morning/late evening)
Organic Matter	High levels in dipping vats	Reduced (active ingredient binds to debris)	Clean dipping vats and replenish solution regularly[5]

Experimental Protocols

Protocol 1: Field Efficacy Trial for Sebacil (Spray Application)

1. Objective: To evaluate the efficacy of Sebacil applied as a spray against a target ectoparasite (e.g., mange mites) on sheep under field conditions.

2. Materials:

• Sebacil 50% EC
• Calibrated sprayer (min. 6 bar pressure)
• Personal Protective Equipment (PPE)
• Animal weighing scales
• Marking tags for animals
• Skin scraping tools and microscope (for mite counts)
• Data collection forms

3. Methodology:

• Animal Selection: Select a minimum of 20 animals showing clinical signs of infestation. Randomly allocate them into two groups: Treatment (n=10) and Control (n=10).[12]
• Pre-Treatment Assessment: On Day 0, conduct a thorough clinical examination of all animals. Perform skin scrapings from the edge of active lesions on each animal to determine the initial mite count.
• Treatment Preparation: Prepare the Sebacil spray solution according to the manufacturer's instructions (e.g., 10 ml per 10 liters of water).[3] If treating severe mange, a higher concentration may be used (20 ml per 10 liters).[3]
• Application:
• Weigh each animal in the treatment group.
• Thoroughly spray each animal with the prepared solution, ensuring complete coverage. Apply 2-3 liters of solution per sheep.[3]
• The control group should be left untreated or treated with a placebo (water).
• Post-Treatment Assessment: Conduct clinical examinations and skin scrapings on all animals on Days 7, 14, and 28 post-treatment. Count the number of live mites.
• Efficacy Calculation: Calculate the percentage of efficacy using a standard formula, such as Abbott's formula:
• Efficacy (%) = [1 - (Ta x Cb) / (Tb x Ca)] x 100
• Where: Ta = Number of live mites on treated animals after treatment; Cb = Number of live mites on control animals before treatment; Tb = Number of live mites on treated animals before treatment; Ca = Number of live mites on control animals after treatment.

Protocol 2: Adult Immersion Test (AIT) for Tick Resistance Monitoring

1. Objective: To determine the susceptibility of a field population of ticks to phoxim.

2. Materials:

• Live, engorged female ticks collected from the field.
• Sebacil 50% EC
• Distilled water
• Petri dishes, filter paper
• Beakers, pipettes
• Incubator (27°C, >80% relative humidity)

3. Methodology:

• Tick Collection: Collect at least 50 live, fully engorged female ticks from several infested animals.
• Solution Preparation: Prepare serial dilutions of Sebacil in distilled water to achieve the desired phoxim concentrations. Include a control group using only distilled water.
• Immersion: Divide ticks into groups of 10 for each concentration and the control. Immerse each group in the respective solution for 5 minutes.
• Incubation: After immersion, dry the ticks on filter paper and place them in individual petri dishes. Incubate at 27°C and >80% relative humidity for approximately 14-21 days to allow for oviposition.
• Data Collection: After the incubation period, weigh the egg mass produced by each group of ticks.
• Efficacy Calculation: Calculate the efficacy based on the inhibition of reproduction.
• Efficacy (%) = [(Control Egg Mass - Treatment Egg Mass) / Control Egg Mass] x 100

Visualizations

References

• 1. pillintrip.com [pillintrip.com]
• 2. pillintrip.com [pillintrip.com]
• 3. neovac.com.ua [neovac.com.ua]
• 4. pharmanimal.com [pharmanimal.com]
• 5. SEBACIL® 50 % Solution - Med'Vet [med-vet.fr]
• 6. SEBACIL POUR-ON 75 MG/ML SOLUTION POUR-ON POUR PORCINS - Med'Vet [med-vet.fr]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Acaricides Resistance in Ticks: Selection, Diagnosis, Mechanisms, and Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Acaricides Resistance in Ticks: Selection, Diagnosis, Mechanisms, and Mitigation [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. 6 Steps for Successful On-Farm Trials | AgriGold [agrigold.com]

Technical Support Center: Phoxim Analysis in Lactating Animal Milk

Welcome to the technical support center for the analysis of phoxim (B1677734) in the milk of lactating animals. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing phoxim residues in milk?

A1: The analysis of phoxim in milk presents several challenges, primarily due to the complex nature of the milk matrix. Key difficulties include:

• High Fat Content: Milk has a high lipid content, which can interfere with the extraction and analysis of phoxim, a lipophilic compound. This can lead to matrix effects, causing signal suppression or enhancement in chromatographic analyses.[1][2]

• Low Concentration Levels: Phoxim residues in milk are often present at very low concentrations, requiring highly sensitive and selective analytical methods to achieve the necessary limits of detection (LOD) and quantification (LOQ) to ensure compliance with maximum residue limits (MRLs).[3][4][5]

• Co-extractive Interference: Other components in the milk matrix can be co-extracted with phoxim, potentially interfering with the analytical signal and leading to inaccurate quantification.[6]

• Analyte Stability: Phoxim can be susceptible to degradation depending on the extraction conditions and sample storage.

Q2: What are the recommended analytical techniques for phoxim determination in milk?

A2: The two most prominent and validated analytical techniques for the determination of phoxim residues in milk are Gas Chromatography (GC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

• LC-MS/MS is often preferred due to its high specificity and sensitivity.[1][7]

• GC coupled with selective detectors like a flame photometric detector (FPD) or a nitrogen-phosphorus detector (NPD) has also been traditionally used.[1][3]

• Older, less common methods include thin-layer chromatography (TLC).[8]

Q3: What are the established Maximum Residue Limits (MRLs) for phoxim in milk?

A3: MRLs for phoxim in milk can vary by country and regulatory body. It is crucial to consult the specific regulations for the region of interest. For example, a temporary MRL for cattle whole milk has been recommended at 10 µg/kg, expressed as the parent compound.[3] Another source indicates an MRL of 50 µg/kg for cows' milk.[5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	1. Inefficient extraction from the high-fat milk matrix. 2. Analyte degradation during sample preparation. 3. Loss of analyte during cleanup steps.	1. Ensure thorough homogenization of the milk sample with the extraction solvent. Consider using a robust extraction method like QuEChERS.[1][9] 2. Work with cooled samples and solvents. Avoid high temperatures during solvent evaporation steps. 3. Optimize the type and amount of sorbents used in dispersive solid-phase extraction (dSPE) cleanup to minimize analyte loss while effectively removing interferences.
High Matrix Effects (Signal Suppression or Enhancement)	1. Co-elution of matrix components with the analyte of interest. 2. Insufficient cleanup of the sample extract.	1. Optimize the chromatographic conditions (e.g., gradient, column) to improve the separation of phoxim from interfering matrix components. 2. Employ a more effective cleanup strategy. For milk, dSPE with C18 and primary secondary amine (PSA) sorbents is common in the QuEChERS method to remove fats and other interferences.[1] 3. Use matrix-matched calibration standards to compensate for matrix effects.
Poor Reproducibility (High %RSD)	1. Inconsistent sample preparation. 2. Variability in manual extraction steps. 3. Instrumental instability.	1. Standardize all steps of the sample preparation protocol, including shaking times, centrifugation speeds, and volumes. 2. Use an automated shaker for consistent extraction. Ensure accurate pipetting of all reagents and standards. 3. Perform regular instrument maintenance and calibration. Use an internal standard to correct for instrumental variations.
Analyte Peak Tailing or Splitting in Chromatography	1. Active sites on the GC liner or column. 2. Incompatibility of the final extract solvent with the mobile phase (LC). 3. Column degradation.	1. Deactivate the GC liner or use a liner with a suitable deactivation. Trim the analytical column. 2. Ensure the final extract is reconstituted in a solvent compatible with the initial mobile phase conditions. 3. Replace the analytical column.

Quantitative Data Summary

Table 1: Performance of Analytical Methods for Phoxim in Milk and Animal Tissues

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy/Recovery (%)	Reference
LC/ESI-MS/MS	Cattle & Pig Tissues	0.0014–0.0017 mg/kg	0.0048–0.0055 mg/kg	68.2–106.9	[1][7]
Gas Chromatography	Animal Tissues	0.05 mg/kg	-	73 - 99	[3]
Thin-Layer Chromatography	Milk	0.01 mg/kg	-	-	[8]
HPLC	Pig Tissues	0.01 mg/kg	-	82 - 90	[3]

Table 2: Phoxim Residue Levels in Milk from Treated Cattle

Treatment	Time After Treatment	Residue Concentration (µg/kg)	Reference
Spray (1000 mg/L)	12 hours	220 - 420	[3]
1 day	120 - 200	[3]
3 days	8 - 15	[3]
7 days	<2	[3]
Spray (500 mg/L)	0.5 day	40 - 80	[3]
1 day	10 - 20	[3]
1.5 days	8 - 10	[3]
2 days	Not detected to 2	[3]

Experimental Protocols

Protocol 1: QuEChERS Method for Phoxim Extraction from Milk

This protocol is adapted from the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology for pesticide residue analysis in food matrices.[1]

1. Extraction: a. Place 15 mL of whole milk into a 50 mL centrifuge tube. b. Add 15 mL of acetonitrile (B52724) containing 1% acetic acid. c. Shake vigorously for 1 minute. d. Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.5 g of anhydrous sodium acetate (B1210297) (NaOAc). e. Vortex and shake for 1 minute. f. Centrifuge at 3830 rcf for 5 minutes.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup: a. Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL dSPE tube. b. The dSPE tube should contain 50 mg of primary secondary amine (PSA) and 50 mg of C18 sorbent. c. Shake for 2 minutes. d. Centrifuge at 15300 rcf for 5 minutes. e. The cleaned extract is now ready for analysis by LC-MS/MS or GC.

Protocol 2: Traditional Liquid-Liquid Extraction for Phoxim in Milk

This protocol is based on older, established methods for phoxim extraction.[8]

1. Extraction: a. Homogenize a known volume of milk with ethyl acetate. b. Separate the organic layer.

2. Cleanup: a. Perform a liquid-liquid partitioning of the ethyl acetate extract with acetonitrile and hexane. b. The phoxim residues will partition into the acetonitrile phase. c. Further cleanup can be achieved using column chromatography if necessary.

3. Analysis: a. The final extract can be analyzed by GC or TLC.

Visualizations

Caption: QuEChERS workflow for phoxim analysis in milk.

Caption: Simplified metabolic pathway of phoxim in animals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fao.org [fao.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. fao.org [fao.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 9. agilent.com [agilent.com]

Technical Support Center: Validation of Analytical Methods for Phoxim in New Matrices

This technical support center provides guidance for researchers, scientists, and drug development professionals on the validation of analytical methods for the organophosphate insecticide phoxim (B1677734) in novel and complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is phoxim and why is its residue analysis critical?

Phoxim is a non-systemic organophosphate insecticide and acaricide used against a broad spectrum of biting insects in agriculture and ectoparasites on livestock. It functions as a contact and stomach poison by inhibiting the acetylcholinesterase enzyme.[1] Monitoring its residues in food, soil, and water is crucial for ensuring food safety, assessing environmental impact, and complying with regulatory Maximum Residue Limits (MRLs).[2][1]

Q2: What are the primary analytical techniques for phoxim residue analysis?

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most common techniques. GC is often coupled with a phosphorus-specific detector like a Flame Photometric Detector (FPD) or a thermionic detector.[1][3] For greater sensitivity and selectivity, especially in complex samples, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are widely used.[2][1][4]

Q3: What are "matrix effects" in phoxim analysis?

Matrix effects are the influence of co-extracted compounds from the sample on the analytical signal of phoxim.[1] This can lead to either signal suppression, where the analyte's response is reduced, or signal enhancement, where the response is amplified compared to a standard in a pure solvent.[1] Matrix effects can significantly impact the accuracy and reliability of quantification.[1]

Q4: What are common sample preparation techniques for phoxim analysis?

Common techniques aim to extract phoxim from the sample matrix and remove interfering components. These include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A widely adopted method for pesticide residue analysis in food and agricultural samples.[2]

• Solid-Phase Extraction (SPE): A classic and effective cleanup method for complex samples like animal tissues.[4][5]

• Liquid-Liquid Extraction (LLE): A traditional method that can be tailored for complex matrices.[2]

Troubleshooting Guides

Problem 1: Low Recovery of Phoxim

Possible Causes & Solutions

• Inadequate Extraction:

  • Issue: The extraction solvent may not be efficiently penetrating the sample matrix to dissolve the phoxim.

  • Solution: Ensure thorough homogenization of the sample. For dry samples, hydration with water before adding the extraction solvent can improve recovery.[2][6] Increase extraction time and use vigorous shaking or sonication.[6]

• Incorrect Solvent Choice:

  • Issue: The polarity of the extraction solvent may not be optimal for phoxim in the specific matrix.

  • Solution: Phoxim is soluble in solvents like acetone, acetonitrile (B52724), and methanol.[3][6] For whole wheat grain, petroleum ether has been shown to be more efficient than acetone.[5]

• Analyte Loss During Cleanup:

  • Issue: The sorbents used in SPE or dispersive SPE (dSPE) cleanup may be retaining some of the phoxim.

  • Solution: Verify that the sorbent choice (e.g., PSA, C18) is appropriate and not causing analyte loss.[1] Test the recovery of a standard solution with and without the cleanup step to assess for losses.[1]

Problem 2: Poor Chromatographic Peak Shape (Tailing, Fronting, or Splitting)

Possible Causes & Solutions

• Active Sites in the GC System:

  • Issue: Phoxim can interact with active sites in the GC inlet liner, column, or packing material, leading to peak tailing.[1][7]

  • Solution: Regularly replace the inlet liner and septum.[1] Use an inert liner, potentially with deactivated glass wool.[1] Trim 10-30 cm from the inlet side of the GC column to remove accumulated residues.[1]

• Column Contamination:

  • Issue: Buildup of non-volatile matrix components on the column can affect peak shape.

  • Solution: Bake out the column at a high temperature (without exceeding its limit).[8] If the problem persists, solvent rinsing or replacing the column may be necessary.[8]

• Improper Column Installation:

  • Issue: If the column is not installed correctly in the injector or detector, it can lead to peak shape issues.

  • Solution: Ensure the column is installed at the correct depth as specified by the instrument manufacturer.[8][9]

Problem 3: Inconsistent Results and Poor Reproducibility

Possible Causes & Solutions

• Phoxim Degradation:

  • Issue: Phoxim is thermally labile and can degrade at high temperatures in the GC inlet, leading to reduced and inconsistent peak areas.[7]

  • Solution: Lower the injector temperature to a range of 150-190°C.[7] Consider using a gentler injection technique like cool on-column injection.[7]

• Leaks in the System:

  • Issue: Leaks in the GC system can cause fluctuations in carrier gas flow, leading to retention time shifts and variable peak areas.[1]

  • Solution: Systematically check for leaks at the injector, detector, and column fittings using an electronic leak detector.[1][8]

• Matrix Effects:

  • Issue: Variable matrix components between samples can cause inconsistent signal suppression or enhancement.

  • Solution: The most common approach to compensate for matrix effects is to use matrix-matched calibration standards.[1]

Quantitative Data Summary

Table 1: Performance of Analytical Methods for Phoxim in Various Matrices

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Cattle and Pig Tissue	LC/ESI-MS/MS	0.0014–0.0017 mg/kg	0.0048–0.0055 mg/kg	68.2–106.9	[4]
Animal Tissues (Fat)	Gas Chromatography	0.05 mg/kg	-	-	[4]
Milk	Thin-Layer Chromatography	-	0.01 mg/kg	-	[3]
Pig Tissues (Liver, Kidney, Muscle, Fat)	HPLC-UV	0.01 mg/kg	-	82-90	[10]
Eggs	-	~2 µg/kg	-	86.0-92.1	[5]
Whole Wheat Grain	HPLC-DAD	-	-	83.3	[5]
Plant and Soil Samples	Gas-Liquid Chromatography	-	0.05 mg/kg	-	[3]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Agricultural and Soil Samples

This protocol outlines the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for extracting phoxim from agricultural products and soil.[2]

1. Extraction: a. Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water and allow it to hydrate.[2] b. Add 10 mL of acetonitrile.[2] c. Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) citrate sesquihydrate).[2] d. Immediately cap and shake vigorously for 1 minute.[2] e. Centrifuge at ≥ 3000 g for 5 minutes. The upper acetonitrile layer contains the phoxim.[2]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer an aliquot of the supernatant (e.g., 8 mL) to a 15 mL d-SPE tube containing cleanup sorbents.[2] For general agricultural products, a common combination is 1200 mg MgSO₄, 400 mg Primary Secondary Amine (PSA), and 400 mg C18.[2] b. Vortex for 1 minute to ensure thorough mixing.[2] c. Centrifuge at ≥ 3000 g for 5 minutes.[2] d. The resulting supernatant is the cleaned-up extract, ready for analysis.[2]

Protocol 2: Solid-Phase Extraction (SPE) for Animal Tissues

This protocol describes a solid-phase extraction method for cleaning up phoxim extracts from animal tissues.[4]

1. Extraction: a. Homogenize the tissue sample and extract phoxim using a suitable solvent (e.g., acetone).[2] b. Filter the homogenate and partition with hexane (B92381).[2] c. Collect the hexane layer and dry it over anhydrous sodium sulfate.[2] d. Concentrate the extract using a rotary evaporator.[2]

2. SPE Cleanup: a. Condition a silica (B1680970) SPE cartridge by passing hexane through it.[2] b. Load the concentrated extract onto the cartridge.[2] c. Wash the cartridge with a low-polarity solvent to remove interfering compounds.[2] d. Elute the phoxim using a solvent of higher polarity (e.g., a mixture of hexane and ethyl acetate).[2] e. Collect the eluate and concentrate it to the final volume required for analysis.[2]

Visualizations

Caption: General workflow for phoxim residue analysis.

Caption: Troubleshooting logic for common phoxim analysis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. fao.org [fao.org]

Reference Data & Comparative Studies

Comparative Efficacy of Phoxim and Deltamethrin Against Ticks: A Guide for Researchers

For Immediate Release

A Comprehensive Analysis of Two Potent Acaricides for Tick Control

This guide provides a detailed comparison of the efficacy of phoxim (B1677734), an organophosphate insecticide, and deltamethrin (B41696), a synthetic pyrethroid, against various life stages of ticks. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the field of acarology and ectoparasite control. This document synthesizes available experimental data to offer an objective comparison of the performance of these two widely used active ingredients.

Executive Summary

Ticks are significant vectors of a wide range of debilitating and fatal diseases in both animals and humans.[1] The primary method for controlling tick infestations relies on the application of chemical acaricides.[2] Phoxim and deltamethrin are two such compounds that have been extensively used in veterinary medicine for the control of ectoparasites, including ticks.[1][2] They operate through distinct mechanisms of action, which influences their efficacy against different tick species and life stages, as well as the potential for resistance development.

A key study directly comparing the two compounds against the brown dog tick, Rhipicephalus sanguineus, revealed that phoxim demonstrates greater efficacy against adult ticks.[2][3] Conversely, deltamethrin was found to be more effective against the nymphal and larval stages of this tick species.[2][3] Both acaricides exhibited a comparable and significant inhibitory effect on the hatchability of tick eggs.[2][3]

It is important to note that while qualitative and percentage-based efficacy data are available, a direct comparison of lethal concentration (LC50) values for phoxim against ticks is limited in the currently available scientific literature. This presents a challenge for a complete quantitative comparison of the potency of these two active ingredients.

Quantitative Data Summary

The following table summarizes the comparative efficacy of phoxim and deltamethrin against different life stages of Rhipicephalus sanguineus based on in vitro studies. The data is primarily derived from a direct comparative study where ticks were exposed to solutions of each acaricide at a concentration of 1 ml/1000 ml.[2]

Acaricide	Tick Species	Life Stage	Efficacy Metric	Result	Reference
Phoxim	Rhipicephalus sanguineus	Adult	Mortality Percentage (after 24h)	Significantly higher than deltamethrin	[2]
Deltamethrin	Rhipicephalus sanguineus	Adult	Mortality Percentage (after 24h)	Lower than phoxim	[2]
Phoxim	Rhipicephalus sanguineus	Nymph	Mortality Percentage (after 24h)	Lower than deltamethrin	[2]
Deltamethrin	Rhipicephalus sanguineus	Nymph	Mortality Percentage (after 24h)	Significantly higher than phoxim	[2]
Phoxim	Rhipicephalus sanguineus	Larva	Mortality Percentage (after 24h)	Lower than deltamethrin	[2]
Deltamethrin	Rhipicephalus sanguineus	Larva	Mortality Percentage (after 24h)	Significantly higher than phoxim	[2]
Phoxim	Rhipicephalus sanguineus	Egg	Hatching Inhibition (after 14 days)	Significant inhibition, comparable to deltamethrin	[2]
Deltamethrin	Rhipicephalus sanguineus	Egg	Hatching Inhibition (after 14 days)	Significant inhibition, comparable to phoxim	[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of phoxim and deltamethrin efficacy against ticks.

In Vitro Efficacy Assessment: Adult and Nymph Immersion Test

This protocol is adapted from a study by Abdel aziz et al. (2023).[2]

1. Tick Collection and Preparation:

• Fully engorged female and male Rhipicephalus sanguineus ticks are collected from naturally infested dogs.

• Ticks are brought to the laboratory and identified to the species level.

• Homogenous groups of adult ticks and nymphs are selected for the assay.

2. Acaricide Preparation:

• Phoxim and deltamethrin are diluted with tap water to a concentration of 1 ml/1000 ml.

• A control group is treated with tap water only.

3. Immersion Procedure:

• Groups of ten ticks (adults or nymphs) are placed in clean Petri dishes.

• The ticks are immersed in 3 ml of the respective acaricide solution or the control solution for 5 minutes.

• Three replicates are performed for each treatment and control group.

4. Incubation and Observation:

• Following immersion, the ticks are removed and placed on filter paper in clean Petri dishes.

• The Petri dishes are incubated at 28°C and 80% relative humidity.

• Mortality is observed and recorded at intervals of 30 minutes, 1, 2, 3, 6, 12, and 24 hours using a stereomicroscope.

5. Data Analysis:

• The mortality percentage is calculated using the formula: (Number of dead ticks / Total number of ticks) x 100.

In Vitro Efficacy Assessment: Egg Hatchability Test

This protocol is also based on the methodology described by Abdel aziz et al. (2023).[2]

1. Egg Collection:

• Approximately 200 embryonated eggs of Rhipicephalus sanguineus (around 10 mg) are used for each replicate.

2. Treatment Application:

• The eggs are placed in glass tubes and immersed for 5 minutes in 0.5 ml of the 1 ml/1000 ml phoxim or deltamethrin solutions.

• A control group is immersed in tap water.

• Three replicates are conducted for each treatment.

3. Incubation:

• The tubes are covered with a muslin cloth to allow for air exchange.

• The tubes are incubated at a temperature of 27±2°C and a relative humidity of 80±5% for 14 days.

4. Assessment:

• After the incubation period, the hatching rate is evaluated and compared between the treated and control groups.

• The percentage of hatching inhibition is calculated.

In Vivo Efficacy Assessment in Canines

The following protocol outlines a typical in vivo study design as described in the literature.[1][2]

1. Animal Selection and Acclimatization:

• Clinically healthy dogs with no prior exposure to ectoparasiticides for a specified period are selected.

• The animals are acclimatized to the study conditions for a period before the trial begins.

2. Grouping and Infestation:

• Dogs are randomly allocated to different treatment and control groups. A typical design includes:

  • Group 1: Infested and treated with phoxim.

  • Group 2: Infested and treated with deltamethrin.

  • Group 3: Infested and untreated (positive control).

  • Group 4: Non-infested and untreated (negative control).

• Dogs in the infested groups are artificially infested with a specific number of adult Rhipicephalus sanguineus ticks.

3. Treatment Administration:

• Phoxim and deltamethrin are applied topically as a wash at the manufacturer's recommended therapeutic dose. For instance, a common dilution is 1 ml of the commercial product per 1 liter of water.[2]

4. Tick Counts and Efficacy Calculation:

• Tick counts are performed at specified intervals post-treatment (e.g., 24, 48 hours, and then weekly).

• The efficacy of the treatment is calculated based on the reduction in the mean tick count in the treated groups compared to the untreated control group.

Visualizing Experimental and Biological Pathways

To further elucidate the methodologies and mechanisms discussed, the following diagrams have been generated using the DOT language.

In Vitro Acaricide Efficacy Testing Workflow.

Distinct Neurological Pathways Targeted by Phoxim and Deltamethrin in Ticks.

Conclusion

The comparative analysis of phoxim and deltamethrin reveals distinct efficacy profiles against different life stages of the brown dog tick, Rhipicephalus sanguineus. Phoxim is demonstrably more effective against adult ticks, whereas deltamethrin shows superior activity against nymphs and larvae. Both compounds are equally effective at inhibiting egg hatching. This differential efficacy underscores the importance of selecting an appropriate acaricide based on the predominant life stage in a given tick infestation.

For researchers and drug development professionals, these findings highlight the potential for stage-specific targeting in the development of novel tick control strategies. Further research is warranted to determine the LC50 values of phoxim against a range of tick species to enable a more comprehensive quantitative comparison with deltamethrin and other acaricides. Additionally, ongoing monitoring for the development of resistance to both compounds is crucial for ensuring their continued efficacy in the field.

References

• 1. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to HPLC-UV and Alternative Methods for Phoxim Quantification

For researchers and professionals in drug development and food safety, the accurate quantification of pesticide residues like phoxim (B1677734) is critical. This guide provides a detailed comparison of the widely used High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for phoxim quantification against other prominent analytical techniques. The performance of each method is objectively evaluated, supported by experimental data, to assist in selecting the most suitable method for specific analytical needs.

Performance Comparison of Analytical Methods for Phoxim Quantification

The selection of an analytical method for phoxim quantification depends on factors such as the sample matrix, required sensitivity, and the purpose of the analysis (e.g., routine screening vs. confirmatory analysis). Below is a summary of performance data for HPLC-UV and its common alternatives: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Parameter	HPLC-UV	GC-MS (SIM)	LC-MS/MS
Limit of Detection (LOD)	0.10 mg·kg⁻¹[1]	Not explicitly stated, but confirmation was possible at 0.05-0.2 ppm spiking levels.	0.0014–0.0017 mg/kg[2][3]
Limit of Quantification (LOQ)	Not explicitly stated	Not explicitly stated	0.0048–0.0055 mg/kg[2][3]
Linearity (r²)	> 0.9999 (in the range of 0.10-0.50 mg·L⁻¹)[1][2]	Not explicitly stated	> 0.995[2][4]
Recovery (%)	80.0% - 88.2%[1]	79.4–95.0%	68.2–106.9%[2][3][4]
Precision (RSD%)	1.6% - 6.5% (n=5)[1]	Not explicitly stated	< 11.2%[2][3]
Matrix	Feed[1]	Agricultural products[4]	Animal tissue (Cattle and Pig)[2][3][4]

Key Insights:

• Sensitivity: LC-MS/MS offers significantly higher sensitivity with much lower LOD and LOQ values compared to the reported HPLC-UV method, making it suitable for trace residue analysis.[2][3][4]

• Applicability: While HPLC-UV is a reliable method for matrices like animal feed[1], GC-MS and LC-MS/MS are well-established for more complex matrices such as various agricultural products and animal tissues.[3][4]

• Confirmation: GC-MS and LC-MS/MS provide a higher degree of selectivity and are often used for confirmatory analysis due to the mass spectrometric detection.[4]

Experimental Protocol: Validated HPLC-UV Method for Phoxim Quantification in Feed

This protocol is based on a validated method for the determination of phoxim in feed samples.[1]

1. Instrumentation and Chromatographic Conditions:

• HPLC System: An HPLC system equipped with a UV detector.

• Chromatographic Column: Reversed-phase C18 column.

• Mobile Phase: A mixture of acetonitrile (B52724) and water (65:35 v/v).[1][5]

• Flow Rate: 1.0 mL/min.[5]

• Detection Wavelength: 280 nm.[1][2][5]

• Injection Volume: 20 µL.[5]

2. Preparation of Standard Solutions:

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh 10 mg of phoxim analytical standard and dissolve it in 100 mL of acetonitrile in a volumetric flask.[5]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 0.10 to 0.50 mg·L⁻¹.[1]

3. Sample Preparation:

• Extraction: Weigh a representative sample of the feed and extract it with ethyl acetate.[1]

• Cleanup: Purify the extract by passing it through an NH2-solid phase extraction (SPE) column.[1]

• Final Preparation: Evaporate the solvent and reconstitute the residue in the mobile phase before injection into the HPLC system.[5]

4. Method Validation Parameters:

• Linearity: A linear relationship between the peak area and the mass concentration of phoxim should be established in the range of 0.10-0.50 mg·L⁻¹.[1]

• Recovery: The recovery of the method is determined by the standard addition method and should fall within the range of 80.0%-88.2%.[1]

• Precision: The relative standard deviation (RSD) for repeated measurements (n=5) should be in the range of 1.6%-6.5%.[1]

• Limit of Detection (LOD): The detection limit for this method is reported to be 0.10 mg·kg⁻¹.[1]

Workflow for HPLC-UV Method Validation

The following diagram illustrates the logical workflow for validating an HPLC-UV method for phoxim quantification.

Caption: A flowchart of the HPLC-UV method validation process.

Alternative Analytical Techniques

While HPLC-UV is a robust and cost-effective method, other techniques offer advantages in terms of sensitivity and selectivity.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like phoxim. It offers high resolution and, when operated in Selected Ion Monitoring (SIM) mode, provides good sensitivity and selectivity.[4] Sample preparation typically involves extraction with a solvent like acetone (B3395972) followed by liquid-liquid partitioning and cleanup steps.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS has become the method of choice for the analysis of pesticide residues in complex matrices due to its exceptional sensitivity and specificity.[3] This method allows for the detection and quantification of phoxim at very low levels, often in the parts-per-billion (ppb) range.[2][3] Sample preparation methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are commonly employed with LC-MS/MS analysis.[3]

The choice of an analytical method for phoxim quantification should be guided by the specific requirements of the study. The HPLC-UV method presents a reliable and accessible option for routine analysis in less complex matrices. However, for challenging matrices or when very low detection limits are required, LC-MS/MS and GC-MS are superior alternatives, offering enhanced sensitivity and confirmatory capabilities. This guide provides the necessary data and protocols to make an informed decision based on experimental evidence.

References

• 1. HPLC Determination of Residual Amount of Phoxim in Feed [mat-test.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Cross-Resistance Between Phoxim and Other Organophosphates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of cross-resistance patterns between the organophosphate insecticide phoxim (B1677734) and other organophosphates in various insect pest species. The information is supported by experimental data from published research, with detailed methodologies for key experiments to facilitate replication and further investigation.

Data Presentation: Cross-Resistance Profiles

The development of resistance to one insecticide can confer resistance to other, often chemically related, compounds. This phenomenon, known as cross-resistance, is a significant challenge in pest management. The following tables summarize quantitative data on the cross-resistance of phoxim-resistant insect strains to other organophosphates.

Table 1: Cross-Resistance in Phoxim-Resistant Western Flower Thrips (Frankliniella occidentalis)

A study on a phoxim-resistant (XK) strain of Frankliniella occidentalis revealed the following cross-resistance patterns to another organophosphate insecticide. The resistance ratio (RR) is calculated as the LC₅₀ of the resistant strain divided by the LC₅₀ of the susceptible strain.

Insecticide	Chemical Class	LC₅₀ (mg/L) - Susceptible (S)	LC₅₀ (mg/L) - Phoxim-Resistant (XK)	Resistance Ratio (RR)	Level of Cross-Resistance
Phoxim	Organophosphate	2.13	49.31	23.15	High
Chlorpyrifos	Organophosphate	1.89	35.24	18.64	Medium

Data sourced from a study on phoxim-resistant Frankliniella occidentalis Pergande population.[1][2]

Table 2: Organophosphate Resistance in Diamondback Moth (Plutella xylostella)

While specific data on a phoxim-selected resistant strain of Plutella xylostella is limited, studies on field populations with resistance to other organophosphates, such as chlorpyrifos-ethyl, indicate a high potential for cross-resistance within this chemical class. The following data is from populations collected from Togo and Benin, compared to a susceptible reference strain.

Insecticide	Chemical Class	LC₅₀ (µg/ml) - Susceptible	LC₅₀ (µg/ml) - Resistant (Kara, Togo)	Resistance Ratio (RR)
Chlorpyrifos-ethyl	Organophosphate	2.0	28.96	14.48

Data from a study on Plutella xylostella populations from Togo and Benin.[3][4]

Table 3: Organophosphate Resistance in House Fly (Musca domestica)

Studies on house fly populations have shown varying levels of resistance to different organophosphates. The data below illustrates resistance ratios for dichlorvos (B1670471) in field-collected populations from poultry farms compared to a susceptible strain, indicating the potential for cross-resistance.

Insecticide	Chemical Class	LC₅₀ (µ g/fly ) - Susceptible	LC₅₀ (µ g/fly ) - Field Strain (Farm 1)	Resistance Ratio (RR)
Dichlorvos	Organophosphate	0.039	0.607	15.56

Data from a study on organophosphate resistance in house flies.[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments cited in cross-resistance studies.

Insecticide Bioassays

1. Leaf-Dip Bioassay for Plutella xylostella (Diamondback Moth) Larvae

This method is commonly used to determine the toxicity of insecticides to leaf-feeding insects.

• Insect Rearing: Plutella xylostella larvae are reared on untreated cabbage leaves under controlled laboratory conditions (e.g., 25±1°C, 60-70% RH, 16:8 h L:D photoperiod).

• Insecticide Solutions: A series of graded concentrations of the test insecticide are prepared in distilled water containing a small amount of a non-ionic surfactant (e.g., 0.1% Triton X-100) to ensure even spreading on the leaf surface.

• Procedure:

  • Cabbage leaf discs (e.g., 6 cm in diameter) are cut from fresh, untreated leaves.

  • Each leaf disc is dipped into a specific insecticide dilution for a set time (e.g., 10-30 seconds) with gentle agitation.[6]

  • Control leaf discs are dipped in the water-surfactant solution only.

  • The treated leaf discs are allowed to air-dry on a clean surface.

  • Once dry, each leaf disc is placed in a separate petri dish or ventilated container.[6]

  • A specific number of third-instar larvae (e.g., 10-20) are introduced into each container.[7]

  • The containers are maintained under the same controlled conditions as for rearing.

• Data Collection and Analysis: Mortality is assessed after a specified period (e.g., 48 or 72 hours). Larvae that are unable to move when prodded with a fine brush are considered dead. The mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to calculate the LC₅₀ (lethal concentration to kill 50% of the population) values. The resistance ratio (RR) is calculated by dividing the LC₅₀ of the resistant strain by the LC₅₀ of the susceptible strain.[7][8]

2. Topical Application Bioassay for Musca domestica (House Fly) Adults

This method is used to determine the toxicity of insecticides through direct contact.

• Insect Rearing: House flies are reared in cages under controlled conditions (e.g., 27±1°C, 60±5% RH, 12:12 h L:D photoperiod) and provided with a diet of milk powder, sugar, and water.

• Insecticide Solutions: Serial dilutions of the technical-grade insecticide are prepared in a volatile solvent like acetone.

• Procedure:

  • Adult female flies (3-5 days old) are briefly anesthetized with CO₂ or by chilling.[3]

  • A small droplet (e.g., 0.5-1 µL) of a specific insecticide concentration is applied to the dorsal thorax of each fly using a micro-applicator.[3]

  • Control flies are treated with the solvent only.

  • Treated flies are placed in clean containers with access to food and water.

• Data Collection and Analysis: Mortality is recorded after 24 hours. Flies that are unable to move are considered dead. The data is analyzed using probit analysis to determine the LD₅₀ (lethal dose to kill 50% of the population) in µg per fly. The resistance ratio (RR) is calculated by dividing the LD₅₀ of the resistant strain by the LD₅₀ of the susceptible strain.[9]

Biochemical Assays for Resistance Mechanisms

1. Acetylcholinesterase (AChE) Inhibition Assay

This assay measures the sensitivity of the target enzyme, acetylcholinesterase, to inhibition by organophosphates.

• Enzyme Preparation: Individual insects or a pooled sample are homogenized in a cold buffer (e.g., phosphate (B84403) buffer, pH 7.5) and then centrifuged. The resulting supernatant is used as the enzyme source.

• Assay Principle: The assay is based on the Ellman method, which measures the activity of AChE by the rate of production of thiocholine (B1204863) as it reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored compound (5-thio-2-nitrobenzoic acid), which is measured spectrophotometrically at 412 nm.[10]

• Procedure:

  • The enzyme preparation is pre-incubated with various concentrations of the organophosphate inhibitor for a specific time.

  • The substrate, acetylthiocholine (B1193921) iodide (ATChI), is added to start the reaction.

  • The change in absorbance over time is measured using a microplate reader or spectrophotometer.

• Data Analysis: The rate of reaction is calculated for each inhibitor concentration. The I₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is determined. A higher I₅₀ value in the resistant strain compared to the susceptible strain indicates target-site insensitivity.[11]

2. Detoxification Enzyme Assays (Esterases and Glutathione (B108866) S-Transferases)

These assays quantify the activity of enzymes involved in the metabolic breakdown of insecticides.

• Enzyme Preparation: As with the AChE assay, a crude enzyme extract is prepared by homogenizing insects in a suitable buffer followed by centrifugation.

• Esterase (EST) Activity Assay:

  • Principle: General esterase activity is often measured using model substrates like α-naphthyl acetate (B1210297) or β-naphthyl acetate. The hydrolysis of these substrates by esterases releases α- or β-naphthol, which then reacts with a dye (e.g., Fast Blue B salt) to produce a colored product that can be quantified spectrophotometrically.[12][13]

  • Procedure: The enzyme extract is incubated with the substrate, and after a set time, the dye is added. The absorbance is read at a specific wavelength (e.g., 600 nm for α-naphthyl acetate).[13]

• Glutathione S-Transferase (GST) Activity Assay:

  • Principle: GST activity is commonly measured using 1-chloro-2,4-dinitrobenzene (B32670) (CDNB) as a substrate. GSTs catalyze the conjugation of the thiol group of reduced glutathione (GSH) to CDNB, resulting in a product that absorbs light at 340 nm.[14][15]

  • Procedure: The enzyme extract is mixed with GSH and CDNB, and the increase in absorbance at 340 nm is monitored over time.

• Data Analysis: The enzyme activity is typically expressed as the rate of product formation per minute per milligram of protein in the enzyme extract. Higher activity in the resistant strain compared to the susceptible strain suggests the involvement of these enzymes in metabolic resistance.

Signaling Pathways and Experimental Workflows

Organophosphate Resistance Mechanisms

Organophosphate insecticides primarily act by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system. Resistance to these compounds can evolve through two main mechanisms: target-site insensitivity and enhanced metabolic detoxification.

Caption: Overview of organophosphate resistance mechanisms in insects.

Experimental Workflow for Cross-Resistance Study

The following diagram illustrates a typical workflow for investigating cross-resistance in an insecticide-resistant insect strain.

Caption: Experimental workflow for a typical cross-resistance study.

References

• 1. researchgate.net [researchgate.net]
• 2. [Resistance mechanisms and cross-resistance of phoxim-resistant Frankliniella occidentalis Pergande population] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Topical Toxicity and Repellency Profiles of 17 Essential Oil Components against Insecticide-Resistant and Susceptible Strains of Adult Musca domestica (Diptera: Muscidae) [mdpi.com]
• 4. cgspace.cgiar.org [cgspace.cgiar.org]
• 5. thepharmajournal.com [thepharmajournal.com]
• 6. irac-online.org [irac-online.org]
• 7. researchgate.net [researchgate.net]
• 8. actavet.vfu.cz [actavet.vfu.cz]
• 9. Oral and Topical Insecticide Response Bioassays and Associated Statistical Analyses Used Commonly in Veterinary and Medical Entomology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scientists.uz [scientists.uz]
• 11. Organophosphate Insecticides Resistance in Field Populations of House Flies, Musca domestica L.: Levels of Resistance and Acetylcholinesterase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. research.lstmed.ac.uk [research.lstmed.ac.uk]

Phoxim vs. Ivermectin: A Comparative Guide for the Control of Sarcoptic Mange

For Researchers, Scientists, and Drug Development Professionals

Sarcoptic mange, a highly contagious parasitic skin disease caused by the mite Sarcoptes scabiei, poses a significant threat to the health and welfare of various animal species, leading to substantial economic losses in livestock production. Effective control of this ectoparasite relies on the use of acaricides, with organophosphates and macrocyclic lactones being two major classes of compounds employed. This guide provides an objective comparison of two prominent representatives from these classes: phoxim (B1677734), an organophosphate, and ivermectin, a macrocyclic lactone, for the treatment of sarcoptic mange.

Executive Summary

Both phoxim and ivermectin are effective in controlling sarcoptic mange; however, they differ significantly in their mode of administration, mechanism of action, and application protocols. Ivermectin, available in injectable and in-feed formulations, offers systemic activity, while phoxim is a topical acaricide applied as a spray or pour-on. The choice between these two compounds may depend on the specific needs of the control program, the severity of the infestation, and the practicalities of administration in a given setting.

Mechanism of Action

The differing modes of action of phoxim and ivermectin are fundamental to understanding their application in sarcoptic mange control.

Phoxim , as an organophosphate insecticide, acts as a cholinesterase inhibitor.[1] By inhibiting the enzyme acetylcholinesterase in the synaptic cleft of the mite's nervous system, phoxim leads to an accumulation of the neurotransmitter acetylcholine. This results in continuous nerve stimulation, paralysis, and ultimately, the death of the mite.

Ivermectin , a macrocyclic lactone, targets the nervous system of invertebrates by a different mechanism. It binds to glutamate-gated chloride ion channels, which are unique to invertebrates. This binding increases the permeability of the cell membrane to chloride ions, leading to hyperpolarization of the nerve and muscle cells. The result is flaccid paralysis and death of the Sarcoptes scabiei mite.

Figure 1: Comparative Mechanism of Action

Comparative Efficacy from Clinical Trials

Direct comparative clinical trials between phoxim and ivermectin for sarcoptic mange are limited. However, a study by Jacobson et al. (1999) in Sweden evaluated eradication programs for Sarcoptes scabiei var. suis in four pig herds, utilizing either ivermectin or phoxim.[2][3] This study provides valuable insights into the clinical application and effectiveness of both acaricides in a herd health context.

Table 1: Summary of a Comparative Eradication Program in Pigs [2][3]

Feature	Herd B (Ivermectin)	Herd C (Phoxim)	Herd D (Ivermectin/Phoxim)
Acaricide	Ivermectin (injection)	Phoxim (topical)	Ivermectin & Phoxim
Treatment Protocol	Two treatments	Two treatments	Three treatments
Treatment Interval	7-12 days	7-12 days	7-12 days
Environmental Disinfection	No	No	No
Monitoring	Skin scrapings, ELISA for serum antibodies	Skin scrapings, ELISA for serum antibodies	Skin scrapings, ELISA for serum antibodies
Outcome	Successful eradication	Successful eradication	Successful eradication

The study concluded that simplified eradication programs, without environmental disinfection, using either ivermectin or phoxim, were successful.[2][3] The success of these programs was monitored by a continuous decrease in serum antibody levels against S. scabiei and the absence of live mites in skin scrapings.[2][3]

While this study demonstrates the effectiveness of both drugs in an eradication program, it does not provide a direct comparison of their speed of action or efficacy on individual animal clinical signs. To further compare their performance, data from separate clinical trials are summarized below.

Ivermectin Efficacy Data

Numerous studies have demonstrated the high efficacy of ivermectin against sarcoptic mange in pigs and dogs.

Table 2: Efficacy of Ivermectin in the Treatment of Sarcoptic Mange in Pigs

Study	Animal	Formulation & Dose	Treatment Protocol	Efficacy
Soll & Smith (1987)[4][5]	146 commercial pigs	300 µg/kg, subcutaneous injection	Single dose	No mites recovered from treated pigs on days 28 and 42.
Seaman et al. (1993)[6]	Swine	300 µg/kg, subcutaneous injection	Single dose	Significantly fewer mites in treated pigs up to day 56 post-treatment.
Vercruysse & Smets	Pigs	300 µg/kg, subcutaneous injection	Single dose	100% cure rate in 6 out of 8 studies; >99% mite reduction in the remaining 2.[7]
Vercruysse & Smets	Pigs	100 µg/kg/day, in-feed	7 consecutive days	100% cure rate in 8 trials.[7]

Phoxim Efficacy Data

Phoxim is a widely used topical organophosphate for the control of ectoparasites, including mites, in various livestock species.[1] It is available as a pour-on or spray formulation.[8]

Table 3: Efficacy of Phoxim in the Treatment of Mites

Study	Animal	Mite Species	Formulation & Dose	Treatment Protocol	Efficacy
Meyer-Kühling et al. (2007)	Laying hens	Dermanyssus gallinae (Poultry Red Mite)	2000 ppm spray	Two treatments, 7 days apart	>99% efficacy from day 7 to day 49.
MSD Vet Manual	Pigs	Sarcoptes scabiei var. suis	Phosmet spray (related organophosphate)	Single treatment, can be repeated after 14 days	A single treatment is usually effective.[9]

Note: Data on the clinical efficacy of phoxim specifically for sarcoptic mange in pigs with mite count reduction percentages from controlled clinical trials is less readily available in the searched literature compared to ivermectin.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of typical experimental protocols for evaluating the efficacy of phoxim and ivermectin.

In-Vivo Efficacy Trial Protocol

Figure 2: Workflow of a Comparative In-Vivo Efficacy Trial

1. Animal Selection and Diagnosis:

• Species: The study should be conducted on the target species (e.g., pigs, dogs) naturally infested with Sarcoptes scabiei.

• Inclusion Criteria: Animals must have clinical signs of sarcoptic mange (e.g., pruritus, alopecia, crusty lesions) and a confirmed diagnosis through microscopic identification of S. scabiei mites, eggs, or fecal pellets from deep skin scrapings.

• Exclusion Criteria: Animals with other dermatological conditions or those who have received recent acaricidal treatment are typically excluded.

2. Treatment Groups and Administration:

• Animals are randomly allocated to different treatment groups, including a negative control group (placebo or no treatment).

• Phoxim Group: Administered topically as a pour-on or spray at the manufacturer's recommended concentration and volume. The treatment may be repeated after a specified interval (e.g., 14 days).[1]

• Ivermectin Group: Administered, for example, as a subcutaneous injection at a standard dose (e.g., 300 µg/kg body weight).[4][6] Treatment may be a single dose or repeated.

3. Efficacy Evaluation:

• Mite Counts: Deep skin scrapings are performed from the same body sites at baseline and at regular intervals post-treatment (e.g., days 14, 28, 42, 56). The number of live mites is counted under a microscope.

• Clinical Assessment: The severity of skin lesions and pruritus is scored using a standardized grading system at each evaluation point.

• Serology: Blood samples can be collected to measure the level of antibodies against S. scabiei using an ELISA, which can indicate the presence of an active infestation and the response to treatment.[2][3]

4. Statistical Analysis:

• The data on mite counts and clinical scores are statistically analyzed to compare the efficacy of the treatments between the groups and over time.

Conclusion

Both phoxim and ivermectin are potent acaricides for the control of sarcoptic mange. Ivermectin's systemic action and availability in various formulations, including long-acting injectables and in-feed preparations, offer convenience and high efficacy. Phoxim, as a topical agent, provides an alternative with a different mode of action, which can be valuable in resistance management strategies.

The selection of either phoxim or ivermectin should be based on a comprehensive evaluation of the specific clinical situation, the target animal species, the scale of the infestation, and logistical considerations for treatment administration. For professionals in drug development, the distinct mechanisms of action of organophosphates and macrocyclic lactones continue to offer avenues for the development of novel and synergistic approaches to combat sarcoptic mange effectively.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. The efficacy of simplified eradication strategies against sarcoptic mange mite infections in swine herds monitored by an ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of ivermectin against the pig mange mite Sarcoptes scabiei var. suis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.co.za [journals.co.za]
• 6. Treatment with ivermectin of sarcoptic mange in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. thepigsite.com [thepigsite.com]
• 8. fao.org [fao.org]
• 9. Mange in Pigs - Integumentary System - MSD Veterinary Manual [msdvetmanual.com]

Validating Phoxim Residue Analysis: A Comparative Guide to GLP-Compliant Methods

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of pesticide residue analysis is paramount for regulatory compliance and consumer safety. This guide provides a comprehensive comparison of analytical methods for the validation of phoxim (B1677734) residue analysis in accordance with Good Laboratory Practice (GLP) standards. We present a detailed examination of two prominent techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), with a focus on the widely adopted QuEChERS sample preparation method.

This guide offers a side-by-side look at the performance of these methods, supported by experimental data from various studies. Detailed protocols are provided to allow for the replication of these findings in a laboratory setting.

Performance Comparison of Analytical Methods

The choice of analytical technique for phoxim residue analysis is critical and depends on factors such as the sample matrix, the required level of sensitivity, and the desired degree of confirmation. Below is a summary of the performance characteristics of LC-MS/MS and GC-MS methods for the determination of phoxim residues.

Table 1: Performance Characteristics of LC-MS/MS for Phoxim Residue Analysis in Animal Tissues

Parameter	Performance in Cattle Tissue	Performance in Pig Tissue
Linearity (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	0.0014 mg/kg	0.0017 mg/kg
Limit of Quantification (LOQ)	0.0048 mg/kg	0.0055 mg/kg
Accuracy (Recovery)	68.2 – 106.9%	68.2 – 106.9%
Precision (RSD%)	< 11.2%	< 11.2%
(Source: Data compiled from a study on phoxim residue analysis in animal food production by LC/ESI-MS/MS)[1]

Table 2: Performance Comparison of QuEChERS-GC-MS and Traditional Extraction-GC-MS for Phoxim Residue Analysis

Parameter	QuEChERS-GC-MS	Traditional Solvent Extraction-GC-MS
Recovery	83.3% - 106.3%	79.4% - 95.0%
Precision (RSD%)	6.5% - 8.0%	Not explicitly stated
LOD	Not explicitly stated	Not explicitly stated
LOQ	Not explicitly stated	Confirmation at 0.05-0.2 ppm
(Source: Data compiled from multiple studies on phoxim residue analysis)[2][3]

Experimental Workflow and Protocols

A robust and validated experimental workflow is the foundation of reliable residue analysis. The following diagram illustrates a typical workflow for the analysis of phoxim residues using the QuEChERS method followed by LC-MS/MS or GC-MS analysis, in line with GLP principles.

Workflow for Phoxim Residue Analysis.

Detailed Experimental Protocols

Adherence to detailed and standardized protocols is a core tenet of GLP. Below are representative protocols for the analysis of phoxim residues.

1. QuEChERS Sample Preparation Protocol

This protocol is a widely adopted method for the extraction of pesticide residues from various food matrices.[3]

• Sample Homogenization: A representative 10-15 g sample of the matrix (e.g., fruit, vegetable, or animal tissue) is homogenized.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE cleanup tube containing primary secondary amine (PSA) sorbent and MgSO₄. For fatty matrices, C18 sorbent may also be included.[4]

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

  • The resulting supernatant is the final extract for analysis.

2. LC-MS/MS Instrumental Analysis Protocol

LC-MS/MS is a highly sensitive and selective technique for the quantification of phoxim residues.[1]

• Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water and acetonitrile.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of characteristic precursor-product ion transitions for phoxim.

3. GC-MS Instrumental Analysis Protocol

GC-MS is a robust and reliable alternative for the analysis of phoxim, a volatile compound.[2]

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A low-bleed capillary column suitable for pesticide analysis (e.g., 5% phenyl-methylpolysiloxane).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 70°C) and ramp up to a final temperature of around 280-300°C.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

• Ionization Mode: Electron Ionization (EI).

• Detection: Selected Ion Monitoring (SIM) or full scan mode, depending on the required sensitivity and selectivity.

Conclusion

The validation of analytical methods for phoxim residue is a critical component of ensuring food safety and meeting regulatory requirements under GLP standards. Both LC-MS/MS and GC-MS, particularly when coupled with the efficient QuEChERS sample preparation method, provide reliable and robust approaches for the quantification of phoxim residues. The choice between these methods will depend on the specific laboratory capabilities, the nature of the sample matrix, and the required limits of detection. The data and protocols presented in this guide offer a solid foundation for researchers and scientists to develop and validate their own methods for phoxim residue analysis in a GLP-compliant manner.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Persistence of Phoxim in Diverse Soil Environments: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The persistence of the organophosphate insecticide phoxim (B1677734) in the soil is a critical factor influencing its environmental fate and potential for non-target organism exposure. This guide provides a comparative analysis of phoxim's persistence across various soil types, supported by experimental data. Detailed methodologies for key experiments are presented to facilitate reproducibility and further research.

Quantitative Analysis of Phoxim Persistence

The degradation rate of phoxim, often expressed as its half-life (DT50), varies significantly with soil properties. Soil texture, organic matter content, pH, and microbial activity are key determinants of its persistence.[1][2] The following table summarizes the half-life of phoxim in different soil types based on laboratory and field studies.

Soil Type	Organic Matter (%)	Clay (%)	pH	Study Type	Application Rate	Half-life (Days)	Reference
Sandy Loam	0.8	13.6	6.5	Laboratory	3 mg/kg	~1	[2]
Clay Loam	12.7	1.5	5.6	Laboratory	3 mg/kg	~11	[2]
Sandy Loam	5.85	14.0	5.7	Laboratory	3 mg/kg	~9	[2]
Loamy Sand	0.89 (as C)	-	6.0	Greenhouse	10% granular	~56	[2]
Light Humus Soil	3.2 (as C)	9.8	5.2	Field	5% granular; 100 kg/ha	~14	[2]
Loamy Sand	3.8 (as C)	15.0	6.1	Field	5% granular	~14	[2]

Experimental Protocols

A standardized approach is crucial for comparing the persistence of phoxim across different studies. The following outlines a comprehensive experimental protocol for a soil incubation study, synthesized from established methodologies such as those recommended by the OECD and common laboratory practices.[3][4][5]

Objective: To determine the degradation half-life of phoxim in various soil types under controlled laboratory conditions.

1. Soil Collection and Characterization:

• Collect soil samples from the top 0-15 cm layer of uncontaminated sites.

• Air-dry the soils at room temperature and sieve through a 2 mm mesh to remove large debris and ensure homogeneity.

• Characterize each soil type for its physicochemical properties, including:

  • Textural analysis (sand, silt, clay content)

  • Organic matter content

  • pH (in water and 0.01M CaCl2)

  • Cation exchange capacity (CEC)

  • Moisture content at field capacity

2. Experimental Setup:

• For each soil type, prepare two sets of experimental units: non-sterilized (to assess microbial and chemical degradation) and sterilized (to assess abiotic degradation).

  • Sterilization can be achieved by autoclaving the soil at 121°C for 60 minutes on three consecutive days.

• Weigh 100 g of soil (on a dry weight basis) into individual incubation vessels (e.g., glass jars).

• Adjust the moisture content of the soil to 60-75% of its field capacity using deionized water.

3. Phoxim Application:

• Prepare a stock solution of analytical grade phoxim in a suitable solvent (e.g., acetone).

• Fortify the soil samples with phoxim to achieve a final concentration relevant to field application rates (e.g., 5 mg/kg). The volume of the solvent should be minimal to avoid altering soil microbial activity.

• Include control samples for each soil type that are treated with the solvent only.

• Thoroughly mix the soil to ensure uniform distribution of phoxim. Allow the solvent to evaporate in a fume hood.

4. Incubation:

• Loosely cover the incubation vessels to allow for gas exchange while minimizing water loss.

• Incubate the samples in the dark at a constant temperature (e.g., 25 ± 1°C).

• Maintain the soil moisture content throughout the incubation period by periodically weighing the vessels and adding deionized water as needed.

5. Sampling:

• Collect triplicate soil samples from each treatment group at predetermined intervals (e.g., 0, 1, 3, 7, 14, 21, 30, 45, and 60 days after treatment).

• Store the collected samples at -20°C until analysis.

6. Residue Analysis (QuEChERS Method):

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

  • For dry soils, add a specific volume of water to hydrate (B1144303) the sample.[6][7]

  • Add 10 mL of acetonitrile (B52724).

  • Shake vigorously for 1 minute.[6]

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).[6]

  • Shake vigorously for another minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.[7]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing 150 mg MgSO₄ and 50 mg Primary Secondary Amine (PSA).[6]

  • Vortex for 30 seconds.

  • Centrifuge at high speed (e.g., ≥5000 rcf) for 2 minutes.[6]

• Analysis:

  • Filter the supernatant through a 0.2 µm syringe filter into an autosampler vial.

  • Analyze the extract using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6][8]

    • GC-MS/MS Parameters: A typical setup would involve a capillary column (e.g., ZB-5MS), helium as the carrier gas, and an injection port temperature of 150-190°C (as phoxim can be unstable at higher temperatures).[9][10] The mass spectrometer would be operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

    • LC-MS/MS Parameters: A C18 column is commonly used with a mobile phase gradient of water and acetonitrile containing a small percentage of formic acid.[11]

7. Data Analysis:

• Calculate the concentration of phoxim in each sample based on a matrix-matched calibration curve.

• Plot the concentration of phoxim versus time for each soil type.

• Determine the dissipation kinetics, typically following first-order kinetics, and calculate the half-life (DT50) using the formula: DT50 = 0.693 / k, where k is the degradation rate constant.[4]

Microbial Degradation Pathway of Phoxim

The primary mechanism for phoxim dissipation in soil is microbial degradation.[12] Several bacterial strains have been identified that can utilize phoxim as a source of carbon, phosphorus, or nitrogen.[13] The degradation proceeds through two main enzymatic pathways: hydrolysis and oxidative desulfurization.

References

• 1. benchchem.com [benchchem.com]
• 2. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 3. biotecnologiebt.it [biotecnologiebt.it]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Optimization of a Multi-Residue Analytical Method during Determination of Pesticides in Meat Products by GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ema.europa.eu [ema.europa.eu]
• 13. benchchem.com [benchchem.com]

A Comparative Efficacy Analysis of Generic Phoxim Formulations and Sebacil® for Ectoparasite Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the efficacy of phoxim (B1677734), a widely used organophosphate ectoparasiticide, with a focus on comparing the performance of the innovator product, Sebacil®, against generic formulations. Due to a lack of publicly available, direct comparative studies between Sebacil® and specific generic phoxim products, this guide synthesizes available efficacy data for phoxim, outlines the principles of bioequivalence for veterinary medicines, and provides detailed experimental protocols for independent evaluation.

Phoxim is a non-systemic insecticide and acaricide with contact and stomach action, effective against a broad range of ectoparasites in livestock, including mites, lice, and ticks.[1] Its primary application is in the control of infestations in cattle, sheep, goats, and pigs.[2] The innovator product containing phoxim is Sebacil®, marketed by Bayer Animal Health.[3] With the expiration of patents, generic versions of phoxim have become available. This guide aims to provide a framework for researchers and drug development professionals to assess the therapeutic equivalence of these generic formulations.

Mechanism of Action

Phoxim, like other organophosphate insecticides, functions by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system of parasites.[1][4] AChE is crucial for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) at cholinergic synapses.[1] By irreversibly binding to AChE, phoxim leads to an accumulation of ACh, resulting in continuous nerve stimulation, paralysis, and ultimately, the death of the ectoparasite.[1] The oxo-analogue of phoxim, PO-phoxim, is a metabolite that is significantly more potent in its insecticidal activity.[2]

Signaling Pathway of Phoxim's Acetylcholinesterase Inhibition

Caption: Mechanism of Acetylcholinesterase Inhibition by Phoxim.

Efficacy Data and Bioequivalence

Table 1: Summary of Phoxim Efficacy Against Key Ectoparasites

Host Animal	Ectoparasite	Formulation/Application	Efficacy	Reference
Sheep	Psoroptes ovis (Sheep Scab)	Plunge dip (500 mg/L)	High efficacy in controlling outbreaks	[2]
Sheep	Psoroptes ovis (Sheep Scab)	Spray (1000 mg/L)	Effective in reducing mite populations	[7]
Cattle, Goats, Pigs	Mites, Lice, Ticks	Wash, Spray, Pour-on, Dip	Widely used for control	[2]
Dogs	Rhipicephalus sanguineus (Brown Dog Tick)	Topical wash (1 ml/1000 ml)	More effective on adult ticks compared to deltamethrin	[3]

Note: The studies cited often used the commercial formulation Sebacil®. The efficacy of generic formulations is expected to be comparable if bioequivalence is demonstrated.

For veterinary medicinal products, bioequivalence is typically established through pharmacokinetic studies that compare key parameters such as the maximum plasma concentration (Cmax), the time to reach maximum concentration (Tmax), and the area under the plasma concentration-time curve (AUC).[8][9] For two products to be deemed bioequivalent, the 90% confidence intervals for the ratio of these parameters for the test (generic) and reference (innovator) product must fall within a predefined acceptance range, commonly 80-125%.[8]

Experimental Protocols

To facilitate the independent evaluation of generic phoxim formulations against Sebacil® or other standards, detailed experimental protocols are essential. Below are methodologies for key experiments.

In Vivo Efficacy Against Psoroptes ovis (Sheep Scab)

This protocol is adapted from guidelines for evaluating the efficacy of acaricides against mange mites.[10]

1. Animal Selection and Infestation:

• Select healthy sheep of a similar age, breed, and weight that are free from existing ectoparasite infestations.
• House the animals individually or in a manner that prevents cross-infestation between treatment groups.
• Experimentally infest each sheep with a sufficient number of Psoroptes ovis mites (e.g., 50-100 live mites of mixed life stages) placed on a shaved area of skin, typically at the withers.[11]
• Allow the infestation to establish for a period sufficient to produce visible lesions (e.g., 2-4 weeks).

2. Treatment Allocation and Administration:

• Randomly allocate sheep to treatment groups (e.g., Generic Phoxim, Sebacil®, and an untreated control group).
• Prepare the phoxim formulations according to the manufacturer's instructions for the chosen application method (e.g., plunge dip, spray).
• Administer the treatments, ensuring complete and uniform coverage of the animals in the treated groups.

3. Efficacy Assessment:

• At predetermined intervals post-treatment (e.g., 7, 14, 28, and 42 days), perform skin scrapings from the periphery of active lesions.
• Collect skin scrapings of a standardized size (e.g., 3 cm x 3 cm).[10]
• Process the scrapings to recover and count all living P. ovis mites (adults, nymphs, and larvae) under a microscope.
• Calculate the efficacy of each treatment using the following formula: Efficacy (%) = [1 - (mean mite count in treated group / mean mite count in control group)] x 100

4. Clinical Assessment:

• In addition to mite counts, monitor and score the size and severity of skin lesions at each assessment point.

In Vitro Acaricide Susceptibility Assay

This protocol allows for the direct assessment of the toxicity of phoxim formulations to Psoroptes ovis mites.

1. Mite Collection:

• Collect live P. ovis mites from infested, untreated sheep.

2. Preparation of Test Solutions:

• Prepare serial dilutions of the generic phoxim formulation and Sebacil® in an appropriate solvent (e.g., ethanol (B145695) or acetone) and then in a suitable buffer or culture medium.
• Include a solvent-only control group.

3. Exposure:

• Use a suitable in vitro exposure method, such as a contact assay on treated filter paper or an immersion test.
• For a contact assay, apply a known volume of each test solution to a filter paper disc and allow the solvent to evaporate. Place a set number of mites (e.g., 10-20) onto each disc.
• For an immersion test, immerse a set number of mites in each test solution for a defined period (e.g., 5 minutes).[3]

4. Incubation and Mortality Assessment:

• After exposure, transfer the mites to clean containers with a suitable substrate and incubate under controlled conditions (e.g., 27°C and 85-90% relative humidity).[3]
• Assess mite mortality at regular intervals (e.g., 2, 4, 8, and 24 hours) under a microscope. Mites are considered dead if they are immobile and do not respond to probing.

5. Data Analysis:

• Calculate the percentage mortality for each concentration and time point.
• Determine the lethal concentration (LC50 and LC90) values for each formulation using probit analysis.

Experimental Workflow for In Vivo Acaricide Efficacy Trial

Caption: Workflow for In Vivo Efficacy Evaluation of Phoxim Formulations.

Conclusion

The established efficacy of phoxim, primarily documented through studies using Sebacil®, sets a high standard for any generic formulation. While direct comparative efficacy data between Sebacil® and its generic counterparts are lacking in the public domain, the principles of bioequivalence provide a regulatory and scientific framework for ensuring therapeutic interchangeability. For researchers and drug development professionals, the rigorous application of standardized in vivo and in vitro experimental protocols is paramount to independently verify the efficacy of generic phoxim products. Such evaluations are critical to ensure that veterinarians and livestock producers have access to effective and reliable options for the control of economically significant ectoparasites.

References

• 1. benchchem.com [benchchem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 5. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fao.org [fao.org]
• 8. Bioequivalence study of two long-acting oxytetracycline formulations in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. applications.emro.who.int [applications.emro.who.int]
• 10. New insights into the use of a mite count reduction test for the detection of therapeutic acaricide efficacy in Psoroptes ovis in cattle - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lirias.kuleuven.be [lirias.kuleuven.be]

A Comparative Analysis of Phoxim and Neonicotinoids for Flea Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the organophosphate insecticide phoxim (B1677734) and the neonicotinoid class of insecticides for the control of fleas, primarily Ctenocephalides felis, on companion animals. The information is compiled from publicly available experimental data to assist researchers and professionals in drug development and pest management in understanding the relative performance, mechanisms of action, and safety profiles of these two important classes of insecticides.

Executive Summary

Phoxim, an organophosphate, and neonicotinoids represent two distinct classes of insecticides utilized in veterinary medicine for ectoparasite control. Phoxim acts by inhibiting acetylcholinesterase (AChE), leading to nerve overstimulation, paralysis, and death of the insect.[1][2] Neonicotinoids, on the other hand, are agonists of the nicotinic acetylcholine (B1216132) receptors (nAChRs) in insects, causing a different pathway to paralysis and death.[3][4]

Available data suggests that neonicotinoids such as imidacloprid (B1192907), nitenpyram (B241), and dinotefuran (B1670701) offer high efficacy with a rapid onset of action against fleas on dogs and cats.[5][6][7] Phoxim has also demonstrated high efficacy in controlling fleas, though specific data on its performance against Ctenocephalides felis on dogs and cats is less detailed in the available literature compared to neonicotinoids.[8][9] A key differentiator lies in their selective toxicity. Neonicotinoids generally exhibit a more favorable safety profile in mammals due to their higher affinity for insect nAChRs compared to mammalian nAChRs.[10] Phoxim, like other organophosphates, can have a narrower safety margin.[11][12]

Mechanism of Action

The distinct modes of action of phoxim and neonicotinoids are crucial to understanding their efficacy and potential for resistance development.

Phoxim: Acetylcholinesterase Inhibition

Phoxim is a non-systemic organophosphate insecticide that functions as a contact and stomach poison.[2] Its primary mechanism of action is the inhibition of the enzyme acetylcholinesterase (AChE) within the nervous system of the flea.[1][2] AChE is responsible for the breakdown of the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, phoxim causes an accumulation of ACh, leading to continuous nerve stimulation, paralysis, and ultimately, the death of the flea.[1][2]

Phoxim's Mechanism of Action

Neonicotinoids: Nicotinic Acetylcholine Receptor Agonism

Neonicotinoids are systemic insecticides that act as agonists at the postsynaptic nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[3][4] They mimic the action of acetylcholine but are not readily broken down by AChE. This leads to a persistent stimulation of the nAChRs, resulting in hyperexcitation, paralysis, and death of the flea.[3] The selectivity of neonicotinoids for insects over mammals is attributed to their higher binding affinity for insect nAChRs.[10]

Neonicotinoid Mechanism of Action

Comparative Efficacy

Direct comparative studies of phoxim and neonicotinoids for flea control on dogs and cats are limited in the available scientific literature. However, data from separate studies provide insights into their respective efficacies.

Phoxim Efficacy

A study on farmed mink naturally infested with the squirrel flea (Ceratophyllus sciurorum) demonstrated that a 0.1% phoxim aqueous dilution spray was highly effective, reducing the number of fleas by 98.4%.[9][13] Another study on mink showed a 0.1% phoxim solution resulted in a 92.2% efficacy after 56 days, with a higher concentration spray reaching 99.3% efficacy. Another study mentions that a 0.1% aqueous solution of phoxim has proven to have high efficiency in reducing the prevalence of fleas in dogs.[8]

Neonicotinoid Efficacy

Neonicotinoids have been extensively studied for flea control in dogs and cats, demonstrating rapid and sustained efficacy.

• Imidacloprid: Topical application of imidacloprid on dogs has been shown to reduce flea counts by 97.5% to 99.1% fourteen days after the initial treatment.[14] In a comparative study, imidacloprid maintained a 99.8% reduction in fleas at day 37 post-treatment.[15]

• Nitenpyram: An oral formulation of nitenpyram is known for its rapid action, killing 90%-100% of adult fleas on dogs within 4 hours and on cats within 6 hours.[16] One study showed 100% efficacy in cats and 99.1% in dogs within 3 hours of treatment.[5] Its effects are short-lived, lasting 24 to 48 hours.[16]

• Dinotefuran: This neonicotinoid is also fast-acting, killing fleas within hours of application.[3] A topical combination containing dinotefuran demonstrated a therapeutic efficacy of 96.4% six hours post-treatment on dogs, with residual efficacy of over 96.8% for a month.[7]

Table 1: Summary of Efficacy Data for Phoxim and Neonicotinoids Against Fleas

Insecticide Class	Active Ingredient	Animal Model	Efficacy	Onset of Action	Duration of Action	Citation(s)
Organophosphate	Phoxim	Mink (C. sciurorum)	98.4% reduction	Not specified	Not specified	[9][13]
Mink (C. sciurorum)	92.2% - 99.3% at day 56	Not specified	Up to 56 days
Dogs (C. felis)	"High efficiency"	Not specified	Not specified	[8]
Neonicotinoid	Imidacloprid	Dogs (C. felis)	97.5% - 99.1% reduction at 14 days	Within 24 hours	At least 37 days	[14][15]
Nitenpyram	Dogs (C. felis)	99.1% - 100%	30 minutes to 3 hours	24 - 48 hours	[5][16]
Nitenpyram	Cats (C. felis)	100%	30 minutes to 3 hours	24 - 48 hours	[5][16]
Dinotefuran (in combination)	Dogs (C. felis)	96.4%	Within 6 hours	At least 1 month	[7]

Toxicology and Safety Profile

The selective toxicity of an insecticide to the target pest over the host animal is a critical consideration in veterinary medicine.

Phoxim Toxicity

Phoxim exhibits moderate to low acute oral toxicity in mammals.[17] The acute oral LD50 values for phoxim vary significantly across species, ranging from 250 to over 1126 mg/kg body weight in guinea pigs, rabbits, cats, and dogs.[11]

Neonicotinoid Toxicity

Neonicotinoids are characterized by their high selectivity for insects over mammals. This is due to their stronger binding to insect nAChRs.[10]

• Imidacloprid: The acute oral LD50 in rats is approximately 450 mg/kg, while the dermal LD50 is greater than 5000 mg/kg.[18][19] The topical LD50 in fleas (C. felis) has been reported to be between 0.02 to 0.18 nanograms per flea.

• Nitenpyram: This compound has low mammalian toxicity, with an acute oral LD50 in rats of 1,575–1,680 mg/kg and a dermal LD50 greater than 2,000 mg/kg.[18]

• Dinotefuran: Dinotefuran also has very low acute oral and dermal toxicity in rats and mice, with LD50 values greater than 2,000 mg/kg.[18]

Table 2: Comparative Acute Toxicity of Phoxim and Neonicotinoids

Insecticide	Species	Route	LD50	Citation(s)
Phoxim	Dog	Oral	>1126 mg/kg	[11]
Cat	Oral	250 - >1126 mg/kg	[11]
Rat	Oral	1248 - 10349 mg/kg	[11]
Ctenocephalides felis	-	Data not available
Imidacloprid	Dog	Oral	450 mg/kg
Rat	Oral	~450 mg/kg	[18][19]
Rat	Dermal	>5000 mg/kg	[18]
Ctenocephalides felis	Topical	0.02 - 0.18 ng/flea
Nitenpyram	Rat	Oral	1575 - 1680 mg/kg	[18]
Rat	Dermal	>2000 mg/kg	[18]
Ctenocephalides felis	-	Data not available
Dinotefuran	Rat	Oral	>2000 mg/kg
Rabbit	Dermal	>2000 mg/kg
Ctenocephalides felis	-	Data not available

Experimental Protocols

Standardized protocols are essential for the evaluation of flea control products. The following outlines a general experimental workflow for determining the efficacy of a topical insecticide against fleas on dogs or cats, based on regulatory guidelines.

Generalized Experimental Workflow for Flea Efficacy Studies

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. aglaw.psu.edu [aglaw.psu.edu]
• 3. echemcom.com [echemcom.com]
• 4. Nitenpyram - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Efficacy and longevity of nitenpyram against adult cat fleas (Siphonaptera: Pulicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. outside.vermont.gov [outside.vermont.gov]
• 9. WHO | JECFA [apps.who.int]
• 10. Neonicotinoid Toxicosis in Animals - Toxicology - MSD Veterinary Manual [msdvetmanual.com]
• 11. Phoxim - Wikipedia [en.wikipedia.org]
• 12. A survey for small animal veterinarians regarding flea and tick control pesticide products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Imidacloprid Technical Fact Sheet [npic.orst.edu]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Dinotefuran | MITSUI CHEMICALS AMERICA, INC. [us.mitsuichemicals.com]
• 17. Imidacloprid - Wikipedia [en.wikipedia.org]
• 18. Dinotefuran - Wikipedia [en.wikipedia.org]
• 19. Phoxim | C12H15N2O3PS | CID 26927 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Phoxim Alternatives for Integrated Pest Management

For Researchers, Scientists, and Drug Development Professionals

The imperative to shift towards more sustainable and targeted pest control strategies has intensified the search for effective alternatives to broad-spectrum insecticides like phoxim (B1677734). Phoxim, an organophosphate insecticide, has been widely used for its efficacy against a range of agricultural and veterinary pests.[1][2] However, concerns over environmental impact, potential for pest resistance, and effects on non-target organisms have necessitated a thorough evaluation of viable alternatives within an Integrated Pest Management (IPM) framework.[3][4][5]

This guide provides an objective comparison of prominent alternatives to phoxim, supported by experimental data and detailed methodologies. The focus is on chemical and biological options that offer high efficacy, improved safety profiles, and compatibility with modern IPM programs.

Understanding Phoxim: The Benchmark

Phoxim functions as a non-systemic contact and stomach poison.[6] Its mode of action involves the inhibition of the enzyme acetylcholinesterase (AChE) in the insect nervous system.[7][8] This inhibition leads to the accumulation of the neurotransmitter acetylcholine (B1216132), causing over-excitation of nerve cells, paralysis, and ultimately, the death of the insect.[7][9] While effective against a broad spectrum of pests, including caterpillars, mites, and soil insects, its use is challenged by issues such as rapid degradation under sunlight and the development of resistance in target pest populations.[1][3][4]

Chemical Alternatives to Phoxim

Newer classes of chemical insecticides offer more specific modes of action, often resulting in lower toxicity to non-target organisms and better suitability for IPM.

Emamectin (B195283) Benzoate (B1203000)

A semi-synthetic derivative of the avermectin (B7782182) family, emamectin benzoate is a highly potent insecticide used to control a wide range of pests, especially Lepidoptera (moths and butterflies).[10][11]

• Mode of Action: It acts as a chloride channel activator, binding to glutamate-gated and GABA-gated chloride channels in the insect's nerve cells.[10] This leads to an influx of chloride ions, which hyperpolarizes the nerve cell, inhibiting muscle contraction and causing a flaccid paralysis.[11] This unique mechanism means it is not cross-resistant with organophosphates.[10]

• Target Pests: It is exceptionally effective against various caterpillar pests such as armyworms, diamondback moths, and cotton bollworms.[10][12][13] It also controls leaf miners, thrips, and spider mites.[12][14]

• IPM Compatibility: Emamectin benzoate is valued for its selective action, which minimizes harm to beneficial insects.[14] It has low mammalian toxicity and degrades relatively quickly in the environment, reducing residue concerns.[11][14]

Chlorfenapyr

Chlorfenapyr is a pro-insecticide from the pyrrole (B145914) class, meaning it is converted into its active form after entering the host.[4]

• Mode of Action: Its unique mode of action involves uncoupling oxidative phosphorylation in the mitochondria. This disrupts the production of ATP, the primary energy currency of the cell, leading to cell death and mortality of the pest. This mechanism is a significant departure from the neurotoxic action of organophosphates.[4]

• Target Pests: It is particularly valuable for controlling pests that have developed resistance to other insecticide classes. It has demonstrated high efficacy against phoxim-resistant populations of the Chinese chive pest, Bradysia odoriphaga.[4]

• IPM Compatibility: Due to its novel mode of action, it does not exhibit cross-resistance with neurotoxic insecticides.[4] Its non-systemic nature in plants helps keep residues on crops below maximum limits.[4]

Spinosad

Spinosad is a biological insecticide derived from the fermentation of the soil bacterium Saccharopolyspora spinosa.[15]

• Mode of Action: Spinosad acts on the insect nervous system by targeting the nicotinic acetylcholine receptors and GABA receptors, leading to involuntary muscle contractions, tremors, paralysis, and death.[15][16]

• Target Pests: It has a broad spectrum of activity against pests such as caterpillars, thrips, leafminers, fruit flies, and beetles.[15][16]

• IPM Compatibility: Spinosad is approved for use in organic agriculture.[15] It has low mammalian toxicity and breaks down in the environment through sunlight and microbial action.[15] While it can be toxic to bees, this risk is mitigated by applying it in the evening when pollinators are not active, as the residue is not toxic once dried.[16]

Performance Data: Chemical Alternatives vs. Phoxim

The following table summarizes key performance indicators for phoxim and its chemical alternatives based on available experimental data.

Insecticide	Class	Target Pest Example	Efficacy Metric & Value	Non-Target Effects	Reference
Phoxim	Organophosphate	Bradysia odoriphaga	Field trial: Lower yield and higher pest numbers compared to Chlorfenapyr.	Broad-spectrum, toxic to many non-target organisms.	[4]
Emamectin Benzoate	Avermectin	Lepidopteran Pests	Field trials: Effective control at low rates (8.4-16.8 g ai/ha).[10]	Low mammalian toxicity; minimal impact on beneficial insects.[14]	[10][14]
Chlorfenapyr	Pyrrole	Bradysia odoriphaga (Phoxim-resistant)	Field trial: 3-12 kg a.i./ha significantly decreased pest numbers and improved yield vs. Phoxim.	Non-systemic, leading to low plant residues.	[4]
Spinosad	Naturalyte	Bactrocera dorsalis (Oriental Fruit Fly)	Field trials: Efficacy equal to naled (B1676917) (organophosphate) at 5 and 10 weeks in lure traps.[17]	Low mammalian toxicity; toxic to bees when wet, but not when dry.[16]	[17]

Biological and Behavioral Alternatives

Beyond direct chemical replacement, IPM emphasizes strategies that leverage natural processes to manage pests.

Entomopathogenic Fungi (EPF)

These are fungi that naturally cause disease in insects and are formulated as "mycoinsecticides."[18]

• Mode of Action: Fungal spores attach to the insect's cuticle, germinate, and penetrate the body cavity. The fungus then proliferates, killing the insect through a combination of nutrient depletion, tissue destruction, and toxin production.[19][20]

• Examples & Targets: Species like Beauveria bassiana and Metarhizium anisopliae have a wide host range and can be used to control soil-dwelling pests, aphids, and whiteflies.[18][21]

• IPM Compatibility: EPFs are an environmentally friendly option, specific to arthropods and generally safe for vertebrates and plants.[20] Their effectiveness can be dependent on environmental conditions such as high humidity and moderate temperatures.[20] They are compatible with many IPM practices but can be harmed by fungicide applications.[18]

Botanical Insecticides

These are naturally occurring toxins extracted from plants.[22]

• Mode of Action: Varies widely; some are neurotoxins (e.g., pyrethrins), while others act as antifeedants or growth regulators (e.g., azadirachtin (B1665905) from neem).[22][23]

• Examples & Targets: Neem products are widely used against a broad range of insects, including stored product pests.[23][24] Pyrethrins provide rapid knockdown of flying insects.[22]

• IPM Compatibility: Botanicals are typically biodegradable and have lower persistence in the environment.[23] They are often used in organic production systems. Their efficacy can be lower and less persistent than synthetic alternatives, sometimes requiring more frequent applications.[25]

Mating Disruption

This behavioral technique uses synthetic insect sex pheromones to prevent pests from reproducing.

• Mode of Action: Dispensers release a large amount of a species-specific female sex pheromone into an area, such as an orchard.[26] This saturates the air, making it difficult or impossible for male insects to locate calling females, thereby disrupting mating.[27]

• Examples & Targets: This method has been highly successful for managing key lepidopteran pests like the codling moth in apples and the oriental fruit moth in peaches.[27][28]

• IPM Compatibility: Mating disruption is a cornerstone of modern IPM. It is highly specific, non-toxic, and has no direct impact on non-target organisms, helping to conserve natural enemy populations.[28] Its primary limitations are its unsuitability for small or non-isolated areas and potentially higher initial costs compared to conventional spraying.[27][28]

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating research findings. Below are summaries of typical experimental protocols used to evaluate insecticides like the ones discussed.

Protocol 1: Laboratory Bioassay for Insecticidal Activity

This protocol is designed to determine the intrinsic toxicity of a compound to a target pest under controlled conditions.

• Insect Rearing: A susceptible laboratory strain and a field-collected (potentially resistant) strain of the target insect (e.g., Bradysia odoriphaga) are reared under controlled conditions (e.g., 25°C, 70% RH, 16:8 L:D photoperiod).[4]

• Compound Preparation: The test insecticide (e.g., Chlorfenapyr) is dissolved in an appropriate solvent (e.g., acetone) and then serially diluted to create a range of concentrations. A solvent-only solution serves as the control.

• Application Method: The choice of application reflects the pest's mode of exposure. For soil pests, a soil-mixing method is common. A known quantity of the insecticide solution is mixed into a soil substrate. For foliar pests, a leaf-dip or spray tower method is used.

• Exposure: A set number of insects (e.g., 20-30 third-instar larvae) are introduced into petri dishes or containers with the treated substrate or foliage.

• Mortality Assessment: Mortality is recorded at specific time points (e.g., 24, 48, 72 hours) after exposure. Larvae are considered dead if they are unable to move when prodded with a fine brush.

• Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to calculate the LC50 (lethal concentration to kill 50% of the population) and LC90 values, allowing for quantitative comparison of toxicity between compounds and strains.[29]

Protocol 2: Field Trial for Efficacy Evaluation

This protocol assesses the performance of an insecticide under real-world agricultural conditions.

• Site Selection & Plot Design: A field with a known history of infestation by the target pest is selected. The trial is set up in a randomized complete block design with multiple replicates (typically 3-4) for each treatment to account for field variability. Each plot is a defined size (e.g., 20 m²).

• Treatments: Treatments include different application rates of the test insecticide (e.g., Chlorfenapyr at 3.0, 6.0, and 12.0 kg a.i./ha), a standard treatment with the benchmark insecticide (e.g., Phoxim at 6.0 kg a.i./ha), and an untreated control.[4]

• Application: The insecticides are applied using calibrated equipment (e.g., a backpack sprayer) to ensure uniform coverage at the specified rates. The timing of application is based on pest monitoring and established action thresholds.

• Pest Population Assessment: Pest density is monitored before and at set intervals after application. This can be done through direct counts, trapping, or by using insect emergence cages. For soil insects, soil samples may be taken and the number of larvae counted.

• Crop Yield and Residue Analysis: At harvest, the crop yield (e.g., weight of marketable Chinese chives) is measured for each plot.[4] Samples of the harvested crop are also collected for residue analysis using methods like gas chromatography or liquid chromatography-mass spectrometry to determine if insecticide levels are below the legal Maximum Residue Limits (MRLs).[4]

• Data Analysis: Data on pest counts and yield are subjected to Analysis of Variance (ANOVA) to determine if there are statistically significant differences between treatments. Mean separation tests (e.g., Tukey's HSD) are used to compare individual treatments.

Visualizing Pathways and Processes

Diagrams generated using Graphviz provide a clear visual representation of complex biological and logical systems.

Caption: Mode of action for Phoxim, an AChE inhibitor.

Caption: Workflow for insecticide performance evaluation.

Caption: Logical flow for IPM control decisions.

References

• 1. Page loading... [guidechem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Phoxim, a chemical pesticide: a focal point of agricultural application and safety supervision - Henan Yanyuan Biotechnology Co., Ltd. [yanyuanchem.com]
• 4. Chlorfenapyr, a Potent Alternative Insecticide of Phoxim To Control Bradysia odoriphaga (Diptera: Sciaridae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 639. Phoxim (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 7. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Alternative Insecticides for Effective Pest Control Without Chlorpyrifos Methyl [cnagrochem.com]
• 10. cotton.org [cotton.org]
• 11. How Emamectin Benzoate Effectively Controls Insect Pests in Modern Agriculture [jindunchemical.com]
• 12. What Insects Can The Insecticide Emamectin Benzoate Control [agrogreat.com]
• 13. researchgate.net [researchgate.net]
• 14. How Does Emamectin Benzoate Insecticide Work to Control Pests? [agrogreat.com]
• 15. lsuagcenter.com [lsuagcenter.com]
• 16. Insecticides: Low Toxicity Options | Home and Garden Education Center [homegarden.cahnr.uconn.edu]
• 17. researchgate.net [researchgate.net]
• 18. Fungal Entomopathogens: An Enigmatic Pest Control Alternative | University of Maryland Extension [extension.umd.edu]
• 19. mdpi.com [mdpi.com]
• 20. extension.okstate.edu [extension.okstate.edu]
• 21. Entomopathogenic Fungi: An Eco-Friendly Synthesis of Sustainable Nanoparticles and Their Nanopesticide Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 22. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 23. ijcmas.com [ijcmas.com]
• 24. Potentiality of botanical agents for the management of post harvest insects of maize: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 25. storedproductinsects.com [storedproductinsects.com]
• 26. Articles | Decision Aid Systems [decisionaid.systems]
• 27. extension.usu.edu [extension.usu.edu]
• 28. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 29. Evaluation of Sensitivity to Phoxim and Cypermethrin in an Endoparasitoid, Meteorus pulchricornis (Wesmael) (Hymenoptera: Braconidae), and Its Parasitization Efficiency Under Insecticide Stress - PMC [pmc.ncbi.nlm.nih.gov]

Phoxim's Impact on Gut Microbiota: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Phoxim's Gut Microbiota Impact with Alternative Organophosphates, Supported by Experimental Data.

The widespread use of organophosphorus pesticides, including phoxim (B1677734), has raised concerns about their unintended consequences on non-target organisms, with a growing focus on their impact on the delicate ecosystem of the gut microbiota. This guide provides a comparative analysis of the effects of phoxim on gut microbial communities, juxtaposed with two other commonly used organophosphates, chlorpyrifos (B1668852) and diazinon (B1670403). By presenting experimental data, detailed methodologies, and visual representations of the underlying biological processes, this guide aims to offer a comprehensive resource for understanding the intricate interactions between these pesticides and the gut microbiome.

Quantitative Impact on Gut Microbiota Composition

Exposure to phoxim, chlorpyrifos, and diazinon has been demonstrated to induce significant alterations in the composition and diversity of the gut microbiota across various animal models. The following tables summarize the key quantitative changes observed in published studies.

Table 1: Impact of Phoxim on Gut Microbiota
Animal Model	Dosage	Duration	Key Findings
Silkworm (Bombyx mori)	Sublethal dose	-	Decreased relative abundance of Methylobacterium and Aurantimonadaceae.[1][2] Increased relative abundance of Staphylococcus.[1][2]
Zebrafish (Danio rerio)	2 µg/L and 20 µg/L	7 and 14 days	Altered relative abundance of major phyla.[3][4]

Table 2: Impact of Chlorpyrifos on Gut Microbiota
Animal Model	Dosage	Duration	Key Findings
Mouse	1 mg/kg body weight/day	30 days	Increased relative abundance of Proteobacteria.[5] Decreased relative abundance of Bacteroidetes.[5] Altered Firmicutes/Bacteroidetes ratio.[5]
Mouse	-	-	Increased total bacterial count.[6] Decreased lactic acid bacteria (e.g., Lactobacillus spp.).[6]

Table 3: Impact of Diazinon on Gut Microbiota
Animal Model	Dosage	Duration	Key Findings
Mouse	-	-	Perturbs gut microbiome in a sex-specific manner.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited findings, detailed experimental methodologies are crucial. The following section outlines a typical experimental workflow for investigating the impact of pesticides on the gut microbiota.

Representative Experimental Workflow

A generalized experimental protocol for assessing the impact of organophosphorus pesticides on the gut microbiota in a rodent model is as follows:

• Animal Model: Male Kunming mice, ten weeks old, are typically used.[5] Animals are acclimatized for a period of two weeks before the commencement of the experiment.[5]

• Pesticide Administration: The pesticide (e.g., chlorpyrifos) is dissolved in a vehicle such as corn oil and administered daily via oral gavage.[5] A common dosage for chlorpyrifos is 1 mg/kg of body weight per day for a duration of 30 days.[5] A control group receives only the vehicle.[5]

• Sample Collection: Fecal samples are collected from individual animals at specified time points throughout the study. At the end of the experimental period, animals are euthanized, and intestinal contents and tissues are collected for further analysis.

• DNA Extraction: Total bacterial DNA is extracted from fecal or intestinal content samples using commercially available kits.

• 16S rRNA Gene Sequencing: The hypervariable regions of the 16S rRNA gene (commonly the V3-V4 region) are amplified by PCR using universal primers.[7] The amplicons are then sequenced using a high-throughput sequencing platform, such as Illumina MiSeq.[8]

• Bioinformatic and Statistical Analysis: The raw sequencing data is processed to remove low-quality reads and chimeras. Operational Taxonomic Units (OTUs) are clustered, and taxonomic assignment is performed against a reference database (e.g., Greengenes). Alpha diversity (within-sample diversity) and beta diversity (between-sample diversity) are calculated. Statistical analyses are performed to identify significant differences in the microbial composition between the control and pesticide-treated groups.

A typical experimental workflow for studying pesticide effects on gut microbiota.

Signaling Pathways and Mechanisms of Action

The disruption of the gut microbiota by organophosphorus pesticides can trigger a cascade of events that impact the host's health. A key mechanism involves the disruption of the gut barrier integrity, leading to increased intestinal permeability and the translocation of bacterial components, such as lipopolysaccharide (LPS), into the bloodstream. This can, in turn, activate inflammatory signaling pathways.

One of the central signaling pathways implicated in this process is the Nuclear Factor-kappa B (NF-κB) pathway. The binding of LPS to Toll-like receptor 4 (TLR4) on the surface of immune cells and intestinal epithelial cells initiates a signaling cascade that leads to the activation of NF-κB. Activated NF-κB then translocates to the nucleus and promotes the transcription of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), contributing to a state of chronic low-grade inflammation.

Signaling pathway of pesticide-induced gut inflammation.

Furthermore, the alterations in gut microbiota composition can impact the production of short-chain fatty acids (SCFAs), which are crucial metabolites for maintaining gut homeostasis and have systemic effects on the host. The gut-brain axis, a bidirectional communication network between the gut and the central nervous system, is also a key target of pesticide-induced dysbiosis, potentially leading to neurobehavioral changes.[9]

References

• 1. Effects of phoxim exposure on gut microbial composition in the silkworm, Bombyx mori - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of phoxim toxicity on aquatic and zebrafish intestinal microbiota by metagenomics and 16S rRNA gene sequencing analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. hh-ra.org [hh-ra.org]
• 6. naturalhealthresearch.org [naturalhealthresearch.org]
• 7. Frontiers | Integrated 16S rRNA Gene Sequencing and Metabolomics Analysis to Investigate the Important Role of Osthole on Gut Microbiota and Serum Metabolites in Neuropathic Pain Mice [frontiersin.org]
• 8. nanoporetech.com [nanoporetech.com]
• 9. mdpi.com [mdpi.com]

Validating Biomarkers for Phoxim Exposure in Non-Target Species: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated biomarkers for monitoring exposure to the organophosphate insecticide, phoxim (B1677734), in non-target species. It is designed to assist researchers in selecting appropriate biomarkers and methodologies for ecotoxicological studies and environmental risk assessments. The information presented is collated from various scientific studies and includes quantitative data, detailed experimental protocols, and visual representations of key biological pathways and workflows.

Core Biomarkers and Their Responses to Phoxim Exposure

Phoxim, an acetylcholinesterase (AChE) inhibitor, induces a range of physiological and biochemical responses in non-target organisms.[1] The validation of biomarkers is crucial for the early detection of exposure and the assessment of potential adverse effects. Key biomarkers that have been investigated include those related to oxidative stress, neurotoxicity, hematological changes, and alterations in gut microbiota.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data on the response of various biomarkers to phoxim exposure in different non-target species.

Table 1: Oxidative Stress Biomarkers

Species	Tissue/Organ	Biomarker	Phoxim Concentration	Exposure Duration	Observed Effect	Reference
Bombyx mori (Silkworm)	Fat Body	MDA	2.5 mg/L (LC50)	4-20 h	Significant increase (up to 4.11-fold)	[2][3]
Bombyx mori (Silkworm)	Midgut	MDA	2.5 mg/L (LC50)	8-42 h	Significant increase (1.40 to 3.16-fold)	[2][3]
Bombyx mori (Silkworm)	Fat Body	GST	2.5 mg/L (LC50)	24-42 h	Increased activity (1.48 to 2.00-fold)	[2][3]
Bombyx mori (Silkworm)	Midgut	GST	2.5 mg/L (LC50)	20-24 h	Increased activity (1.33 to 1.48-fold)	[2][3]
Bombyx mori (Silkworm)	Silk Gland	MDA	0.032, 0.079, 0.316 µg/mL	Chronic (2nd to 5th instar)	Elevated levels	[4][5]
Bombyx mori (Silkworm)	Silk Gland	SOD, POD	0.032, 0.079, 0.316 µg/mL	Chronic (2nd to 5th instar)	Increased activities	[4][5]
Zebrafish (Danio rerio)	Embryo-larval stage	T-SOD, Cu/Zn-SOD, POD	Not specified	96 h	Varied dramatically	[6]

Table 2: Neurotoxicity Biomarkers

Species	Tissue/Organ	Biomarker	Phoxim Concentration	Exposure Duration	Observed Effect	Reference
Rat	Erythrocytes	Cholinesterase	5 mg/kg bw/day	21 days	Inhibition	[7]
Rat	Brain	Cholinesterase	50 mg/kg bw/day (females)	21 days	Lowered activity	[7]
Dog	Erythrocytes	Cholinesterase	0.375 and 18.75 mg/kg bw/day	24 months	Inhibition	[7]
Dog	Brain	Cholinesterase	18.75 mg/kg bw/day	24 months	Decreased activity	[7]
Rabbit	Erythrocytes, Brain	Cholinesterase	0.5 mg/kg bw/day (abraded skin)	3 weeks	Inhibition	[7]

Table 3: Hematological and Biochemical Biomarkers in German Shepherd Dogs

Parameter	Group	Baseline	Post-treatment	Overall Mean	Reference
RBCs (×10⁶/µl)	Infested & Treated (G1)	-	-	3.8ᵈ±0.08	[8]
Healthy & Treated (G2)	-	-	7.3ᵃ±0.14	[8]
Hb (g/dl)	Infested & Treated (G1)	-	-	8.1ᶜ±0.01	[8]
PCV (%)	Infested & Treated (G1)	-	-	29.6ᶜ±0.03	[8]
Platelets (×10³/µl)	Infested & Treated (G1)	-	-	213.9ᶜ±0.41	[8]
Healthy & Treated (G2)	-	-	286.0ᵇ±0.47	[8]
WBCs (×10³/µl)	Infested & Treated (G1)	-	-	20.8ᵃ±0.03	[8]
Healthy & Treated (G2)	-	-	12.1ᶜ±0.08	[8]

Superscript letters indicate significant differences between groups.

Table 4: Gut Microbiota Alterations

Species	Phoxim Exposure	Observed Effect	Reference
Bombyx mori (Silkworm)	Sublethal dose	Increased bacterial community evenness, altered structure. Reduced abundance of Methylobacterium and Aurantimonadaceae, increased abundance of Staphylococcus.	[9]
Zebrafish (Danio rerio)	Not specified	Altered gut microbiota composition.	[6]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility.

Oxidative Stress Biomarker Assays

a) Malondialdehyde (MDA) Assay (TBARS Method)

This protocol is adapted for insect tissue homogenates.

• Sample Preparation:

  • Homogenize 100 mg of tissue (e.g., fat body, midgut) in 1 mL of cold 1.15% KCl buffer.

  • Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant for the assay.

• Assay Procedure:

  • To a microcentrifuge tube, add 100 µL of the supernatant.

  • Add 500 µL of Thiobarbituric Acid (TBA) reagent (0.67% TBA in 50% acetic acid).

  • Incubate the mixture at 95°C for 60 minutes.

  • Cool the tubes on ice and add 500 µL of n-butanol.

  • Vortex vigorously and centrifuge at 4,000 x g for 10 minutes.

  • Measure the absorbance of the upper butanol layer at 532 nm.

  • Calculate MDA concentration using a molar extinction coefficient of 1.56 x 10⁵ M⁻¹cm⁻¹.

b) Glutathione S-Transferase (GST) Activity Assay

This protocol is suitable for tissue cytosolic fractions.

• Sample Preparation:

  • Homogenize tissue in 4 volumes of cold assay buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.0, containing 2 mM EDTA).

  • Centrifuge at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (cytosolic fraction) for the assay.

• Assay Procedure:

  • In a 96-well plate, add 150 µL of assay buffer, 20 µL of Glutathione solution, and 20 µL of sample to each well.

  • Initiate the reaction by adding 10 µL of 1-chloro-2,4-dinitrobenzene (B32670) (CDNB) solution.

  • Immediately monitor the increase in absorbance at 340 nm for 5 minutes in a microplate reader.

  • Calculate GST activity based on the rate of change in absorbance.

Neurotoxicity Biomarker Assay

a) Acetylcholinesterase (AChE) Activity Assay (Ellman's Method)

This protocol is applicable to various tissue homogenates.

• Sample Preparation:

  • Homogenize tissue in cold 0.1 M phosphate buffer (pH 8.0).

  • Centrifuge at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant for the assay.

• Assay Procedure:

  • In a 96-well plate, add 140 µL of phosphate buffer, 10 µL of DTNB solution, and 10 µL of the sample to each well.

  • Pre-incubate the plate for 10 minutes at 25°C.

  • Initiate the reaction by adding 10 µL of acetylthiocholine (B1193921) iodide (ATCI) solution.

  • Immediately measure the increase in absorbance at 412 nm every minute for 10-15 minutes.

  • Calculate the rate of reaction (ΔAbs/min) from the linear portion of the curve.

Gut Microbiota Analysis

a) 16S rRNA Gene Sequencing Protocol for Insect Gut Microbiome

This protocol outlines the key steps for analyzing changes in the gut microbial community.

• 1. Gut Dissection and DNA Extraction:

  • Surface-sterilize the insect with 75% ethanol.

  • Aseptically dissect the gut and collect its contents.

  • Extract total genomic DNA from the gut contents using a suitable commercial kit according to the manufacturer's instructions.

• 2. 16S rRNA Gene Amplification and Sequencing:

  • Amplify the V3-V4 hypervariable regions of the bacterial 16S rRNA gene using universal primers (e.g., 341F and 806R).

  • Perform PCR with a high-fidelity DNA polymerase.

  • Purify the PCR products and quantify the DNA concentration.

  • Perform high-throughput sequencing on a platform such as Illumina MiSeq.

• 3. Bioinformatic Analysis:

  • Process the raw sequencing reads using a pipeline like QIIME2 or mothur. This includes quality filtering, denoising, merging paired-end reads, and chimera removal to generate Amplicon Sequence Variants (ASVs).

  • Assign taxonomy to the ASVs using a reference database (e.g., SILVA, Greengenes).

  • Perform diversity analyses, including alpha diversity (e.g., Shannon, Simpson indices) to assess within-sample diversity and beta diversity (e.g., Bray-Curtis, Jaccard distances) to compare microbial community composition between samples.

  • Use statistical tests (e.g., PERMANOVA) to determine significant differences in microbial communities between control and phoxim-exposed groups.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the validation of biomarkers for phoxim exposure.

Phoxim's Mechanism of Action and Biomarker Induction.

Experimental Workflow for Biomarker Validation.

Logical Relationship of Phoxim Exposure and Biomarkers.

References

• 1. Phoxim (Ref: OMS 1170) [sitem.herts.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Effect of organophosphate phoxim exposure on certain oxidative stress biomarkers in the silkworm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chronic Low-Dose Phoxim Exposure Impairs Silk Production in Bombyx mori L. (Lepidoptera: Bombycidae) by Disrupting Juvenile Hormone Signaling-Mediated Fibroin Synthesis [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Insecticidal efficacy and safety of Phoxim and influence on hematological, biochemical, and antioxidant profiles in German Shepherd dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of phoxim exposure on gut microbial composition in the silkworm, Bombyx mori - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cost-Effectiveness of Ectoparasite Treatments

For Researchers, Scientists, and Drug Development Professionals

The management of ectoparasite infestations in companion animals and livestock is a cornerstone of veterinary medicine and a significant driver of innovation in the animal health industry. The selection of an appropriate ectoparasiticide is a complex decision, balancing efficacy, duration of action, spectrum of activity, and cost. This guide provides an objective comparison of the cost-effectiveness of various ectoparasite treatments, supported by experimental data and detailed methodologies to aid in research and development.

Comparative Efficacy and Cost Analysis

The cost-effectiveness of an ectoparasiticide is not determined by its price alone, but by the overall value it delivers in terms of the duration and spectrum of protection. The following tables summarize quantitative data from various studies to provide a comparative overview of different treatment options.

Table 1: Comparative Efficacy of Acaricides against Ticks in Cattle

Active Ingredient	Application Method	Efficacy (%)	Duration of Protection	Reference
Flumethrin	Spray (Strategic/Selective)	61.2%	11 months (with applications at peak abundance)
Flumethrin	Spray (Strategic)	75.2%	11 months (with fortnightly applications at peak abundance)
Deltamethrin	Spray	Lower than Nanomethicone and Polyherbal spray	Up to 14 days
Nanomethicone	Spray	Higher than Deltamethrin and Polyherbal spray	Longer than 14 days
Polyherbal	Spray	Variable	Variable
Cypermethrin	Pour-on	48.33% - 70.5%	Not specified
Deltamethrin	Pour-on	61.22% - 76.84%	Not specified
Amitraz	Pour-on	51.35% - 100%	Not specified
Milbemycin	Pour-on	94.84% - 100%	Not specified
Spinosad	Pour-on	93.21% - 100%	Not specified
Fipronil (B1672679)	Pour-on	~99.90%	Not specified

Table 2: Comparative Cost-Effectiveness of Canine Ectoparasite Treatments in a Remote Community Setting

Treatment	Active Ingredient(s)	Application Method	Annual Cost per Dog (USD)	Efficacy (Fleas)	Efficacy (Ticks)
AFO	Afoxolaner	Oral Chew	$219.79	100%	67.3%
FLU	Flumethrin/Imidacloprid	Collar	$133.95	100%	80%
IVM	Ivermectin (off-label)	Oral	$22.85	0%	4.3%

Data from a study in a specific remote community; costs may vary significantly in other contexts.

Table 3: Flea and Tick Efficacy of Fluralaner vs. Fipronil for Dogs (12-Week Field Study)

Treatment	Active Ingredient	Application Method	Flea Efficacy (%) at Week 12	Tick Efficacy (%) at Week 12
Bravecto™	Fluralaner	Oral Chew (single dose)	99.9%	100%
Frontline™	Fipronil	Topical (three sequential doses)	97.3%	100%

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the valid comparison of ectoparasiticide efficacy. The following methodologies are based on guidelines from the World Association for the Advancement of Veterinary Parasitology (W.A.A.V.P.) and the European Medicines Agency (EMA).

Protocol 1: Acaricide Efficacy Trial in Cattle (Adapted from Field Studies)

• Animal Selection:

  • Select a herd of cattle with a known history of tick infestation.

  • Animals should be of a similar age, breed, and weight.

  • Randomly allocate animals to treatment and control groups (minimum of 10 animals per group).

  • Ensure animals have not been treated with any other ectoparasiticide for a specified washout period.

• Pre-Treatment Tick Counts:

  • On Day 0, before treatment, perform whole-body tick counts on all animals. Ticks are typically categorized as small, medium, or large engorged females.

• Treatment Administration:

  • Administer the test acaricide to the treatment group according to the manufacturer's instructions (e.g., spray, pour-on, injectable).

  • The control group remains untreated or is treated with a placebo.

• Post-Treatment Tick Counts:

  • Perform tick counts on all animals at specified intervals (e.g., days 3, 7, 14, 21, and 28 post-treatment).

• Efficacy Calculation:

  • Efficacy is calculated using the following formula: % Efficacy = [ (Mean tick count in control group - Mean tick count in treated group) / Mean tick count in control group ] * 100

Protocol 2: Flea and Tick Efficacy Trial in Dogs (Simulated Home Environment)

• Animal Selection and Acclimation:

  • Use healthy dogs of a breed suitable for housing in a simulated home environment.

  • Acclimate dogs to the housing for at least 7 days before the study begins.

  • Confirm that dogs are free of ectoparasites at the start of the study.

• Infestation:

  • Infest each dog with a known number of adult, unfed fleas (e.g., Ctenocephalides felis) and ticks (e.g., Rhipicephalus sanguineus). Typically, 100 fleas and 50 ticks are used per animal.

• Treatment Administration:

  • On Day 0, administer the test product (e.g., oral chew, topical spot-on) to the treatment group according to body weight.

  • The control group receives a placebo.

• Efficacy Assessment (Comb Counts):

  • At specified time points post-treatment (e.g., 24 and 48 hours), perform thorough comb counts to remove and count live fleas and ticks from each dog.

  • For persistent efficacy studies, re-infest animals at weekly or monthly intervals and repeat comb counts.

• Efficacy Calculation:

  • Efficacy is calculated based on the reduction in the geometric mean number of live parasites on the treated group compared to the control group. An efficacy of at least 90% is generally required for tick control and 95% for flea control.

Protocol 3: Cost-Effectiveness Analysis

• Define the Perspective: The analysis can be from the perspective of the animal owner, a veterinary practice, or a public health program.

• Identify and Quantify Costs:

  • Direct Costs: Cost of the ectoparasiticide, veterinary consultation fees, and administration costs.

  • Indirect Costs: Potential losses due to treatment failure (e.g., cost of treating secondary skin infections, production losses in livestock).

• Identify and Quantify Outcomes:

  • Efficacy: Percentage reduction in parasite numbers.

  • Duration of Protection: The length of time the product remains effective.

  • Spectrum of Activity: The range of ectoparasites the product is effective against.

  • Quality of Life: Reduction in pruritus, irritation, and risk of vector-borne diseases.

• Calculate Cost-Effectiveness Ratios:

  • Cost per animal protected per unit of time: (Total Cost / Number of Animals) / Duration of Protection.

  • Incremental Cost-Effectiveness Ratio (ICER): (Cost of New Treatment - Cost of Standard Treatment) / (Effectiveness of New Treatment - Effectiveness of Standard Treatment).

Signaling Pathways and Mechanisms of Action

Understanding the molecular targets of ectoparasiticides is fundamental for the development of new compounds and the management of resistance.

Isoxazoline and Fipronil Signaling Pathway

Caption: Mechanism of action for Isoxazolines and Fipronil.

Isoxazolines and fipronil act as non-competitive antagonists of GABA- and glutamate-gated chloride channels in the nervous system of invertebrates. By blocking these channels, they prevent the influx of chloride ions, which normally leads to hyperpolarization and inhibition of nerve signaling. This blockade results in hyperexcitation of the parasite's nervous system, leading to paralysis and death. The selectivity of these compounds for insect and acarine receptors over mammalian receptors provides a margin of safety for the host animal.

Pyrethroid Signaling Pathway

Phoxim's Efficacy in Combating Pyrethroid-Resistant Parasites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The escalating challenge of pyrethroid resistance in a wide range of ectoparasites necessitates a critical evaluation of alternative chemical controls. This guide provides a comprehensive comparison of the efficacy of phoxim (B1677734), an organophosphate acaricide, against pyrethroid-resistant parasite strains, supported by experimental data. We also explore the performance of other chemical classes as viable alternatives.

Executive Summary

Pyrethroid insecticides, which target voltage-gated sodium channels in the parasite's nervous system, have been a cornerstone of ectoparasite control for decades. However, their extensive use has led to the selection of resistant populations, rendering them ineffective in many regions. Phoxim, an organophosphate, offers an alternative mode of action by inhibiting acetylcholinesterase (AChE), a critical enzyme in the nervous system. This fundamental difference in the target site makes phoxim a valuable tool for managing pyrethroid-resistant parasites.

Experimental evidence demonstrates that phoxim retains high efficacy against parasite strains that have developed resistance to pyrethroids. This guide will delve into the quantitative data supporting this, detail the experimental methodologies used to ascertain resistance and efficacy, and provide a comparative overview of other non-pyrethroid acaricides.

Mechanism of Action: A Tale of Two Targets

The distinct mechanisms of action of pyrethroids and phoxim are central to understanding phoxim's utility in resistance management.

Figure 1: Mechanisms of action for pyrethroids and phoxim.

Comparative Efficacy Data

The following tables summarize the efficacy of phoxim and alternative acaricides against pyrethroid-resistant strains of various ectoparasites.

Table 1: Phoxim Efficacy against Pyrethroid-Resistant Northern Fowl Mites (Ornithonyssus sylviarum)

Acaricide	Chemical Class	Concentration	Efficacy (Mortality %)	Lethal Concentration (LC50 / LC99 in ppm)
Phoxim	Organophosphate	-	High	420 / 750
Propoxur	Carbamate	-	Moderate	86 / 181
Spinosad	Spinosyn	-	Low	1587 / 3123
Permethrin (B1679614)	Pyrethroid	1000 ppm	No mortality observed	Not calculable
Deltamethrin	Pyrethroid	1000 ppm	No mortality observed	Not calculable

Data sourced from a study on a mite population not exposed to acaricides for at least 10 years, yet exhibiting pyrethroid resistance.

Table 2: Efficacy of Phoxim and Deltamethrin against Brown Dog Ticks (Rhipicephalus sanguineus)

Acaricide	Life Stage	In Vitro Mortality % (24h)
Phoxim	Adult	> Deltamethrin
Deltamethrin	Adult	< Phoxim
Phoxim	Nymph & Larvae	< Deltamethrin
Deltamethrin	Nymph & Larvae	> Phoxim

Note: While this study demonstrates the efficacy of phoxim, the pyrethroid resistance status of this specific R. sanguineus population was not quantified against a susceptible strain, though previous studies have noted pyrethroid ineffectiveness[1].

Table 3: Efficacy of Alternative Acaricides against Pyrethroid-Resistant Ticks (Rhipicephalus microplus)

Acaricide	Chemical Class	Efficacy against Pyrethroid-Resistant Strains
Amitraz (B1667126)	Formamidine	Variable; resistance to amitraz has also been reported. Efficacy can be low in some populations even after years of non-use[2][3]. Mixtures with pyrethroids can show additive or synergistic effects[4][5].
Fluralaner (B1663891)	Isoxazoline	High efficacy (often 100%) against various tick species, including those likely resistant to other chemical classes[6][7][8].
Macrocyclic Lactones (e.g., Ivermectin, Moxidectin)	Avermectin/Milbemycin	Generally effective, but resistance has been reported in some tick populations[9][10].

Experimental Protocols

Accurate determination of acaricide resistance is crucial for effective control strategies. The following are standard laboratory bioassays used to evaluate the susceptibility of parasites to acaricides.

Larval Packet Test (LPT)

The Larval Packet Test (LPT) is a widely used method to determine resistance in ticks.

Figure 2: Workflow for the Larval Packet Test (LPT).

Adult Immersion Test (AIT)

The Adult Immersion Test (AIT) is another common method, particularly for assessing the impact on adult tick reproduction.

Figure 3: Workflow for the Adult Immersion Test (AIT).

Logical Framework for Acaricide Selection in Resistance Scenarios

The decision-making process for selecting an appropriate acaricide in the face of pyrethroid resistance should be systematic.

Figure 4: Decision-making framework for acaricide selection.

Conclusion

The data presented in this guide strongly indicates that phoxim is an effective acaricide for the control of pyrethroid-resistant parasite strains. Its distinct mode of action, targeting acetylcholinesterase, allows it to bypass the primary resistance mechanisms developed against pyrethroids. While phoxim is a valuable tool, an integrated pest management approach that includes the rotation of acaricides with different modes of action is crucial to delay the development of resistance to all available chemical classes. Newer chemical classes, such as the isoxazolines, also show excellent efficacy against multi-resistant parasite populations and should be considered in rotation programs. Continuous monitoring of parasite susceptibility through standardized bioassays is essential for making informed decisions on chemical control strategies.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. An update on amitraz efficacy against Rhipicephalus microplus after 15 years of disuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ten years later: Evaluation of the effectiveness of 12.5% amitraz against a field population of Rhipicephalus (Boophilus) microplus using field studies, artificial infestation (Stall tests) and adult immersion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo evaluation of cypermethrin, amitraz, and piperonyl butoxide mixtures for the control of resistant Rhipicephalus (Boophilus) microplus (Acari: Ixodidae) in the Mexican tropics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A comparative laboratory trial evaluating the immediate efficacy of fluralaner, afoxolaner, sarolaner and imidacloprid + permethrin against adult Rhipicephalus sanguineus (sensu lato) ticks attached to dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy of fluralaner chewable tablets (Bravecto®) against Asian longhorned tick (Haemaphysalis longicornis) infestations of dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Investigation of the efficacy of fluralaner spot-on (Bravecto®) against infestations of Ixodes holocyclus on cats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Macrocyclic lactones and ectoparasites control in livestock: Efficacy, drug resistance and therapeutic challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Macrocyclic lactones and ectoparasites control in livestock: Efficacy, drug resistance and therapeutic challenges - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Sebacil: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and laboratory research, the proper disposal of chemical agents like Sebacil, an ectoparasiticide with the active ingredient phoxim (B1677734), is a critical component of laboratory safety and environmental responsibility. Adherence to strict disposal protocols is essential due to the hazardous nature of its active compound, phoxim, an organophosphate insecticide. This guide provides detailed, step-by-step procedures for the safe management and disposal of Sebacil waste, ensuring the protection of laboratory personnel and the environment.

Immediate Safety Precautions and Hazard Classification

Before initiating any disposal procedures for Sebacil, it is imperative to consult the Safety Data Sheet (SDS) and wear the appropriate Personal Protective Equipment (PPE). Phoxim is classified as a hazardous material, and its handling requires stringent safety measures.

Essential Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles to shield against accidental splashes.

• Hand Protection: Chemical-resistant gloves.

• Protective Clothing: A lab coat or other protective garments to prevent skin contact.

• Ventilation: All handling of Sebacil should occur in a well-ventilated area or under a chemical fume hood to prevent the inhalation of fumes or aerosols.[1]

Sebacil's primary active ingredient, phoxim, is associated with several hazards as classified by the Globally Harmonized System (GHS).

Hazard Classification	GHS Pictogram	Hazard Statement
Flammable Liquids	GHS02 Flame	H225: Highly flammable liquid and vapor.[1]
Acute Toxicity (Oral)	GHS07	H302: Harmful if swallowed.[1]
Skin Sensitization	GHS07	H317: May cause an allergic skin reaction.[1]
Serious Eye Irritation	GHS07	H319: Causes serious eye irritation.[1]
Reproductive Toxicity	GHS08 Health Hazard	H361: Suspected of damaging fertility or the unborn child.[1]
Hazardous to the Aquatic Environment	GHS09	H410: Very toxic to aquatic life with long lasting effects.[1]

Core Disposal Principle: Management as Hazardous Waste

All waste materials related to Sebacil, including unused product, solutions, contaminated items, and empty containers, must be managed as hazardous waste.[1] It is strictly prohibited to dispose of Sebacil waste down the sink, into toilets, or any drainage system leading to sanitary sewers or waterways, as this can disrupt wastewater treatment processes and contaminate water systems.[1] The ultimate destination for all Sebacil-related waste is a licensed and approved hazardous waste disposal facility.[1]

Experimental Protocols for Disposal

While specific experimental protocols for the disposal of Sebacil were not found in the provided search results, the general procedure for handling organophosphate pesticide waste in a laboratory setting follows a clear methodology. This involves segregation, containment, labeling, and transfer to a certified hazardous waste contractor. The triple-rinse method for decontaminating empty containers is a standard and critical step in this process.

Detailed Disposal Procedures

1. Unused or Excess Sebacil:

• Do not discard: Unused Sebacil must be treated as hazardous chemical waste.

• Containment: Keep the product in its original, tightly sealed container.

• Labeling: Clearly label the container as "Hazardous Waste: Phoxim".

• Storage: Store in a designated, secure, well-ventilated, cool, and dry area away from ignition sources until it can be collected by a licensed waste management service.[1]

2. Spills:

In the event of a Sebacil spill, immediate action is required to contain and clean the affected area.

• Ensure Safety: Wear all necessary PPE and remove any sources of ignition.[1]

• Containment: For small spills, use an inert absorbent material such as sand or vermiculite (B1170534) to contain the liquid.[2]

• Collection: Carefully collect the absorbed material and any other contaminated debris into a designated hazardous waste container.[2]

• Labeling: Label the container "Hazardous Waste: Phoxim-Contaminated Debris". All cleanup materials, including gloves and wipes, must be placed in this container.[1]

• Decontamination: Clean the spill area with an appropriate decontamination solution, followed by soap and water.[2]

• Disposal: Arrange for pickup through your institution's environmental health and safety department or a certified hazardous waste contractor.[1]

3. Empty Containers:

Empty Sebacil containers are considered hazardous due to chemical residues and must never be reused.[1] Decontamination should be performed immediately after emptying using the triple-rinse method.[1]

• Step 1: Initial Draining: Empty the contents into a hazardous waste collection vessel, allowing the container to drain for an extra 30 seconds after the flow has reduced to drops.[1]

• Step 2: First Rinse: Fill the container approximately one-quarter full with a suitable solvent (or water, as appropriate), securely replace the cap, and shake vigorously for at least 30 seconds to rinse all interior surfaces.[1]

• Step 3: Collect Rinsate: Pour the rinsate into the hazardous waste collection vessel.

• Step 4: Repeat: Repeat the rinsing process two more times.

• Step 5: Final Disposal: After the third rinse, the defaced container may be disposed of as non-hazardous waste, in accordance with institutional policies.[2]

4. Contaminated Labware and PPE:

All disposable items that have come into contact with Sebacil, such as pipette tips, vials, and gloves, must be collected in a dedicated and clearly labeled hazardous waste container.[2] This container should be made of a material compatible with phoxim and any solvents used. Do not mix Sebacil waste with other incompatible chemical waste.[2] The container must be kept securely closed except when adding waste and stored in a designated satellite accumulation area.[2]

Visualization of the Disposal Workflow

To provide a clear, at-a-glance understanding of the proper disposal procedure for Sebacil, the following workflow diagram has been created.

Caption: Workflow for the safe disposal of Sebacil waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Personal protective equipment for handling Sebacil

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling of Sebacil, a veterinary insecticide whose active ingredient is phoxim (B1677734). Adherence to these guidelines is essential for ensuring personal safety and proper disposal.

I. Personal Protective Equipment (PPE)

When handling Sebacil (phoxim), a comprehensive personal protective equipment strategy is mandatory to minimize exposure. Phoxim can be absorbed through the skin, inhaled, or ingested.[1][2]

A. Minimum Required PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile, butyl rubber, neoprene) are required.[1][3] Always inspect gloves for tears or punctures before use.

• Eye Protection: Chemical splash goggles or a face shield are necessary to protect against splashes.[3][4][5]

• Body Covering: A long-sleeved shirt and long pants or chemical-resistant coveralls should be worn.[2][6] For tasks with a high risk of splashing, a chemical-resistant apron is also recommended.[1][2]

• Footwear: Chemical-resistant boots should be worn. Pant legs should be worn outside of boots to prevent chemicals from entering.[6]

B. Respiratory Protection:

• A respirator may be required in poorly ventilated areas or when there is a risk of inhaling aerosols or vapors. The specific type of respirator and cartridge should be selected based on the potential exposure concentration.

II. Operational Plan: Safe Handling Procedures

A. Preparation and Handling:

• Ventilation: Always handle Sebacil in a well-ventilated area.

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4]

• No Eating or Drinking: Do not eat, drink, or smoke in areas where Sebacil is handled or stored.[7]

• Equipment: Ensure all equipment used for handling is clean and in good working order.

B. Spill Response:

• Evacuate: Immediately clear the area of all personnel.[8]

• Ventilate: Increase ventilation to the area.

• Contain: Use an inert absorbent material like sand or vermiculite (B1170534) to contain the spill.[8]

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[8]

• Decontaminate: Clean the spill area with soap and water.[8]

III. Disposal Plan

A. Waste Collection:

• All phoxim-contaminated waste, including empty containers, used PPE, and spill cleanup materials, must be collected in a clearly labeled hazardous waste container.[8]

B. Container Disposal:

• Empty Sebacil containers are considered hazardous. They should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[9] Never reuse empty containers.[9]

C. Final Disposal:

• Dispose of all hazardous waste through a licensed waste disposal contractor, in accordance with local, state, and federal regulations.[10]

IV. Emergency and First Aid Procedures

Immediate action is critical in the event of exposure.

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[4][8][10] Seek immediate medical attention.[4][8]

• In case of skin contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water.[4][8][10][11][12] Seek medical attention if irritation persists.[4][8]

• If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[4][8][10] Seek immediate medical attention.[4][8]

• If ingested: Do NOT induce vomiting.[4] Rinse the mouth with water.[7][8] Seek immediate medical attention.[4][8]

V. Quantitative Data Summary

Property	Value	Reference
Active Ingredient	Phoxim	[13][14]
Appearance	Yellow liquid	[13]
Acute Oral LD50 (rat)	2000 mg/kg	[10]
Acute Dermal LD50 (rat)	> 1100 mg/kg	[10]
Acute Inhalation LC50 (rat)	> 4.6 mg/L (4h)	[10]
Flash Point	45°C (closed cup)	[10]

VI. Experimental Protocols

Residue Analysis in Swine Tissues (Heukamp, 1991 as cited in FAO, 1999):

• Extraction: Homogenized tissue samples were extracted with hexane (B92381).

• Partitioning: The hexane extract was partitioned with acetonitrile.

• Cleanup: The extract was cleaned up using a silica (B1680970) gel column.

• Elution: Phoxim residues were eluted from the silica gel column using a 50/50 (v/v) mixture of hexane and dichloromethane.

• Reconstitution: The eluate was dried and reconstituted in an acetonitrile/water mixture.

• Analysis: The final solution was analyzed to determine the concentration of phoxim residues.

VII. Logical Workflow for Safe Handling of Sebacil

Caption: Workflow for the safe handling and disposal of Sebacil.

References

• 1. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 2. Pesticide use and personal protective equipment [health.vic.gov.au]
• 3. The Best Personal Protective Equipment For Pesticides | Professional DIY Pest Control Equipment [solutionsstores.com]
• 4. aksci.com [aksci.com]
• 5. echemi.com [echemi.com]
• 6. MSU Extension | Montana State University [apps.msuextension.org]
• 7. Page loading... [wap.guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. sidco.com.sa [sidco.com.sa]
• 11. First Aid – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 12. epa.gov [epa.gov]
• 13. Sebacil [veterinary] (TN) | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 14. vetastore.com [vetastore.com]